Texas Red-X succinimidyl ester

Core Science & Biosynthesis

An In-Depth Technical Guide to Texas Red®-X Succinimidyl Ester for Advanced Bioconjugation

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of Texas Red®-X succinimidyl ester. We will delve into its molecular architecture, the mechanistic principles of its reactivity, and provide validated, field-tested protocols for its successful application in bioconjugation. The focus is not merely on procedural steps but on the underlying causality, enabling users to troubleshoot and adapt these methods for their specific research needs.

Section 1: The Molecular Architecture and Strategic Advantages

Texas Red®-X succinimidyl ester is a premier fluorescent probe for labeling biomolecules. Its design represents a significant improvement over earlier amine-reactive fluorophores, such as Texas Red® sulfonyl chloride. This superiority stems from a tripartite molecular structure engineered for stability, reactivity, and optimal fluorescence.

The Fluorophore Core: Sulforhodamine 101

The fluorescence of Texas Red® originates from its sulforhodamine 101 core. This is a robust and photostable rhodamine dye that emits a bright red fluorescence, making it highly suitable for multicolor imaging experiments where spectral separation from green and blue fluorophores is critical.[1]

The "X" Factor: A Seven-Atom Spacer

A key innovation in this molecule is the "X," which denotes a seven-atom aminohexanoyl spacer arm.[2][3][4][5] This spacer physically separates the bulky sulforhodamine 101 fluorophore from the site of conjugation on the target biomolecule.

Causality: This separation is crucial for two primary reasons:

• Reduced Steric Hindrance: The spacer minimizes physical interference between the dye and the biomolecule, facilitating a more efficient conjugation reaction.[2]

• Minimized Quenching: By distancing the fluorophore from the microenvironment of the protein surface, the spacer can reduce quenching effects that often diminish the fluorescence of conjugated dyes.[2][3][6] This frequently results in a higher fluorescence yield for the final conjugate compared to dyes without a spacer.[1][7]

The Reactive Moiety: Succinimidyl Ester

The molecule is functionalized with an N-hydroxysuccinimide (NHS) ester, also known as a succinimidyl ester (SE). This group is the workhorse of the conjugation, designed to react specifically with primary amines on biomolecules.[8][9] Compared to the sulfonyl chlorides used in the original Texas Red® formulation, the NHS ester offers far greater stability in aqueous solutions.[1]

Causality: Sulfonyl chlorides are notoriously susceptible to rapid hydrolysis, which deactivates the dye.[1] The NHS ester is also prone to hydrolysis but at a significantly slower rate, providing a wider and more forgiving window for the conjugation reaction to proceed efficiently. This enhanced stability leads to higher conjugation yields and greater lot-to-lot consistency.[1][3][5]

Fig 1: Key components of the Texas Red-X SE molecule.

Section 2: Spectral Properties and Performance Characteristics

The utility of a fluorophore is defined by its spectral properties. Texas Red®-X is valued for its long-wavelength emission, which is beneficial for reducing background autofluorescence from cells and tissues.

Absorbance and Emission Spectra

Texas Red®-X succinimidyl ester exhibits a broad absorbance peak and a well-defined emission peak in the red region of the visible spectrum. Its excitation maximum is ideally suited for common laser lines, such as 561 nm or 594 nm.[10]

Parameter	Wavelength (nm)	Notes
Excitation Maximum	~595 nm	Varies slightly based on solvent and conjugation status (reported values range from 582-595 nm).[2][3][5][8]
Emission Maximum	~615 nm	Varies slightly based on solvent and conjugation status (reported values range from 600-615 nm).[2][3][5][8]

Isomer Purity and its Impact on Reproducibility

Texas Red®-X SE is available commercially as either a mixture of isomers or as a purified single isomer.[2][4]

• Mixed Isomers: Contain a variable ratio of substitutions on the fluorophore's core ring structure.[4] This can lead to minor batch-to-batch variations in performance.

• Single Isomers: Offer the highest level of purity and consistency. For applications requiring high reproducibility, such as quantitative assays or clinical diagnostic development, the use of a single isomer is strongly recommended as it ensures more uniform labeling results.[2][3]

Section 3: The Chemistry of Bioconjugation

The core of using Texas Red®-X SE is its covalent reaction with primary amines (-NH₂) found on proteins and other biomolecules.

The Amine-Reactive Mechanism

The reaction occurs between the electrophilic carbon of the NHS ester and the nucleophilic primary amine of the biomolecule. This reaction proceeds optimally at a slightly alkaline pH (8.0-8.5).[1]

Causality: At this pH, the primary amines (predominantly on the side chains of lysine residues and the N-terminus of the polypeptide chain) are largely deprotonated.[11] This deprotonated state makes them nucleophilic and thus reactive toward the NHS ester. The reaction results in the formation of a highly stable amide bond, releasing N-hydroxysuccinimide as a byproduct.[12][13]

Fig 2: Reaction of an NHS ester with a primary amine.

Section 4: A Validated Protocol for Protein Labeling

This protocol is optimized for labeling approximately 1 mg of an IgG antibody but can be scaled accordingly. The key to success is careful preparation and adherence to the correct buffer conditions.

Pre-Labeling Preparation

1. Buffer Preparation:

• Prepare a fresh solution of 0.1 M sodium bicarbonate, pH 8.3. This will serve as the reaction buffer.

• Critical: Ensure the buffer is free of any primary amines (e.g., Tris) or ammonium ions, as these will compete with the target protein for reaction with the dye, significantly reducing labeling efficiency.[12][14]

2. Protein Preparation:

• The protein must be in an amine-free buffer. If your protein is in a buffer like Tris, it must be exchanged into the reaction buffer (e.g., PBS or 0.1 M sodium bicarbonate) via dialysis or using a desalting column.

• Adjust the protein concentration to at least 2 mg/mL.[13][14] Higher concentrations (up to 10 mg/mL) increase labeling efficiency.[11]

3. Dye Preparation:

• Allow the vial of Texas Red®-X SE to warm to room temperature before opening to prevent moisture condensation.

• Reconstitute the dye in anhydrous dimethyl sulfoxide (DMSO).[5][11] For example, add 100 µL of DMSO to 1 µmol of dye to create a 10 mM stock solution. Vortex briefly to ensure it is fully dissolved.

• Critical: This stock solution must be prepared fresh immediately before use, as the NHS ester has limited stability in solution.[13]

The Conjugation Reaction

4. Molar Ratio Calculation:

• A dye:protein molar ratio of 5:1 to 15:1 is a good starting point for antibodies.[11][12] The optimal ratio may require empirical determination.

• Example Calculation for a 10:1 ratio with IgG (MW ~150,000 g/mol ):

  • Amount of IgG: 1 mg = 1x10⁻³ g

  • Moles of IgG: (1x10⁻³ g) / (150,000 g/mol ) = 6.67x10⁻⁹ mol (6.67 nmol)

  • Moles of dye needed: 6.67 nmol * 10 = 66.7 nmol

  • Volume of 10 mM dye stock: (66.7x10⁻⁹ mol) / (10x10⁻³ mol/L) = 6.67x10⁻⁶ L = 6.67 µL

5. Executing the Labeling:

• While gently stirring the protein solution, slowly add the calculated volume of the dye stock solution.

• Incubate the reaction for 1 hour at room temperature, protected from light.[12][13]

Fig 3: Workflow for protein conjugation with Texas Red-X SE.

Section 5: Post-Labeling Purification and Characterization

After incubation, the reaction mixture contains the desired conjugate, unreacted free dye, and the NHS byproduct. The free dye must be removed as it will generate a high background signal in downstream applications.

Purification of the Conjugate

The most common and effective method for separating the labeled protein from free dye is size-exclusion chromatography.

Protocol: Desalting Column Purification

• Equilibrate a desalting column (e.g., Sephadex® G-25) with 1X PBS buffer.[11]

• Immediately apply the entire reaction solution to the top of the equilibrated column.[11]

• Begin eluting with 1X PBS buffer.

• The labeled protein is larger and will elute first as a colored band. The smaller, unreacted dye molecules will be retained by the resin and elute later.

• Collect the first colored fractions containing your purified conjugate.

Characterization: Determining the Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to each protein molecule. It is a critical quality control parameter.

Protocol: Spectrophotometric DOL Calculation

• Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀) and at the absorbance maximum of the dye (~595 nm, Aₘₐₓ).[13]

• Calculate the concentration of the protein, correcting for the dye's absorbance at 280 nm.

  • Correction Factor (CF) = A₂₈₀ of free dye / Aₘₐₓ of free dye. (This value is typically provided by the dye manufacturer; for Texas Red®, it is often ~0.3).

  • Protein Conc. (M) = [A₂₈₀ - (Aₘₐₓ * CF)] / ε_protein

    • where ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for IgG).

• Calculate the concentration of the dye.

  • Dye Conc. (M) = Aₘₐₓ / ε_dye

    • where ε_dye is the molar extinction coefficient of the dye at its Aₘₐₓ (for Texas Red®-X, this is ~80,000 - 98,000 M⁻¹cm⁻¹).[8]

• Calculate the DOL.

  • DOL = Dye Conc. (M) / Protein Conc. (M)

An optimal DOL for antibodies is typically between 3 and 7.

Section 6: Applications and Best Practices

• Applications: Texas Red®-X conjugates are widely used as secondary labels in immunofluorescence, flow cytometry, and other fluorescence-based detection methods.[7][10][15]

• Storage: The lyophilized dye should be stored at -20°C, protected from light and moisture.[5][16] The purified protein conjugate should be stored at 4°C, protected from light. For long-term storage, it can be aliquoted and frozen at -20°C, though the addition of a cryoprotectant like glycerol is recommended. Avoid repeated freeze-thaw cycles.[14]

References

• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1996). Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties. Bioconjugate Chemistry, 7(4), 482-489. Retrieved from [Link]

• You Do Bio. (n.d.). Texas Red NHS Ester Labeling Protocol. Retrieved from [Link]

• Ge, J., et al. (2021). N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein. Current Protocols, 1(9), e249. Retrieved from [Link]

Sources

• 1. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 3. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 4. Texas Red-X, succinimidyl ester *Mixed isomers* *CAS 216972-99-5* | AAT Bioquest [aatbio.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Texas red-X,SE | TargetMol [targetmol.com]
• 7. Invitrogen Texas Red -X, Succinimidyl Ester, mixed isomers 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 8. Texas Red-X succinimidyl ester | 178623-11-5 [chemicalbook.com]
• 9. Protein Labeling Reagents | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - US [thermofisher.com]
• 11. biotium.com [biotium.com]
• 12. youdobio.com [youdobio.com]
• 13. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Texas Red™-X, Succinimidyl Ester, single isomer 2 mg | Request for Quote | Invitrogen™ [thermofisher.com]

An In-depth Technical Guide to Texas Red-X Succinimidyl Ester: Properties and Applications in Bioconjugation

This guide provides a comprehensive overview of the chemical properties, bioconjugation strategies, and practical applications of Texas Red-X succinimidyl ester (SE), a widely used red fluorescent dye. Designed for researchers, scientists, and professionals in drug development, this document delves into the core principles of its reactivity and provides field-proven insights to ensure successful and reproducible labeling of biomolecules.

Introduction: The Advantages of Texas Red-X Succinimidyl Ester

Texas Red-X succinimidyl ester is a derivative of the sulforhodamine 101 fluorophore, engineered for enhanced performance in bioconjugation.[1][2] It is a superior alternative to the original Texas Red sulfonyl chloride, offering greater stability, higher conjugation yields, and improved reproducibility.[1][3][4] The "X" in its name refers to a seven-atom aminohexanoyl spacer that separates the fluorophore from the reactive succinimidyl ester group.[3][5][6] This spacer minimizes potential interactions between the dye and the biomolecule, preserving the biological activity of the labeled protein.[3][5]

The succinimidyl ester moiety provides a reliable method for covalently attaching the dye to primary amines on proteins and other biomolecules.[7] This amine-reactive nature makes it a versatile tool for a wide range of applications, including fluorescence microscopy, flow cytometry, and immunofluorescence assays.[8][9][10]

Core Chemical and Spectral Properties

The performance of a fluorescent probe is dictated by its intrinsic chemical and photophysical properties. Texas Red-X, SE is characterized by its bright red fluorescence and high photostability.[8][9]

Key Physicochemical and Spectral Data

Property	Value	Source(s)
Molecular Weight	~816.94 g/mol (may vary by isomer)	[3][5]
Appearance	Dark purple solid	[2][5]
Solubility	Soluble in DMSO and DMF	[5][6]
Excitation Maximum (λex)	~583-596 nm	[5][7][11][12]
Emission Maximum (λem)	~603-615 nm	[5][7][11][12]
Molar Extinction Coefficient (ε)	~85,000 - 112,000 M⁻¹cm⁻¹	[2][4][11][12]
Fluorescence Quantum Yield (Φ)	~0.79 - 0.93	[7][11][12]
Reactive Group	Succinimidyl Ester (SE)	[1][7]
Target Functional Group	Primary Amines (-NH₂)	[1][7]

The Chemistry of Bioconjugation: Reaction Mechanism

Texas Red-X, SE facilitates the covalent labeling of biomolecules through a nucleophilic acyl substitution reaction. The succinimidyl ester is an excellent leaving group, and its reaction with a primary amine on a protein (such as the epsilon-amino group of a lysine residue) results in the formation of a stable amide bond.

Caption: Reaction of Texas Red-X, SE with a primary amine.

This reaction is most efficient at a slightly alkaline pH (typically 7.5-8.5), where the primary amines are deprotonated and thus more nucleophilic.[1] It is crucial to avoid buffers containing primary amines, such as Tris or glycine, as they will compete with the target protein for reaction with the dye.[13]

A significant advantage of the succinimidyl ester over the sulfonyl chloride is its greater stability in aqueous solutions. While Texas Red sulfonyl chloride hydrolyzes within minutes in an aqueous environment, the succinimidyl ester retains most of its reactivity for over an hour, allowing for more controlled and efficient conjugation reactions.[1][4] However, hydrolysis of the succinimidyl ester can still occur, particularly at higher pH, and is a competing reaction that should be minimized.[14][15]

Experimental Protocol: Labeling Proteins with Texas Red-X, SE

This section provides a detailed, step-by-step methodology for a typical protein labeling experiment.

Materials

• Protein to be labeled (in an amine-free buffer such as PBS or bicarbonate)

• Texas Red-X, SE

• Anhydrous Dimethylsulfoxide (DMSO)

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Purification column (e.g., size-exclusion chromatography, such as a Zeba™ spin column)[13]

Workflow Diagram

Caption: Experimental workflow for protein labeling.

Step-by-Step Procedure

• Prepare the Protein Solution: Dissolve the protein to be labeled in the reaction buffer at a concentration of 1-10 mg/mL. Ensure the buffer is free of primary amines.[13]

• Prepare the Dye Stock Solution: Immediately before use, dissolve Texas Red-X, SE in anhydrous DMSO to a concentration of 1-10 mg/mL. Vortex to ensure complete dissolution.

• Calculate the Molar Ratio: Determine the optimal molar ratio of dye to protein. A common starting point is a 10- to 20-fold molar excess of the dye. This will need to be optimized for each specific protein.

• Initiate the Reaction: While gently vortexing the protein solution, add the calculated volume of the dye stock solution.

• Incubate: Incubate the reaction mixture for 1 hour at room temperature, protected from light. Gentle stirring or rocking can enhance conjugation efficiency.

• Purify the Conjugate: Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column appropriate for the molecular weight of your protein.[13]

• Characterize the Labeled Protein: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorption maximum of Texas Red-X (~595 nm). The DOL can be calculated using the Beer-Lambert law.

Storage of the Conjugate

Store the purified, labeled protein at 4°C, protected from light. For long-term storage, it can be aliquoted and frozen at -20°C or -80°C. Adding a stabilizing protein like BSA and a bacteriostatic agent like sodium azide can improve stability during storage.[13]

Troubleshooting and Considerations

• Low Labeling Efficiency: This can be due to the presence of competing primary amines in the buffer, a suboptimal pH, or hydrolysis of the dye. Ensure the use of fresh, high-quality DMSO and amine-free buffers.

• Protein Precipitation: Excessive labeling can lead to protein aggregation and precipitation. If this occurs, reduce the dye-to-protein molar ratio in subsequent experiments. The "X" spacer in Texas Red-X, SE is designed to reduce this issue compared to other dyes.[1]

• Photostability: While Texas Red is relatively photostable, it is still susceptible to photobleaching.[9] Minimize exposure of the dye and its conjugates to light during experiments and storage.

Conclusion

Texas Red-X succinimidyl ester is a robust and versatile fluorescent probe for labeling proteins and other biomolecules. Its enhanced stability, high reactivity with primary amines, and the presence of a spacer arm make it a superior choice for a multitude of applications in biological research. By understanding its chemical properties and adhering to optimized protocols, researchers can achieve consistent and high-quality fluorescent conjugates for their experimental needs.

References

• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1982). Texas Red, a hydrophilic, red-emitting fluorophore for use with fluorescein in dual parameter flow microfluorometric and fluorescence microscopic studies. Journal of Immunological Methods, 50(2), 193-204.
• Davidson, R.S. & Hilchenbach, M.M. (1990). The photochemistry of rhodamine dyes. Journal of Photochemistry and Photobiology A: Chemistry, 54(1), 1-13.

• MySkinRecipes. (n.d.). Texas red-X,SE. Retrieved from [Link]

• Labinsights. (2024). Characteristics and Applications of Texas Red Fluorescent Dyes. Retrieved from [Link]

• Wikipedia. (n.d.). Texas Red. Retrieved from [Link]

• FluoroFinder. (n.d.). Texas Red Dye Profile. Retrieved from [Link]

• Wagner, A. M., Koberstein, J. T., & Bryers, J. D. (2014).
• Herrando-Grabulosa, M., Casas, C., Talbot, K., & Aguilera, J. (2020). Purification and fluorescence labeling methodology of the carboxyl-terminal domain of the heavy chain of tetanus toxin (Hc-TeTx) protein.

• ISB Server Wahoo. (2018). Texas Red-X Phalloidin. Retrieved from [Link]

• Wagner, A. M., Koberstein, J. T., & Bryers, J. D. (2014).
• Ferrell, C. (2012). Factors affecting fluorophore performance in qPCR.
• Judge, P. J., Taylor, G. F., & Watts, A. (2011). Improved Protein Crystal Detection in Detergent and Lipidic Meso-Phases.
• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1982). Texas Red, a hydrophilic, red-emitting fluorophore for use with fluorescein in dual parameter flow microfluorometric and fluorescence microscopic studies. PubMed.

Sources

• 1. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Texas Red - Wikipedia [en.wikipedia.org]
• 3. Texas red-X,SE | TargetMol [targetmol.com]
• 4. Long-Wavelength Rhodamines, Texas Red Dyes and QSY Quenchers—Section 1.6 | Thermo Fisher Scientific - UK [thermofisher.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Long-Wavelength Rhodamines, Texas Red Dyes and QSY Quenchers—Section 1.6 | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Texas Red-X succinimidyl ester | 178623-11-5 [chemicalbook.com]
• 8. Texas red-X,SE [myskinrecipes.com]
• 9. labinsights.nl [labinsights.nl]
• 10. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. Buy Texas red | 82354-19-6 | >85% [smolecule.com]
• 12. FluoroFinder [app.fluorofinder.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Succinimidyl ester surface chemistry: implications of the competition between aminolysis and hydrolysis on covalent protein immobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Texas Red-X Succinimidyl Ester: Properties, Labeling, and Applications

This guide provides a comprehensive technical overview of Texas Red-X, succinimidyl ester (SE), a bright, red-emitting fluorophore widely used for covalently labeling proteins, antibodies, and other biomolecules. Designed for researchers, scientists, and drug development professionals, this document delves into the core spectroscopic properties, the underlying chemistry of its application, detailed experimental protocols, and critical field-proven insights to ensure robust and reproducible results.

Introduction: The Advantage of the "X" Factor

Texas Red®, a derivative of sulforhodamine 101, is a well-established fluorophore for generating red-fluorescent conjugates. However, the traditional sulfonyl chloride reactive form can be susceptible to hydrolysis and may lead to challenges in conjugation.[1][2] The Texas Red-X, succinimidyl ester variant was developed to overcome these limitations. It incorporates two key features:

• Succinimidyl Ester (SE): An amine-reactive functional group that provides a more stable and efficient means of conjugation to biomolecules compared to sulfonyl chlorides.[3]

• "X" Spacer: An additional seven-atom aminohexanoyl spacer that separates the fluorophore from its point of attachment. This spacer helps to minimize potential steric hindrance and reduces the interaction of the dye with the biomolecule, often leading to higher conjugation yields and preserved protein function.[3][4]

These enhancements make Texas Red-X, SE a superior choice for creating bright, stable, and functional bioconjugates for a variety of applications, including immunofluorescence and flow cytometry.[1][5]

Spectroscopic and Photophysical Properties

Texas Red-X, SE exhibits strong fluorescence in the red region of the visible spectrum, making it an excellent partner for multiplexing with green-emitting fluorophores like fluorescein. Its key quantitative properties are summarized below.

Property	Value	Source(s)
Excitation Maximum (λex)	~595 nm	[1][5]
Emission Maximum (λem)	~615 nm	[1][5]
Molar Extinction Coefficient (ε)	~80,000 M⁻¹cm⁻¹ at 595 nm	[6][7]
Fluorescence Quantum Yield (Φ)	~0.93 (in PBS)	[8]
Recommended Laser Lines	561 nm (sub-optimal), 594 nm	[1][8]
Appearance	Dark purple solid	[2]
Solubility	DMSO, DMF	[3]

The Chemistry of Amine Labeling

The conjugation of Texas Red-X, SE to a protein is a nucleophilic acyl substitution reaction. The succinimidyl ester moiety reacts with primary amines (-NH₂) present on the protein, primarily the ε-amino group of lysine residues and the N-terminal α-amino group, to form a stable, covalent amide bond.

The Critical Role of pH

The efficiency of this reaction is highly dependent on pH.[9]

• Nucleophilicity: The primary amine on the protein must be deprotonated (in its -NH₂ form) to act as a nucleophile and attack the ester. This is favored at a slightly alkaline pH.[10][11]

• Hydrolysis: At excessively high pH, the NHS ester becomes increasingly susceptible to hydrolysis, where it reacts with water instead of the protein's amine. This competing reaction reduces labeling efficiency.[9][10]

Therefore, a careful balance is required. The optimal pH range for NHS ester labeling reactions is between 7.2 and 8.5 , with pH 8.3-8.5 being a common starting point.[9][10]

Reaction Mechanism Diagram

The following diagram illustrates the reaction between a protein's primary amine and Texas Red-X, succinimidyl ester.

Caption: Reaction of Texas Red-X, SE with a protein's primary amine.

Experimental Protocol: Protein Labeling Workflow

This section provides a detailed, step-by-step methodology for labeling a protein, such as an IgG antibody, with Texas Red-X, SE.

Reagents and Buffer Preparation

• Protein Solution: The protein must be in a buffer free of primary amines. Recommended buffers include 0.1 M sodium bicarbonate, phosphate-buffered saline (PBS), or HEPES at a pH of 8.3-8.5.[10] Crucially, avoid buffers like Tris or glycine , as they contain primary amines that will compete with the protein for the dye, drastically reducing labeling efficiency.[10][12] The protein concentration should ideally be at least 2 mg/mL to ensure good labeling efficiency.[13]

• Dye Stock Solution: Texas Red-X, SE is moisture-sensitive.[10] Allow the vial to warm to room temperature before opening to prevent condensation. Prepare a stock solution (e.g., 10 mM) by dissolving the dye in fresh, anhydrous dimethyl sulfoxide (DMSO).[11] This stock solution should be prepared immediately before use.[14]

Labeling Workflow Diagram

Sources

• 1. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. Texas Red - Wikipedia [en.wikipedia.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 5. labinsights.nl [labinsights.nl]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. FluoroFinder [app.fluorofinder.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. resources.tocris.com [resources.tocris.com]
• 12. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 13. biotium.com [biotium.com]
• 14. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]

A-Senior Application Scientist's Guide to Amine-Reactive Fluorophores: Advantages of Texas Red-X over Texas Red Sulfonyl Chloride

Introduction: The Critical Choice in Covalent Labeling

In the landscape of biological research and drug development, the covalent attachment of fluorescent probes to biomolecules is a cornerstone technique. It enables the visualization, tracking, and quantification of proteins, antibodies, and nucleic acids in a multitude of applications, from immunofluorescence microscopy and flow cytometry to high-throughput screening assays.[1] The Texas Red family of fluorophores, derived from sulforhodamine 101, has long been favored for its bright red emission, high quantum yield, and spectral separation from common green fluorophores like fluorescein, making it ideal for multicolor analyses.[1][2]

However, the selection of the reactive chemistry that links the fluorophore to the biomolecule is as critical as the choice of the fluorophore itself. This decision profoundly impacts the specificity of labeling, the stability of the final conjugate, and the reproducibility of the experiment. Historically, Texas Red sulfonyl chloride was the primary reagent for this purpose.[2] Yet, the advent of Texas Red-X succinimidyl ester marked a significant advancement in bioconjugation chemistry, offering a host of advantages that address the inherent limitations of its predecessor.

This in-depth guide provides a technical comparison between Texas Red-X succinimidyl ester and Texas Red sulfonyl chloride, explaining the chemical principles that underpin the superior performance of the "X" derivative. We will explore the causality behind experimental choices, provide validated protocols, and offer insights to empower researchers to achieve more reliable and reproducible results in their labeling experiments.

Pillar 1: Chemical Reactivity and Specificity - The Core of the Matter

The fundamental difference between these two reagents lies in their amine-reactive functional groups: a sulfonyl chloride versus a succinimidyl ester (also known as an NHS ester). This structural distinction dictates their reactivity, stability in aqueous solutions, and specificity towards target functional groups on a protein.

Texas Red Sulfonyl Chloride: A Promiscuous and Unstable Reagent

Texas Red sulfonyl chloride reacts with primary amines, such as the ε-amino group of lysine residues and the N-terminus of proteins, to form a stable sulfonamide bond.[3][4] However, its utility is hampered by two major drawbacks:

• Low Specificity: Sulfonyl chlorides are highly reactive electrophiles that not only react with primary amines but can also engage with other nucleophiles present on proteins. These include the sulfhydryl groups of cysteine, the imidazole ring of histidine, and the hydroxyl groups of tyrosine, serine, and threonine.[3] This lack of specificity leads to a heterogeneously labeled protein population, which can compromise the protein's biological activity and introduce variability into experimental results. While conjugates with thiols and imidazoles are generally unstable, the potential for off-target modification remains a significant concern.[3]

• Instability and Harsh Reaction Conditions: Texas Red sulfonyl chloride is notoriously unstable, particularly in aqueous solutions where it is highly susceptible to hydrolysis.[5][6] This rapid hydrolysis competes directly with the desired aminolysis reaction, reducing conjugation efficiency and requiring the use of a significant excess of the dye.[5][7] To favor the reaction with amines, a high pH (typically 9.0-10.0) is required.[3][5] Such alkaline conditions can be detrimental to the structural integrity and function of many sensitive proteins. Furthermore, the inherent instability of the sulfonyl chloride group means that the percentage of active, reactive dye can vary significantly between lots, leading to poor reproducibility.[5]

Texas Red-X Succinimidyl Ester: The Superior Alternative

Texas Red-X succinimidyl ester was developed to overcome the limitations of the sulfonyl chloride derivative.[6][8] It incorporates two key features: a succinimidyl ester reactive group and a seven-atom aminohexanoyl ("X") spacer.[8][9]

• High Specificity for Primary Amines: Succinimidyl esters are the preferred reagents for amine modification due to their high specificity for primary amines.[4][10] The reaction, which yields a highly stable amide bond, proceeds efficiently under milder, near-physiological pH conditions (pH 7.5-8.5).[5][10] This reduces the risk of protein denaturation and minimizes side reactions with other nucleophilic residues.

• Enhanced Stability and Reproducibility: While NHS esters also undergo hydrolysis in aqueous buffers, the rate is significantly slower compared to sulfonyl chlorides.[5][11][12] Texas Red-X succinimidyl ester retains most of its reactivity for over an hour at room temperature in a pH 8.3 buffer, allowing for more controlled and reproducible conjugations.[5][8] This improved stability means that less dye is required to achieve the same degree of labeling, making it a more efficient reagent.[8]

• The "X" Factor - The Role of the Spacer Arm: The "X" in Texas Red-X denotes a seven-atom aminohexanoyl spacer that separates the fluorophore from the reactive succinimidyl ester group.[6][8][9] This spacer provides several advantages:

  • Improved Solubility: It increases the water solubility of the dye, which helps to prevent precipitation of the protein during the conjugation reaction.[5][6]

  • Reduced Steric Hindrance: The spacer arm minimizes steric hindrance, allowing the reactive group better access to amine sites on the protein.[8]

  • Minimized Fluorophore-Induced Perturbation: By distancing the bulky fluorophore from the protein surface, the spacer helps to preserve the native structure and function of the labeled biomolecule.[8][13] This can also lead to conjugates with higher fluorescence quantum yields compared to those prepared with Texas Red sulfonyl chloride.[5][14]

Pillar 2: Data-Driven Comparison and Self-Validating Protocols

The theoretical advantages of Texas Red-X translate into tangible performance benefits. The following tables summarize the key differences, and the subsequent protocols are designed to be self-validating by explaining the rationale behind each critical step.

Data Presentation: Head-to-Head Comparison

Table 1: Comparison of Chemical and Performance Characteristics

Feature	Texas Red Sulfonyl Chloride	Texas Red-X, Succinimidyl Ester	Advantage of Texas Red-X
Reactive Group	Sulfonyl Chloride (-SO₂Cl)	N-Hydroxysuccinimide Ester (-NHS)	Higher specificity and stability
Target Group	Primary amines, thiols, imidazoles, hydroxyls[3]	Primarily primary amines (-NH₂)[10][15]	Greatly reduced off-target reactions
Bond Formed	Sulfonamide (-SO₂-NH-)	Amide (-CO-NH-)	Highly stable and well-defined linkage
Optimal pH	9.0 - 10.0[3][5]	7.5 - 8.5[5]	Milder conditions preserve protein integrity
Aqueous Stability	Very low; rapid hydrolysis (minutes)[5]	Moderate; retains >80% activity after 1 hr[5][8]	More reproducible and efficient reactions
Reproducibility	Low, due to instability[5]	High[8]	Consistent results between experiments
"X" Spacer	Absent	Present (7-atom aminohexanoyl)[8]	Improved solubility, reduced steric hindrance
Fluorescence Yield	Generally lower in conjugates[14]	Generally higher in conjugates[5][14]	Brighter, more sensitive detection

Visualization of Reaction Mechanisms

The diagrams below illustrate the fundamental chemical reactions governing the conjugation process for both reagents.

Caption: Reaction of Texas Red-X, Succinimidyl Ester with a primary amine.

Caption: Competing reactions of Texas Red Sulfonyl Chloride.

Pillar 3: Authoritative Experimental Protocols

The following protocols provide step-by-step methodologies for antibody labeling. The causality behind critical steps is explained to ensure a self-validating experimental design.

Experimental Workflow Overview

Caption: Standard workflow for fluorescent antibody conjugation.

Protocol 1: Labeling IgG with Texas Red-X, Succinimidyl Ester (Recommended)

This protocol is optimized for labeling 1 mg of an IgG antibody (MW ~150 kDa).

Materials:

• Antibody to be labeled (1 mg)

• Texas Red-X, Succinimidyl Ester

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3. Causality: This pH is optimal for the reaction of NHS esters with primary amines while being mild enough for most antibodies.[15]

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF). Causality: NHS esters are moisture-sensitive. Anhydrous solvent is critical to prevent premature hydrolysis of the reactive dye.[4]

• Purification Column: Size exclusion chromatography resin (e.g., Sephadex G-25)

• Elution Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4

Procedure:

• Antibody Preparation: a. Dissolve 1 mg of the antibody in 0.5 mL of Reaction Buffer. The protein concentration should ideally be 2-5 mg/mL for efficient labeling.[16] b. Ensure the starting antibody solution is free of amine-containing buffers (like Tris) or stabilizers (like BSA or glycine), as these will compete for reaction with the dye.[15]

• Dye Preparation: a. Immediately before use, dissolve ~1 mg of Texas Red-X, SE in 100 µL of anhydrous DMSO. Vortex briefly to ensure complete dissolution. b. Self-Validation: The dye solution should be prepared fresh as NHS esters have limited stability in solution.[4][15]

• Labeling Reaction: a. Calculate the volume of dye solution to add. A 10- to 20-fold molar excess of dye to antibody is a good starting point. For a 1 mg/0.5 mL IgG solution (~13.3 µM), this corresponds to adding 10-20 µL of a 1 mg/100 µL dye solution. b. Add the calculated volume of dye solution to the antibody solution while gently stirring. c. Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification of the Conjugate: a. Prepare a size exclusion column according to the manufacturer's instructions, equilibrating with Elution Buffer (PBS). b. Apply the reaction mixture to the top of the column. c. Elute the conjugate with PBS. The labeled antibody, being larger, will elute first as a colored band, separating from the smaller, unreacted free dye. d. Collect the colored fractions containing the purified conjugate.

• Characterization and Storage: a. Determine the Degree of Labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for protein) and ~595 nm (for Texas Red). b. For long-term storage, add a stabilizer like BSA (1-10 mg/mL) and a preservative like sodium azide (0.02%). Store at 4°C, protected from light.[15]

Protocol 2: Comparative Labeling with Texas Red Sulfonyl Chloride

This protocol highlights the necessary modifications when using the sulfonyl chloride derivative.

Materials:

• Reaction Buffer: 0.1 M Sodium Carbonate-Bicarbonate, pH 9.0. Causality: A higher pH is required to deprotonate primary amines, increasing their nucleophilicity for reaction with the less reactive sulfonyl chloride.[3]

• Anhydrous Dimethylformamide (DMF). Critical: Do not use DMSO with sulfonyl chlorides, as it can react with them.[4]

Procedure:

• Antibody and Dye Preparation: a. Prepare the antibody in the pH 9.0 Reaction Buffer. Perform this step on ice to minimize protein denaturation at the high pH.[3] b. Prepare the dye stock in anhydrous DMF immediately before use.

• Labeling Reaction: a. A higher molar excess of dye (e.g., 40- to 80-fold) is often required to compensate for the rapid hydrolysis. b. Add the dye to the chilled antibody solution while stirring. c. Incubate the reaction for 1-2 hours at 4°C, protected from light.[4] Causality: The lower temperature helps to mitigate protein degradation and slows the rate of dye hydrolysis relative to the conjugation reaction.

• Purification and Storage: a. Follow the same purification and storage steps as in Protocol 1. The unreacted, hydrolyzed dye (sulforhodamine 101) is water-soluble and easily removed by size exclusion chromatography.[3]

Conclusion: An Unambiguous Choice for Robust Science

For researchers, scientists, and drug development professionals, the goal is to generate reliable, reproducible data. The choice of bioconjugation chemistry is a critical checkpoint in achieving this goal. While Texas Red sulfonyl chloride can be used to generate fluorescent conjugates, its inherent instability, low specificity, and requirement for harsh reaction conditions make it a suboptimal choice that can introduce significant variability.

Texas Red-X, succinimidyl ester, offers a scientifically superior solution.[8][9] Its high specificity for primary amines, the formation of a stable amide bond, its enhanced stability in aqueous solution, and the milder reaction conditions required for its use collectively contribute to more efficient, reproducible, and reliable labeling. The inclusion of the "X" spacer arm further enhances the properties of the resulting conjugate by improving solubility and minimizing functional perturbation of the target biomolecule.[5][6] By understanding the chemical principles and adopting validated protocols, researchers can leverage the advantages of Texas Red-X to produce high-quality bioconjugates, ensuring the integrity and trustworthiness of their experimental outcomes.

References

• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1982). Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties. Journal of Immunological Methods, 50(2), 193–204. [Link]

• Ghosh, A. K., & Brindisi, M. (2015). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry, 58(7), 2895–2940. [Link]

• Lakrout, S., K'tir, H., Amira, A., Berredjem, M., & Aouf, N. E. (2013). A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. RSC Advances, 3(45), 23375-23380. [Link]

• Mastering Protein Labeling: The Role of NHS Esters. (2025). AxisPharm Blog. [Link]

• Fluorescent Labelling with Texas Red. LifeTein. [Link]

• Wan, Y. J., & Hanna, G. M. (2014). Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. Langmuir, 30(44), 13244–13253. [Link]

• Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. ResearchGate. [Link]

• Sapsford, K. E., Ng, L., & Ligler, F. S. (2011). Efficient Bioconjugation of Protein Capture Agents to Biosensor Surfaces Using Aniline-Catalyzed Hydrazone Ligation. Langmuir, 27(1), 428–435. [Link]

• Díaz, J., Pujol, M., & Borràs, E. (2018). Sulfonamide as amide isostere for fine-tuning the gelation properties of physical gels. Soft Matter, 14(11), 2051–2060. [Link]

• Hinsberg reaction. Wikipedia. [Link]

• Wu, L. Y., et al. (2012). Spacer length effects on in vitro imaging and surface accessibility of fluorescent inhibitors of prostate specific membrane antigen. Bioorganic & Medicinal Chemistry Letters, 22(18), 5827-5830. [Link]

• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1982). Texas Red, a hydrophilic, red-emitting fluorophore for use with fluorescein in dual parameter flow microfluorometric and fluorescence microscopic studies. Journal of Immunological Methods, 50(2), 193–204. [Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. Texas Red, a hydrophilic, red-emitting fluorophore for use with fluorescein in dual parameter flow microfluorometric and fluorescence microscopic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. California Red™ & Sunred™: Superior Replacements for Texas Red® and Texas Red®-X | AAT Bioquest [aatbio.com]
• 8. Long-Wavelength Rhodamines, Texas Red Dyes and QSY Quenchers—Section 1.6 | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. AAT Bioquest: Texas Red®-X, Succinimidyl Ester *Mixed isomers* *CAS 216972-99-5* [aatbioquest.blogspot.com]
• 10. nbinno.com [nbinno.com]
• 11. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Spacer length effects on in vitro imaging and surface accessibility of fluorescent inhibitors of prostate specific membrane antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Invitrogen Texas Red -X, Succinimidyl Ester, mixed isomers 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 15. biotium.com [biotium.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]

Texas Red-X succinimidyl ester spacer arm function

An In-Depth Technical Guide to the Function and Application of the Texas Red-X Succinimidyl Ester Spacer Arm

This technical guide provides a comprehensive examination of the Texas Red-X, succinimidyl ester, a widely utilized fluorescent probe for the covalent labeling of biomolecules. We will delve into the critical role of its six-atom aminohexanoyl spacer arm, analyzing its chemical structure, function, and impact on conjugation efficiency and fluorophore performance. This document is intended for researchers, scientists, and drug development professionals who seek to leverage this tool for creating fluorescently-labeled proteins, antibodies, and other amine-containing macromolecules. We will explore the underlying chemical principles, provide detailed experimental protocols, and offer insights grounded in established scientific literature to ensure robust and reproducible results.

Introduction to Amine-Reactive Fluorophores and the Texas Red Chromophore

The specific and covalent attachment of fluorescent dyes to biomolecules is a cornerstone of modern biological research and diagnostics. Among the various strategies for achieving this, the use of amine-reactive fluorophores is particularly prevalent due to the abundance of primary amines in proteins (e.g., the N-terminus and the side-chain of lysine residues). The succinimidyl ester (SE), also known as an N-hydroxysuccinimide (NHS) ester, is a popular amine-reactive functional group due to its high reactivity and specificity towards primary amines under mild conditions.

The Texas Red fluorophore, a sulfonyl chloride derivative of sulforhodamine 101, is a bright red fluorescent dye with an excitation maximum around 595 nm and an emission maximum near 615 nm. Its long emission wavelength makes it particularly useful for multicolor imaging experiments, as it is well-separated from the emission spectra of commonly used green and orange fluorophores.

The "X" Factor: Unpacking the Aminohexanoyl Spacer Arm

The "X" in Texas Red-X, succinimidyl ester refers to a six-atom spacer arm, chemically known as aminohexanoic acid (or 6-aminohexanoic acid). This spacer is introduced between the fluorophore and the succinimidyl ester group.

Caption: Generalized structure of Texas Red-X, SE, highlighting the spacer.

The primary function of this spacer arm is to mitigate two common problems encountered in bioconjugation:

• Steric Hindrance: The bulky Texas Red fluorophore can sterically hinder the succinimidyl ester from efficiently reacting with primary amines on the surface of a target molecule, especially those located in sterically constrained environments. The spacer arm extends the reactive group away from the fluorophore, increasing its accessibility and improving labeling efficiency.

• Dye-Dye Interactions and Quenching: When multiple fluorophores are conjugated to a single biomolecule, they can interact with each other, leading to self-quenching and a reduction in the overall fluorescence signal. The spacer arm helps to distance the fluorophores from each other, minimizing these interactions and preserving their quantum yield.

The Chemistry of Conjugation: Mechanism of Action

The conjugation of Texas Red-X, succinimidyl ester to a biomolecule is a two-step process involving the reaction of the succinimidyl ester with a primary amine.

Caption: A simplified workflow for protein labeling.

The reaction proceeds as follows:

• Nucleophilic Attack: The primary amine on the biomolecule acts as a nucleophile and attacks the carbonyl carbon of the succinimidyl ester.

• Formation of a Stable Amide Bond: This attack results in the formation of a stable amide bond between the fluorophore (via the spacer arm) and the target molecule, with the release of N-hydroxysuccinimide (NHS) as a byproduct.

This reaction is most efficient at a pH between 7.5 and 8.5. Below this range, the amine group is protonated (-NH3+), rendering it non-nucleophilic. Above this range, the succinimidyl ester becomes increasingly susceptible to hydrolysis, which competes with the desired conjugation reaction.

Experimental Protocol: Labeling an Antibody with Texas Red-X, Succinimidyl Ester

This protocol provides a general guideline for labeling antibodies. The optimal conditions may vary depending on the specific antibody and desired degree of labeling.

Materials:

• Antibody to be labeled (in a buffer free of primary amines, such as PBS)

• Texas Red-X, Succinimidyl Ester

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Sodium bicarbonate buffer (0.1 M, pH 8.3)

• Purification column (e.g., Sephadex G-25)

Procedure:

• Prepare the Antibody: Dissolve the antibody in the sodium bicarbonate buffer at a concentration of 1-5 mg/mL.

• Prepare the Dye Stock Solution: Immediately before use, dissolve the Texas Red-X, SE in DMF or DMSO to a concentration of 10 mg/mL.

• Calculate the Molar Ratio: Determine the desired molar excess of dye to antibody. A common starting point is a 10- to 20-fold molar excess.

• Reaction: While gently vortexing the antibody solution, add the calculated volume of the dye stock solution.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Purification: Separate the labeled antibody from the unreacted dye and NHS byproduct using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer (e.g., PBS).

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the labeled protein at 280 nm and 595 nm.

Data and Properties

Property	Value	Source
Excitation Maximum (λex)	595 nm
Emission Maximum (λem)	615 nm
Molar Extinction Coefficient	~85,000 cm⁻¹M⁻¹
Recommended pH for Labeling	7.5 - 8.5
Reactive Group	Succinimidyl Ester
Reactivity	Primary Amines

Troubleshooting and Considerations

• Low Labeling Efficiency: Ensure the labeling buffer is at the correct pH and free of any amine-containing substances. Increase the molar excess of the dye or the reaction time.

• Protein Precipitation: This may occur if the degree of labeling is too high, as the Texas Red fluorophore is hydrophobic. Reduce the molar excess of the dye.

• High Background: This is often due to insufficient removal of unreacted dye. Ensure thorough purification.

Conclusion

The Texas Red-X, succinimidyl ester is a powerful tool for fluorescently labeling biomolecules. The integrated aminohexanoyl spacer arm is a key feature that enhances its utility by improving labeling efficiency and preserving the fluorescence properties of the conjugated dye. By understanding the chemical principles behind its function and following robust experimental protocols, researchers can confidently generate high-quality fluorescent conjugates for a wide range of applications in biological research and drug development.

References

• Haugland, R. P. (2002). Handbook of Fluorescent Probes and Research Products (9th ed.). Molecular Probes.

solubility of Texas Red-X succinimidyl ester in DMSO

An In-Depth Technical Guide to the Solubility and Handling of Texas Red-X, Succinimidyl Ester in DMSO

Abstract

This technical guide provides a comprehensive analysis of the solubility, stability, and handling of Texas Red-X, succinimidyl ester (SE) in dimethyl sulfoxide (DMSO). As a primary amine-reactive fluorescent dye, the successful preparation of stable, concentrated stock solutions is paramount for reproducible, high-efficiency bioconjugation. This document delineates the physicochemical principles governing the dissolution of Texas Red-X, SE in DMSO, presents quantitative solubility data, and offers a field-proven, step-by-step protocol for stock solution preparation. We will address the critical role of solvent quality, particularly the necessity of anhydrous DMSO, to mitigate the primary failure mode of succinimidyl esters: hydrolysis. This guide is intended for researchers, scientists, and drug development professionals who utilize fluorescent labeling technologies and demand both technical accuracy and practical, validated methodologies.

Introduction to Texas Red-X, Succinimidyl Ester (SE)

Texas Red-X, succinimidyl ester is a high-performance, amine-reactive fluorescent probe belonging to the rhodamine class of dyes. It is engineered for covalent attachment to primary amines (e.g., the ε-amino group of lysine residues or the N-terminus of proteins).

1.1 Key Molecular Features & Rationale

The molecule's design incorporates two pivotal features that enhance its utility in bioconjugation over its predecessor, Texas Red:

• Succinimidyl Ester (SE) Group: This functional group, also known as an N-hydroxysuccinimide (NHS) ester, is a highly efficient acylating agent that reacts with deprotonated primary amines under mild conditions (typically pH 7.0-8.5) to form a stable amide bond.[1]

• "X" Spacer: The designation "X" refers to a seven-atom aminohexanoyl spacer arm that separates the fluorophore core from the reactive SE group.[2][3][4] This spacer is critical as it minimizes potential steric hindrance and reduces quenching interactions between the dye and the biomolecule to which it is conjugated, often resulting in brighter and more functional conjugates.[2][5][6]

The resulting bioconjugates exhibit bright, red-fluorescence with excitation and emission maxima around 595 nm and 615 nm, respectively, making it a popular choice for fluorescence microscopy, flow cytometry, and other detection modalities.[4][7]

The Critical Role of the Solvent: Why Dimethyl Sulfoxide (DMSO)?

The choice of solvent is the single most important factor in preparing a viable stock of Texas Red-X, SE. DMSO is the universally recommended solvent for this compound.[2][5][7] The rationale is grounded in its chemical properties:

• High Polarity: DMSO is a highly polar solvent, capable of effectively solvating the large, complex, and somewhat polar Texas Red-X, SE molecule.

• Aprotic Nature: Crucially, DMSO is an aprotic solvent, meaning it does not have acidic protons and does not participate in hydrogen bonding as a donor. This is vital for the stability of the succinimidyl ester, which is highly susceptible to nucleophilic attack by protic solvents like water or alcohols, a process detailed in Section 4.0.

Quantitative Solubility and Physicochemical Properties

Precise knowledge of solubility limits is essential for experimental design. The maximum reported solubility of Texas Red-X, SE in DMSO is approximately 4.17 mg/mL , which corresponds to a molar concentration of 5.10 mM .[8][9] Achieving this concentration may require mechanical assistance, such as vortexing or brief ultrasonication.[8][9]

Property	Value	Source(s)
Molecular Weight	816.94 g/mol	[2][8]
Appearance	Purple to dark solid	[2][9]
Recommended Solvent	Dimethyl Sulfoxide (DMSO)	[2][5][8]
Maximum Solubility	4.17 mg/mL (5.10 mM)	[8][9]
Excitation (λex)	~586-595 nm	[2][4]
Emission (λem)	~603-615 nm	[2][4]
Storage (Solid)	≤ -15°C, desiccated, protected from light	[2][8][9]
Storage (DMSO Stock)	-20°C (≤ 1 month); -80°C (≤ 6 months)	[8][9]

The Chemistry of Stability: Succinimidyl Ester in DMSO

4.1 The Primary Challenge: Hydrolysis

The reactivity of the succinimidyl ester group, so valuable for conjugation, is also its primary vulnerability. The ester is susceptible to hydrolysis, a chemical reaction in which water acts as a nucleophile, attacking the carbonyl carbon of the ester. This reaction cleaves the ester, releasing the N-hydroxysuccinimide leaving group and converting the reactive dye into a non-reactive carboxylic acid. This hydrolyzed form is incapable of reacting with amines, leading to complete failure of the labeling experiment.

4.2 The Solution: Anhydrous DMSO

To prevent hydrolysis, it is imperative to use high-purity, anhydrous (water-free) DMSO.[10] Standard-grade DMSO is highly hygroscopic and readily absorbs atmospheric moisture.[9][10] Using a previously opened bottle of DMSO that has not been stored under inert gas is a common and critical experimental error. The presence of even trace amounts of water will significantly reduce the effective concentration of the active, amine-reactive dye in the stock solution over time, leading to inconsistent and failed conjugations.[10][11]

4.3 Impact of Freeze-Thaw Cycles

While repeated freeze-thaw cycles are generally discouraged for many reagents, the primary risk for NHS esters in DMSO is the introduction of atmospheric moisture during each warming and opening cycle.[12] Each cycle provides an opportunity for water to be absorbed into the hygroscopic DMSO, accelerating the hydrolysis of the dye. This is the scientific basis for the best practice of preparing single-use aliquots.

Experimental Protocol: Preparation of a Concentrated Stock Solution

This protocol describes the preparation of a 5 mM stock solution of Texas Red-X, SE in anhydrous DMSO.

5.1 Materials

• Texas Red-X, succinimidyl ester (e.g., 5 mg vial)

• Anhydrous, molecular-sieve-dried DMSO (sealed bottle, preferably Sure/Seal™ or equivalent)

• Inert gas (Argon or Nitrogen), if available

• Sterile, low-volume microcentrifuge tubes (amber or covered in foil)

• Precision micropipettes and sterile tips

• Vortex mixer

• Ultrasonic bath (optional)

5.2 Pre-Protocol Preparations

• Equilibrate Reagents: Allow the vial of Texas Red-X, SE to warm completely to room temperature before opening. This is a critical step to prevent condensation of atmospheric moisture onto the cold, dry powder.

• Prepare Solvent: Puncture the seal of a new bottle of anhydrous DMSO with a clean, dry needle. If available, flush the headspace of the bottle with inert gas. Withdraw the required volume of DMSO.

5.3 Step-by-Step Dissolution Procedure

• Initial Solubilization: Briefly centrifuge the vial of Texas Red-X, SE powder to ensure all the solid is at the bottom.

• Calculate Solvent Volume: To prepare a 5 mM stock solution from 5 mg of dye (MW = 816.94 g/mol ):

  • Volume (L) = Mass (g) / (Molar Mass ( g/mol ) * Concentration (mol/L))

  • Volume (µL) = (0.005 g / (816.94 g/mol * 0.005 mol/L)) * 1,000,000 µL/L ≈ 1224 µL

• Add Solvent: Using a precision pipette, add 1.224 mL of anhydrous DMSO to the vial.[3][8]

• Promote Dissolution: Cap the vial tightly and vortex vigorously for 1-2 minutes. The solution should be clear and purple.

• Ultrasonication (If Necessary): If any solid particles remain, place the vial in a room temperature ultrasonic bath for 2-5 minutes or until the solute is fully dissolved.[8][9] Avoid overheating.

• Aliquot for Storage: Immediately dispense the stock solution into small, single-use volumes (e.g., 10-50 µL) in amber or foil-wrapped microcentrifuge tubes. This minimizes waste and prevents repeated freeze-thaw cycles of the main stock.[9]

• Store Properly: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[8][9]

Workflow Visualization

The following diagram illustrates the validated workflow for preparing stable Texas Red-X, SE stock solutions.

Caption: Workflow for preparing Texas Red-X, SE stock solution.

Troubleshooting and Best Practices

• Issue: Precipitate forms in the stock solution upon storage.

  • Cause: Most likely due to the introduction of water, which can decrease the solubility of the dye, or exceeding the solubility limit.

  • Solution: Discard the stock. Prepare a fresh stock using a new, sealed bottle of anhydrous DMSO and ensure the dye vial is fully warmed before opening.

• Issue: Low or no labeling of the target protein/antibody.

  • Cause: The succinimidyl ester has likely hydrolyzed due to moisture contamination.

  • Solution: Always use fresh, single-use aliquots of the dye stock. Verify the pH of your conjugation buffer is within the optimal range (pH 7.0-8.5).

• Best Practice - Inert Gas: For labs that frequently use amine-reactive dyes, investing in a small cylinder of argon or nitrogen to blanket bottles of anhydrous solvents and dye stocks is a highly effective way to preserve reagent integrity.[10]

• Best Practice - Solvent Quality: Do not attempt to use DMF (dimethylformamide) unless explicitly validated, as it can contain amine impurities that will consume the reactive dye. Always default to high-purity, anhydrous DMSO.

Conclusion

The successful use of Texas Red-X, succinimidyl ester is critically dependent on the correct preparation and handling of its DMSO stock solution. The key determinants of success are the strict use of anhydrous DMSO to prevent career-ending hydrolysis of the reactive ester group and the adherence to proper storage and handling protocols, such as equilibrating reagents to room temperature and preparing single-use aliquots. By understanding the underlying chemistry and implementing the validated protocols within this guide, researchers can ensure the stability and reactivity of their dye stocks, leading to reproducible and high-quality bioconjugation results.

References

• CIDSA. Texas Red-X, succinimidyl ester, Mixed isomers. [Link]

• ResearchGate. (2014). Storing N-hydroxysuccinimide (NHS) esters without losing reactivity?[Link]

• ResearchGate. (2023). Is succinic anhydride stable in DMSO?[Link]

• Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening. [Link]

• Ziath Ltd. Samples in DMSO: What an end user needs to know. [Link]

• Oldenburg, K., et al. (2005). Bio-Assay, HTS and Compound Management. [Link]

• National Center for Biotechnology Information. Monitoring Distribution of the Therapeutic Agent Dimethyl Sulfoxide via Solvatochromic Shift of Albumin-Bound Indocyanine Green. [Link]

• ResearchGate. (2023). Why is DMSO (negative control) showing a considerable signal of fluorescence?[Link]

• National Center for Biotechnology Information. pH Dependence of Succinimide-Ester-Based Protein Cross-Linking for Structural Mass Spectrometry Applications. [Link]

• National Center for Biotechnology Information. Dimethyl sulfoxide reduces the stability but enhances catalytic activity of the main SARS-CoV-2 protease 3CLpro. [Link]

Sources

• 1. pH Dependence of Succinimide-Ester-Based Protein Cross-Linking for Structural Mass Spectrometry Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 4. Texas red-X,SE | TargetMol [targetmol.com]
• 5. Texas Red-X, succinimidyl ester | CAS 199745-67-0 | AAT Bioquest | Biomol.com [biomol.com]
• 6. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 7. cidsamexico.com [cidsamexico.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ziath.com [ziath.com]

quantum yield of Texas Red-X succinimidyl ester

An In-depth Technical Guide to the Quantum Yield of Texas Red-X, Succinimidyl Ester

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration of the fluorescence quantum yield of Texas Red-X, succinimidyl ester, a cornerstone fluorophore in modern biological research. We will delve into its core photophysical properties, the theoretical underpinnings of quantum yield, the environmental factors that modulate its fluorescence efficiency, and provide field-proven protocols for its measurement and application in bioconjugation.

Introduction to Texas Red-X, Succinimidyl Ester: A Workhorse Fluorophore

Texas Red® is a red-emitting fluorescent dye widely used for a variety of applications, including fluorescence microscopy, flow cytometry, and immunohistochemistry.[1][2] The "X" in Texas Red-X denotes a seven-atom aminohexanoyl spacer arm engineered between the sulforhodamine fluorophore and its reactive moiety.[3][4][5] This spacer is a critical innovation; it separates the fluorescent core from its point of attachment on a target biomolecule, which can minimize quenching and steric hindrance, thereby preserving the dye's photophysical integrity upon conjugation.[3][6]

The succinimidyl ester (SE) is an amine-reactive functional group that readily forms stable covalent amide bonds with primary aliphatic amines, such as the ε-amino group of lysine residues on proteins, under mild basic conditions.[7][8] Compared to its predecessor, Texas Red sulfonyl chloride, the succinimidyl ester derivative offers superior stability in aqueous solutions, simplifying conjugation protocols and improving reaction yields.[9][10]

At the heart of its utility is its fluorescence quantum yield (Φf), a measure of the efficiency with which the molecule converts absorbed photons into emitted fluorescent light.[11][12] A high quantum yield is paramount for achieving a bright signal and high sensitivity in fluorescence-based assays. This guide will provide the necessary framework for researchers, scientists, and drug development professionals to understand, measure, and optimize the performance of Texas Red-X conjugates.

Core Photophysical Properties of Texas Red-X

The photophysical behavior of Texas Red-X is nearly identical to the parent Texas Red compound.[9] It is characterized by strong absorption in the yellow-orange region of the spectrum and bright red fluorescence, making it well-suited for excitation by common laser lines (e.g., 561 nm or 594 nm) and for use in multicolor imaging experiments.[1][13]

Table 1: Key Photophysical Properties of Texas Red-X, Succinimidyl Ester

Property	Value	Notes
Excitation Maximum (λex)	~586 - 596 nm	Dependent on solvent environment.[6][9][14]
Emission Maximum (λem)	~603 - 615 nm	Dependent on solvent environment.[3][6][9]
Molar Extinction Coefficient (ε)	~116,000 cm⁻¹M⁻¹	Represents a high photon-capturing ability.[3][9][14]
Fluorescence Quantum Yield (Φf)	0.93 - 0.97	Varies with solvent; 0.97 in ethanol, 0.93 in PBS.[3][9]

Deconstructing Fluorescence Quantum Yield

The fluorescence quantum yield is the ratio of the number of photons emitted to the number of photons absorbed.[15]

Φf = (Number of Photons Emitted) / (Number of Photons Absorbed)

This value, ranging from 0 to 1, represents the probability that an excited-state fluorophore will decay back to its ground state via the emission of a photon (fluorescence) rather than through non-radiative pathways.[16] These competing non-radiative processes include internal conversion (heat dissipation), intersystem crossing to a triplet state, and dynamic quenching interactions with the local environment.[17] A quantum yield approaching 1.0 signifies that nearly every absorbed photon results in an emitted fluorescent photon, indicating a highly efficient and bright fluorophore.[17]

Critical Factors Modulating the Quantum Yield of Texas Red-X

The quantum yield of a fluorophore is not an immutable constant but is exquisitely sensitive to its local environment. Understanding these influences is key to designing robust and reproducible experiments.

• Solvent Effects : The polarity and viscosity of the solvent can significantly impact quantum yield. For many dyes, an increase in solvent polarity can lead to a decrease in fluorescence intensity and quantum yield due to the stabilization of charge-transfer states that favor non-radiative decay.[18][19][20][21] The rigid xanthene structure of Texas Red provides some stability, but its quantum yield still shows solvent dependency.[9]

• pH : The pH of the solution can affect the ionization state of the fluorophore or the biomolecule to which it is conjugated, potentially altering its electronic structure and fluorescence properties.[22] Labeling reactions with succinimidyl esters are typically performed at a slightly basic pH (8.0-9.0) to ensure the target amine groups are deprotonated and reactive.[7][8]

• Temperature : Increased temperature generally leads to a decrease in quantum yield because it promotes non-radiative decay pathways by increasing the frequency of molecular collisions and vibrational energy.[23]

• Bioconjugation : The act of covalently attaching Texas Red-X to a macromolecule like a protein places the fluorophore in a unique microenvironment. Interactions with nearby amino acid residues can either enhance or quench fluorescence. The "X" spacer is designed to mitigate these proximal effects, but the final quantum yield of the conjugate may still differ from that of the free dye.[3][5]

Caption: Factors influencing the fluorescence quantum yield.

Experimental Determination of Quantum Yield: A Practical Guide

While absolute methods using integrating spheres provide a direct measurement, the relative (or comparative) method is more accessible and widely used.[11][15][24] This protocol details the relative method.

Principle of the Relative Method

The method relies on a well-characterized fluorescence standard with a known quantum yield (Φ_st_). By comparing the integrated fluorescence intensity of the unknown sample (x) to the standard under conditions of identical absorbance at the same excitation wavelength, the quantum yield of the sample (Φx) can be calculated.[15][16]

The governing equation is: Φₓ = Φₛₜ * (Gradₓ / Gradₛₜ) * (ηₓ² / ηₛₜ²)

Where:

• Φ is the fluorescence quantum yield.

• Grad is the gradient from the plot of integrated fluorescence intensity versus absorbance.

• η is the refractive index of the solvent.

• Subscripts x and st denote the unknown sample and the standard, respectively.[16]

Detailed Step-by-Step Protocol

• Select a Standard: Choose a standard that absorbs and emits in a similar wavelength range to Texas Red-X. Rhodamine 6G (Φf ≈ 0.95 in ethanol) is a suitable choice.

• Prepare Stock Solutions:

  • Accurately weigh and dissolve Texas Red-X, succinimidyl ester and the Rhodamine 6G standard in spectroscopic-grade ethanol to create concentrated stock solutions (e.g., 1 mM). Store in the dark.

• Prepare Dilutions:

  • Create a series of five dilutions from each stock solution in the same solvent.

  • The concentrations should be adjusted so that the absorbance at the chosen excitation wavelength is between 0.02 and 0.1. This is critical to avoid inner-filter effects where the sample reabsorbs its own emitted light.[16][24]

• Measure Absorbance:

  • Using a UV-Vis spectrophotometer, record the absorbance spectrum for each dilution of the sample and the standard.

  • Use the pure solvent as a blank.

  • Record the absorbance value at the chosen excitation wavelength (e.g., 560 nm) for every solution.

• Measure Fluorescence Emission:

  • Using a calibrated spectrofluorometer, record the fluorescence emission spectrum for each solution in a standard 10 mm cuvette.

  • Crucial: Use the same instrument settings (excitation wavelength, slit widths) for all measurements of both the sample and the standard.[16] Ensure the instrument is set to provide corrected emission spectra.

• Data Analysis:

  • For each recorded emission spectrum, calculate the integrated fluorescence intensity (the area under the emission curve).

  • For both the sample and the standard, create a plot of integrated fluorescence intensity (Y-axis) versus absorbance (X-axis).

  • Perform a linear regression for both datasets. The slope of the line is the gradient (Grad) for the sample and standard.

  • Calculate the quantum yield of Texas Red-X using the equation provided above. The refractive index (η) for ethanol is ~1.36. Since the solvent is the same for both, the refractive index term (ηₓ² / ηₛₜ²) cancels out to 1.

Caption: Workflow for relative quantum yield determination.

Protocol for Protein Labeling with Texas Red-X, SE

The ultimate goal for this reagent is often bioconjugation. The following is a robust protocol for labeling proteins.

Detailed Step-by-Step Protocol

• Prepare Protein Solution:

  • Dissolve or dialyze the protein (e.g., an IgG antibody) into an amine-free buffer at a pH of 8.3-8.5, such as 0.1 M sodium bicarbonate.[8][25]

  • The protein concentration should be at least 2 mg/mL for efficient labeling.[7]

  • Causality: A basic pH is required to deprotonate the primary amine groups on lysine residues, making them nucleophilic and reactive toward the succinimidyl ester. Buffers containing primary amines (like Tris) must be avoided as they will compete in the reaction.[7]

• Prepare Dye Stock Solution:

  • Allow the vial of Texas Red-X, succinimidyl ester to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mM stock solution of the dye in anhydrous DMSO. Vortex to ensure it is fully dissolved.[7][25] This solution should be prepared fresh.

• Perform the Conjugation Reaction:

  • Calculate the volume of dye stock solution needed. A dye-to-protein molar ratio of 10:1 to 15:1 is a common starting point, but this should be optimized for each specific protein.[7][25]

  • While gently stirring the protein solution, add the dye stock solution dropwise.

  • Incubate the reaction for 1 hour at room temperature, protected from light.[25]

• Purify the Conjugate:

  • Separate the labeled protein from the unreacted free dye. Size-exclusion chromatography (e.g., a Sephadex G-25 column) is a common and effective method.[25]

  • The first colored band to elute from the column is the high-molecular-weight protein conjugate. The second, slower-moving band is the free dye.

• Characterize the Conjugate:

  • Determine Degree of Labeling (DOL): Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~595 nm (for Texas Red-X). The DOL (the average number of dye molecules per protein) can be calculated using the Beer-Lambert law and a correction factor for the dye's absorbance at 280 nm.[7]

  • Assess Functionality: Perform an assay to confirm that the biological activity of the protein has not been compromised by the labeling process.

  • Measure Conjugate Quantum Yield: The quantum yield of the final conjugate can be measured using the protocol in Section 5 to confirm its fluorescence efficiency.

Conclusion

Texas Red-X, succinimidyl ester is a high-performance fluorescent probe with an intrinsically high quantum yield.[3][9] This guide has established that its exceptional brightness is not only a product of its molecular structure but is also heavily influenced by its immediate chemical environment. For the researcher, this means that careful control over experimental conditions—from solvent choice to the specifics of the conjugation protocol—is essential for achieving maximal and reproducible performance. By following the detailed methodologies presented herein, scientists can confidently measure and apply this powerful tool, ensuring the generation of high-quality, reliable data in their fluorescence-based applications.

References

• Resch-Genger, U., et al. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. OPUS. [Link]

• Wikipedia. Quantum yield. [Link]

• University of California, Irvine Department of Chemistry. A Guide to Recording Fluorescence Quantum Yields. [Link]

• Reddit. What are some factors that can affect the quantum yield brightness of a fluorophore?. [Link]

• Janelia Research Campus. Conjugation Protocol for Amine-Reactive Dyes. [Link]

• Sunlonge. (2023). Choosing the Right UV Fluorescent Dye: Factors to Consider. [Link]

• de Mello, J. C., et al. (2025). Measurement method for photoluminescent quantum yields of fluorescent organic dyes in polymethyl methacrylate for luminescent solar concentrators. ResearchGate. [Link]

• ACS Publications. (2013). Simple and Accurate Quantification of Quantum Yield at the Single-Molecule/Particle Level. Analytical Chemistry. [Link]

• YouTube. (2018). Fluorescence Quantum Yield and Lifetime. [Link]

• National Institutes of Health. N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein. [Link]

• Wikipedia. Texas Red. [Link]

• Journal of Mechanical Engineering, Science and Technology (JMES). Effect Of Solvent Polarity On The Quantum Yield Of (C17H19N3). [Link]

• Defense Technical Information Center. Medium Effects on Fluorescence Quantum Yields and Lifetimes for Coumarin Laser Dyes. [Link]

• ResearchGate. Solvent effect on absolute fluorescence quantum yield of Rhodamine 6G determined using transient thermal lens technique. [Link]

• National Institutes of Health. Solvent effect on two-photon absorption and fluorescence of rhodamine dyes. [Link]

Sources

• 1. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - CA [thermofisher.com]
• 2. Texas Red - Wikipedia [en.wikipedia.org]
• 3. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 4. Texas red-X,SE | TargetMol [targetmol.com]
• 5. Texas Red-X, succinimidyl ester | CAS 199745-67-0 | AAT Bioquest | Biomol.com [biomol.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. resources.tocris.com [resources.tocris.com]
• 8. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Buy Texas red | 82354-19-6 | >85% [smolecule.com]
• 10. Invitrogen Texas Red -X, Succinimidyl Ester, mixed isomers 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 11. Making sure you're not a bot! [opus4.kobv.de]
• 12. Choosing the Right UV Fluorescent Dye: Factors to Consider - SUNLONGE INTERNATIONAL CO., LIMITED [sunlonge.com]
• 13. Texas Red （及 Texas Red-X） | Thermo Fisher Scientific - CN [thermofisher.cn]
• 14. Texas Red-X, succinimidyl ester *Mixed isomers* *CAS 216972-99-5* | AAT Bioquest [aatbio.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. chem.uci.edu [chem.uci.edu]
• 17. Quantum yield - Wikipedia [en.wikipedia.org]
• 18. jmess.org [jmess.org]
• 19. apps.dtic.mil [apps.dtic.mil]
• 20. researchgate.net [researchgate.net]
• 21. Solvent effect on two-photon absorption and fluorescence of rhodamine dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. What are the factors affecting fluorescence? | AAT Bioquest [aatbio.com]
• 23. reddit.com [reddit.com]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. biotium.com [biotium.com]

Introduction: Understanding the Significance of Texas Red-X for Bioconjugation

An in-depth technical guide to the molar extinction coefficient and application of Texas Red-X, succinimidyl ester.

Texas Red®, a sulfonyl chloride derivative of sulforhodamine 101, has long been a cornerstone fluorescent label for generating brightly red-orange fluorescent bioconjugates. However, the inherent reactivity of the sulfonyl chloride group is not exclusively specific to primary amines and can exhibit cross-reactivity with other nucleophiles, such as thiols and phenols, and is susceptible to hydrolysis. To enhance specificity and stability, the Texas Red-X, succinimidyl ester was developed. This derivative incorporates a seven-atom aminohexanoyl spacer ("X") between the fluorophore and the amine-reactive succinimidyl ester (SE) group. This "X" spacer mitigates the potential for quenching that can occur when the fluorophore is in close proximity to the biomolecule. The succinimidyl ester provides a more specific and efficient reaction with primary aliphatic amines, forming a stable amide bond under mild conditions.

This guide provides an in-depth exploration of the molar extinction coefficient of Texas Red-X, succinimidyl ester, its critical role in quantitative bioconjugation, and a detailed protocol for its use and characterization.

The Molar Extinction Coefficient: A Cornerstone of Quantitative Biology

The molar extinction coefficient (ε) is an intrinsic property of a substance that measures how strongly it absorbs light at a particular wavelength. It is a fundamental parameter in the Beer-Lambert law, which is expressed as:

A = εcl

Where:

• A is the absorbance (unitless)

• ε is the molar extinction coefficient (in M⁻¹cm⁻¹)

• c is the molar concentration of the substance (in M)

• l is the path length of the cuvette (typically 1 cm)

For fluorescent labeling, an accurate molar extinction coefficient is indispensable for determining the concentration of the dye stock solution and, subsequently, for calculating the Degree of Labeling (DOL) of the final bioconjugate. The DOL, or the average number of dye molecules conjugated to each biomolecule, is a critical quality control parameter that directly impacts experimental outcomes.

Quantitative Specifications of Texas Red-X, Succinimidyl Ester

The spectroscopic properties of Texas Red-X, succinimidyl ester are crucial for its effective use. These properties are summarized in the table below.

Parameter	Value	Source
Molar Extinction Coefficient (ε)	85,000 cm⁻¹M⁻¹
Excitation Maximum (λex)	583 nm
Emission Maximum (λem)	603 nm
Recommended Solvent	DMSO or DMF

Experimental Workflow: From Labeling to Characterization

The following sections provide a comprehensive, step-by-step protocol for labeling a protein with Texas Red-X, succinimidyl ester and characterizing the resulting conjugate.

Diagram: Amine-Reactive Labeling Chemistry

Caption: Reaction of Texas Red-X, succinimidyl ester with a primary amine.

Step 1: Preparation of Reagents

• Biomolecule Preparation : Ensure the protein or other biomolecule to be labeled is in an amine-free buffer at a concentration of 1-10 mg/mL. Buffers such as phosphate-buffered saline (PBS) or bicarbonate buffer at pH 7.2-8.5 are recommended. The presence of primary amines, such as Tris or glycine, will compete with the labeling reaction and must be avoided.

• Dye Stock Solution : Prepare a stock solution of Texas Red-X, succinimidyl ester in high-quality, anhydrous dimethylsulfoxide (DMSO) or dimethylformamide (DMF) at a concentration of 1-10 mg/mL. The dye is susceptible to hydrolysis, so it is critical to use anhydrous solvent and protect the stock solution from moisture.

Step 2: The Labeling Reaction

The efficiency of the conjugation reaction is highly dependent on the pH of the reaction buffer. The primary amine on the protein must be unprotonated to act as a nucleophile and attack the succinimidyl ester. Therefore, a pH in the range of 7.2-8.5 is optimal.

• Initiate the Reaction : Add the calculated amount of the dye stock solution to the biomolecule solution while gently vortexing. The molar ratio of dye to protein will depend on the desired DOL and the number of available primary amines on the biomolecule. A starting point of a 10- to 20-fold molar excess of the dye is often recommended.

• Incubation : Incubate the reaction mixture for 1-2 hours at room temperature, protected from light. For sensitive proteins, the incubation can be performed at 4°C overnight.

Step 3: Purification of the Conjugate

It is crucial to remove any unreacted dye from the labeled biomolecule, as free dye can lead to high background fluorescence and inaccurate DOL calculations.

• Size-Exclusion Chromatography : The most common method for separating the labeled protein from the free dye is size-exclusion chromatography (e.g., using a Sephadex G-25 column). The larger protein-dye conjugate will elute first, followed by the smaller, unreacted dye molecules.

• Dialysis : Alternatively, dialysis can be used, although it is a slower process. Dialyze the reaction mixture against a suitable buffer (e.g., PBS) with several buffer changes over 24-48 hours.

Diagram: Experimental Workflow

Caption: Workflow for protein labeling and characterization.

Step 4: Characterization and Calculation of Degree of Labeling (DOL)

• Spectrophotometric Measurement : Measure the absorbance of the purified conjugate at 280 nm (for the protein) and 583 nm (for Texas Red-X).

• Calculate the Protein Concentration : The absorbance of the dye at 280 nm will interfere with the protein concentration measurement. A correction factor is needed to account for this. The corrected protein concentration is calculated as follows:

  Protein Concentration (M) = [A₂₈₀ - (A₅₈₃ x CF)] / ε_protein

  Where:

  • A₂₈₀ is the absorbance of the conjugate at 280 nm.

  • A₅₈₃ is the absorbance of the conjugate at 583 nm.

  • CF is the correction factor (A₂₈₀ / A₅₈₃) for the free dye. For Texas Red-X, this is approximately 0.13.

  • ε_protein is the molar extinction coefficient of the protein at 280 nm.

• Calculate the Dye Concentration :

  Dye Concentration (M) = A₅₈₃ / ε_dye

  Where:

  • ε_dye is 85,000 M⁻¹cm⁻¹.

• Calculate the Degree of Labeling (DOL) :

  DOL = Dye Concentration (M) / Protein Concentration (M)

Troubleshooting and Best Practices

• Low DOL : Increase the molar excess of the dye, increase the reaction time, or ensure the pH of the reaction buffer is optimal.

• High Background : Ensure complete removal of the unreacted dye during the purification step.

• Protein Precipitation : Avoid high concentrations of the dye in the reaction mixture, as the organic solvent (DMSO or DMF) can denature proteins. Add the dye stock solution slowly while vortexing.

Conclusion

The Texas Red-X, succinimidyl ester is a robust and specific reagent for fluorescently labeling biomolecules. A thorough understanding of its molar extinction coefficient and the principles of bioconjugation chemistry is paramount for achieving reproducible and quantifiable results. By following the detailed protocols and best practices outlined in this guide, researchers can confidently generate high-quality fluorescent conjugates for a wide range of applications.

References

• Thermo Fisher Scientific. (n.d.). Texas Red®-X, succinimidyl ester.
• Thermo Fisher Scientific. (n.d.). Spectra of Common Dyes.

Decoding the "X" Factor: A Technical Guide to Texas Red-X for Advanced Fluorescence Applications

Abstract

For decades, Texas Red has been a cornerstone fluorophore for applications requiring bright, red-shifted fluorescence. However, inherent limitations in its conjugation chemistry and the performance of its conjugates paved the way for a refined successor: Texas Red-X. This guide provides an in-depth technical exploration of the "X" in Texas Red-X, a critical modification that fundamentally enhances its utility in modern biological research. We will dissect the chemical rationale behind this modification, provide detailed protocols for its application, and offer expert insights into optimizing its performance for demanding applications such as high-resolution imaging and quantitative flow cytometry. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the superior properties of Texas Red-X for robust and reproducible results.

The Genesis of "X": Overcoming the Limitations of a Classic Fluorophore

The original Texas Red, a sulfonyl chloride derivative of sulforhodamine 101, offered a valuable red-shifted emission profile, minimizing spectral overlap with common green fluorophores like fluorescein.[1][2] However, its utility was hampered by several key drawbacks:

• Instability of the Reactive Group: The sulfonyl chloride moiety is highly susceptible to hydrolysis, leading to inconsistent reactivity and a short shelf-life.[3]

• Harsh Conjugation Conditions: Optimal conjugation with sulfonyl chlorides requires a relatively high pH, which can be detrimental to sensitive proteins and antibodies.[3]

• Hydrophobicity and Aggregation: The planar aromatic structure of the fluorophore can lead to aggregation and precipitation of protein conjugates, particularly at higher degrees of labeling.[4]

To address these challenges, Texas Red-X was developed. The "X" signifies the incorporation of a seven-atom aminohexanoyl spacer that acts as a flexible linker between the sulforhodamine 101 core and a more stable, amine-reactive succinimidyl ester (SE) group.[4][5][6][7] This seemingly simple modification has profound implications for the dye's performance and the quality of the resulting bioconjugates.

The Physicochemical Impact of the "X" Spacer

The aminohexanoyl spacer is not merely a linker; it is a functional component that mitigates the inherent drawbacks of the Texas Red fluorophore. Its primary roles are:

• Steric Hindrance Reduction: The spacer physically separates the bulky fluorophore from the biomolecule's surface. This minimizes quenching effects that can arise from interactions between the dye and amino acid residues, often leading to a higher fluorescence yield in the conjugate.[8]

• Improved Solubility and Reduced Aggregation: The flexible and more hydrophilic nature of the spacer helps to prevent the dye molecules from stacking and causing the protein conjugate to precipitate out of solution.[3]

• Enhanced Reaction Kinetics: The succinimidyl ester is more stable in aqueous solutions than the sulfonyl chloride, allowing for more controlled and efficient conjugation reactions at a more physiologically neutral pH (typically 7.5-8.5).[3]

The following diagram illustrates the structural difference between Texas Red and Texas Red-X and the role of the "X" spacer.

Caption: Structural comparison of Texas Red and Texas Red-X.

Quantitative Characterization: Spectral and Photophysical Properties

A thorough understanding of a fluorophore's spectral properties is paramount for experimental design, particularly in multiplexing applications. While the core chromophore of Texas Red-X is identical to that of Texas Red, the "X" modification can subtly influence its photophysical parameters, often for the better.

Property	Texas Red	Texas Red-X	Reference(s)
Excitation Maximum (λex)	~589-596 nm	~595 nm	[2][9]
Emission Maximum (λem)	~615 nm	~615 nm	[2][9]
Molar Extinction Coefficient (ε)	~85,000 cm⁻¹M⁻¹	~85,000 cm⁻¹M⁻¹	[9]
Fluorescence Quantum Yield (Φ)	Variable, often lower in conjugates	Generally higher in conjugates (~0.93)	[3][9]
Reactive Group	Sulfonyl Chloride	Succinimidyl Ester	[3]

Note: The exact spectral characteristics can vary slightly depending on the solvent and conjugation state.

Experimental Workflows: From Conjugation to Application

The true value of Texas Red-X lies in its practical application. Here, we provide detailed, field-proven protocols for antibody conjugation and subsequent use in immunofluorescence.

Protocol: Antibody Conjugation with Texas Red-X Succinimidyl Ester

This protocol is optimized for the conjugation of 1 mg of an IgG antibody.

Materials:

• 1 mg of purified antibody in an amine-free buffer (e.g., PBS).

• Texas Red-X, succinimidyl ester (SE).

• Anhydrous dimethyl sulfoxide (DMSO).

• 1 M Sodium bicarbonate (NaHCO₃), pH 8.3-8.5.

• Purification column (e.g., Sephadex G-25).

• Phosphate-buffered saline (PBS), pH 7.4.

Workflow Diagram:

Caption: Step-by-step workflow for antibody conjugation.

Procedure:

• Antibody Preparation:

  • Ensure the antibody is at a concentration of at least 2 mg/mL in an amine-free buffer like PBS. Buffers containing Tris or glycine will compete with the antibody for the dye.[10]

  • Add 1/10th volume of 1 M sodium bicarbonate to the antibody solution to raise the pH to ~8.3.

• Dye Preparation:

  • Allow the vial of Texas Red-X, SE to warm to room temperature before opening.

  • Prepare a 10 mg/mL stock solution of the dye in anhydrous DMSO. This should be done immediately before use as the succinimidyl ester has limited stability in solution.

• Conjugation Reaction:

  • While gently stirring the antibody solution, slowly add the reactive dye. A typical starting molar ratio of dye to antibody is 10:1 to 20:1.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification:

  • Separate the labeled antibody from the unreacted dye using a gel filtration column (e.g., Sephadex G-25) pre-equilibrated with PBS. The first colored band to elute will be the antibody conjugate.

• Characterization (Calculating the Degree of Labeling - DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the absorbance maximum of Texas Red-X (~595 nm, A_max).

  • Calculate the protein concentration:

    • Protein Conc. (M) = [A₂₈₀ - (A_max × CF)] / ε_protein

    • Where CF is the correction factor for the dye's absorbance at 280 nm (typically ~0.18 for Texas Red) and ε_protein is the molar extinction coefficient of the antibody (~210,000 M⁻¹cm⁻¹ for IgG).

  • Calculate the DOL:

    • DOL = A_max / (ε_dye × Protein Conc. (M))

    • Where ε_dye is the molar extinction coefficient of Texas Red-X (~85,000 M⁻¹cm⁻¹).

  • The optimal DOL for antibodies is typically between 2 and 10.

Application Example: Immunofluorescence Staining

The following is a general protocol for using a Texas Red-X conjugated secondary antibody for indirect immunofluorescence.

Procedure:

• Cell Preparation: Grow cells on coverslips, fix with 4% paraformaldehyde, and permeabilize with 0.1-0.5% Triton X-100 in PBS if the target is intracellular.[11]

• Blocking: Incubate with a blocking buffer (e.g., 1% BSA in PBST) for 30 minutes to minimize non-specific binding.[12]

• Primary Antibody Incubation: Incubate with the primary antibody diluted in blocking buffer for 1 hour at room temperature or overnight at 4°C.

• Washing: Wash three times with PBS.

• Secondary Antibody Incubation: Incubate with the Texas Red-X conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature in the dark.

• Final Washes and Mounting: Wash three times with PBS, mount the coverslip onto a slide with an anti-fade mounting medium, and seal.

• Imaging: Visualize using a fluorescence microscope with appropriate filters for Texas Red (Excitation: ~595 nm, Emission: ~615 nm).

Advanced Considerations and Troubleshooting

Isomer Purity: Ortho vs. Para and Mixed Isomers

Texas Red-X, SE is often supplied as a mixture of ortho and para isomers.[6] For most applications, this mixture is sufficient. However, for highly quantitative or sensitive assays, using a single, purified isomer can lead to more reproducible conjugation results.[5][8]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low DOL / Poor Labeling Efficiency	- Presence of amine-containing buffers (Tris, glycine).- Low protein concentration.- Hydrolyzed reactive dye.	- Dialyze antibody into an amine-free buffer.- Concentrate the protein to >2 mg/mL.- Prepare fresh dye stock solution immediately before use.
Protein Precipitation	- Over-labeling (high DOL).- Hydrophobic interactions.	- Reduce the dye-to-protein molar ratio in the conjugation reaction.- Ensure the "X" spacer variant of Texas Red is being used.
High Background in Staining	- Non-specific antibody binding.- Insufficient blocking or washing.- Aggregates of the fluorescent conjugate.	- Increase blocking time and/or use serum from the same species as the secondary antibody.- Increase the number and duration of wash steps.- Centrifuge the antibody conjugate solution before use to pellet any aggregates.[13]
Weak Fluorescent Signal	- Low DOL.- Photobleaching.- Incorrect filter sets on the microscope.	- Optimize the conjugation for a higher DOL.- Use an anti-fade mounting medium.- Ensure the microscope filters are appropriate for Texas Red's excitation and emission spectra.

Conclusion and Future Perspectives

The "X" in Texas Red-X represents a pivotal advancement in fluorescent labeling technology. By incorporating a flexible spacer arm and a more stable reactive group, Texas Red-X overcomes the primary limitations of its predecessor, offering researchers a more robust, reliable, and efficient tool for a wide array of fluorescence-based applications.[3] Its enhanced conjugation efficiency, improved solubility of conjugates, and favorable spectral properties ensure its continued relevance in the ever-evolving landscape of biological research. As imaging and detection technologies continue to advance in sensitivity and resolution, the demand for well-characterized and high-performance fluorophores like Texas Red-X will undoubtedly persist.

References

• Creative Biolabs. Troubleshooting of Immunofluorescence.
• Biotium. (2022, August 18). Troubleshooting Tips for Fluorescence Staining.
• Creative Bioarray. Troubleshooting in Fluorescent Staining.
• Elabscience. (2018, May 28). Immunofluorescence Troubleshooting Tips.
• Bio-Rad Antibodies. Troubleshooting - Flow Cytometry Guide.
• BOC Sciences. Choosing the Right Crosslinker for Successful Antibody Conjugation.
• Benchchem. Optimizing Bioconjugation: A Guide to NHS Ester Reactions.
• Abcam. Texas Red® Conjugation Kit (Fast) - Lightning-Link® (AB195225).
• Thermo Fisher Scientific. Texas Red (and Texas Red-X) Dye.
• Biotium. (2023, June 30). Protocol: Succinimidyl Ester Labeling of Protein Amines.
• Tocris Bioscience. Conjugation Protocol for Amine Reactive Dyes.
• Cell Signaling Technology, Inc. (2021, April 30). Antibody Conjugates: What You Need to Know | CST Tech Tips [Video]. YouTube.
• AAT Bioquest. Texas Red-X, succinimidyl ester Single isomer178623-11-5.
• AAT Bioquest. Texas Red-X, ortho succinimidyl ester Single isomer.
• Canna, M., et al. (2010). Influence of fluorophore and linker composition on the pharmacology of fluorescent adenosine A1 receptor ligands. British Journal of Pharmacology, 159(5), 1095-1108.
• AAT Bioquest. Texas Red-X, succinimidyl ester Mixed isomersCAS 216972-99-5.
• Sigma-Aldrich. Texas Red-X, succinimidyl ester.
• AAT Bioquest. PE-Texas Red Tandem.
• Titus, J. A., et al. (1982). Texas Red, a hydrophilic, red-emitting fluorophore for use with fluorescein in dual parameter flow microfluorometric and fluorescence microscopic studies. Journal of Immunological Methods, 50(2), 193-204.
• ResearchGate. Linker Molecules Convert Commercial Fluorophores into Tailored Functional Probes during Bio‐labeling | Request PDF.
• MedchemExpress.com. Texas red-X 4-succinimidyl ester | Fluorescent Dye.
• Shehabeldin, M., et al. (2023). Increased Diagnostic Specificity of Congo Red Stain for Amyloid: The Potential Role of Texas Red-Filtered Fluorescence Microscopy.
• Thermo Fisher Scientific. Texas Red (and Texas Red-X) Dye.
• Baker, M. A., et al. (2013). Conjugation-Induced Fluorescent Labeling of Proteins and Polymers Using Dithiomaleimides. Journal of the American Chemical Society, 135(7), 2467-2470.
• Haugland, R. P., & Johnson, I. D. (1996). Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties.
• ResearchGate. Dual fluorescence: Immunofluorescence staining for MPO (Texas red) and...
• Bio-Synthesis. (2022, April 13). Peptide Linkers and Linker Peptides for Antibody Drug Conjugates (ADCs), Fusion Proteins, and Oligonucleotides.
• Scilit. Texas red, a hydrophilic, red-emitting flourophore for use with flourescein in dual parameter flow microfluorometric and fluorescence microscopic studies.
• Benchchem. A Comparative Guide to Acid Red 289 and Texas Red for Immunofluorescence Applications.
• Chen, X., et al. (2013). Fusion Protein Linkers: Property, Design and Functionality. Advanced Drug Delivery Reviews, 65(10), 1357-1369.
• Labinsights. (2024, August 29). Characteristics and Applications of Texas Red Fluorescent Dyes.
• FluoroFinder. Texas Red Dye Profile.

Sources

• 1. Texas Red, a hydrophilic, red-emitting fluorophore for use with fluorescein in dual parameter flow microfluorometric and fluorescence microscopic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. labinsights.nl [labinsights.nl]
• 3. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 6. Texas Red-X, succinimidyl ester *Mixed isomers* *CAS 216972-99-5* | AAT Bioquest [aatbio.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 9. FluoroFinder [app.fluorofinder.com]
• 10. biotium.com [biotium.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Immunofluorescence Troubleshooting Tips [elabscience.com]
• 13. antibody-creativebiolabs.com [antibody-creativebiolabs.com]

An In-depth Technical Guide to the Photostability of Texas Red-X Succinimidyl Ester

Introduction: The Enduring Utility and Critical Caveats of a Classic Red Fluorophore

For decades, Texas Red® and its derivatives have been mainstays in the toolkits of researchers performing fluorescence microscopy and other fluorescence-based assays. Texas Red-X succinimidyl ester, in particular, offers a convenient method for labeling primary amines on proteins and other biomolecules with a bright, red-fluorescent probe.[1][2] The defining feature of the "X" modification is a seven-atom aminohexanoyl spacer designed to separate the fluorophore from its conjugation site.[3][4] This spacer minimizes potential quenching and steric hindrance, thereby preserving the functionality of the labeled biomolecule.[4][5]

However, in an era of increasingly demanding imaging applications, such as live-cell time-lapse studies and super-resolution microscopy, a fluorophore's performance is not judged on brightness alone. Photostability—the molecule's intrinsic resistance to light-induced degradation—has become a paramount concern.[6] This guide provides a comprehensive technical overview of the photostability of Texas Red-X, offering researchers, scientists, and drug development professionals the foundational knowledge and practical protocols required to maximize its utility while understanding its limitations. We will delve into the mechanisms of photobleaching, present standardized methods for its quantification, and provide actionable strategies to mitigate its effects in your experiments.

The Inevitable Demise: Understanding the Mechanisms of Photobleaching

Photobleaching is the irreversible photochemical destruction of a fluorophore, rendering it permanently non-fluorescent.[6][7][8] This is not a simple "fatigue" but a catastrophic chemical alteration. The process is initiated when a fluorophore absorbs a photon, elevating it to an excited singlet state (S1). While the ideal outcome is a return to the ground state (S0) via the emission of a photon (fluorescence), a competing and destructive pathway exists.

The excited fluorophore can undergo a process called intersystem crossing to a long-lived, highly reactive excited triplet state (T1).[7][9] In this triplet state, the fluorophore is particularly susceptible to reactions with its environment, most notably with molecular oxygen.[9] These reactions generate reactive oxygen species (ROS) that can attack the fluorophore's own chemical structure, cleaving covalent bonds and permanently destroying its conjugated π-system, which is responsible for its fluorescence.[8][9] Each excitation-emission cycle represents another chance for the fluorophore to enter this destructive triplet state, meaning that under continuous illumination, the fluorescent signal will inevitably decay over time.[10][11]

Quantitative Assessment of Texas Red-X Photostability

To make informed decisions about fluorophore selection, a quantitative understanding of its performance is essential. While "photostability" is often discussed qualitatively, it can be measured and expressed through metrics like the photobleaching half-life (t½), the time required for the fluorescence intensity to decrease to 50% of its initial value under specific illumination conditions.[6][12]

Core Photophysical Properties of Texas Red-X

A fluorophore's brightness and efficiency are governed by its molar extinction coefficient (how well it absorbs light) and its fluorescence quantum yield (the efficiency of converting absorbed light into emitted light). Texas Red-X performs admirably in these areas, contributing to its initial bright signal.

Property	Value	Source
Excitation Maximum	~595 nm	[13][14][15]
Emission Maximum	~615 nm	[13][14][15]
Molar Extinction Coefficient	~110,000-116,000 cm⁻¹M⁻¹	[13][14]
Fluorescence Quantum Yield	0.93 (in PBS) - 0.97 (in Ethanol)	[13][14][16]

Experimental Protocol: Quantifying Photobleaching Rate

This protocol provides a standardized workflow for comparing the photostability of Texas Red-X conjugates to other fluorophores in a controlled microscopy setup. The key to a valid comparison is maintaining identical illumination and imaging conditions for all samples.[6][12]

Objective: To determine the photobleaching half-life (t½) of a Texas Red-X protein conjugate under continuous illumination.

Materials:

• Texas Red-X conjugated antibody (or other protein of interest)

• Phosphate-buffered saline (PBS), pH 7.4

• Microscope slides and coverslips

• Fluorescence microscope with a stable light source (e.g., 594 nm laser) and appropriate filter sets

• Image analysis software (e.g., ImageJ/Fiji)

Methodology:

• Sample Preparation:

  • Dilute the Texas Red-X conjugate in PBS to a suitable working concentration.

  • Mount a small volume of the solution onto a microscope slide and apply a coverslip. Seal the edges with nail polish or a suitable sealant to prevent evaporation.[6]

• Microscope Setup:

  • Turn on the microscope and allow the light source to stabilize.

  • Select the appropriate objective lens (e.g., 60x oil immersion).

  • Set the excitation light source (e.g., 594 nm laser) to a fixed intensity that provides a strong initial signal without causing instantaneous bleaching. Crucially, this intensity must remain constant for all comparative experiments. [6][12]

• Image Acquisition:

  • Define a region of interest (ROI) for imaging.[6]

  • Begin a time-lapse acquisition, capturing images at a consistent interval (e.g., every 5-10 seconds).[6]

  • Continue acquiring images until the fluorescence intensity has decayed to less than 20% of its initial value.

• Data Analysis:

  • Open the image series in your analysis software.

  • Measure the mean fluorescence intensity within the same ROI for each image in the time series.[6]

  • For each time point, correct for background fluorescence by measuring the intensity of an adjacent region without fluorophores and subtracting this value from the ROI intensity.[6]

  • Normalize the background-corrected intensity at each time point (It) to the initial intensity (I0).[6]

  • Plot the normalized intensity (It / I0) versus time.

  • Determine the photobleaching half-life (t½) as the time at which the normalized intensity equals 0.5.[6]

Workflow for Quantifying Photobleaching

Comparative Analysis: Texas Red-X vs. Modern Alternatives

While Texas Red-X is a capable fluorophore, it is crucial for researchers to know how it performs against modern alternatives, particularly those in the same spectral class. The Alexa Fluor™ series of dyes were specifically engineered for enhanced photostability and brightness.

Key Findings:

• Alexa Fluor 594: Consistently reported to be significantly more photostable than Texas Red-X.[13][17][18][19] This makes it a superior choice for experiments requiring prolonged or intense illumination.[17][18]

• DyLight 594: Also demonstrates superior resistance to photobleaching compared to Texas Red.[13]

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Relative Photostability
Texas Red-X	~595	~615	Moderate
Alexa Fluor 594	~590	~617	High[6][13][17]
DyLight 594	~593	~618	High[13]
TRITC	~550	~570	Moderate[6]

Field-Proven Strategies for Mitigating Photobleaching

While you cannot change the intrinsic photostability of Texas Red-X, you can implement a series of robust experimental strategies to minimize photobleaching and maximize the quality of your data. The core principle is to reduce the number of unnecessary excitation-emission cycles the fluorophore undergoes.

• Optimize Illumination Conditions:

  • Reduce Excitation Power: Use the lowest possible laser power or illumination intensity that provides an adequate signal-to-noise ratio. The relationship between excitation power and photobleaching is often non-linear, so even a small reduction can have a significant impact.[10]

  • Minimize Exposure Time: Use the shortest possible exposure time for your detector (e.g., camera). Avoid continuous illumination; instead, only illuminate the sample during the actual image acquisition period.

• Employ Antifade Reagents:

  • Incorporate a commercial or self-made antifade mounting medium into your sample preparation for fixed-cell imaging. These reagents typically contain chemical scavengers that neutralize the reactive oxygen species responsible for much of the photobleaching.[9]

  • Common antifade agents include p-phenylenediamine (PPD), n-propyl gallate (NPG), and 1,4-diazabicyclo-octane (DABCO).[20] Note that some antifade agents may not be compatible with all dyes, so validation is recommended.[20]

• Refine Imaging Protocol:

  • Focus on an adjacent area: When setting up the microscope and finding the correct focal plane, use a region of the slide adjacent to your area of interest to avoid unnecessarily bleaching your target.

  • Acquire data efficiently: Plan your imaging session to capture the necessary data in the shortest time possible. For multi-color experiments, acquire the signal from the most photolabile dye first.

Decision workflow for mitigating photobleaching.

Protocol: Conjugation of Texas Red-X Succinimidyl Ester to an Antibody

The succinimidyl ester (NHS ester) moiety of Texas Red-X reacts with primary amines (such as the ε-amino groups of lysine residues on proteins) to form a stable amide bond.[21][22]

Reagents:

• Antibody (or other protein) at >2 mg/mL in an amine-free buffer (e.g., PBS).

• Texas Red-X, succinimidyl ester.

• Anhydrous dimethyl sulfoxide (DMSO).

• Reaction buffer: 0.1 M sodium bicarbonate, pH 8.3.[21]

• Purification column (e.g., desalting column like PD MiniTrap G-25).

Procedure:

• Prepare the Protein: Dialyze the antibody against the reaction buffer to remove any amine-containing preservatives (like sodium azide) and to adjust the pH. Adjust the final protein concentration to 2-10 mg/mL.[21]

• Prepare the Dye: Immediately before use, dissolve the Texas Red-X succinimidyl ester in DMSO to create a 10 mg/mL stock solution.[21]

• Reaction:

  • While gently stirring the protein solution, slowly add a calculated amount of the dye stock solution. A typical starting point is a 10- to 20-fold molar excess of dye to protein.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification:

  • Separate the labeled antibody from the unreacted free dye using a desalting or size-exclusion chromatography column, following the manufacturer's instructions.[22]

• Characterization (Optional but Recommended):

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~595 nm (for Texas Red-X).

Conclusion

Texas Red-X succinimidyl ester remains a valuable and effective fluorescent probe due to its high quantum yield and convenient reactivity. Its primary limitation, however, is its moderate photostability when compared to newer-generation dyes like Alexa Fluor 594.[18][19] For standard fixed-cell immunofluorescence where imaging is brief, Texas Red-X can provide excellent results. For more demanding applications involving long-term imaging, high-intensity illumination, or the need for maximum photon budgets, researchers should strongly consider more photostable alternatives. By understanding the mechanisms of photobleaching and implementing the mitigation strategies outlined in this guide, scientists can make informed decisions and generate the highest quality data, whether they choose to work with this classic fluorophore or its modern successors.

References

• Addgene. (2017, June 8). Choosing the B(right)est Fluorescent Protein: Photostability. Addgene Blog. [Link]

• UCI Department of Chemistry. Alexa Fluor Dyes: Simply the Best and Brightest Fluorescent Dyes and Conjugates. [Link]

• Evident Scientific. Basic Concepts in Fluorescence. [Link]

• FPbase. Measuring Fluorescent Protein Photobleaching. [Link]

• Mamontova, E. A., et al. (2017). Struggle for photostability: Bleaching mechanisms of fluorescent proteins. Russian Journal of Bioorganic Chemistry, 43(6), 589-604. [Link]

• Dianova. Fluorescent Dyes for Secondary Antibodies. [Link]

• FluoroFinder. Texas Red Dye Profile. [Link]

• The Journal of Cell Biology. (2021, October 29). Photobleaching step analysis for robust determination of protein complex stoichiometries. [Link]

• Cytometry Core Facility, University of Ottawa. Fluorochromes Description. [Link]

• Labinsights. (2024, August 29). Characteristics and Applications of Texas Red Fluorescent Dyes. [Link]

• Benchling. Optimizing Fluorescent Imaging Protocols for Reproducible Results. [Link]

• Wikipedia. Photobleaching. [Link]

• National Institutes of Health. (2011, March 4). Mechanisms of high-order photobleaching and its relationship to intracellular ablation. [Link]

• Fisher Scientific. Invitrogen Texas Red-X, Succinimidyl Ester, mixed isomers 5 mg. [Link]

Sources

• 1. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. labinsights.nl [labinsights.nl]
• 3. Long-Wavelength Rhodamines, Texas Red Dyes and QSY Quenchers—Section 1.6 | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 5. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. What causes photobleaching? | AAT Bioquest [aatbio.com]
• 8. Photobleaching - Wikipedia [en.wikipedia.org]
• 9. Basic Concepts in Fluorescence [evidentscientific.com]
• 10. blog.addgene.org [blog.addgene.org]
• 11. Photobleaching Principles | Thermo Fisher Scientific - AT [thermofisher.com]
• 12. FPbase: The Fluorescent Protein Database Beta explanation [fpbase.org]
• 13. Buy Texas red | 82354-19-6 | >85% [smolecule.com]
• 14. Texas Red-X, acid *CAS 199745-67-0* | AAT Bioquest [aatbio.com]
• 15. vectorlabs.com [vectorlabs.com]
• 16. Quantum Yield [Texas Red] | AAT Bioquest [aatbio.com]
• 17. chem.uci.edu [chem.uci.edu]
• 18. Fluorescent Dyes for Secondary Antibodies - dianova [dianova.com]
• 19. cancer.iu.edu [cancer.iu.edu]
• 20. bidc.ucsf.edu [bidc.ucsf.edu]
• 21. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 22. resources.tocris.com [resources.tocris.com]

An In-Depth Technical Guide to Texas Red-X Succinimidyl Ester

Abstract

Texas Red®-X, Succinimidyl Ester is a paramount amine-reactive fluorescent dye, engineered for robust and reliable bioconjugation. As a derivative of sulforhodamine 101, it offers long-wavelength red fluorescence, making it an invaluable tool for multicolor imaging and flow cytometry applications. This guide provides a comprehensive overview of its chemical properties, the underlying principles of its reactivity, detailed protocols for antibody conjugation, and methods for characterizing the final conjugate. We delve into the causality behind experimental choices, ensuring researchers, scientists, and drug development professionals can achieve optimal and reproducible results in their labeling endeavors.

Introduction: The Advantage of the "X" Spacer

Texas Red-X, succinimidyl ester is an advanced iteration of the classic Texas Red fluorophore. The key innovation is the incorporation of a seven-atom aminohexanoyl spacer, denoted by the "X", which separates the sulforhodamine 101 fluorophore from the amine-reactive N-hydroxysuccinimide (NHS) ester group.[1][2][3] This spacer is not a trivial addition; it is a critical design feature that mitigates potential steric hindrance and reduces the interaction between the dye and the biomolecule to which it is conjugated.[1][2][3] This often results in a higher fluorescence yield and helps prevent protein precipitation that can occur during conjugation and storage.[4]

Compared to its predecessor, Texas Red sulfonyl chloride, the succinimidyl ester derivative offers significantly improved stability and ease of use.[4][5] Sulfonyl chlorides are notoriously sensitive to moisture and prone to rapid hydrolysis, whereas the NHS ester maintains its reactivity for over an hour in aqueous conditions, allowing for more controlled and efficient conjugation reactions.[4]

Core Properties and Identification

Accurate identification and understanding of the dye's properties are foundational to its successful application. There are multiple CAS (Chemical Abstracts Service) numbers assigned to Texas Red-X, succinimidyl ester, which typically differentiate between mixed isomer preparations and single, purified isomers.

Property	Value	Source(s)
CAS Number	216972-99-5 (Mixed isomers)	[1][2]
178623-11-5 (Single isomer)	[3][6]
199745-67-0	[7]
Molecular Weight	816.94 g/mol	[1][8]
Appearance	Purple solid	[1]
Solubility	DMSO, DMF	[1][9]
Excitation Max (λex)	~586-595 nm	[1][8][10]
Emission Max (λem)	~603-615 nm	[1][8][10]

The Chemistry of Amine-Reactive Labeling

The utility of Texas Red-X, succinimidyl ester lies in its ability to form a stable, covalent amide bond with primary amines. This reaction, known as aminolysis, is the cornerstone of most protein and antibody labeling strategies.

Mechanism of Action: Primary amines (R-NH₂), such as the ε-amino group of lysine residues on the surface of proteins, act as nucleophiles. They attack the carbonyl carbon of the NHS ester, leading to the displacement of the N-hydroxysuccinimide leaving group and the formation of a highly stable amide bond.

The reaction is highly pH-dependent. For efficient labeling, the pH of the reaction buffer should be maintained between 7.5 and 9.0.[4][][12] In this alkaline range, the primary amine groups are deprotonated and thus more nucleophilic, which significantly accelerates the rate of aminolysis. However, a competing reaction, hydrolysis, also occurs in aqueous buffers, where water molecules can attack the ester, rendering the dye non-reactive.[13] Therefore, maintaining the recommended pH and protein concentration is a balancing act to favor aminolysis over hydrolysis.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Texas Red-X, succinimidyl ester *Mixed isomers* *CAS 216972-99-5* | AAT Bioquest [aatbio.com]
• 3. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 4. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sulforhodamine 101 sulfonyl chloride [Texas Red®] *CAS 82354-19-6* | AAT Bioquest [aatbio.com]
• 6. Texas Red-X succinimidyl ester | 178623-11-5 [chemicalbook.com]
• 7. Texas Red-X, succinimidyl ester | CAS 199745-67-0 | AAT Bioquest | Biomol.com [biomol.com]
• 8. Texas red-X,SE | TargetMol [targetmol.com]
• 9. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. Invitrogen Texas Red -X, Succinimidyl Ester, mixed isomers 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Texas Red-X, Succinimidyl Ester: Properties, Conjugation, and Applications

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of Texas Red-X, succinimidyl ester, a key reagent in the field of bioconjugation. We will move beyond simple data points to explore the chemical principles, practical methodologies, and critical considerations that ensure its successful application in creating fluorescently labeled biomolecules for advanced research and diagnostic development.

Core Principles: Understanding the Advantage of Texas Red-X, SE

Texas Red-X, succinimidyl ester (SE) is a bright, amine-reactive fluorescent dye widely used for covalently labeling proteins, antibodies, and other biomolecules.[1] It represents a significant improvement over its predecessor, Texas Red sulfonyl chloride.[2][3] The traditional sulfonyl chloride chemistry is notoriously unstable in aqueous solutions, prone to rapid hydrolysis, and requires a high pH for efficient conjugation, which can be detrimental to sensitive proteins.[4][5]

The "X" in Texas Red-X, SE refers to a seven-atom aminohexanoyl spacer arm engineered between the sulforhodamine 101 fluorophore and the reactive succinimidyl ester group.[2][3][6] This spacer is critical as it physically separates the bulky fluorophore from the target biomolecule, mitigating potential steric hindrance and reducing fluorescence quenching that can occur when the dye is too close to its conjugate partner.[2][6][7]

Furthermore, the succinimidyl ester reactive group offers superior stability in solution compared to sulfonyl chlorides and facilitates a more efficient conjugation reaction at a milder, near-neutral pH (7.5-8.5), preserving the integrity of a wider range of proteins.[4] These enhancements result in higher conjugation yields and more reproducible, brighter fluorescent conjugates.[2][6][8]

Physicochemical and Spectral Properties

Accurate characterization begins with precise physicochemical data. The properties of Texas Red-X, succinimidyl ester are summarized below. For maximum reproducibility, the use of a single isomer is recommended over mixed isomer preparations.[6][7]

Property	Value	Source(s)
Molecular Weight	816.94 g/mol	[2][6][9][10]
Molecular Formula	C₄₁H₄₄N₄O₁₀S₂	[9][10]
CAS Number	178623-11-5 (Single 5-isomer)	[6][9][10]
Appearance	Purple solid	[2]
Solubility	DMSO, DMF	[2][6][10]
Excitation Maximum (λex)	~595 nm	[3][6]
Emission Maximum (λem)	~615 nm	[3][6]
Molar Extinction Coefficient (ε)	~98,000 cm⁻¹M⁻¹	[9]
Fluorescence Quantum Yield (Φ)	~0.79	[9]
Storage Conditions	≤ -15°C, protected from light and moisture	[2][10]

The Chemistry of Bioconjugation: Mechanism and Workflow

The core of this reagent's utility lies in its ability to form a stable, covalent amide bond with primary amines on a target molecule.

The Amine-Reactive Mechanism

The succinimidyl ester is an activated ester that readily reacts with unprotonated primary aliphatic amines, such as the ε-amino group of lysine residues on a protein's surface. The reaction proceeds via nucleophilic acyl substitution, where the amine attacks the carbonyl carbon of the ester, displacing the N-hydroxysuccinimide (NHS) leaving group to form a chemically stable amide linkage. This reaction is most efficient at a pH range of 8.0-9.0, where a sufficient concentration of the nucleophilic, deprotonated amine is present.[11]

Reaction of NHS ester with a primary amine.

A Validated Protocol for Protein Conjugation

This section outlines a self-validating workflow for labeling proteins, incorporating steps for purification and characterization to ensure high-quality conjugates.

Reagent and Buffer Preparation

Causality: The success of the conjugation is critically dependent on the purity of the reagents and the composition of the buffer. Amine-containing buffers, such as Tris or glycine, must be avoided as they will compete with the target protein for reaction with the dye, drastically reducing labeling efficiency.[11]

• Protein Preparation:

  • Dialyze or buffer-exchange the protein into an amine-free buffer, such as 0.1 M sodium bicarbonate, pH 8.3.[12]

  • Adjust the protein concentration to a minimum of 2 mg/mL. Higher concentrations (5-10 mg/mL) improve reaction kinetics and efficiency.[11][12]

• Dye Stock Solution:

  • Immediately before use, dissolve the Texas Red-X, SE powder in anhydrous dimethyl sulfoxide (DMSO) to create a 10 mg/mL or ~12 mM stock solution.[10][12]

  • Note: The succinimidyl ester group is moisture-sensitive (hygroscopic). Prepare the stock solution fresh for each experiment, as its reactivity diminishes over time in solution.[12]

Step-by-Step Conjugation and Purification Workflow

Experimental workflow for bioconjugation.

• Initiate Reaction: While gently stirring the protein solution, slowly add the calculated volume of the dye stock solution.

• Incubate: Allow the reaction to proceed for 1-2 hours at room temperature, protected from light.

• Quench Reaction (Optional): To ensure the reaction is stopped, add a final concentration of 50-100 mM Tris or glycine and incubate for an additional 15-30 minutes.[11]

• Purify Conjugate: The removal of unconjugated, free dye is essential to prevent high background fluorescence. Use a size-exclusion chromatography method, such as a desalting column (e.g., PD-10 or Zeba™ Spin), to separate the large, labeled protein conjugate from the small, unreacted dye molecules.[11]

Characterization: Calculating the Degree of Labeling (DOL)

The DOL (also referred to as F:P ratio) defines the average number of dye molecules conjugated to each protein molecule. It is a critical quality control metric.

• Measure Absorbance: Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀) and at the dye's absorbance maximum, ~595 nm (A₅₉₅).

• Calculate Protein Concentration: The dye absorbs light at 280 nm, so a correction factor is needed for an accurate protein concentration measurement.

  • Corrected A₂₈₀ = A₂₈₀ - (A₅₉₅ × CF₂₈₀)

  • The Correction Factor (CF₂₈₀) for Texas Red-X at 280 nm is approximately 0.36.[6]

  • Protein Concentration (M) = Corrected A₂₈₀ / ε_protein (where ε_protein is the molar extinction coefficient of the protein at 280 nm).

• Calculate Dye Concentration:

  • Dye Concentration (M) = A₅₉₅ / ε_dye (where ε_dye for Texas Red-X is ~98,000 M⁻¹cm⁻¹).

• Calculate DOL:

  • DOL = Dye Concentration (M) / Protein Concentration (M)

An optimal DOL for antibodies is typically between 2 and 7. Over-labeling can lead to protein precipitation and fluorescence quenching, while under-labeling results in a weak signal.

Applications and Final Considerations

• Primary Applications: Texas Red-X, SE conjugates are extensively used in fluorescence microscopy, particularly for immunofluorescence (IHC, ICC), and in flow cytometry.[3][9] Its red emission provides an excellent spectral partner for common blue and green fluorophores like DAPI and FITC in multiplexing experiments.

• Photostability: While Texas Red provides bright fluorescence, for applications requiring extreme photostability or brightness, alternative dyes such as Alexa Fluor™ 594 may offer enhanced performance.[3]

• Storage: Store the lyophilized dye at -20°C, desiccated and protected from light.[10] The final protein conjugate should be stored under conditions appropriate for the specific protein, typically at 4°C for short-term use or in aliquots at -20°C or -80°C with a cryoprotectant for long-term storage.[13]

References

• MySkinRecipes. (n.d.). Texas red-X,SE. Retrieved from [Link]

• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1982). Texas Red, a new photo-stable fluorescent marker for immunofluorescence. Journal of Immunological Methods, 50(2), 193–204.

• Rojas, S., et al. (2018). Synthesis of [18F]2B-SRF101: A Sulfonamide Derivative of the Fluorescent Dye Sulforhodamine 101. Molecules, 23(9), 2345. Retrieved from [Link]

• Yasuda, H., et al. (2022). Specific Glucagon Assay System Using a Receptor-Derived Glucagon-Binding Peptide Probe. International Journal of Molecular Sciences, 23(19), 11849. Retrieved from [Link]

Sources

• 1. Texas red-X,SE [myskinrecipes.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 7. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 8. Invitrogen Texas Red -X, Succinimidyl Ester, mixed isomers 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 9. Texas Red-X succinimidyl ester | 178623-11-5 [chemicalbook.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. resources.tocris.com [resources.tocris.com]
• 12. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols for Protein Conjugation with Texas Red-X Succinimidyl Ester

Introduction: The Power of Covalent Labeling with Texas Red-X Succinimidyl Ester

In the dynamic fields of cellular biology, immunology, and drug discovery, the precise visualization and tracking of proteins are paramount. Fluorescent labeling of proteins with bright, photostable dyes is a cornerstone technique for a multitude of applications, including immunofluorescence microscopy, flow cytometry, and fluorescence-based immunoassays. Texas Red-X, succinimidyl ester, is a premier amine-reactive fluorescent dye that covalently attaches to proteins, offering intense red fluorescence with excitation and emission maxima at approximately 595 nm and 615 nm, respectively.[1][2]

This guide provides a comprehensive overview and detailed protocols for the successful conjugation of proteins with Texas Red-X, succinimidyl ester. We will delve into the underlying chemistry, provide step-by-step instructions for conjugation and purification, and offer expert insights into troubleshooting and characterization of the final conjugate.

The "X" in Texas Red-X refers to a seven-atom aminohexanoyl spacer that separates the fluorophore from the succinimidyl ester reactive group.[1][2] This spacer is crucial as it minimizes steric hindrance and potential quenching interactions between the dye and the protein, often leading to brighter and more functional conjugates.[2]

The Chemistry of Amine-Reactive Labeling

The conjugation of Texas Red-X, succinimidyl ester to a protein is a classic example of amine-reactive chemistry. The succinimidyl ester (also known as NHS ester) moiety is highly reactive towards primary amines (-NH₂), which are abundantly available on the surface of most proteins.[3][4] These primary amines are found at the N-terminus of the polypeptide chain and on the side chain of lysine residues.[4][5]

The reaction proceeds via a nucleophilic acyl substitution, where the primary amine of the protein attacks the carbonyl carbon of the NHS ester.[3] This results in the formation of a stable, covalent amide bond and the release of N-hydroxysuccinimide (NHS) as a byproduct.[3][5]

Figure 1: A simplified workflow of the conjugation reaction between a protein's primary amine and Texas Red-X, succinimidyl ester, resulting in a stable fluorescently labeled protein and the release of N-hydroxysuccinimide.

A critical factor governing this reaction is the pH of the buffer. The reaction is most efficient at a slightly alkaline pH, typically between 7.2 and 8.5.[5][6] At this pH, the primary amines are deprotonated and thus more nucleophilic, while the rate of hydrolysis of the NHS ester, a competing reaction with water, is still manageable.[5]

Experimental Protocols

This section provides a detailed, step-by-step protocol for the conjugation of a model protein, such as an antibody, with Texas Red-X, succinimidyl ester.

Materials and Reagents

• Protein to be labeled (e.g., IgG antibody)

• Texas Red-X, succinimidyl ester

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)[4][7]

• Conjugation Buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5[7][8] or 50 mM sodium borate, pH 8.5. Crucially, avoid buffers containing primary amines, such as Tris, as they will compete with the protein for reaction with the NHS ester. [5][9]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M glycine[6][10]

• Purification column (e.g., size-exclusion chromatography column such as Sephadex G-25)[4]

• Spectrophotometer

Protocol Workflow Diagram

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 3. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 4. glenresearch.com [glenresearch.com]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. interchim.fr [interchim.fr]
• 9. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols: Leveraging Texas Red-X Succinimidyl Ester for High-Fidelity Immunofluorescence Microscopy

Introduction: The Chemistry and Advantages of Texas Red-X, Succinimidyl Ester

In the landscape of fluorescent labeling, the Texas Red family of dyes has long been a cornerstone for visualizing biological structures in the red spectrum.[1][2][3] The Texas Red-X, succinimidyl ester (SE) represents a significant refinement of the classic Sulforhodamine 100 acid chloride dye.[4][5] This derivative is engineered for superior performance in bioconjugation, providing researchers with a robust tool for creating brightly fluorescent probes for applications like immunofluorescence microscopy and flow cytometry.[1][6]

The key innovations of this molecule lie in its reactive group and a specialized spacer arm. The succinimidyl ester (SE) is an amine-reactive functional group that efficiently and specifically targets primary amines, such as those found on the side chains of lysine residues and the N-terminus of proteins and antibodies.[7][8][9] This reaction, a nucleophilic acyl substitution, occurs under mild, slightly alkaline conditions (pH 7.2-9.0) and results in the formation of a highly stable, covalent amide bond, permanently linking the fluorophore to the target biomolecule.[9][10][11]

A distinguishing feature of Texas Red-X is the "X" in its name, which denotes a seven-atom aminohexanoyl spacer.[12][13][14] This spacer arm physically separates the bulky fluorophore from the biomolecule to which it is attached.[12][13][15] This separation is critical as it minimizes potential steric hindrance and quenching effects that can arise from interactions between the dye and the protein's local environment, often resulting in brighter, more reliable conjugates.[12][14]

Core Reaction Mechanism: Amine-Reactive Labeling

The efficacy of Texas Red-X, SE hinges on the controlled reaction with primary amines. The process is a competition between the desired aminolysis (reaction with the protein's amine) and hydrolysis (reaction with water).[7][10] Maintaining a pH between 8.0 and 9.0 is a critical parameter. In this range, the target lysine residues are sufficiently deprotonated (-NH₂) to be nucleophilic, while the rate of competing NHS-ester hydrolysis remains manageable.[9][10] At lower pH, the amines are protonated (-NH₃⁺) and non-reactive; at much higher pH, the hydrolysis of the dye becomes so rapid that conjugation efficiency plummets.[9][10]

Spectral Profile

Texas Red-X is ideally suited for the red channel in multicolor imaging experiments, with excitation and emission maxima that align well with common laser lines (561 nm or 594 nm) and filter sets.[5][6]

Parameter	Value	Source(s)
Excitation Maximum (λex)	~586 - 596 nm	[1][5][12]
Emission Maximum (λem)	~601 - 615 nm	[1][5][12][14]
Molar Extinction Coefficient	~85,000 - 98,000 M⁻¹cm⁻¹	[5][16]
Quantum Yield	~0.79 - 0.93	[5][16]
Recommended Laser Lines	561 nm, 594 nm	[2][6]
Solubility	DMSO, DMF	[12][14][17]

Part I: Protocol for Antibody Conjugation

This section provides a detailed methodology for covalently labeling antibodies with Texas Red-X, SE. The protocol is designed to be a self-validating system, ensuring reproducible and efficient conjugation.

Diagram: Antibody Conjugation Workflow

Caption: Workflow for labeling antibodies with Texas Red-X, SE.

A. Materials and Reagents

• Purified antibody (1-3 mg/mL)

• Texas Red-X, succinimidyl ester

• Anhydrous dimethyl sulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3 (or 50 mM sodium borate, pH 8.5)

• Purification: Size-exclusion desalting column (e.g., PD-10 or Zeba™ Spin)

• Elution Buffer: Phosphate-buffered saline (PBS), pH 7.4

• UV-Vis Spectrophotometer

• Microcentrifuge tubes, pipettes, and other standard laboratory equipment

B. Detailed Protocol

1. Antibody Preparation (Critical Step)

• Rationale: The starting buffer must be free of primary amines (e.g., Tris or glycine) as they will compete with the antibody for reaction with the dye. The pH must be slightly alkaline to ensure the target lysine residues are deprotonated and nucleophilic.[18]

• Procedure: Dialyze the antibody extensively against the Reaction Buffer overnight at 4°C. Alternatively, use a desalting column to exchange the buffer.

• Adjust the antibody concentration to a minimum of 2.0 mg/mL, with 3.0 mg/mL being optimal.[18]

2. Dye Preparation (Perform Immediately Before Use)

• Rationale: NHS esters are moisture-sensitive and can hydrolyze over time once dissolved.[9][18] Using anhydrous DMSO and preparing the solution fresh maximizes the amount of reactive dye available for conjugation.

• Procedure: Allow the vial of Texas Red-X, SE to equilibrate to room temperature before opening to prevent moisture condensation. Add the appropriate volume of anhydrous DMSO to create a 10 mM stock solution. Vortex briefly to ensure complete dissolution.

3. Conjugation Reaction

• Rationale: The molar ratio of dye to antibody determines the final Degree of Labeling (DOL). A 10-20 fold molar excess is a common starting point, but this should be optimized for each specific antibody to achieve the desired brightness without causing precipitation or loss of function.[10][19]

• Procedure:

  • While gently stirring or vortexing the antibody solution, slowly add the calculated volume of the 10 mM dye stock solution.

  • Incubate the reaction for 1 hour at room temperature, protected from light.[18] Gentle mixing during incubation is recommended.

  • (Optional) To quench the reaction, add Tris or glycine to a final concentration of 50-100 mM and incubate for an additional 15-30 minutes.[10][18]

4. Purification of the Labeled Antibody

• Rationale: It is essential to remove all unconjugated, free dye. Residual free dye can bind non-specifically during staining, leading to high background fluorescence. Size-exclusion chromatography effectively separates the large, labeled antibody from the small, free dye molecules.[10]

• Procedure:

  • Equilibrate a desalting column with PBS according to the manufacturer's instructions.

  • Carefully load the entire reaction mixture onto the column.

  • Elute the conjugate with PBS. The brightly colored, labeled antibody will elute first in the void volume. Collect the colored fractions and discard the slower-migrating free dye.

5. Characterization and Calculation of Degree of Labeling (DOL)

• Rationale: The DOL is the average number of dye molecules per antibody molecule. It is a critical quality control metric. A DOL between 2 and 7 is typically ideal for immunofluorescence.

• Procedure:

  • Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the absorbance maximum of Texas Red-X, ~595 nm (Aₘₐₓ).

  • Calculate the concentration of the antibody, correcting for the dye's absorbance at 280 nm.[20]

    • Corrected Protein Absorbance = A₂₈₀ - (Aₘₐₓ × Correction Factor)

    • (Note: The correction factor for Texas Red dyes is typically ~0.3. Refer to the dye manufacturer's datasheet for the specific value.)

    • Antibody Concentration (mg/mL) = (Corrected Protein Absorbance / 1.4) × Dilution Factor

    • (Assuming an extinction coefficient of 1.4 mL/mg for IgG)

  • Calculate the DOL.[20]

    • DOL = (Aₘₐₓ × Mwt of Antibody) / (ε of Dye × Antibody Concentration in mg/mL)

    • (Mwt of IgG ≈ 150,000 g/mol ; ε of Texas Red-X ≈ 85,000 M⁻¹cm⁻¹)

6. Storage of the Conjugate

• Rationale: Proper storage preserves the antibody's functionality and the dye's fluorescence.

• Procedure: For long-term storage, add a stabilizer like BSA to 5-10 mg/mL and a bacteriostatic agent like sodium azide to 0.02%.[20] Store at 4°C, protected from light. For storage at -20°C, add glycerol to a final concentration of 50%.[20][21]

Part II: Protocol for Immunofluorescence Staining

This protocol outlines the use of a Texas Red-X-conjugated antibody for direct immunofluorescence staining of cultured cells.

Diagram: Direct Immunofluorescence Workflow

Caption: Key steps in a direct immunofluorescence staining protocol.

A. Materials and Reagents

• Cells grown on sterile glass coverslips

• Phosphate-Buffered Saline (PBS)

• Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer (optional): 0.1-0.5% Triton X-100 in PBS

• Blocking Buffer: 1-5% Bovine Serum Albumin (BSA) or 10% normal goat serum in PBS

• Texas Red-X conjugated primary antibody

• Nuclear Counterstain (optional): DAPI

• Anti-fade mounting medium

• Fluorescence microscope with appropriate filter sets for DAPI and Texas Red

B. Detailed Protocol

• Sample Preparation: Grow cells to the desired confluency on coverslips in a culture dish.[19]

• Fixation:

  • Rationale: Fixation cross-links proteins, preserving cellular morphology and antigen locations. PFA is a common choice that generally preserves epitopes well.

  • Procedure: Aspirate the culture medium, wash twice with PBS, and fix the cells by incubating with 4% PFA for 15 minutes at room temperature.[19] Wash the fixed cells three times with PBS for 5 minutes each.[19]

• Permeabilization (for intracellular targets only):

  • Rationale: The cell membrane must be permeabilized to allow antibodies to access intracellular antigens. Detergents like Triton X-100 create pores in the membrane.

  • Procedure: If your target is intracellular, incubate the fixed cells with Permeabilization Buffer for 10-15 minutes at room temperature.[19] Wash three times with PBS.

• Blocking:

  • Rationale: This step is crucial for preventing non-specific binding of the antibody to cellular components, which would otherwise cause high background signal.[22]

  • Procedure: Incubate cells with Blocking Buffer for 1 hour at room temperature.[19]

• Antibody Incubation:

  • Rationale: This is the specific labeling step where the fluorescently-conjugated antibody binds to its target antigen.

  • Procedure: Dilute the Texas Red-X conjugated antibody to its predetermined optimal concentration in Blocking Buffer. Aspirate the blocking solution from the coverslips and apply the diluted antibody. Incubate for 1-2 hours at room temperature or overnight at 4°C in a humidified chamber, protected from light.[19]

• Washing:

  • Rationale: Thorough washing removes unbound antibodies, which is critical for achieving a high signal-to-noise ratio.

  • Procedure: Wash the cells three times with PBS for 5 minutes each, keeping the samples protected from light.[19]

• Counterstaining (Optional): If desired, incubate with a nuclear counterstain like DAPI for 5 minutes, then wash again with PBS.

• Mounting and Imaging:

  • Rationale: An anti-fade mounting medium helps protect the fluorophores from photobleaching during imaging.

  • Procedure: Mount the coverslip onto a glass slide using a drop of anti-fade mounting medium.[19] Seal the edges and image using a fluorescence microscope equipped with the appropriate filters for Texas Red.

Part III: Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Weak or No Signal	Antibody Inactivity: Conjugation process damaged the antibody; improper storage.	Confirm antibody activity via another method (e.g., Western Blot). Optimize DOL during conjugation.[23]
Low Antigen Expression: The target protein is not abundant in the sample.	Use a signal amplification method (indirect immunofluorescence) or confirm expression via Western Blot.[24]
Photobleaching: Excessive exposure to excitation light.	Minimize light exposure. Use an anti-fade mounting medium. Store slides in the dark.[23][24]
Over-fixation: Fixation masked the antigenic epitope.	Reduce fixation time or perform antigen retrieval.[23]
Inadequate Permeabilization: Antibody cannot access an intracellular target.	Ensure the permeabilization step was performed correctly with fresh reagent.[23]
High Background	Insufficient Blocking: Non-specific antibody binding.	Increase blocking time to 1-2 hours or increase the concentration of BSA/serum.[25]
Antibody Concentration Too High: Excess antibody is binding non-specifically.	Titrate the antibody to determine the optimal concentration that maximizes signal-to-noise.[23][25]
Inadequate Washing: Unbound antibody remains on the sample.	Increase the number and/or duration of wash steps.[25]
Autofluorescence: Endogenous molecules in the cell/tissue are fluorescing.	Image an unstained control sample to assess autofluorescence. Use fresh fixative solutions.[23][24]
Free Dye in Conjugate: Purification step was incomplete.	Re-purify the antibody conjugate using a desalting column.

References

• Characteristics and Applications of Texas Red Fluorescent Dyes. Labinsights. [Link]

• Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Glen Research. [Link]

• Esters Reaction with Amines – The Aminolysis Mechanism. Chemistry Steps. [Link]

• Synthesis of [18F]2B-SRF101: A Sulfonamide Derivative of the Fluorescent Dye Sulforhodamine 101. National Institutes of Health. [Link]

• Fluorescent Labelling with Texas Red. LifeTein. [Link]

• Texas Red Dye Profile. FluoroFinder. [Link]

• Immunofluorescence Technique. Rockland Immunochemicals. [Link]

• Flow Cytometry Protocol Antibody Conjugation Protocol. University of Pennsylvania. [Link]

• Texas Red. Wikipedia. [Link]

• Troubleshooting with immunofluoresence/confocal microscope? What went wrong? ResearchGate. [Link]

• Troubleshooting - Immunofluorescence Assays. ibidi. [Link]

Sources

• 1. labinsights.nl [labinsights.nl]
• 2. lifetein.com [lifetein.com]
• 3. Texas Red - Wikipedia [en.wikipedia.org]
• 4. Synthesis of [18F]2B-SRF101: A Sulfonamide Derivative of the Fluorescent Dye Sulforhodamine 101 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. app.fluorofinder.com [app.fluorofinder.com]
• 6. Texas Red （及 Texas Red-X） | Thermo Fisher Scientific - CN [thermofisher.cn]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. glenresearch.com [glenresearch.com]
• 9. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Esters Reaction with Amines – The Aminolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 14. Texas Red-X, succinimidyl ester | CAS 199745-67-0 | AAT Bioquest | Biomol.com [biomol.com]
• 15. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 16. Texas Red-X succinimidyl ester | 178623-11-5 [chemicalbook.com]
• 17. file.medchemexpress.com [file.medchemexpress.com]
• 18. resources.tocris.com [resources.tocris.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. biotium.com [biotium.com]
• 21. PE/Texas Red Conjugation Kit - Lightning-Link® | Easy PE/Texas Red Labelling (ab269899) | Lightning-Link® | Abcam [abcam.com]
• 22. researchgate.net [researchgate.net]
• 23. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 24. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 25. ibidi.com [ibidi.com]

Application Notes and Protocols for Peptide Labeling with Texas Red™-X Succinimidyl Ester

Introduction: The Strategic Choice of Texas Red™-X Succinimidyl Ester for Peptide Labeling

In the landscape of molecular probes, the selection of a fluorescent label is a critical decision that dictates the sensitivity, specificity, and success of a wide range of biological assays. Texas Red™-X Succinimidyl Ester has emerged as a superior choice for labeling peptides and proteins, offering a bright, photostable red fluorescence with excitation and emission maxima around 595 nm and 615 nm, respectively.[1][2][3] This makes it highly suitable for multicolor imaging experiments, as its spectral properties are well-separated from common green and blue fluorophores.[4]

The "X" in Texas Red™-X denotes a seven-atom aminohexanoyl spacer arm that separates the fluorophore from its reactive group.[1][2] This spacer is a key innovation, as it mitigates potential steric hindrance and reduces the likelihood of quenching interactions between the dye and the biomolecule, often resulting in a higher fluorescence yield compared to conjugates prepared without this spacer.[1][2]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective labeling of peptides with Texas Red™-X Succinimidyl Ester. We will delve into the underlying chemical principles, provide a detailed, field-proven protocol, and offer insights into the characterization and purification of the final labeled product.

The Chemistry of Amine-Reactive Labeling: A Tale of Nucleophilic Attack and pH Dependence

The core of the labeling strategy lies in the reaction between the N-hydroxysuccinimide (NHS) ester group of the dye and primary amines on the peptide.[][6] These primary amines are predominantly found at the N-terminus of the peptide and on the side chain of lysine residues.[7][8]

The reaction proceeds via a nucleophilic acyl substitution mechanism. The deprotonated primary amine acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate, which then collapses to yield a stable, covalent amide bond, releasing N-hydroxysuccinimide as a byproduct.[][9]

Caption: Reaction of Texas Red™-X NHS Ester with a peptide's primary amine.

The efficiency of this reaction is critically dependent on the pH of the reaction buffer.[10][11] An optimal pH range of 8.3-8.5 is recommended.[10][12]

• Below pH 8.3: The primary amines are predominantly protonated (-NH3+), rendering them non-nucleophilic and thus unreactive with the NHS ester.[10][11]

• Above pH 8.5: The rate of hydrolysis of the NHS ester increases significantly, where water molecules compete with the peptide's amines to react with the dye.[10][13] This leads to the formation of non-reactive Texas Red™-X carboxylic acid and a lower labeling efficiency.

Therefore, meticulous control of the reaction pH is paramount for achieving a high yield of the desired labeled peptide.

Experimental Workflow: A Step-by-Step Guide to Success

The following diagram outlines the comprehensive workflow for peptide labeling, from initial preparation to final characterization.

Caption: Workflow for peptide labeling with Texas Red™-X Succinimidyl Ester.

PART 1: Reagent Preparation

1.1. Peptide Solution:

• Dissolve the peptide in an amine-free buffer. Suitable buffers include 0.1 M sodium bicarbonate or 0.1 M phosphate buffer.[10]

• Crucially, avoid buffers containing primary amines, such as Tris, as they will compete with the peptide for reaction with the dye. [14]

• The final pH of the peptide solution should be adjusted to 8.3-8.5.[10][11]

• The concentration of the peptide should be as high as practically possible to maintain a homogeneous reaction mixture, typically in the range of 1-10 mg/mL.[11]

1.2. Texas Red™-X Succinimidyl Ester Stock Solution:

• Texas Red™-X Succinimidyl Ester is moisture-sensitive and should be stored desiccated and protected from light at -20°C or -80°C.[1][15][16][17][18]

• Allow the vial to warm to room temperature before opening to prevent moisture condensation.[19]

• Prepare the stock solution immediately before use by dissolving the dye in a high-quality, anhydrous organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[10][12]

• A typical stock solution concentration is 10 mg/mL.[12]

PART 2: The Labeling Reaction

2.1. Molar Ratio of Dye to Peptide:

• The optimal molar ratio of dye to peptide is a critical parameter that needs to be empirically determined for each specific peptide.

• A starting point for mono-labeling is a 5:1 to 20:1 molar excess of the dye to the peptide.[19]

• A higher excess may be required for peptides with less accessible labeling sites or to achieve a higher degree of labeling. However, excessive amounts of dye can lead to non-specific labeling and make purification more challenging.

2.2. Reaction Incubation:

• While gently vortexing the peptide solution, slowly add the calculated volume of the Texas Red™-X Succinimidyl Ester stock solution. The volume of the organic solvent should not exceed 10% of the total reaction volume to avoid peptide precipitation.[19]

• Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[19] Alternatively, the reaction can be carried out overnight at 4°C.[11]

PART 3: Purification of the Labeled Peptide

Post-reaction, it is essential to separate the labeled peptide from unreacted dye and the N-hydroxysuccinimide byproduct.

3.1. Size-Exclusion Chromatography / Desalting Columns:

• This is a common and effective method for separating the larger labeled peptide from the smaller, unreacted dye molecules.[19]

• Equilibrate the column (e.g., Sephadex G-25) with the desired storage buffer (e.g., PBS).[19]

• Apply the reaction mixture to the column and collect the fractions. The labeled peptide will typically elute in the void volume (the first colored band).

3.2. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC):

• RP-HPLC offers higher resolution and is the method of choice for obtaining highly pure labeled peptides.[20]

• The hydrophobicity of the Texas Red™ dye can aid in the separation of the labeled peptide from the unlabeled peptide.[14]

• A gradient of an organic solvent (e.g., acetonitrile) in water, both containing a small amount of an ion-pairing agent like trifluoroacetic acid (TFA), is typically used for elution.

PART 4: Characterization of the Labeled Peptide

4.1. UV-Visible Spectroscopy for Degree of Labeling (DOL) Calculation:

The DOL, which represents the average number of dye molecules conjugated to each peptide molecule, can be determined using UV-Vis spectrophotometry.

• Measure the absorbance of the purified labeled peptide solution at 280 nm (A280) and at the absorbance maximum of Texas Red™ (Amax ≈ 595 nm).

• The concentration of the peptide can be calculated from the A280 reading, after correcting for the dye's absorbance at this wavelength.

• The concentration of the dye is determined from the Amax reading using the Beer-Lambert law (A = εcl), where ε is the molar extinction coefficient of Texas Red™.

• The DOL is then calculated as the molar ratio of the dye to the peptide.

4.2. Mass Spectrometry:

• Mass spectrometry provides a definitive confirmation of successful labeling by showing an increase in the molecular weight of the peptide corresponding to the mass of the attached Texas Red™-X moiety.

• It can also help identify the specific sites of labeling (N-terminus vs. lysine residues).

Troubleshooting Common Issues

Problem	Potential Cause	Solution
Low Labeling Efficiency	Buffer contains primary amines (e.g., Tris).	Use an amine-free buffer like sodium bicarbonate or phosphate buffer.[19]
Incorrect pH of the reaction buffer.	Adjust the pH to 8.3-8.5.[10][19]
Hydrolyzed NHS ester.	Prepare a fresh stock solution of the dye in anhydrous DMSO or DMF immediately before use.[19]
Insufficient molar excess of the dye.	Increase the molar ratio of dye to peptide and optimize.[19]
Precipitation during Reaction	Excessive volume of organic solvent.	Keep the volume of DMSO/DMF below 10% of the total reaction volume.[19]
Inconsistent Results	Inaccurate peptide concentration.	Accurately determine the peptide concentration before starting the reaction.[19]
Degradation of the NHS ester due to improper storage.	Aliquot the solid dye upon receipt and store it properly, protected from light and moisture.[19]

Concluding Remarks

The successful fluorescent labeling of peptides with Texas Red™-X Succinimidyl Ester is a reproducible and robust process when the underlying chemical principles are understood and the key reaction parameters are carefully controlled. By following the detailed protocols and troubleshooting guidance provided in these application notes, researchers can confidently generate high-quality fluorescently labeled peptides, enabling a wide array of applications in biological research and drug development. The inherent brightness and photostability of Texas Red™, combined with the strategic "X" spacer, ensure that the resulting conjugates are well-suited for demanding fluorescence-based assays.

References

• MDPI. (2018). Environment-Sensitive Fluorescent Labelling of Peptides by Luciferin Analogues. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). Labeling Primary Amine Groups in Peptides and Proteins with N-Hydroxysuccinimidyl Ester Modified Fe3O4@SiO2 Nanoparticles Containing Cleavable Disulfide-bond Linkers. Retrieved from [Link]

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Retrieved from [Link]

• Protocols.io. (2018). IRDye® Peptide Labeling Application Guide. Retrieved from [Link]

• SB-PEPTIDE. (n.d.). Peptide fluorescent labeling. Retrieved from [Link]

• LubioScience. (n.d.). Fluorescent Dyes for Labeling Peptides. Retrieved from [Link]

• Bio-Synthesis. (n.d.). Texas Red Fluorescent Dye Oligonucleotide Labeling. Retrieved from [Link]

• CD Formulation. (n.d.). Fluorescence Labeled Peptide Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Selective protein N-terminal labeling with N-hydroxysuccinimide esters. Retrieved from [Link]

• Union Biometrica. (n.d.). ANALYSIS & SORTING OF TXRED LABELED BEADS IN A COMBINATORIAL PEPTIDE LIBRARY. Retrieved from [Link]

• Reddit. (2022). Low yield in peptide coupling reaction using N-hydroxysuccinimide ester. Retrieved from [Link]

• Chemistry Steps. (n.d.). Esters Reaction with Amines – The Aminolysis Mechanism. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. Retrieved from [Link]

• National Center for Biotechnology Information. (2010). Expression and Purification of Isotopically Labeled Peptide Inhibitors and Substrates of cAMP-Dependant Protein Kinase A for NMR Analysis. Retrieved from [Link]

• LifeTein. (2024). Fluorescent Labelling with Texas Red. Retrieved from [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 3. Texas Red-X, succinimidyl ester *Mixed isomers* *CAS 216972-99-5* | AAT Bioquest [aatbio.com]
• 4. lifetein.com [lifetein.com]
• 6. bachem.com [bachem.com]
• 7. Labeling Primary Amine Groups in Peptides and Proteins with N-Hydroxysuccinimidyl Ester Modified Fe3O4@SiO2 Nanoparticles Containing Cleavable Disulfide-bond Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorescence Labeled Peptide Synthesis - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 9. Esters Reaction with Amines – The Aminolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. interchim.fr [interchim.fr]
• 12. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 13. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. IRDye® Peptide Labeling Application Guide [protocols.io]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Texas Red™-X, Succinimidyl Ester, single isomer 2 mg | Buy Online | Invitrogen™ [thermofisher.com]
• 17. Invitrogen Texas Red -X, Succinimidyl Ester, mixed isomers 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 18. Texas Red™-X, Succinimidyl Ester, mixed isomers 5 mg | Contact Us | Invitrogen™ [thermofisher.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Expression and Purification of Isotopically Labeled Peptide Inhibitors and Substrates of cAMP-Dependant Protein Kinase A for NMR Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: A-Z Guide to Oligonucleotide Labeling with Texas Red-X Succinimidyl Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide provides a detailed protocol and in-depth scientific background for the covalent labeling of amine-modified oligonucleotides with Texas Red-X succinimidyl ester. This process is critical for a wide range of applications, including fluorescence microscopy, flow cytometry, and hybridization-based assays.[1][2] This document will delve into the underlying chemical principles, provide step-by-step instructions for the labeling reaction, outline various purification strategies, and detail methods for quality control and characterization of the final conjugate.

Introduction: The Power of Fluorescent Oligonucleotides

Fluorescently labeled oligonucleotides are indispensable tools in molecular biology and diagnostics.[2][] By attaching a fluorophore to a specific DNA or RNA sequence, researchers can visualize, track, and quantify nucleic acids in complex biological systems. The choice of fluorophore is critical, and Texas Red-X has emerged as a popular option for its bright red fluorescence, good spectral separation from common green fluorophores, and enhanced photostability.[1][4]

Texas Red-X, succinimidyl ester, is a superior amine-reactive derivative of sulforhodamine 101.[2][5][6] The "X" denotes a seven-atom aminohexanoyl spacer that separates the fluorophore from its point of attachment.[5][6][7] This spacer minimizes potential steric hindrance and quenching interactions between the dye and the oligonucleotide, often resulting in a higher fluorescence yield.[6][8] The succinimidyl ester (SE) group readily reacts with primary aliphatic amines, making it ideal for labeling oligonucleotides that have been synthesized with an amine modification.[9][10]

The Chemistry of Labeling: A Stable Amide Bond Formation

The labeling reaction is a nucleophilic acyl substitution where the unprotonated primary amine of the modified oligonucleotide attacks the carbonyl carbon of the succinimidyl ester.[9][11] This reaction forms a stable and irreversible amide bond, covalently linking the Texas Red-X dye to the oligonucleotide, and releases N-hydroxysuccinimide (NHS) as a byproduct.[9][11]

Key Reaction Parameters:

• pH: The pH of the reaction buffer is the most critical factor.[11][12] The optimal pH range for NHS ester reactions is typically between 7.2 and 8.5.[12] In this range, a sufficient concentration of the primary amine is deprotonated and thus nucleophilic, while the rate of hydrolysis of the NHS ester remains manageable.[11][12]

• Buffer Composition: It is crucial to use a buffer that does not contain primary amines, such as Tris or glycine, as these will compete with the oligonucleotide for reaction with the NHS ester.[11][13] Suitable buffers include phosphate, borate, or bicarbonate buffers.[11][14]

• Solvent for the Dye: Texas Red-X succinimidyl ester is typically dissolved in an anhydrous organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) immediately before use, as the NHS ester is susceptible to hydrolysis.[9][15]

Below is a diagram illustrating the chemical reaction:

Caption: Chemical reaction of an amine-modified oligonucleotide with Texas Red-X succinimidyl ester.

Experimental Protocol

This protocol is optimized for labeling approximately 100 µg of a 5'-amine-modified oligonucleotide.[14][16]

Materials and Reagents

Reagent	Specification
Amine-Modified Oligonucleotide	High-purity, desalted or HPLC-purified
Texas Red-X, Succinimidyl Ester	Molecular biology grade, stored at -20°C, desiccated
Anhydrous Dimethyl Sulfoxide (DMSO)	Molecular biology grade
0.1 M Sodium Bicarbonate or Sodium Borate Buffer	pH 8.3-8.5, freshly prepared
3 M Sodium Acetate	pH 5.2
100% Ethanol	Cold (-20°C)
70% Ethanol	Cold (-20°C)
Nuclease-free Water	---

Step-by-Step Labeling Procedure

• Oligonucleotide Preparation:

  • Dissolve 100 µg of the amine-modified oligonucleotide in 100 µL of 0.1 M sodium bicarbonate buffer (pH 8.3-8.5).

  • If the oligonucleotide solution contains amine-containing buffers like Tris, it must be purified prior to labeling, for example, by ethanol precipitation.[16][17]

• Texas Red-X, SE Solution Preparation:

  • Allow the vial of Texas Red-X, succinimidyl ester to equilibrate to room temperature before opening to prevent moisture condensation.[14][16]

  • Prepare a fresh solution of the dye by dissolving 250 µg of Texas Red-X, SE in 14 µL of anhydrous DMSO.[14][16] Vortex briefly to ensure complete dissolution. Note that Texas Red compounds can be prone to precipitation and may require more time to dissolve fully.[14][16]

• Labeling Reaction:

  • Add the entire 14 µL of the Texas Red-X, SE solution to the 100 µL of the oligonucleotide solution.

  • Mix well by gentle vortexing or pipetting.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Stopping the Reaction (Optional):

  • The reaction can be stopped by adding a primary amine-containing buffer, such as Tris, to a final concentration of 50-100 mM. This will quench any unreacted NHS ester.

The following diagram outlines the experimental workflow:

Caption: Experimental workflow for oligonucleotide labeling with Texas Red-X, SE.

Purification of the Labeled Oligonucleotide

After the labeling reaction, it is essential to remove the unreacted, free Texas Red-X dye from the labeled oligonucleotide to minimize background fluorescence and ensure accurate quantification.[18][19] Several methods can be employed for purification.

Purification Method	Principle	Advantages	Disadvantages
Ethanol Precipitation	Exploits the differential solubility of the large oligonucleotide and the small dye molecule in the presence of salt and ethanol.	Simple, rapid, and cost-effective.[19]	May not completely remove all free dye, especially with hydrophobic dyes.[18] A second precipitation may be necessary.[16][20]
Size-Exclusion Chromatography (SEC)	Separates molecules based on their size. The larger labeled oligonucleotide elutes before the smaller, free dye molecule.	Effective for removing unconjugated dye.	Can be time-consuming and may lead to sample dilution.[18]
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)	Separates molecules based on their hydrophobicity. The more hydrophobic labeled oligonucleotide is retained longer on the column than the unlabeled oligonucleotide.[21]	Provides high-resolution separation of labeled, unlabeled oligonucleotides, and free dye, yielding a highly pure product.[][21]	Requires specialized equipment and expertise. Can be a slower process for multiple samples.
Butanol Extraction	Based on the partitioning of the hydrophobic free dye into an organic butanol phase, while the hydrophilic labeled oligonucleotide remains in the aqueous phase.[19]	Rapid, cost-effective, and can be used for multiple samples simultaneously.[19]	May require multiple extractions for complete removal of the free dye.

Protocol for Ethanol Precipitation

• To the 114 µL reaction mixture, add 11.4 µL of 3 M sodium acetate, pH 5.2.

• Add 375 µL of cold 100% ethanol.

• Mix well and incubate at -20°C for at least 30 minutes.[14][16]

• Centrifuge at high speed (e.g., >12,000 x g) for 30 minutes at 4°C.[14][16]

• Carefully decant the supernatant.

• Wash the pellet with 500 µL of cold 70% ethanol and centrifuge for 10 minutes.

• Remove the supernatant and air-dry or vacuum-dry the pellet.

• Resuspend the purified labeled oligonucleotide in a suitable buffer (e.g., TE buffer or nuclease-free water).

Quality Control and Characterization

Proper characterization of the labeled oligonucleotide is crucial to ensure its suitability for downstream applications.

UV-Visible Spectroscopy

UV-Vis spectroscopy is used to determine the concentration of the oligonucleotide and the dye, and subsequently, the labeling efficiency.

• Measure the absorbance of the purified labeled oligonucleotide solution at 260 nm (A260) and at the absorbance maximum of Texas Red-X (approximately 586-595 nm, Amax).[1][6]

• Calculate the concentration of the oligonucleotide using its extinction coefficient at 260 nm. A correction factor must be applied to the A260 reading to account for the absorbance of the Texas Red-X dye at this wavelength.

• Calculate the concentration of the Texas Red-X dye using its molar extinction coefficient at its Amax.

• The Degree of Labeling (DOL), or the dye-to-oligonucleotide ratio, can then be calculated.[22][23]

Example Calculation:

• Oligonucleotide Concentration (M) = [A260 - (Amax × CF)] / ε_oligo

  • Where CF is the correction factor (A280 of the dye / Amax of the dye) and ε_oligo is the molar extinction coefficient of the oligonucleotide.[23]

• Dye Concentration (M) = Amax / ε_dye

  • Where ε_dye is the molar extinction coefficient of Texas Red-X.

• Degree of Labeling (DOL) = Dye Concentration / Oligonucleotide Concentration

HPLC or Gel Electrophoresis

Analytical reverse-phase HPLC or polyacrylamide gel electrophoresis (PAGE) can be used to assess the purity of the labeled oligonucleotide.[][24] A successful labeling and purification will result in a single major peak (HPLC) or band (PAGE) corresponding to the labeled oligonucleotide, with minimal presence of unlabeled oligonucleotide and free dye.

Troubleshooting

Issue	Possible Cause	Recommended Solution
Low Labeling Efficiency	1. Hydrolyzed NHS ester due to moisture or prolonged storage in solution.[8][25] 2. Presence of primary amines (e.g., Tris) in the oligo solution.[11][13] 3. Incorrect pH of the reaction buffer.[12] 4. Inactive amine-modified oligonucleotide.	1. Use fresh, anhydrous DMSO and prepare the dye solution immediately before use.[15] 2. Purify the oligonucleotide to remove any interfering substances.[16][17] 3. Ensure the buffer pH is between 8.0 and 8.5.[15] 4. Use high-quality, freshly synthesized amine-modified oligonucleotides.
High Background Fluorescence	Incomplete removal of free dye.	Repeat the purification step. For ethanol precipitation, perform a second precipitation.[16][20] For more stringent purification, use HPLC.[18]
Precipitation of Dye or Oligo	Texas Red dyes can be hydrophobic and prone to precipitation.[14][16]	Ensure complete dissolution of the dye in DMSO before adding it to the aqueous buffer. Avoid overly concentrated solutions.

Conclusion

The successful labeling of oligonucleotides with Texas Red-X succinimidyl ester is a robust and reliable method for generating high-quality fluorescent probes. By understanding the underlying chemistry, carefully controlling reaction conditions, and employing appropriate purification and quality control measures, researchers can confidently produce labeled oligonucleotides for a multitude of sensitive and specific applications in life sciences and diagnostics.

References

• Glen Research. (2019). Glen Report 32.26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Retrieved from [Link]

• Kim, Y., et al. (2018). General and facile purification of dye-labeled oligonucleotides by pH-controlled extraction.

• Bang, S. Y., et al. (2018). General and Facile Purification of Dye-Labeled Oligonucleotides by Ph-Controlled Extraction. Taylor & Francis Online. Retrieved from [Link]

• Bio-Synthesis, Inc. (n.d.). Amino Oligo Modification. Retrieved from [Link]

• Jo, K., et al. (2016). A Convenient and Efficient Purification Method for Chemically Labeled Oligonucleotides. Taylor & Francis Online. Retrieved from [Link]

• PubMed. (2003). Purification of dye-labeled oligonucleotides by ion-pair reversed-phase high-performance liquid chromatography. Retrieved from [Link]

• Titus, J. A., et al. (1982). Texas Red-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties. Journal of Immunological Methods, 50(2), 193-204.

• ResearchGate. (2016). Why do I have a low yield attaching amino-modified oligonucleotides to a NHS solid support?. Retrieved from [Link]

• Joseph Lab. (2005). Amine-Reactive Probes. Retrieved from [Link]

• Mazza, D., et al. (2023). Quantitative determination of fluorescence labeling implemented in cell cultures. BMC Biology, 21(1), 188.

• Bio-Synthesis. (n.d.). Texas Red Fluorescent Dye Oligonucleotide Labeling. Retrieved from [Link]

• Creative Biolabs. (n.d.). Troubleshooting Guides. Retrieved from [Link]

• Stratech. (n.d.). Oligonucleotide Labeling Reagents. Retrieved from [Link]

• PubMed Central. (2005). Utilization of a labeled tracking oligonucleotide for visualization and quality control of spotted 70-mer arrays. Retrieved from [Link]

• biomers.net. (n.d.). Calculations. Retrieved from [Link]

• biomers.net. (n.d.). Quality control. Retrieved from [Link]

Sources

• 1. Texas Red Fluorescent Dye Oligonucleotide Labeling [biosyn.com]
• 2. stratech.co.uk [stratech.co.uk]
• 4. sg.idtdna.com [sg.idtdna.com]
• 5. Texas Red-X, succinimidyl ester | CAS 199745-67-0 | AAT Bioquest | Biomol.com [biomol.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Texas Red-X, succinimidyl ester *Mixed isomers* *CAS 216972-99-5* | AAT Bioquest [aatbio.com]
• 8. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. glenresearch.com [glenresearch.com]
• 10. Enzymatic and Chemical Labeling Strategies for Oligonucleotides | AAT Bioquest [aatbio.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 14. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 15. lumiprobe.com [lumiprobe.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. Nucleic Acid Labeling Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 18. tandfonline.com [tandfonline.com]
• 19. tandfonline.com [tandfonline.com]
• 20. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 21. Purification of dye-labeled oligonucleotides by ion-pair reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 24. biomers.net | Quality control - biomers.net Oligonucleotides [biomers.net]
• 25. researchgate.net [researchgate.net]

Calculating the Dye-to-Protein Ratio for Texas Red-X: An In-Depth Technical Guide

Introduction: The Critical Importance of the Degree of Labeling

In the realm of biological research and therapeutic development, the covalent labeling of proteins with fluorescent dyes is a cornerstone technique. It enables the visualization, tracking, and quantification of proteins in a vast array of applications, including immunofluorescence microscopy, flow cytometry, and immunoassays. Texas Red-X, a bright, red-fluorescent dye, is a popular choice for these applications due to its high quantum yield and spectral properties. The amine-reactive succinimidyl ester (SE) form of Texas Red-X readily conjugates with primary amines on proteins, forming stable amide bonds.

A critical parameter for ensuring the quality, consistency, and reliability of these fluorescently-labeled protein conjugates is the Degree of Labeling (DOL) , also referred to as the dye-to-protein ratio.[1][2] The DOL represents the average number of dye molecules covalently attached to a single protein molecule.[1] An optimal DOL is crucial for maximizing the fluorescent signal without compromising the protein's biological activity. Over-labeling can lead to fluorescence quenching and protein denaturation, while under-labeling results in a weak signal and reduced sensitivity.[3]

This comprehensive guide provides a detailed protocol for labeling proteins with Texas Red-X, succinimidyl ester, and a thorough explanation of the principles and calculations required to accurately determine the DOL. We will delve into the causality behind experimental choices, ensuring a robust and reproducible workflow for researchers, scientists, and drug development professionals.

I. Foundational Principles of Amine-Reactive Labeling

The conjugation of Texas Red-X, succinimidyl ester to a protein is a nucleophilic acyl substitution reaction.[3][4] The primary targets for this reaction on a protein are the ε-amino groups of lysine residues and the α-amino group at the N-terminus.[4][5]

The Chemistry of Conjugation

The succinimidyl ester is an excellent leaving group. The reaction is initiated by the nucleophilic attack of the unprotonated primary amine from the protein on the carbonyl carbon of the succinimidyl ester. This forms a stable amide bond, covalently linking the Texas Red-X dye to the protein, and releases N-hydroxysuccinimide (NHS) as a byproduct.

Critical Reaction Parameter: pH

The pH of the reaction buffer is a paramount factor for successful conjugation.[4] The primary amine must be in its unprotonated, nucleophilic state (-NH2) to react with the succinimidyl ester. The pKa of the ε-amino group of lysine is approximately 10.5.[5] Therefore, the labeling reaction is typically performed in a buffer with a pH between 8.0 and 9.0 to ensure a sufficient concentration of reactive amines.[6] However, a higher pH also increases the rate of hydrolysis of the succinimidyl ester, which competes with the desired conjugation reaction.[5] A common choice is a sodium bicarbonate or borate buffer at pH 8.3-8.5.[6][7] It is critical to avoid buffers containing primary amines, such as Tris or glycine, as they will compete with the protein for reaction with the dye.[5][6]

II. Key Reagents and Their Properties

A precise understanding of the reagents involved is fundamental to accurate DOL calculations.

Parameter	Texas Red-X, Succinimidyl Ester	Immunoglobulin G (IgG) - Example Protein
Molecular Weight (MW)	816.94 g/mol [8][9]	~150,000 g/mol
Molar Extinction Coefficient (ε)	116,000 M⁻¹cm⁻¹ at ~586 nm[10][11]	~210,000 M⁻¹cm⁻¹ at 280 nm[2]
Correction Factor (CF₂₈₀)	0.36[10][11]	N/A

Note: The molar extinction coefficient and molecular weight of other proteins will vary. It is essential to use the correct values for the specific protein being labeled.

III. Experimental Workflow: From Labeling to Calculation

The following diagram illustrates the comprehensive workflow for labeling a protein with Texas Red-X and subsequently determining the DOL.

Caption: Experimental workflow for protein labeling and DOL determination.

IV. Detailed Step-by-Step Protocol: Labeling of IgG with Texas Red-X, SE

This protocol provides a detailed methodology for labeling Immunoglobulin G (IgG) as an example protein.

A. Materials and Reagents

• IgG (or other protein of interest)

• Texas Red-X, succinimidyl ester (SE)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• 0.1 M Sodium Bicarbonate Buffer, pH 8.3

• Size-Exclusion Chromatography column (e.g., Sephadex G-25)

• Phosphate-Buffered Saline (PBS), pH 7.4

• UV-Vis Spectrophotometer and quartz cuvettes

B. Protocol

1. Preparation of Protein Solution:

• Dissolve the IgG in 0.1 M sodium bicarbonate buffer (pH 8.3) to a final concentration of 2-10 mg/mL.[12]

• Expert Insight: Protein concentrations below 2 mg/mL can significantly decrease labeling efficiency.[12] If the protein solution contains amine-based buffers (e.g., Tris) or stabilizers like BSA, the buffer must be exchanged to the labeling buffer via dialysis or a desalting column.[3][12]

2. Preparation of Texas Red-X, SE Stock Solution:

• Allow the vial of Texas Red-X, SE to equilibrate to room temperature before opening to prevent moisture condensation.

• Prepare a 10 mM stock solution by dissolving the dye in anhydrous DMSO. This should be done immediately before use as the succinimidyl ester is moisture-sensitive and will hydrolyze over time.[6]

3. Conjugation Reaction:

• The optimal molar coupling ratio (moles of dye to moles of protein) typically ranges from 10:1 to 20:1.[3] For a starting point, a 15:1 ratio is recommended.

• Calculate the required volume of the 10 mM Texas Red-X, SE stock solution to add to the protein solution.

• While gently stirring, add the dye solution dropwise to the protein solution.

• Incubate the reaction for 1 hour at room temperature, protected from light.[6]

4. Purification of the Labeled Protein:

• It is crucial to remove all unconjugated dye before measuring absorbance for DOL calculation.[2][13]

• Apply the reaction mixture to a size-exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with PBS (pH 7.4).

• Elute the column with PBS. The larger protein-dye conjugate will elute first as a colored band, followed by the smaller, free dye molecules.[3]

• Collect the fractions containing the labeled protein.

V. Spectrophotometric Determination of the Degree of Labeling (DOL)

The DOL is calculated using the Beer-Lambert law, which relates absorbance to concentration, molar extinction coefficient, and path length.[14]

A. Measurement of Absorbance

• Using a 1 cm pathlength quartz cuvette, measure the absorbance of the purified protein-dye conjugate solution at two wavelengths:

  • 280 nm (A₂₈₀): The absorbance maximum for most proteins.

  • ~586 nm (A_max): The absorbance maximum for Texas Red-X.

• Self-Validation Check: If the absorbance readings are above 2.0, dilute the sample with PBS and re-measure. Remember to account for this dilution factor in the subsequent calculations.[2][13]

B. Calculation of the Degree of Labeling (DOL)

The following diagram outlines the logical steps for calculating the DOL.

Caption: Logical flow for DOL calculation.

Step 1: Calculate the Molar Concentration of the Protein ([Protein])

Since the Texas Red-X dye also absorbs light at 280 nm, a correction must be applied to the A₂₈₀ reading to determine the true absorbance of the protein.[13][14]

• Corrected Protein Absorbance (A_prot): A_prot = A₂₈₀ - (A_max × CF₂₈₀)

• Protein Concentration (M): [Protein] = A_prot / ε_protein

  Where:

  • A₂₈₀ is the measured absorbance of the conjugate at 280 nm.

  • A_max is the measured absorbance of the conjugate at ~586 nm.

  • CF₂₈₀ is the correction factor for Texas Red-X at 280 nm (0.36).[10][11]

  • ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., 210,000 M⁻¹cm⁻¹ for IgG).[2]

Step 2: Calculate the Molar Concentration of the Dye ([Dye])

• Dye Concentration (M): [Dye] = A_max / ε_dye

  Where:

  • A_max is the measured absorbance of the conjugate at ~586 nm.

  • ε_dye is the molar extinction coefficient of Texas Red-X at its absorbance maximum (116,000 M⁻¹cm⁻¹).[10][11]

Step 3: Calculate the Degree of Labeling (DOL)

• DOL: DOL = [Dye] / [Protein]

The resulting DOL value is the average number of Texas Red-X molecules per protein molecule. For most antibodies, an optimal DOL is typically between 2 and 10.[15]

VI. Troubleshooting and Optimization

• Low DOL: If the calculated DOL is too low, consider increasing the molar coupling ratio of dye to protein, increasing the protein concentration during the reaction, or extending the incubation time.

• High DOL: If the DOL is too high, which can lead to quenching and protein aggregation, reduce the molar coupling ratio or decrease the reaction time.

• Protein Precipitation: If the protein precipitates during the reaction or after labeling, it may be due to over-labeling or inappropriate buffer conditions. Optimize the DOL and ensure the buffer is suitable for the specific protein.

VII. Conclusion

The accurate determination of the dye-to-protein ratio is not merely a quality control step; it is fundamental to the validity and reproducibility of experiments that rely on fluorescently labeled proteins. By understanding the underlying chemical principles, carefully controlling reaction conditions, and applying the correct spectrophotometric calculations, researchers can confidently produce high-quality Texas Red-X protein conjugates. This guide provides a robust framework to achieve optimal labeling, ensuring the integrity of downstream applications and advancing scientific discovery.

References

• The Joseph Lab. (2005). Amine-Reactive Probes. Retrieved from [Link]

• G-Biosciences. (2015). How To Determine Degree of Protein Labeling. Retrieved from [Link]

• Spectra. (n.d.). Degree of Labeling Explanation. Retrieved from [Link]

• NanoTemper Technologies. (n.d.). Degree-of-labeling (DOL). Retrieved from [Link]

Sources

• 1. ProDOL: a general method to determine the degree of labeling for staining optimization and molecular counting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 3. Texas Red-X, succinimidyl ester | CAS 199745-67-0 | AAT Bioquest | Biomol.com [biomol.com]
• 4. Introduction to Amine Modification—Section 1.1 | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Texas Red-X succinimidyl ester | 178623-11-5 [chemicalbook.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 10. Texas Red-X, succinimidyl ester *Mixed isomers* *CAS 216972-99-5* | AAT Bioquest [aatbio.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. info.gbiosciences.com [info.gbiosciences.com]
• 13. spectra.arizona.edu [spectra.arizona.edu]
• 14. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 15. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]

Application Note & Protocols: Purification of Texas Red-X Labeled Proteins

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide provides a detailed technical overview and step-by-step protocols for the successful purification of proteins labeled with Texas Red-X, a widely used red fluorescent dye. Recognizing that the covalent attachment of a fluorophore can alter a protein's physicochemical properties, this document emphasizes the critical need for robust purification strategies to isolate functionally active, homogenously labeled protein conjugates. We will explore the underlying principles and practical applications of various chromatographic techniques, including size-exclusion, ion-exchange, and hydrophobic interaction chromatography. Furthermore, this guide offers insights into troubleshooting common challenges such as protein aggregation and precipitation, and provides protocols for quantifying the degree of labeling.

Introduction to Texas Red-X Protein Labeling

Texas Red-X is a bright, red-fluorescent dye commonly used to label proteins and other biomolecules for a variety of applications, including fluorescence microscopy, flow cytometry, and immunofluorescence assays. The "X" in Texas Red-X refers to a seven-atom aminohexanoyl spacer that separates the fluorophore from its reactive group.[1][2] This spacer is designed to reduce steric hindrance and minimize the potential for interactions between the dye and the biomolecule, which could otherwise lead to quenching of the fluorescent signal or adverse effects on protein function.[1][3]

The most common reactive form of Texas Red-X for protein labeling is the succinimidyl ester (SE), which readily reacts with primary amines, such as the N-terminus of a polypeptide chain or the epsilon-amino group of lysine residues, to form a stable amide bond.[4][5] While the labeling reaction itself is relatively straightforward, the subsequent purification of the labeled protein is a critical step to ensure the removal of unconjugated dye and to isolate a homogenous population of labeled protein molecules.

Pre-Purification Considerations: The Labeling Reaction

Achieving a successful purification outcome begins with a well-controlled labeling reaction. The stoichiometry of the labeling reaction, specifically the molar ratio of dye to protein, is a key parameter that influences the degree of labeling (DOL) and the potential for protein precipitation.[6] Over-labeling can lead to protein aggregation and precipitation due to increased hydrophobicity or alterations in protein conformation.[6][7]

Key considerations for the labeling reaction:

• Protein Purity and Concentration: The protein to be labeled should be of high purity and at a suitable concentration, typically 2-10 mg/mL.[4][5]

• Buffer Conditions: The labeling reaction is typically carried out in a buffer with a pH between 8.0 and 9.0, such as sodium bicarbonate or sodium borate buffer, to ensure that the primary amines on the protein are deprotonated and available for reaction with the succinimidyl ester.[4][5] It's crucial to avoid buffers containing primary amines, such as Tris, as they will compete with the protein for reaction with the dye.

• Dye Preparation: Texas Red-X succinimidyl ester is hydrophobic and should be dissolved in an anhydrous organic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) immediately before use.[4] Introducing high concentrations of organic solvents can denature the protein, so the volume of the dye solution added to the protein should be kept to a minimum.[6][8]

Protocol 1: General Protein Labeling with Texas Red-X, Succinimidyl Ester

• Prepare the Protein Solution: Dissolve the protein in 0.1 M sodium bicarbonate buffer, pH 8.3, to a final concentration of 2.5 mg/mL.[5]

• Prepare the Dye Stock Solution: Allow the vial of Texas Red-X, SE to warm to room temperature. Add the appropriate volume of anhydrous DMSO to create a 10 mM stock solution.[5] Vortex to fully dissolve the dye.

• Perform the Labeling Reaction: While gently stirring the protein solution, add the dye stock solution dropwise. A typical starting point is a dye-to-protein molar ratio of 10:1.[5]

• Incubate: Incubate the reaction mixture for 1 hour at room temperature, protected from light.[5]

• Quench the Reaction (Optional): To stop the reaction, you can add a final concentration of 1 M lysine or ethanolamine.[9]

Purification Methodologies for Texas Red-X Labeled Proteins

The choice of purification method depends on the specific properties of the protein, the degree of labeling, and the desired final purity. In most cases, a combination of techniques may be necessary.

Size-Exclusion Chromatography (SEC)

Size-Exclusion Chromatography (SEC), also known as gel filtration, separates molecules based on their hydrodynamic radius.[10] This technique is highly effective for removing unconjugated dye from the labeled protein, as the small dye molecules will be retained in the pores of the chromatography resin while the larger protein-dye conjugate elutes earlier.[11] Fluorescence-detection size-exclusion chromatography (FSEC) is a powerful variation of this technique that allows for the specific monitoring of the fluorescently labeled protein.[12][13][14][15]

Advantages of SEC:

• Mild separation conditions that preserve protein structure and function.

• Effective removal of small molecules like unconjugated dye.

• Can provide information about the aggregation state of the labeled protein.[10]

Disadvantages of SEC:

• Limited resolution for separating proteins of similar size.

• Can lead to sample dilution.

Workflow for Size-Exclusion Chromatography

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 3. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 4. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. biotium.com [biotium.com]
• 6. researchgate.net [researchgate.net]
• 7. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. help.lumiprobe.com [help.lumiprobe.com]
• 9. researchgate.net [researchgate.net]
• 10. Analytical Chromatography - fSEC | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 11. info.gbiosciences.com [info.gbiosciences.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 14. Fluorescence-detection size-exclusion chromatography utilizing nanobody technology for expression screening of membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. lcms.labrulez.com [lcms.labrulez.com]

Revolutionizing Proteomic Analysis: Texas Red-X Succinimidyl Ester for High-Fidelity Fluorescent Western Blotting

Introduction: Beyond Chemiluminescence to Quantitative Fluorescent Western Blotting

For decades, Western blotting has been a cornerstone technique in molecular biology for the detection and quantification of specific proteins. While chemiluminescent detection has been the traditional workhorse, the advent of fluorescent labeling has ushered in a new era of quantitative accuracy, multiplexing capabilities, and higher signal-to-noise ratios. At the forefront of this evolution is the use of amine-reactive fluorescent dyes, such as Texas Red-X succinimidyl ester, for the covalent labeling of antibodies. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and protocols for utilizing Texas Red-X succinimidyl ester in Western blotting applications.

Texas Red-X succinimidyl ester is a bright, red-fluorescent dye that offers significant advantages for protein labeling.[1][2] The "X" in its name refers to a seven-atom aminohexanoyl spacer that separates the fluorophore from its reactive succinimidyl ester group.[3][4] This spacer minimizes steric hindrance and potential interactions between the dye and the biomolecule it's conjugated to, often resulting in a higher fluorescence yield.[3][5] The succinimidyl ester moiety reacts efficiently with primary amines (such as the ε-amino group of lysine residues) on proteins to form a stable amide bond.[6][7] This method is superior to using sulfonyl chlorides as it is less susceptible to hydrolysis, allowing for a more controlled and efficient conjugation reaction at a neutral to slightly basic pH.[5]

This guide will detail the step-by-step process of labeling your primary or secondary antibody with Texas Red-X succinimidyl ester and its subsequent use in a fluorescent Western blotting workflow for sensitive and quantitative protein detection.

Principle of the Method

The overall workflow involves two key stages: the covalent labeling of an antibody with Texas Red-X succinimidyl ester and the subsequent use of this fluorescently-labeled antibody in a standard Western blotting procedure.

Antibody Labeling with Texas Red-X Succinimidyl Ester

The N-hydroxysuccinimide (NHS) ester of Texas Red-X is highly reactive towards nucleophilic primary amines present on the antibody, primarily on lysine residues and the N-terminus. The reaction, typically carried out in an amine-free buffer at a pH of 7.5-8.5, results in the formation of a stable covalent amide bond, permanently attaching the fluorescent dye to the antibody.

Caption: General workflow for fluorescent Western blotting.

Detailed Protocols

Part 1: Labeling of Antibody with Texas Red-X Succinimidyl Ester

This protocol is optimized for labeling approximately 1 mg of antibody. Adjust volumes accordingly for different amounts.

Materials:

• Antibody (to be labeled) at a concentration of 1-5 mg/mL in an amine-free buffer (e.g., PBS).

• Texas Red-X Succinimidyl Ester

• Anhydrous Dimethylsulfoxide (DMSO)

• Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3.

• Purification resin (e.g., desalting column) to separate the labeled antibody from the free dye.

• Microcentrifuge tubes

• Pipettors and tips

Protocol:

• Prepare the Antibody:

  • Ensure the antibody is in an amine-free buffer like PBS. Buffers containing Tris or glycine will compete for the dye and must be removed by dialysis or buffer exchange.

  • Adjust the antibody concentration to 2-5 mg/mL in the Labeling Buffer.

• Prepare the Dye Stock Solution:

  • Allow the vial of Texas Red-X succinimidyl ester to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mg/mL stock solution of the dye in anhydrous DMSO. This should be done immediately before use as the succinimidyl ester is moisture-sensitive.

• Labeling Reaction:

  • Calculate the required volume of the dye stock solution. A 10- to 20-fold molar excess of dye to antibody is a good starting point. The optimal ratio may need to be determined empirically.

  • While gently vortexing, add the calculated volume of the dye stock solution to the antibody solution.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification of the Labeled Antibody:

  • Separate the labeled antibody from the unreacted dye and the N-hydroxysuccinimide byproduct using a desalting column or dialysis against PBS. Follow the manufacturer's instructions for the chosen purification method.

• Determination of Degree of Labeling (DOL):

  • The DOL, which is the average number of dye molecules per antibody molecule, can be determined spectrophotometrically.

  • Measure the absorbance of the purified labeled antibody at 280 nm (for the protein) and at ~595 nm (for Texas Red-X).

  • The DOL can be calculated using the following formula:

    • DOL = (A_max × ε_protein) / [(A_280 - (A_max × CF)) × ε_dye]

    • Where:

      • A_max is the absorbance at ~595 nm.

      • A_280 is the absorbance at 280 nm.

      • ε_protein is the molar extinction coefficient of the antibody at 280 nm (~210,000 M⁻¹cm⁻¹ for IgG).

      • ε_dye is the molar extinction coefficient of Texas Red-X at ~595 nm (~80,000 M⁻¹cm⁻¹).

      • CF is the correction factor for the dye's absorbance at 280 nm (typically ~0.3).

• Storage:

  • Store the labeled antibody at 4°C, protected from light. For long-term storage, add a cryoprotectant like glycerol to a final concentration of 50% and store at -20°C.

Part 2: Fluorescent Western Blotting Protocol

Materials:

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST). Note: Some blocking buffers can be autofluorescent; it is recommended to test your blocking buffer for background fluorescence.

• Wash buffer: Tris-buffered saline with 0.1% Tween-20 (TBST).

• Texas Red-X labeled antibody (from Part 1).

• Digital imaging system with appropriate filters for Texas Red.

Protocol:

• Sample Preparation and Electrophoresis:

  • Prepare protein lysates and determine protein concentration.

  • Separate the proteins on an SDS-PAGE gel.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Membrane Blocking:

  • Incubate the membrane in blocking buffer for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.

• Antibody Incubation:

  • Dilute the Texas Red-X labeled antibody in the blocking buffer. The optimal dilution needs to be empirically determined but a starting range of 1:1000 to 1:10,000 is recommended.

  • Incubate the membrane with the diluted labeled antibody for 1-2 hours at room temperature or overnight at 4°C with gentle agitation.

• Washing:

  • Wash the membrane three times for 5-10 minutes each with wash buffer to remove unbound antibodies.

• Imaging:

  • Image the blot using a digital imager equipped with an excitation source and emission filter appropriate for Texas Red (e.g., excitation at ~595 nm and emission detection at ~615 nm).

  • Adjust the exposure time to obtain a strong signal without saturating the detector.

• Data Analysis and Normalization:

  • Quantify the band intensities using appropriate software.

  • For accurate quantification, it is crucial to normalize the signal of the protein of interest to a reliable loading control. Total protein normalization (TPN) is increasingly becoming the standard for quantitative Western blotting. [8][9]TPN involves staining the membrane with a total protein stain (e.g., Ponceau S, Coomassie, or a stain-free technology) and normalizing the target protein signal to the total protein in each lane. [10]This approach is often more reliable than using housekeeping proteins, whose expression can vary with experimental conditions. [11]

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
Antibody Labeling
Antibody Concentration	2-5 mg/mL	Higher concentrations can improve labeling efficiency.
Dye:Antibody Molar Ratio	10:1 to 20:1	This is a starting point and should be optimized.
Labeling Reaction pH	7.5 - 8.5	Crucial for efficient reaction with primary amines.
Labeling Reaction Time	1-2 hours at room temperature	Protect from light to prevent photobleaching.
Fluorescent Western Blotting
Labeled Antibody Dilution	1:1000 - 1:10,000	Empirically determine the optimal dilution for your target.
Blocking Time	1 hour at room temperature	Ensure the blocking buffer is not autofluorescent.
Antibody Incubation Time	1-2 hours at RT or overnight at 4°C	Longer incubation at 4°C can increase signal.
Texas Red-X Spectral Properties
Excitation Maximum	~595 nm	[3]
Emission Maximum	~615 nm	[3]

Conclusion

The use of Texas Red-X succinimidyl ester for antibody labeling offers a robust and reliable method for performing quantitative fluorescent Western blotting. The superior chemical properties of the "X" spacer and the succinimidyl ester chemistry lead to highly fluorescent and stable antibody conjugates. [5][12]By following the detailed protocols outlined in this application note, researchers can achieve high-quality, reproducible results, enabling more accurate and sensitive protein detection and quantification in their experimental workflows. This technique is a valuable tool for basic research and drug development, facilitating a deeper understanding of complex biological systems.

References

• Azure Biosystems. Total Protein Normalization. Available at: [Link]

• Wikipedia. Western blot normalization. Available at: [Link]

• Bio-Rad. Total Protein Normalization. Available at: [Link]

• Bio-Rad. Total Protein Normalization (TPN) for Western Blot Quantitation. Bio-Radiations. Available at: [Link]

• Gilda, J. E., & Gomes, A. V. (2013). Stain-Free total-protein normalization enhances the reproducibility of Western blot data. Journal of visualized experiments : JoVE, (81), 50939. Available at: [Link]

• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1982). Texas Red, a new photo-stable fluorescent dye for microscopy. Journal of immunological methods, 50(2), 193–204. Available at: [Link]

• LifeTein. Fluorescent Labelling with Texas Red. Available at: [Link]

• Labinsights. Characteristics and Applications of Texas Red Fluorescent Dyes. Available at: [Link]

• De, A. (2014). Labeling a protein with fluorophores using NHS ester derivitization. Methods in enzymology, 536, 87–94. Available at: [Link]

• Du, Y., & Baek, K. (2021). N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein. Current protocols, 1(9), e236. Available at: [Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. labinsights.nl [labinsights.nl]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Texas Red-X, succinimidyl ester *Mixed isomers* *CAS 216972-99-5* | AAT Bioquest [aatbio.com]
• 5. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Labeling a protein with fluorophores using NHS ester derivitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. azurebiosystems.com [azurebiosystems.com]
• 9. bioradiations.com [bioradiations.com]
• 10. bio-rad.com [bio-rad.com]
• 11. Stain-Free total-protein normalization enhances the reproducibility of Western blot data - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]

Application Note: Mastering Live-Cell Imaging with Texas Red-X Succinimidyl Ester

Introduction: The Power of Red in Live-Cell Dynamics

Live-cell imaging has revolutionized our understanding of cellular biology, allowing researchers to observe dynamic processes in real-time. The choice of fluorescent probe is paramount to the success of these experiments. Texas Red-X succinimidyl ester has emerged as a robust and versatile tool for labeling proteins and other biomolecules for live-cell analysis. This red fluorescent dye offers several advantages, including high fluorescence quantum yield, good photostability, and excitation and emission spectra that are well-suited for multiplexing with other common fluorophores.[1][2][3][4][5][6]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of Texas Red-X succinimidyl ester for live-cell imaging. We will delve into the underlying chemistry, provide detailed protocols for conjugation and cell labeling, and offer insights into optimizing imaging parameters to ensure data integrity and minimize cellular perturbations.

Understanding the Chemistry: Why Texas Red-X Succinimidyl Ester?

Texas Red-X succinimidyl ester is an amine-reactive fluorescent dye. The succinimidyl ester (SE) moiety readily reacts with primary amines, such as the ε-amino group of lysine residues on proteins, to form a stable amide bond.[7][8] This covalent conjugation is crucial for long-term tracking of labeled molecules within living cells.

The "X" in Texas Red-X refers to a seven-atom aminohexanoyl spacer that separates the fluorophore from the reactive succinimidyl ester group.[2][3][4][6] This spacer is a key innovation that reduces the potential for quenching of the fluorophore by the conjugated protein and minimizes steric hindrance, thereby preserving the biological activity of the labeled molecule.[3][4][6]

Mechanism of Amine Conjugation

Caption: Covalent labeling of a protein with Texas Red-X succinimidyl ester.

Key Experimental Considerations: A Proactive Approach to Success

Before embarking on your live-cell imaging experiments, it is crucial to consider several factors that can significantly impact the quality and reproducibility of your data.

Minimizing Phototoxicity: Keeping Your Cells Healthy

Strategies to Mitigate Phototoxicity:

• Use the Lowest Possible Excitation Power: Deliver just enough light to obtain a satisfactory signal-to-noise ratio (SNR).[10][14][15]

• Minimize Exposure Time: Keep exposure times as short as possible while still capturing a clear image.[10][14]

• Time-Lapse Imaging: Instead of continuous illumination, acquire images at discrete time intervals.

• Use Sensitive Detectors: Employing highly sensitive cameras (e.g., EMCCD or sCMOS) allows for the use of lower excitation light levels.

• Incorporate Antioxidants: Supplementing the imaging medium with antioxidants like Trolox or n-propyl gallate can help quench reactive oxygen species (ROS) generated during fluorescence excitation.[12]

Optimizing Signal-to-Noise Ratio (SNR): Seeing Clearly

A high SNR is essential for resolving fine cellular details and accurately quantifying fluorescence intensity.[14][16][17][18]

Tips for Enhancing SNR:

• Optimize Labeling Density: An appropriate degree of labeling (DOL) is critical. Over-labeling can lead to fluorescence quenching and altered protein function, while under-labeling results in a weak signal.

• Reduce Background Fluorescence: Autofluorescence from cellular components (e.g., flavins and NADH) and the imaging medium can obscure the signal. Using a phenol red-free medium during imaging is highly recommended.[19][20][21][22][23]

• Choose the Right Filters: Use high-quality bandpass filters that are specifically matched to the excitation and emission spectra of Texas Red-X to minimize bleed-through from other fluorophores and reduce background.

• Image Processing: Post-acquisition processing techniques like deconvolution can help to computationally remove out-of-focus light and improve image clarity.[16]

Protocols for Success: From Conjugation to Imaging

Protocol 1: Antibody/Protein Conjugation with Texas Red-X Succinimidyl Ester

This protocol provides a general guideline for labeling antibodies or other proteins with Texas Red-X succinimidyl ester. Optimization may be required for specific proteins.

Materials:

• Texas Red-X succinimidyl ester (stored desiccated at -20°C)

• Anhydrous dimethyl sulfoxide (DMSO)

• Protein/antibody to be labeled (in an amine-free buffer, e.g., PBS)

• 1 M Sodium bicarbonate (NaHCO₃), pH 8.3

• Purification column (e.g., Sephadex G-25) or dialysis cassette

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare the Protein Solution:

  • Dissolve the protein/antibody in 0.1 M sodium bicarbonate buffer (pH 8.3) at a concentration of 2-5 mg/mL.[8]

  • If the protein is already in a buffer like PBS, add 1/10th volume of 1 M sodium bicarbonate to raise the pH to ~8.3.[8]

  • Ensure the buffer is free of amine-containing substances like Tris or glycine.[7][8]

• Prepare the Dye Stock Solution:

  • Allow the vial of Texas Red-X succinimidyl ester to equilibrate to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mM stock solution of the dye in anhydrous DMSO.[7][8] Vortex briefly to ensure it is fully dissolved.

• Labeling Reaction:

  • While gently stirring or vortexing the protein solution, add the calculated volume of the 10 mM dye stock solution. A molar ratio of 10:1 (dye:protein) is a good starting point for antibodies.[7]

  • Incubate the reaction for 1 hour at room temperature, protected from light.[7][8]

• Purification of the Conjugate:

  • Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with PBS.[8]

  • Alternatively, dialyze the reaction mixture against PBS at 4°C with several buffer changes.[24]

• Determine the Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for the protein) and ~595 nm (for Texas Red-X).

  • Calculate the DOL using the following formula: DOL = (A_max × ε_protein) / [(A_280 - (A_max × CF)) × ε_dye]

    • A_max = Absorbance at ~595 nm

    • A_280 = Absorbance at 280 nm

    • ε_protein = Molar extinction coefficient of the protein at 280 nm (e.g., 210,000 M⁻¹cm⁻¹ for IgG)

    • ε_dye = Molar extinction coefficient of Texas Red-X at ~595 nm (~85,000 M⁻¹cm⁻¹)

    • CF = Correction factor for the dye's absorbance at 280 nm (~0.3)

Table 1: Spectral Properties of Texas Red-X

Property	Value
Excitation Maximum	~595 nm
Emission Maximum	~615 nm
Molar Extinction Coefficient	~85,000 cm⁻¹M⁻¹
Recommended Excitation Source	594 nm laser line
Recommended Emission Filter	620/30 nm bandpass

Workflow for Antibody Conjugation

Caption: A streamlined workflow for conjugating Texas Red-X succinimidyl ester to proteins.

Protocol 2: Live-Cell Staining and Imaging

This protocol describes a general procedure for labeling live cells with a Texas Red-X conjugated antibody.

Materials:

• Cells cultured on imaging-grade glass-bottom dishes or slides

• Texas Red-X conjugated antibody

• Live-cell imaging medium (e.g., phenol red-free DMEM/F-12 with HEPES)

• Wash buffer (e.g., PBS with Ca²⁺/Mg²⁺)

• Fluorescence microscope equipped for live-cell imaging (with environmental control)

Procedure:

• Cell Preparation:

  • Plate cells on imaging dishes and allow them to adhere and grow to the desired confluency.

  • Ensure cells are healthy and in the logarithmic growth phase.

• Labeling:

  • Wash the cells once with pre-warmed wash buffer.

  • Dilute the Texas Red-X conjugated antibody to the desired final concentration in pre-warmed live-cell imaging medium. The optimal concentration should be determined empirically but typically ranges from 1-10 µg/mL.

  • Incubate the cells with the labeling solution for 30-60 minutes at 37°C in a CO₂ incubator.

• Washing:

  • Remove the labeling solution and wash the cells 2-3 times with pre-warmed live-cell imaging medium to remove unbound antibody and reduce background fluorescence.[25]

• Imaging:

  • Place the imaging dish on the microscope stage within an environmental chamber maintained at 37°C and 5% CO₂.

  • Allow the cells to equilibrate for at least 15 minutes before imaging.

  • Locate the cells using brightfield or DIC optics.

  • Switch to fluorescence imaging using the appropriate filter set for Texas Red-X.

  • Optimize imaging parameters (excitation power, exposure time) to obtain a good signal with minimal phototoxicity.[10][25]

  • Acquire images or time-lapse series as required for your experiment.

Troubleshooting Common Issues

Issue	Possible Cause(s)	Suggested Solution(s)
High Background	- Antibody concentration too high- Insufficient washing- Autofluorescence	- Titrate the antibody to find the optimal concentration[19][20][22]- Increase the number and duration of wash steps[19][22]- Use phenol red-free medium and appropriate filters
Weak or No Signal	- Low degree of labeling (DOL)- Low target expression- Photobleaching	- Optimize the conjugation reaction- Use a cell line with higher target expression or an overexpression system- Reduce excitation power and exposure time; use an anti-fade reagent if compatible with live cells[23][25]
Signs of Phototoxicity	- High excitation intensity- Prolonged exposure	- Decrease laser power and/or exposure time[9]- Use a more sensitive detector- Acquire images less frequently in time-lapse experiments
Non-specific Staining	- Cross-reactivity of the antibody- Hydrophobic interactions	- Use a blocking agent (e.g., BSA) if compatible with the experiment- Ensure the antibody is validated for the application[21][22]

Conclusion

Texas Red-X succinimidyl ester is a powerful and reliable fluorescent probe for live-cell imaging. By understanding the principles of conjugation and imaging, and by carefully optimizing experimental parameters, researchers can effectively label their proteins of interest and gain valuable insights into the dynamic processes of living cells. The protocols and troubleshooting guide provided in this application note serve as a solid foundation for developing robust and reproducible live-cell imaging assays.

References

• Icha, J., Weber, M., & Wittmann, T. (2017). Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity. Journal of Cell Biology, 216(6), 1547-1559.
• Laissue, P. F., Al-Khatib, R., & Knop, M. (2017). Phototoxicity in live fluorescence microscopy, and how to avoid it. Methods in Molecular Biology, 1563, 1-23.

• MPI-CBG Publications. (n.d.). Phototoxicity in live fluorescence microscopy, and how to avoid it. Retrieved from [Link]

• Andor. (n.d.). How to Overcome Photobleaching and Phototoxicity in Live Cell Imaging. Retrieved from [Link]

• Sino Biological. (n.d.). Immunofluorescence (IF/ICC) Troubleshooting: Why the immune fluorescence result has high background?. Retrieved from [Link]

• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1982). Texas Red, a new rhodamine derivative for the preparation of fluorescent antibodies. Journal of Immunological Methods, 50(2), 193-204.
• Waters, J. C. (2009). Live-cell fluorescence imaging. Methods in Cell Biology, 92, 115-141.

• Elabscience. (2018, May 28). Immunofluorescence Troubleshooting Tips. Retrieved from [Link]

• ibidi. (n.d.). Troubleshooting - Immunofluorescence Assays. Retrieved from [Link]

• Hycult Biotech. (n.d.). Troubleshooting Immunofluorescence. Retrieved from [Link]

• Tan, S. M., & Ng, M. L. (2008). Challenges and recent advances in live cell bioimaging. Cellular and Molecular Life Sciences, 65(23), 3749-3763.

• Phys.org. (2024, August 7). Improving resolution and reducing noise in fluorescence microscopy with ensured fidelity. Retrieved from [Link]

• Stelzer, E. H. (2015). Fluorescence live cell imaging. Cold Spring Harbor Protocols, 2015(10), pdb.top087199.
• Rino, J., Braga, J., & Henriques, R. (2021). Live-cell fluorescence spectral imaging as a data science challenge. Frontiers in Cell and Developmental Biology, 9, 649514.
• D'Este, E., & Schill, H. (2021). Optimization of Advanced Live-Cell Imaging through Red/Near-Infrared Dye Labeling and Fluorescence Lifetime-Based Strategies. International Journal of Molecular Sciences, 22(20), 11075.

• Bitesize Bio. (2025, June 9). Resolving your Noise Complaints – the Basics of Signal/Noise Ratio in Microscopy. Retrieved from [Link]

• Kaur, S., Tang, Z. F., & McMillen, D. R. (2025). A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy. PLOS One, 20(9), e0330718.
• Lim, J. Y., & Johnson, P. A. (2014).
• Lim, J. Y., & Johnson, P. A. (2014).
• Lim, J. Y., & Johnson, P. A. (2014).
• Cline, G. W., & Hanna, S. B. (1988). Kinetics and mechanisms of the aminolysis of N-hydroxysuccinimide esters in aqueous buffers. The Journal of Organic Chemistry, 53(15), 3583-3586.

• University of Pennsylvania. (2015, October 15). Flow Cytometry Protocol Antibody Conjugation Protocol. Retrieved from [Link]

• Bio-Techne. (n.d.). Antibody Conjugation Assay: Methods, Protocols & Techniques. Retrieved from [Link]

• REPROCELL. (n.d.). Alvetex Scaffold Protocol: Live Cell Imaging (Confocal Microscopy). Retrieved from [Link]

• Thermo Fisher Scientific. (2019, September 13). Best practices: 5 steps to live-cell imaging [Video]. YouTube. Retrieved from [Link]

Sources

• 1. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Texas Red-X, succinimidyl ester | CAS 199745-67-0 | AAT Bioquest | Biomol.com [biomol.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 5. Texas red-X,SE | TargetMol [targetmol.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. resources.tocris.com [resources.tocris.com]
• 8. biotium.com [biotium.com]
• 9. journals.biologists.com [journals.biologists.com]
• 10. Phototoxicity in Live-Cell Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 11. Phototoxicity in live fluorescence microscopy, and how to avoid it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 13. Overcoming Photobleaching and Phototoxicity in Imaging [oxinst.com]
• 14. Live-cell fluorescence imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Fluorescence Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Improving resolution and reducing noise in fluorescence microscopy with ensured fidelity | EurekAlert! [eurekalert.org]
• 17. bitesizebio.com [bitesizebio.com]
• 18. A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy | PLOS One [journals.plos.org]
• 19. sinobiological.com [sinobiological.com]
• 20. Immunofluorescence Troubleshooting Tips [elabscience.com]
• 21. ibidi.com [ibidi.com]
• 22. hycultbiotech.com [hycultbiotech.com]
• 23. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 24. vet.cornell.edu [vet.cornell.edu]
• 25. documents.thermofisher.com [documents.thermofisher.com]

Multi-Color Imaging with Texas Red-X and FITC: An Application and Protocol Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals embarking on multi-color fluorescence imaging using Texas Red-X and Fluorescein Isothiocyanate (FITC). Moving beyond a simple recitation of steps, this document elucidates the scientific principles underpinning protocol choices, ensuring robust and reproducible results.

Section 1: Foundational Principles of Multi-Color Imaging

Multi-color fluorescence microscopy is a powerful technique that allows for the simultaneous visualization of multiple targets within a single sample. The success of this approach hinges on the careful selection of fluorophores with distinct spectral characteristics. This guide focuses on the classic combination of FITC, a green-emitting fluorophore, and Texas Red-X, a red-emitting fluorophore. While newer dyes exist, this pair remains widely used due to its cost-effectiveness and the extensive body of literature supporting its application.

A critical consideration in multi-color imaging is the management of spectral overlap, where the emission signal of one fluorophore "bleeds through" into the detection channel of another.[1][2][3] Understanding the spectral properties of each dye is paramount to mitigating this artifact and ensuring data integrity.

The Fluorophores: A Head-to-Head Comparison

FITC is a derivative of fluorescein and is one of the most common green fluorophores.[4] It is known for its brightness but also possesses certain limitations, notably its pH sensitivity and susceptibility to photobleaching.[4][5][6][7][8] The fluorescence intensity of FITC decreases significantly in acidic environments.[4][5][6][7]

Texas Red, a derivative of sulforhodamine 101, offers a bright red fluorescence and is generally more photostable than FITC.[9][10] The "X" in Texas Red-X refers to an additional seven-atom aminohexanoyl spacer that is introduced to improve solubility and reduce potential interactions between the dye and the conjugated biomolecule.[11]

Below is a summary of the key spectral and photophysical properties of these two fluorophores.

Property	FITC (Fluorescein Isothiocyanate)	Texas Red-X
Excitation Maximum	~495 nm[1]	~595 nm[12][13][14][15]
Emission Maximum	~519 nm[1]	~615 nm[12][13][15]
Molar Extinction Coefficient (ε)	~75,000 cm⁻¹M⁻¹	~85,000 - 116,000 cm⁻¹M⁻¹[12][13][15]
Quantum Yield (Φ)	~0.75-0.92[16]	~0.93-0.97[12][13][17]
Photostability	Moderate[4][8]	High[9][10]
pH Sensitivity	High (fluorescence decreases in acidic pH)[4][5][6][7]	Low[7]

The Challenge of Spectral Overlap

The primary challenge when using FITC and Texas Red-X together is the potential for spectral bleed-through. The emission tail of FITC can extend into the excitation range of Texas Red-X, and more significantly, into the detection window for Texas Red-X.[1] This can lead to false-positive signals, where green fluorescence is incorrectly detected as red fluorescence.

Caption: Dual immunofluorescence staining workflow.

Step-by-Step Methodology:

• Sample Preparation: Grow cells on sterile glass coverslips or prepare cryostat sections of tissue. [18][19]2. Fixation: Fix samples with 4% PFA in PBS for 15 minutes at room temperature.

• Washing: Wash three times with PBS for 5 minutes each.

• Permeabilization (for intracellular antigens): Incubate with 0.25% Triton X-100 in PBS for 10 minutes. For membrane-associated antigens, a milder detergent like saponin may be preferable. [18]5. Washing: Repeat the wash step as in step 3.

• Blocking: Incubate with blocking buffer for 1 hour at room temperature to minimize non-specific antibody binding. [18][20]7. Primary Antibody Incubation: Dilute the two primary antibodies (from different species) in blocking buffer and incubate the samples for 1-2 hours at room temperature or overnight at 4°C. [18]8. Washing: Wash three times with PBST for 5 minutes each.

• Secondary Antibody Incubation: Dilute the FITC- and Texas Red-X-conjugated secondary antibodies in blocking buffer. Incubate the samples for 1 hour at room temperature, protected from light. [18][19]10. Washing: Wash three times with PBST for 5 minutes each, protected from light.

• Mounting: Mount the coverslip onto a microscope slide using an antifade mounting medium. Seal the edges with nail polish. [19]12. Storage: Store slides at 4°C in the dark until imaging.

Section 3: Data Acquisition and Analysis

Proper microscope setup is critical for resolving the signals from FITC and Texas Red-X and minimizing bleed-through.

Microscope Configuration and Filter Selection

A fluorescence microscope equipped with a dual-band filter set for FITC and Texas Red-X is ideal. [21][22]These sets typically contain:

• An excitation filter with two passbands (e.g., 490-505 nm for FITC and 560-580 nm for Texas Red-X). [21][22]* A dichroic mirror that reflects the excitation wavelengths and transmits the emission wavelengths.

• An emission filter with two passbands to isolate the fluorescence from each dye (e.g., 515-545 nm for FITC and 600-650 nm for Texas Red-X). [21][22] Alternatively, single-band filter sets can be used with sequential imaging. This involves capturing the FITC image first, then switching the filter cube to capture the Texas Red-X image. This method completely eliminates bleed-through during acquisition but can be slower and may introduce alignment issues.

Addressing Spectral Bleed-Through: The Role of Controls and Compensation

To accurately assess and correct for bleed-through, single-stained control samples are essential. [1]These are samples stained with only the FITC-conjugated antibody or only the Texas Red-X-conjugated antibody.

Procedure for Assessing Bleed-Through:

• Image the FITC-only control sample using both the FITC and Texas Red-X filter settings. Any signal detected in the Texas Red-X channel is bleed-through from FITC.

• Image the Texas Red-X-only control sample using both filter settings. While less common, this will reveal any bleed-through from Texas Red-X into the FITC channel.

For quantitative analysis, especially in flow cytometry, a process called compensation is used. [23][24]This is a mathematical correction that subtracts the bleed-through signal from the appropriate channel. [1][24]

Caption: Principle of fluorescence compensation.

Section 4: Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Weak or No Signal	- Primary antibody concentration too low.<[20]br>- Inefficient permeabilization.- Photobleaching.	- Increase primary antibody concentration or incubation time.<[20]br>- Optimize permeabilization time and detergent concentration.- Use an antifade mounting medium and minimize light exposure. [25]
High Background/Non-specific Staining	- Primary or secondary antibody concentration too high.<[20]br>- Inadequate blocking.<[20]br>- Autofluorescence of the sample. [25]	- Titrate antibody concentrations to find the optimal signal-to-noise ratio.<[25]br>- Increase blocking time or try a different blocking agent.<[20]br>- Include an unstained control to assess autofluorescence. [25]
Signal Bleed-through	- Spectral overlap between fluorophores.<[1][2]br>- Incorrect filter set.	- Use narrow bandpass emission filters.- Perform sequential image acquisition.- Apply post-acquisition spectral unmixing or compensation. [1]
pH-Dependent Signal Loss (FITC)	- Acidic mounting medium or buffer.	- Ensure all buffers and mounting media are at a neutral to slightly alkaline pH (7.2-7.6).

Section 5: Conclusion

Multi-color imaging with Texas Red-X and FITC is a robust and valuable technique for visualizing multiple targets in a single sample. By understanding the spectral properties of these fluorophores, carefully designing experimental protocols, and implementing appropriate controls and data analysis strategies, researchers can generate high-quality, reproducible data. The principles and protocols outlined in this guide provide a solid foundation for achieving success in your multi-color imaging experiments.

References

• ResearchGate. (2014, June 5). How sensitive is FITC to heat and pH changes for the purposes of fluorescence anisotropy? Retrieved from [Link]

• IHC WORLD. (2024, January 23). Immunofluorescence Double Staining Protocol - Parallel Approach. Retrieved from [Link]

• Hama, Y., Urano, Y., Koyama, Y., Bernardo, M., Choyke, P. L., & Kobayashi, H. (2007). Assessing the Sensitivity of Commercially Available Fluorophores to the Intracellular Environment. Journal of visualized experiments : JoVE, (10), 289.
• He, L., Wu, X., Simone, J., Hewgill, D., & Lipsky, P. E. (2006). Practical three color live cell imaging by widefield microscopy. The Yale journal of biology and medicine, 79(3-4), 103–109.

• Nikon's MicroscopyU. (n.d.). Dual Band Excitation: FITC-Texas Red. Retrieved from [Link]

• Cytoflow. (n.d.). HOWTO: Compensate for bleedthrough. Retrieved from [Link]

• Baco, A., Tredan, O., Sergeant, N., & Caillet-Boudin, M. L. (2020). Fluorescein Derivatives as Fluorescent Probes for pH Monitoring along Recent Biological Applications. Molecules (Basel, Switzerland), 25(23), 5727.

• Opticanalytix. (2023, November 18). How to buy Texas Red Filter Set: Features and Benefits. Retrieved from [Link]

• Edmund Optics. (n.d.). Fluorescence Filter Set for Texas Red Fluorescence Dye. Retrieved from [Link]

• University of Massachusetts Medical School. (n.d.). Texas Red spectral characteristics. Retrieved from [Link]

• Nikon's MicroscopyU. (n.d.). Triple Band Excitation: DAPI-FITC-Texas Red. Retrieved from [Link]

• Labinsights. (2024, August 29). Characteristics and Applications of Texas Red Fluorescent Dyes. Retrieved from [Link]

• FluoroFinder. (n.d.). Texas Red Dye Profile. Retrieved from [Link]

• ResearchGate. (n.d.). Immunofluorescence using standard protocols. Dual-color... Retrieved from [Link]

• Würden, S., & Homberg, U. (1993). A simple method for double immunofluorescent staining of rat macrophages in formalin-fixed paraffin-embedded tissue using two monoclonal mouse antibodies. Journal of Neuroscience Methods, 46(3), 235-241.

• Wikipedia. (n.d.). Texas Red. Retrieved from [Link]

• ResearchGate. (2025, August 6). Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody. Retrieved from [Link]

• St John's Laboratory Ltd. (2020, November 12). Immunofluorescence Troubleshooting. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Fluorescent Compensation - Flow Cytometry Guide. Retrieved from [Link]

• Wu, C., Feng, Z., Li, Y., Yu, T., & Li, Y. (2017). In vivo multiphoton imaging of a diverse array of fluorophores to investigate deep neurovascular structure. Optics express, 25(13), 14948–14960.

• National Institutes of Health. (n.d.). Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody. Retrieved from [Link]

• ResearchGate. (2025, August 6). The use of lucifer yellow, BODIPY, FITC, TRITC, RITC and Texas Red for dual immunofluorescence visualized with a confocal scanning laser microscope. Retrieved from [Link]

• Evident Scientific. (n.d.). Spectral Bleed-Through Artifacts in Confocal Microscopy. Retrieved from [Link]

• Tulane School of Medicine. (n.d.). Immunofluorescence Guide. Retrieved from [Link]

• QB3 Berkeley. (n.d.). Fluorophore Selection Guide. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Bleed-Through in Fluorescence Imaging | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. Spectral Bleed-Through Artifacts in Confocal Microscopy [evidentscientific.com]
• 4. FITC (Fluorescein Isothiocyanate) | AAT Bioquest [aatbio.com]
• 5. Fluorescein Isothiocyanate (FITC) | AAT Bioquest [aatbio.com]
• 6. researchgate.net [researchgate.net]
• 7. Assessing the Sensitivity of Commercially Available Fluorophores to the Intracellular Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 9. labinsights.nl [labinsights.nl]
• 10. researchgate.net [researchgate.net]
• 11. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. Buy Texas red | 82354-19-6 | >85% [smolecule.com]
• 13. FluoroFinder [app.fluorofinder.com]
• 14. Spectrum [Texas Red-X] | AAT Bioquest [aatbio.com]
• 15. Texas Red - Wikipedia [en.wikipedia.org]
• 16. Fluorescein Derivatives as Fluorescent Probes for pH Monitoring along Recent Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantum Yield [Texas Red] | AAT Bioquest [aatbio.com]
• 18. abcam.com [abcam.com]
• 19. Immunofluorescence Double Staining Protocol - Parallel Approach - IHC WORLD [ihcworld.com]
• 20. stjohnslabs.com [stjohnslabs.com]
• 21. Dual Band Excitation: FITC-Texas Red | Nikon’s MicroscopyU [microscopyu.com]
• 22. Triple Band Excitation: DAPI-FITC-Texas Red | Nikon’s MicroscopyU [microscopyu.com]
• 23. HOWTO: Compensate for bleedthrough — Cytoflow 1.3.1 documentation [cytoflow.readthedocs.io]
• 24. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 25. biotium.com [biotium.com]

Texas Red-X for staining F-actin with phalloidin conjugates

An Application Note and Comprehensive Protocol for Staining F-actin with Texas Red-X Phalloidin Conjugates

Introduction to F-actin and Phalloidin Conjugates

The actin cytoskeleton is a dynamic and essential component of eukaryotic cells, playing a critical role in maintaining cell shape, enabling motility, and participating in intracellular transport. Composed of filamentous actin (F-actin), which are polymers of globular actin (G-actin), this network is a primary target for researchers studying cellular architecture and function. Phalloidin, a bicyclic peptide isolated from the Amanita phalloides mushroom, exhibits a high-affinity binding to F-actin, stabilizing the filaments and preventing their depolymerization. This specificity makes phalloidin an invaluable tool for visualizing the actin cytoskeleton.

When conjugated to a fluorophore such as Texas Red-X, phalloidin allows for the highly specific and high-contrast fluorescent labeling of F-actin in fixed cells, tissue sections, and cell-free preparations. Texas Red-X is a sulforhodamine 101 derivative that offers bright, red-orange fluorescence with a high quantum yield and good photostability, making it an excellent choice for fluorescence microscopy.

Principle of Staining

The staining protocol relies on the specific binding of the phalloidin conjugate to the grooves between F-actin subunits. The Texas Red-X fluorophore, covalently linked to phalloidin, then allows for the visualization of the actin filaments using a fluorescence microscope equipped with the appropriate filter sets. The workflow involves several key steps: cell or tissue fixation, permeabilization to allow the conjugate to enter the cell, incubation with the Texas Red-X phalloidin conjugate, and finally, mounting for microscopic observation.

Spectral Properties

A clear understanding of the spectral properties of the chosen fluorophore is crucial for successful fluorescence imaging.

Property	Wavelength (nm)
Maximum Excitation	595
Maximum Emission	615

Experimental Workflow: Staining F-actin in Cultured Cells

The following diagram illustrates the general workflow for staining F-actin in cultured cells using Texas Red-X phalloidin.

Caption: Workflow for F-actin staining in cultured cells.

Detailed Protocol for Staining Adherent Cells

This protocol is optimized for staining F-actin in adherent cells grown on glass coverslips.

Materials:

• Texas Red-X Phalloidin (stock solution in methanol or DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Paraformaldehyde (PFA), 4% in PBS (freshly prepared)

• Triton X-100, 0.1% in PBS

• Mounting medium with an antifade reagent (e.g., ProLong Gold)

• Glass coverslips and microscope slides

• Staining chambers or a humidified chamber

Procedure:

• Cell Culture: Seed cells on sterile glass coverslips in a petri dish and culture until they reach the desired confluency.

• Fixation:

  • Gently aspirate the culture medium.

  • Wash the cells twice with PBS.

  • Fix the cells by incubating with 4% PFA in PBS for 10-20 minutes at room temperature.

  • Rationale: Fixation cross-links proteins, preserving the cellular structure. PFA is a common fixative that preserves the antigenicity of many proteins.

• Permeabilization:

  • Wash the fixed cells three times with PBS for 5 minutes each.

  • Permeabilize the cells by incubating with 0.1% Triton X-100 in PBS for 5-10 minutes at room temperature.

  • Rationale: Permeabilization with a detergent like Triton X-100 creates pores in the cell membrane, allowing the phalloidin conjugate to access the intracellular F-actin.

• Staining:

  • Wash the permeabilized cells three times with PBS for 5 minutes each.

  • Prepare the staining solution by diluting the Texas Red-X phalloidin stock solution in PBS to the desired final concentration (typically 1:20 to 1:1000, optimization may be required).

  • Incubate the cells with the staining solution for 20-60 minutes at room temperature in the dark.

  • Rationale: Incubation in the dark is crucial to prevent photobleaching of the fluorophore.

• Final Washes and Mounting:

  • Wash the stained cells three times with PBS for 5 minutes each to remove unbound conjugate.

  • Carefully invert the coverslip onto a drop of mounting medium on a microscope slide.

  • Seal the edges of the coverslip with nail polish to prevent drying and movement.

• Imaging:

  • Visualize the stained F-actin using a fluorescence microscope with appropriate filters for Texas Red-X (Excitation/Emission: ~595/615 nm).

Protocol for Staining F-actin in Tissue Sections

This protocol is a general guideline for staining F-actin in paraffin-embedded or frozen tissue sections.

Materials:

• Deparaffinization and rehydration reagents (for paraffin sections)

• Antigen retrieval buffer (if necessary)

• Blocking buffer (e.g., PBS with 1% BSA and 0.1% Triton X-100)

• Texas Red-X Phalloidin

• Mounting medium with an antifade reagent

Procedure:

• Section Preparation:

  • For paraffin-embedded sections, deparaffinize and rehydrate through a series of xylene and ethanol washes.

  • For frozen sections, fix with cold acetone or methanol, or with 4% PFA.

• Permeabilization:

  • Incubate the sections with a permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS) for 10-15 minutes.

• Blocking:

  • Incubate the sections with a blocking buffer for 30-60 minutes to reduce non-specific binding.

• Staining:

  • Dilute the Texas Red-X phalloidin in the blocking buffer.

  • Incubate the sections with the staining solution for 1-2 hours at room temperature in a humidified chamber.

• Washes and Mounting:

  • Wash the sections three times with PBS for 5 minutes each.

  • Mount with an appropriate mounting medium.

• Imaging:

  • Image using a fluorescence or confocal microscope.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High Background	Incomplete removal of unbound conjugate	Increase the number and duration of wash steps after staining.
Non-specific binding	Add a blocking step with BSA or serum before staining.
Weak or No Signal	Insufficient permeabilization	Increase the concentration of Triton X-100 or the incubation time.
Low concentration of staining solution	Optimize the concentration of the Texas Red-X phalloidin conjugate.
Photobleaching	Minimize exposure to light during staining and imaging. Use an antifade mounting medium.
Altered Actin Structure	Inappropriate fixation	Methanol fixation can sometimes disrupt the actin cytoskeleton; consider PFA fixation.

Molecular Interaction of Phalloidin and F-actin

The following diagram illustrates the binding of the Texas Red-X phalloidin conjugate to an F-actin filament.

Caption: Phalloidin conjugate binding to an F-actin filament.

References

• Fletcher, D. A., & Mullins, R. D. (2010). Cell mechanics and the cytoskeleton. Nature, 463(7280), 485–492. [Link]

• Cooper, J. A. (1987). Effects of Cytochalasin and Phalloidin on Actin. Journal of Cell Biology, 105(4), 1473–1478. [Link]

Creating High-Quality Fluorescent Bioconjugates with Texas Red-X: An Application and Protocol Guide

Introduction: The Strategic Advantage of Texas Red-X in Bioconjugation

In the landscape of fluorescent labeling, Texas Red-X has established itself as a robust and versatile tool for researchers in cell biology, immunology, and drug development.[1][2] This sulforhodamine derivative offers bright red fluorescence with excitation and emission maxima around 595 nm and 615 nm, respectively, making it an excellent partner for multicolor imaging experiments, particularly with green fluorophores like FITC or blue nuclear stains like DAPI.[1][2][3][4][5]

What distinguishes Texas Red-X from its predecessor, Texas Red, is the incorporation of a seven-atom aminohexanoyl spacer, designated by the "X".[6][7][8][9][10] This spacer arm is a critical design feature that mitigates potential steric hindrance and quenching effects that can occur when the fluorophore is in close proximity to the biomolecule it is labeling.[6][8][9][11] The result is often a more stable and brighter fluorescent conjugate, leading to improved sensitivity and signal-to-noise ratios in a variety of applications, including immunofluorescence, flow cytometry, and fluorescence microscopy.[1][2][7][12]

This guide provides a comprehensive overview and detailed protocols for the successful conjugation of Texas Red-X to biomolecules. We will delve into the two primary conjugation chemistries—amine-reactive and thiol-reactive—explaining the "why" behind each step. Furthermore, we will cover essential post-conjugation procedures, including purification and characterization, and provide a troubleshooting guide to address common challenges.

Core Principles of Texas Red-X Bioconjugation

Successful bioconjugation hinges on the precise reaction between a reactive form of the Texas Red-X dye and a specific functional group on the target biomolecule. The two most common and reliable approaches involve targeting primary amines or free sulfhydryl groups.

Amine-Reactive Labeling using Texas Red-X Succinimidyl Ester (SE)

This is the most common strategy for labeling proteins, as primary amines are abundant and accessible on the protein surface.

• Target: Primary amines (-NH₂) found at the N-terminus of polypeptide chains and on the side chain of lysine (Lys, K) residues.[13]

• Reagent: Texas Red-X, N-hydroxysuccinimide (NHS) ester (also referred to as succinimidyl ester or SE).

• Mechanism: The NHS ester reacts with the nucleophilic primary amine to form a stable and covalent amide bond. This reaction is highly efficient under slightly alkaline conditions (pH 8.0-9.0), where the primary amine is deprotonated and thus more nucleophilic. The reaction releases N-hydroxysuccinimide as a byproduct.[13]

Caption: Amine-reactive conjugation workflow.

Thiol-Reactive Labeling using Texas Red-X Maleimide

This strategy offers more site-specific labeling, as free sulfhydryl groups are generally less abundant than primary amines in proteins.

• Target: Free sulfhydryl or thiol groups (-SH) on the side chain of cysteine (Cys, C) residues.[14][15]

• Reagent: Texas Red-X, Maleimide.

• Mechanism: The maleimide group reacts with the sulfhydryl group via a Michael addition to form a stable thioether bond. This reaction is most efficient at a near-neutral pH range of 6.5-7.5, which is high enough for the thiol to be sufficiently nucleophilic but low enough to minimize competing reactions with amines.[14] It is critical to note that disulfide bonds between cysteine residues must first be reduced to free thiols for the reaction to occur.[14][15]

Caption: Thiol-reactive conjugation workflow.

Experimental Protocols

Protocol 1: Amine-Reactive Labeling of an Antibody with Texas Red-X SE

This protocol is optimized for labeling 1 mg of an IgG antibody. Reactions can be scaled up or down as needed.

A. Materials and Reagents

• Antibody (or protein of interest) at 2-10 mg/mL.

• Texas Red-X, succinimidyl ester (SE).

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3. Causality Note: Buffers containing primary amines such as Tris are incompatible as they will compete with the protein for reaction with the NHS ester.

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF).

• Purification: Size-exclusion chromatography column (e.g., Sephadex G-25) or dialysis tubing (10K MWCO).

• Quenching Solution (Optional): 1 M Tris-HCl, pH 8.0.

B. Protocol Steps

• Biomolecule Preparation:

  • Dissolve or exchange the antibody into the Reaction Buffer to a final concentration of 2-10 mg/mL.[16][17] Expertise Note: Higher protein concentrations (≥ 2 mg/mL) increase labeling efficiency.[16][17] If the antibody solution contains interfering substances like Tris or sodium azide, it must be removed by dialysis or desalting against the Reaction Buffer.

• Dye Preparation:

  • Allow the vial of Texas Red-X SE to equilibrate to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mg/mL stock solution of the dye in anhydrous DMSO or DMF.[16] For example, add 100 µL of DMSO to 1 mg of dye. Vortex briefly to ensure it is fully dissolved. Trustworthiness Note: This stock solution should be prepared fresh immediately before use, as the NHS ester is susceptible to hydrolysis.[16]

• Conjugation Reaction:

  • Calculate the volume of dye stock solution needed. A molar excess of dye-to-protein of 10:1 to 20:1 is a good starting point for antibodies.

  • While gently stirring the antibody solution, add the calculated volume of dye stock solution dropwise.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification of the Conjugate:

  • Immediately after incubation, separate the labeled antibody from the unreacted dye. This is a critical step to reduce non-specific background fluorescence.

  • Method A: Size-Exclusion Chromatography: Load the reaction mixture onto a pre-equilibrated Sephadex G-25 column. The first colored band to elute is the Texas Red-X labeled antibody. The second, slower-moving band is the free, unreacted dye.

  • Method B: Dialysis: Transfer the reaction mixture to a dialysis cassette and dialyze against 1X PBS, pH 7.4, at 4°C with at least three buffer changes over 24-48 hours.

Protocol 2: Thiol-Reactive Labeling with Texas Red-X Maleimide

This protocol is for proteins with available cysteine residues.

A. Materials and Reagents

• Protein with free sulfhydryl groups.

• Texas Red-X, maleimide.

• Reaction Buffer: 1X PBS containing 1-10 mM EDTA, pH 7.0-7.5, degassed. Causality Note: EDTA is included to chelate divalent metal ions that can catalyze thiol oxidation. The buffer must be free of any thiol-containing reagents (e.g., DTT, 2-mercaptoethanol).

• Reducing Agent (if needed): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT).

• Anhydrous DMSO or DMF.

• Purification supplies as described in Protocol 1.

B. Protocol Steps

• Biomolecule Preparation (Reduction of Disulfides - if necessary):

  • If the protein's cysteine residues are involved in disulfide bonds, they must be reduced. Dissolve the protein in the Reaction Buffer.

  • Add a 10-100 fold molar excess of TCEP and incubate for 20-30 minutes at room temperature.[14][15] Expertise Note: TCEP is preferred as it does not need to be removed prior to conjugation. If DTT is used, it must be completely removed by a desalting column before adding the maleimide dye.[14]

• Dye Preparation:

  • Prepare a 10 mM stock solution of Texas Red-X maleimide in anhydrous DMSO or DMF as described in Protocol 1.

• Conjugation Reaction:

  • Add a 10-20 fold molar excess of the dye solution to the protein solution.[14]

  • Flush the vial with an inert gas like nitrogen or argon, seal tightly, and incubate for 2 hours at room temperature or overnight at 4°C, protected from light.[14]

• Purification of the Conjugate:

  • Separate the labeled protein from the unreacted dye using size-exclusion chromatography or dialysis as detailed in Protocol 1.

Characterization of the Bioconjugate: Calculating the Degree of Labeling (DOL)

The Degree of Labeling (DOL, also known as the F/P ratio) is the average number of fluorophore molecules conjugated to each protein molecule.[18] An optimal DOL is crucial; under-labeling results in a weak signal, while over-labeling can lead to self-quenching and altered protein function.[18][19]

A. Procedure

• After purification, measure the absorbance of the conjugate solution in a spectrophotometer at 280 nm (for protein) and 595 nm (for Texas Red-X).

• Calculate the protein concentration, correcting for the dye's absorbance at 280 nm.

• Calculate the dye concentration.

• Determine the DOL by dividing the molar concentration of the dye by the molar concentration of the protein.

B. Calculation Formulae

• Protein Concentration (M) = [A₂₈₀ - (A₅₉₅ × CF)] / ε_protein

• Dye Concentration (M) = A₅₉₅ / ε_dye

• DOL = Molar concentration of dye / Molar concentration of protein

C. Data Table for Calculations

Parameter	Symbol	Value for Texas Red-X	Source
Molar Extinction Coefficient of Dye	ε_dye	~80,000 M⁻¹cm⁻¹ at 595 nm	[18][20]
Correction Factor (A₂₈₀/A₅₉₅)	CF	~0.18	[18][20]
Molar Extinction Coefficient of Protein	ε_protein	Varies (e.g., for IgG, ~210,000 M⁻¹cm⁻¹)	[18]

Note: These values are approximate. For highest accuracy, use the values provided by the dye manufacturer.

Troubleshooting Common Issues

Problem	Possible Cause	Recommended Solution
Low DOL / Poor Labeling Efficiency	- Incorrect pH of reaction buffer. - Presence of competing nucleophiles (e.g., Tris, azide). - Hydrolyzed (inactive) dye. - Insufficient molar excess of dye.	- Verify buffer pH is 8.0-9.0 for SE chemistry or 7.0-7.5 for maleimide chemistry. - Ensure protein is thoroughly dialyzed into an amine-free buffer. - Always prepare dye stock solution fresh in anhydrous solvent. - Increase the molar ratio of dye to protein in the reaction.
Protein Precipitation during/after Labeling	- High degree of labeling can alter protein solubility. - Protein concentration is too high. - Organic solvent (DMSO/DMF) concentration is too high.	- Reduce the molar excess of dye used in the reaction. - Perform the conjugation at a lower protein concentration. - Do not exceed 10% (v/v) organic solvent in the final reaction mixture.
High Background Fluorescence	- Incomplete removal of unreacted free dye.	- Repeat or extend the purification step. Use a longer size-exclusion column or perform additional dialysis buffer changes.[18][20]
Loss of Protein Activity	- Modification of critical residues (e.g., in an antibody's antigen-binding site). - Over-labeling causing conformational changes.	- If using amine-reactive chemistry, consider switching to thiol-reactive chemistry for more site-specific labeling if free cysteines are available. - Reduce the DOL by lowering the dye-to-protein molar ratio.

Conclusion

The Texas Red-X fluorophore provides a powerful means for generating brightly fluorescent bioconjugates for a wide array of biological applications. By understanding the underlying chemical principles of amine- and thiol-reactive chemistries, carefully controlling reaction conditions, and performing rigorous purification and characterization, researchers can reliably produce high-quality conjugates. This guide serves as a foundational resource to empower scientists and drug development professionals to leverage the full potential of Texas Red-X in their work.

References

• Wikipedia. (2023). Texas Red. Retrieved from [Link]

• Bio-Synthesis. (n.d.). Texas Red Fluorescent Dye Oligonucleotide Labeling. Retrieved from [Link]

• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1982). Texas Red, a hydrophilic, red-emitting fluorophore for use with fluorescein in dual parameter flow microfluorometric and fluorescence microscopic studies. Journal of Immunological Methods, 50(2), 193–204. Retrieved from [Link]

• G-Biosciences. (2015). How To Determine Degree of Protein Labeling. Retrieved from [Link]

• Hayashi-Takanaka, Y., et al. (2011). Evaluation of Chemical Fluorescent Dyes as a Protein Conjugation Partner for Live Cell Imaging. PLOS ONE, 6(9), e24639. Retrieved from [Link]

• Creative Biolabs. (n.d.). Troubleshooting Guides. Retrieved from [Link]

• LifeTein. (2024). Fluorescent Labelling with Texas Red. Retrieved from [Link]

• Labinsights. (2024). Characteristics and Applications of Texas Red Fluorescent Dyes. Retrieved from [Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. labinsights.nl [labinsights.nl]
• 3. Spectrum [Texas Red-X] | AAT Bioquest [aatbio.com]
• 4. drmr.com [drmr.com]
• 5. Texas Red - Wikipedia [en.wikipedia.org]
• 6. Texas Red-X, acid *CAS 199745-67-0* | AAT Bioquest [aatbio.com]
• 7. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 10. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 12. Texas Red Fluorescent Dye Oligonucleotide Labeling [biosyn.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Conjugation Protocol for Maleimide Dyes | Tocris Bioscience [tocris.com]
• 15. lumiprobe.com [lumiprobe.com]
• 16. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 17. biotium.com [biotium.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. Evaluation of Chemical Fluorescent Dyes as a Protein Conjugation Partner for Live Cell Imaging | PLOS One [journals.plos.org]
• 20. info.gbiosciences.com [info.gbiosciences.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Labeling Efficiency with Texas Red-X, Succinimidyl Ester

Welcome to the technical support center for Texas Red-X, succinimidyl ester labeling. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common issues encountered during bioconjugation. Here, we delve into the causality behind experimental choices to empower you with the scientific principles needed to achieve robust and reproducible labeling results.

Frequently Asked Questions (FAQs)

My labeling efficiency is low. What are the most common culprits?

Low labeling efficiency, often quantified as a low Degree of Labeling (DOL) or Dye-to-Protein (F/P) ratio, can stem from several factors throughout the experimental workflow.[1][2] The most frequent issues involve the quality of the dye, the state of the molecule to be labeled, the reaction conditions (especially pH), and the presence of competing nucleophiles.

A systematic troubleshooting approach is crucial. Start by evaluating each component and step of your protocol, from reagent preparation to the final purification and analysis.

How can I be sure my Texas Red-X, succinimidyl ester is active?

The reactivity of the N-hydroxysuccinimide (NHS) ester is paramount for a successful conjugation.[3] Its primary enemy is moisture.

• Improper Storage: Texas Red-X, succinimidyl ester is moisture-sensitive.[4] It should be stored desiccated at -20°C or -80°C and protected from light.[4][5][6] Before opening, the vial must be allowed to warm completely to room temperature to prevent condensation, which can rapidly hydrolyze the NHS ester.[7]

• Age and Handling of Stock Solutions: Prepare stock solutions of the dye in anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) immediately before use.[8][9] Avoid repeated freeze-thaw cycles. While some sources suggest storing DMF solutions at -20°C for a month or two, it is best practice to use freshly prepared solutions for maximum reactivity.[4][9]

A simple qualitative test can assess the activity of your NHS ester. Dissolving a small amount in an amine-free buffer and then adding a base like NaOH will cause rapid hydrolysis, releasing NHS. This can be monitored by an increase in absorbance at 260 nm.[7][10] If there's no significant change, your dye is likely already hydrolyzed and inactive.

Could my protein or antibody be the problem?

Absolutely. The state of your target biomolecule is as critical as the dye itself.

• Buffer Composition: The labeling reaction buffer must be free of primary amines, which will compete with your protein for the dye.[3][9] Common culprits include Tris (tris(hydroxymethyl)aminomethane) and glycine buffers.[3][10] Always perform a buffer exchange into an amine-free buffer like phosphate-buffered saline (PBS), bicarbonate, or borate buffer prior to labeling.[3][8]

• Protein Concentration: Low protein concentrations can lead to less efficient labeling.[11] A concentration of at least 2 mg/mL is often recommended to drive the reaction forward.[12]

• Availability of Target Amines: The succinimidyl ester reacts with primary amines (-NH₂), primarily the ε-amino group of lysine residues and the N-terminal α-amino group.[3][13] If your protein has few accessible lysine residues on its surface, labeling efficiency will be inherently low. Furthermore, if these amines are involved in critical functions, like an antibody's antigen-binding site, labeling can lead to a loss of biological activity.[14]

Optimizing Reaction Conditions

What is the optimal pH for the labeling reaction and why?

The pH of the reaction is a critical parameter that balances amine reactivity and NHS ester stability.[8]

The reaction between the NHS ester and a primary amine is a nucleophilic acyl substitution.[13] For the primary amine to be nucleophilic, it must be in its unprotonated state (-NH₂).[8][13] At acidic or neutral pH, primary amines are predominantly in their protonated, non-reactive form (-NH₃⁺).[13] As the pH increases, more amines become deprotonated and available for reaction.

However, a competing reaction, the hydrolysis of the NHS ester by water, also accelerates at higher pH.[3][8][11] This hydrolysis converts the reactive ester into an unreactive carboxylic acid, effectively quenching the dye.[8]

Therefore, the optimal pH is a compromise. A pH range of 8.3 to 8.5 is generally considered optimal for NHS ester reactions. [8][9] Some protocols suggest a broader range of 7.2 to 9.0, but moving to the higher end of this range significantly shortens the half-life of the NHS ester in aqueous solution.[3][13]

pH	Temperature	Half-life of NHS Ester Hydrolysis
7.0	0°C	4-5 hours[3][11]
8.6	4°C	10 minutes[3][11]

How do I determine the correct molar ratio of dye to protein?

The ideal molar ratio of dye to protein needs to be determined empirically for each specific protein and application.[2]

• Starting Point: A common starting point for labeling antibodies is a 10- to 20-fold molar excess of the dye.[8][13]

• Under-labeling: If your DOL is too low (e.g., below 0.5), it can lead to a poor signal-to-noise ratio.[1] In this case, you should increase the molar excess of the dye in the reaction.

• Over-labeling: Conversely, a DOL that is too high can lead to fluorescence quenching, where proximal dye molecules absorb the emission of their neighbors, resulting in a weaker signal.[2][14] Over-labeling can also lead to protein precipitation or loss of biological activity.[14]

It is highly recommended to perform a titration experiment, testing several dye-to-protein molar ratios to find the optimal condition that yields a good signal without compromising protein function.[2][15]

Purification and Analysis

How do I effectively remove unconjugated dye?

Complete removal of free, unconjugated dye is essential for accurate determination of the DOL and to prevent high background fluorescence in downstream applications.[2][16][17]

• Size-Exclusion Chromatography: Gel filtration columns (e.g., Sephadex G-25) are a common and effective method for separating the larger labeled protein from the smaller, free dye molecules.[8][16]

• Dialysis: Extensive dialysis against an appropriate buffer is another widely used method.[2][16] Ensure the molecular weight cut-off (MWCO) of the dialysis membrane is appropriate to retain your protein while allowing the free dye to diffuse out.

• Spin Columns: For smaller volumes, spin columns designed for buffer exchange and protein cleanup are a rapid alternative.[14]

How do I calculate the Degree of Labeling (DOL)?

The DOL is the average number of dye molecules conjugated to each protein molecule.[1] It is a critical quality control parameter. The calculation requires measuring the absorbance of the purified conjugate at two wavelengths using a spectrophotometer.[1][2][18]

• Measure Absorbance:

  • Measure the absorbance of the conjugate at 280 nm (A₂₈₀), which corresponds to the protein.

  • Measure the absorbance at the maximum absorbance wavelength (λₘₐₓ) of Texas Red, which is approximately 595 nm (Aₘₐₓ).[19][20]

• Calculate Concentrations:

  • The concentration of the dye is calculated using the Beer-Lambert law: [Dye] (M) = Aₘₐₓ / (ε_Dye × path length) (where ε_Dye for Texas Red-X is ~110,000 M⁻¹cm⁻¹)[20]

  • The concentration of the protein is calculated from the A₂₈₀, but it must be corrected for the dye's absorbance at 280 nm.[16][18] Correction Factor (CF) = A₂₈₀ of free dye / Aₘₐₓ of free dye (The CF for Texas Red-X is approximately 0.07)[19] [Protein] (M) = (A₂₈₀ - (Aₘₐₓ × CF)) / (ε_Protein × path length)

• Calculate DOL: DOL = [Dye] / [Protein]

For antibodies, an ideal DOL typically falls between 2 and 10.[16] For most other proteins, a DOL between 0.5 and 1 is often recommended.[1]

Experimental Workflows and Diagrams

General Labeling Protocol

Here is a generalized, step-by-step protocol for labeling a protein with Texas Red-X, succinimidyl ester.

• Protein Preparation:

  • Dissolve or exchange the protein into an amine-free reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3).[8]

  • Adjust the protein concentration to 2-10 mg/mL.[12]

• Dye Preparation:

  • Just before use, dissolve the Texas Red-X, succinimidyl ester in anhydrous DMSO to create a 10 mM stock solution.[8]

• Conjugation Reaction:

  • Add the calculated volume of the dye stock solution to the protein solution while gently stirring.[8]

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.[9]

• Quenching (Optional):

  • To stop the reaction, add a quenching buffer like 1 M Tris-HCl, pH 8.0 to a final concentration of 20-50 mM.[8][10] This will react with any remaining NHS ester.

• Purification:

  • Separate the labeled protein from the unreacted dye and reaction byproducts using a size-exclusion chromatography column or dialysis.[2][16]

Caption: Standard workflow for protein conjugation with Texas Red-X.

Troubleshooting Logic

When faced with low labeling efficiency, this decision tree can guide your troubleshooting process.

Caption: Troubleshooting decision tree for low labeling efficiency.

References

• NanoTemper Technologies. (n.d.). Degree-of-labeling (DOL). Retrieved from [Link]

• Creative Bioarray. (n.d.). Troubleshooting in Fluorescent Staining. Retrieved from [Link]

• G-Biosciences. (2015, November 10). How To Determine Degree of Protein Labeling. Retrieved from [Link]

• Perfetto, S. P., et al. (2010). Amine-Reactive Dyes for Dead Cell Discrimination in Fixed Samples. Current Protocols in Cytometry, Chapter 9: Unit 9.34.
• Wenzel, D., et al. (2021). ProDOL: a general method to determine the degree of labeling for staining optimization and molecular counting.

• Bitesize Bio. (2024, December 16). How to Troubleshoot Problems with Fluorescently Tagged Proteins. Retrieved from [Link]

• Perfetto, S. P., et al. (2006). Amine reactive dyes: an effective tool to discriminate live and dead cells in polychromatic flow cytometry. Journal of Immunological Methods, 313(1-2), 199-208.
• Giepmans, B. N., et al. (2007). Assessing the Sensitivity of Commercially Available Fluorophores to the Intracellular Environment. PLoS ONE, 2(12), e1271.
• Lim, S., & Anthony, N. G. (2020). N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein. Current Protocols in Protein Science, 100(1), e107.
• Gilmore, J. M., et al. (2014). Selective protein N-terminal labeling with N-hydroxysuccinimide esters. Bioorganic & Medicinal Chemistry Letters, 24(4), 1186-1189.

• Perfetto, S. P., et al. (2010). Amine-Reactive Dyes for Dead Cell Discrimination in Fixed Samples. ResearchGate. Retrieved from [Link]

• G-Biosciences. (2015, October 22). How to determine reactivity of NHS esters on biotinylation and cross-linking reagents. Retrieved from [Link]

• FluoroFinder. (2025, June 11). Antibody Conjugation Techniques. Retrieved from [Link]

• ResearchGate. (2018, April 22). What should be the minimum concentration of protein require for enough labelling.I want to labeled cysteine with texas red maleimide.?. Retrieved from [Link]

• LifeTein. (2024, June 19). Fluorescent Labelling with Texas Red. Retrieved from [Link]

• Riehl, A., et al. (2023). Synthesis and Purification of Lipid-conjugated Fluorescent pH Sensors. Journal of Visualized Experiments, (196), e65431.

• ResearchGate. (n.d.). 30.3. pH effects on fluorescence intensity of pHrodo Red. Retrieved from [Link]

• Quarles, C. D., et al. (2021). Development of Neutral Red as a pH/pCO2 Luminescent Sensor for Biological Systems. Sensors, 21(16), 5364.
• Skaug, M. J., et al. (2013). The Impact of Texas Red on Lipid Bilayer Properties. Biophysical Journal, 104(2), 373-381.

Sources

• 1. support.nanotempertech.com [support.nanotempertech.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Texas Red™-X, Succinimidyl Ester, single isomer 2 mg | Buy Online | Invitrogen™ [thermofisher.com]
• 6. Texas Red™-X, Succinimidyl Ester, mixed isomers 5 mg | Buy Online | Invitrogen™ [thermofisher.com]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. help.lumiprobe.com [help.lumiprobe.com]
• 12. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 15. biotium.com [biotium.com]
• 16. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 17. Background in Fluorescence Imaging | Thermo Fisher Scientific - SG [thermofisher.com]
• 18. info.gbiosciences.com [info.gbiosciences.com]
• 19. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 20. Texas Red-X, acid *CAS 199745-67-0* | AAT Bioquest [aatbio.com]

Technical Support Center: Troubleshooting Protein Precipitation During Texas Red-X Labeling

Welcome to the technical support center for protein labeling. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot a common challenge encountered during bioconjugation: protein precipitation when using Texas Red-X NHS ester. As your virtual Senior Application Scientist, I will provide in-depth, experience-driven insights and actionable protocols to ensure the success of your labeling experiments.

Introduction: The Challenge of Hydrophobicity

Texas Red-X is a popular red-fluorescent dye valued for its brightness and photostability.[1] However, like many fluorescent dyes, its aromatic ring structure imparts a hydrophobic character.[2] When multiple Texas Red-X molecules are conjugated to a protein, the overall hydrophobicity of the protein can increase significantly. This alteration of the protein's physicochemical properties can disrupt its native conformation and solubility, leading to aggregation and precipitation.[2][3] This guide will walk you through a systematic approach to diagnose and resolve this issue.

Troubleshooting Guide: A Question-and-Answer Approach

Here, we address specific problems you may encounter during your Texas Red-X labeling experiments in a question-and-answer format.

Q1: My protein precipitated immediately after adding the Texas Red-X NHS ester solution. What is the likely cause and how can I fix it?

A1: This is a common issue that often points to a few key factors: localized high concentrations of the dye, the organic solvent used to dissolve the dye, or suboptimal buffer conditions.

• Localized Dye Concentration: When a concentrated dye solution (typically in an organic solvent like DMSO or DMF) is added to the aqueous protein solution, it can create localized areas of high dye concentration. This can rapidly increase the hydrophobicity of the protein molecules in that microenvironment, causing them to aggregate and precipitate.

  • Solution: Instead of adding the dye solution all at once, add it dropwise or in small aliquots to the protein solution while gently vortexing or stirring. This ensures a more homogenous distribution of the dye and prevents localized high concentrations.

• Organic Solvent Shock: The organic solvent used to dissolve the Texas Red-X NHS ester, such as DMSO, can denature proteins if the final concentration is too high.[4]

  • Solution: Minimize the volume of the dye stock solution added to the reaction. Aim for a final organic solvent concentration of less than 10% (v/v) in the reaction mixture. If the dye has poor solubility, you may need to prepare a more dilute stock, which will require a larger volume. In this case, consider the impact on your final protein concentration.

• Suboptimal Buffer pH: The labeling reaction with NHS esters is most efficient at a pH of 8.3-8.5.[5][6] However, this pH might be close to your protein's isoelectric point (pI), the pH at which the protein has no net charge and is least soluble.[7][8]

  • Solution: Determine the pI of your protein. If the labeling pH is near the pI, consider performing the reaction at a slightly lower pH (e.g., 7.5-8.0). While the reaction rate will be slower, it may prevent precipitation. You can compensate for the slower reaction rate by increasing the reaction time.[9]

Q2: My protein solution became cloudy during the labeling reaction, even after adding the dye slowly. What should I investigate next?

A2: If precipitation occurs gradually during the reaction, it's likely due to over-labeling or inherent instability of your protein under the reaction conditions.

• Over-labeling: Attaching too many hydrophobic dye molecules to the protein surface is a primary cause of precipitation.[3][10] The degree of labeling (DOL), or the molar ratio of dye to protein, is a critical parameter to control.

  • Solution: Reduce the molar excess of the Texas Red-X NHS ester in the reaction. Start with a lower dye-to-protein molar ratio (e.g., 2:1 or 5:1) and gradually increase it to find the optimal balance between labeling efficiency and protein solubility.[3] It's often better to have a slightly lower DOL than to lose your entire protein sample to precipitation.[2]

• Protein Concentration: High protein concentrations can increase the likelihood of intermolecular interactions and aggregation, especially once the hydrophobic dye molecules are attached.[3][11]

  • Solution: Try performing the labeling reaction at a lower protein concentration (e.g., 1-2 mg/mL).[6] While very low concentrations can reduce labeling efficiency, finding the right balance is key.

• Temperature: While room temperature is often recommended for labeling, some proteins are more stable at lower temperatures.

  • Solution: Perform the labeling reaction at 4°C. This will slow down the reaction rate, so you may need to increase the incubation time.

Q3: The labeling reaction seemed to go well, but my protein precipitated during the purification step (e.g., dialysis or gel filtration). Why is this happening?

A3: Precipitation during purification often indicates that the labeled protein is only marginally soluble in the labeling buffer and becomes insoluble when the buffer composition changes.

• Buffer Exchange Issues: The buffer used for purification (e.g., PBS) may not be optimal for the newly modified, more hydrophobic protein.

  • Solution: Before large-scale purification, perform a small-scale buffer exchange test. Add a small aliquot of your labeled protein to the intended purification buffer and observe for any signs of precipitation. If precipitation occurs, you may need to screen for a more suitable storage buffer.

• Use of Stabilizing Excipients: Certain additives can help maintain protein solubility.[3]

  • Solution: Consider adding stabilizing excipients to your purification and storage buffers. Common examples include:

    • Glycerol (5-20%): Acts as an osmolyte, favoring a more compact and stable protein structure.[3]

    • Arginine (50-100 mM): Can help to solubilize proteins by interacting with hydrophobic patches on the surface.[3]

    • Non-ionic detergents (e.g., Tween-20 at 0.01-0.1%): Can prevent aggregation at interfaces.[3]

• Purification Method: Dialysis can sometimes lead to precipitation, especially with non-sulfonated dyes, as the removal of salts can alter protein solubility.[4]

  • Solution: Gel filtration (desalting) is often a gentler method for removing unreacted dye and can be performed more quickly than dialysis, reducing the time the protein is in a potentially destabilizing environment.[12][13][14]

Key Experimental Protocols

Protocol 1: Optimizing the Dye-to-Protein Ratio

• Prepare Protein: Ensure your protein is in an amine-free buffer (e.g., PBS or bicarbonate buffer) at a concentration of 1-10 mg/mL.[5][6] The buffer pH should be between 7.5 and 8.5.

• Prepare Dye Stock: Dissolve the Texas Red-X NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.[15]

• Set up Reactions: Prepare a series of labeling reactions with varying molar ratios of dye to protein (e.g., 2:1, 5:1, 10:1, 20:1).

• Add Dye: Add the calculated volume of dye stock to each protein solution slowly while gently vortexing.

• Incubate: Incubate the reactions for 1-2 hours at room temperature or overnight at 4°C, protected from light.[5]

• Purify: Remove unreacted dye using a desalting column.[12]

• Analyze: Determine the degree of labeling (DOL) for each reaction using UV-Vis spectrophotometry and assess for any signs of precipitation.[16]

Protocol 2: Screening for Optimal Buffer Conditions

• Prepare Buffers: Prepare a panel of amine-free buffers with varying pH values (e.g., pH 7.5, 8.0, 8.5) and ionic strengths (e.g., with 50 mM, 150 mM, and 500 mM NaCl).[7]

• Buffer Exchange: Exchange your protein into each of the test buffers.

• Perform Labeling: Conduct a small-scale labeling reaction in each buffer condition using a fixed dye-to-protein ratio determined from Protocol 1.

• Observe: Monitor the reactions for any signs of precipitation.

• Analyze: After the reaction, centrifuge the samples and measure the protein concentration in the supernatant to quantify any loss due to precipitation.

Data Presentation

Table 1: Troubleshooting Summary for Protein Precipitation during Texas Red-X Labeling

Problem	Potential Cause	Recommended Solution
Immediate Precipitation	Localized high dye concentration	Add dye solution dropwise with gentle mixing.
Organic solvent shock	Keep final DMSO/DMF concentration below 10%.
Suboptimal buffer pH (near pI)	Adjust pH away from the protein's isoelectric point.
Gradual Precipitation	Over-labeling	Decrease the dye-to-protein molar ratio.
High protein concentration	Perform the reaction at a lower protein concentration.
Temperature instability	Conduct the reaction at 4°C.
Precipitation during Purification	Incompatible purification buffer	Screen for an optimal storage buffer with stabilizing excipients.
Dialysis-induced precipitation	Use gel filtration (desalting) instead of dialysis.

Visualizations

Experimental Workflow for Texas Red-X Labeling

Caption: A streamlined workflow for labeling proteins with Texas Red-X NHS ester.

Troubleshooting Logic Diagram

Caption: A decision tree for troubleshooting protein precipitation during labeling.

Frequently Asked Questions (FAQs)

Q: Can I use a different solvent to dissolve the Texas Red-X NHS ester?

A: While DMSO is the most common solvent, high-quality, amine-free dimethylformamide (DMF) can also be used.[5] It is crucial to use an anhydrous (water-free) solvent to prevent hydrolysis of the NHS ester before it has a chance to react with the protein.

Q: My protein has no primary amines (lysine residues). Can I still label it with Texas Red-X?

A: Texas Red-X NHS ester specifically reacts with primary amines. If your protein lacks accessible lysine residues, you will need to use a different labeling chemistry. For example, if your protein has available cysteine residues, you could use a maleimide-activated Texas Red derivative.

Q: How do I know if my labeled protein is aggregated?

A: Visual inspection for cloudiness or precipitate is the first indicator. You can also use techniques like size-exclusion chromatography (SEC) to check for the presence of high-molecular-weight aggregates. Dynamic light scattering (DLS) is another powerful technique for detecting aggregation.

Q: Is it possible that the Texas Red-X dye itself is precipitating?

A: While less common, it is possible for the dye to precipitate if its solubility limit is exceeded, especially in aqueous buffers.[4] This is another reason to add the dye stock slowly and ensure good mixing. Using a sulfonated version of the dye, if available, can improve water solubility.[17]

References

• Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. (n.d.). National Institutes of Health. Retrieved from [Link]

• Characterization of dye-protein conjugates with optical methods. (2016). OPUS. Retrieved from [Link]

• Hayashi-Takanaka, Y., et al. (2014). Evaluation of Chemical Fluorescent Dyes as a Protein Conjugation Partner for Live Cell Imaging. PLOS One. Retrieved from [Link]

• Why is my protein precipitating after fluorescent labeling? (2016). ResearchGate. Retrieved from [Link]

• Desalting and buffer exchange. (n.d.). Wikipedia. Retrieved from [Link]

• Desalting & buffer exchange gel filtration columns - theory, practice, & comparison to other methods. (2022). YouTube. Retrieved from [https://www.youtube.com/watch?v=0E Mw8Ahb0c]([Link] Mw8Ahb0c)

• How to prevent protein precipitation? (2012). Biology Stack Exchange. Retrieved from [Link]

• Protocol: NHS Ester Labeling of Amino-Biomolecules. (n.d.). Interchim. Retrieved from [Link]

• Protein labeling with red fluorescent dye? (2017). ResearchGate. Retrieved from [Link]

• Protein precipitation. (n.d.). Wikipedia. Retrieved from [Link]

• Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. (2021). ResearchGate. Retrieved from [Link]

• Tips for Preventing Protein Aggregation & Loss of Protein Solubility. (2019). G-Biosciences. Retrieved from [Link]

• Evaluation of Chemical Fluorescent Dyes as a Protein Conjugation Partner for Live Cell Imaging. (2014). ResearchGate. Retrieved from [Link]

• protein desalting. (n.d.). Proteomics and Mass Spectrometry Core Facility. Retrieved from [Link]

• Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides. (n.d.). nanocs. Retrieved from [Link]

• Why is my protein getting precipitated, even at low concentrations? (2014). ResearchGate. Retrieved from [Link]

• Can you troubleshoot my process of protein aggregation in gel filtration? (2014). ResearchGate. Retrieved from [Link]

• Detection and prevention of protein aggregation before, during, and after purific

• Texas Red-X NHS ester. (n.d.). Duofluo Bio. Retrieved from [Link]

• Preventing Protein Aggregation. (n.d.). Biozentrum. Retrieved from [Link]

• Extrinsic Fluorescent Dyes as Tools for Protein Characterization. (2014). National Institutes of Health. Retrieved from [Link]

• Fluorescent Labelling with Texas Red. (2024). LifeTein Peptide Blog. Retrieved from [Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. help.lumiprobe.com [help.lumiprobe.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. interchim.fr [interchim.fr]
• 7. biology.stackexchange.com [biology.stackexchange.com]
• 8. Protein precipitation - Wikipedia [en.wikipedia.org]
• 9. Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. info.gbiosciences.com [info.gbiosciences.com]
• 12. Desalting and Gel Filtration Chromatography | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. Desalting and buffer exchange - Wikipedia [en.wikipedia.org]
• 14. youtube.com [youtube.com]
• 15. Texas Red-X, succinimidyl ester | CAS 199745-67-0 | AAT Bioquest | Biomol.com [biomol.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. 德州红-X NHS 活化酯 / Texas Red-X NHS ester / 216972-99-5 / 德州红 | 多荧生物_Duofluor [duofluor.com]

Technical Support Center: Minimizing Non-Specific Binding of Texas Red-X Conjugates

Welcome to the technical support center for optimizing your experiments with Texas Red-X conjugates. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions to help you minimize non-specific binding and achieve a high signal-to-noise ratio in your immunofluorescence applications.

Understanding Non-Specific Binding with Texas Red-X

Non-specific binding is a common challenge in immunofluorescence, leading to high background signals that can obscure the true localization of your target antigen. This phenomenon arises from several factors, including interactions between the fluorescent dye and cellular components, as well as issues with your experimental protocol.[1] Texas Red-X, a derivative of Texas Red, incorporates a seven-atom aminohexanoyl spacer ("X") to distance the fluorophore from its conjugated biomolecule.[2][3][4] This spacer is designed to reduce the likelihood of the dye interacting non-specifically with the biomolecule it's attached to, which can be a source of background.[2][4] However, other factors can still contribute to unwanted background staining.

The hydrophobicity of a fluorescent dye can be a significant contributor to non-specific binding.[5][6][7][8] More hydrophobic dyes have a greater tendency to adhere to cellular structures, leading to increased background. While the "X" spacer in Texas Red-X can help, careful optimization of your staining protocol is still crucial for clean, specific results.

Troubleshooting Guide: High Background and Non-Specific Staining

Here, we address common issues encountered during immunofluorescence experiments using Texas Red-X conjugates and provide actionable solutions.

Question 1: I'm observing high, diffuse background staining across my entire sample. What are the likely causes and how can I fix this?

High, diffuse background is often a result of several factors acting in concert. Let's break down the potential culprits and their solutions.

Potential Cause: Inadequate Blocking

• Explanation: The blocking step is critical to prevent non-specific binding of both primary and secondary antibodies to reactive sites within your sample.[9] An ineffective blocking buffer will leave these sites exposed, leading to generalized background.

• Solution:

  • Optimize Your Blocking Buffer: The choice of blocking agent is crucial. Normal serum from the same species as the secondary antibody is highly recommended.[1][9][10] For example, if you are using a goat anti-mouse secondary antibody, you should use normal goat serum in your blocking buffer. Bovine Serum Albumin (BSA) is another common blocking agent.[1][10]

  • Increase Blocking Time: Ensure you are blocking for a sufficient duration. A common starting point is 1 hour at room temperature.[11][12]

Blocking Buffer Component	Typical Concentration	Notes
Normal Serum	5-10% in PBS or TBS[1][13]	Use serum from the same species as the secondary antibody host.[9][10]
Bovine Serum Albumin (BSA)	1-5% in PBS or TBS[1][10][13]	Ensure you are using high-quality, IgG-free BSA to avoid cross-reactivity.[14]
Non-fat Dry Milk	1-5% in PBS or TBS[1]	Not recommended for detecting phosphorylated proteins due to high phosphoprotein content.[1]
Non-ionic Detergent (e.g., Triton X-100, Tween 20)	0.1-0.3%[1]	Helps to permeabilize cells and reduce hydrophobic interactions.[1]

Potential Cause: Antibody Concentration Too High

• Explanation: Using an excessive concentration of either the primary or secondary antibody can lead to increased non-specific binding.[14][15][16]

• Solution:

  • Titrate Your Antibodies: Always perform a titration experiment to determine the optimal concentration for both your primary and secondary antibodies. The goal is to find the concentration that provides the brightest specific signal with the lowest background.[14]

  • Secondary Antibody Only Control: To determine if the secondary antibody is the source of non-specific binding, run a control where you omit the primary antibody.[14][17][18] If you still observe staining, your secondary antibody is binding non-specifically.

Potential Cause: Inefficient Washing

• Explanation: Inadequate washing steps will fail to remove unbound and loosely bound antibodies, contributing to high background.

• Solution:

  • Increase Wash Duration and Frequency: Increase the number and duration of your wash steps after both primary and secondary antibody incubations. For example, try three washes of 5-10 minutes each.[19]

  • Use an Appropriate Wash Buffer: Your wash buffer should typically contain a detergent like Tween 20 to help remove non-specifically bound antibodies.[20]

Question 2: I'm seeing punctate or speckled background. What could be causing this?

Speckled background can be caused by precipitated antibodies or dye aggregates.

Potential Cause: Antibody or Dye Aggregates

• Explanation: Antibodies can aggregate if stored improperly or if they have been frozen and thawed multiple times. Similarly, fluorescent dyes can sometimes form aggregates.

• Solution:

  • Centrifuge Your Antibodies: Before use, centrifuge your primary and secondary antibody solutions at high speed (e.g., >10,000 x g) for 1-5 minutes to pellet any aggregates. Use the supernatant for your staining.

  • Filter Your Buffers: Ensure all your buffers, especially the antibody dilution and wash buffers, are filtered to remove any particulate matter.[10]

Experimental Workflow for Minimizing Non-Specific Binding

The following diagram illustrates a robust immunofluorescence workflow designed to minimize non-specific binding of Texas Red-X conjugates.

Caption: A generalized immunofluorescence workflow emphasizing critical steps for reducing non-specific binding.

Frequently Asked Questions (FAQs)

Q1: Can the type of tissue or cell fixation affect non-specific binding of Texas Red-X conjugates?

A: Yes, fixation is a critical step that can significantly impact non-specific binding.[21] Inadequate or inappropriate fixation can alter tissue morphology and expose non-specific binding sites.[21][22] Formaldehyde fixation, for instance, can create free aldehyde groups that may non-specifically bind antibodies.[18] It's important to optimize your fixation protocol for your specific sample type and target antigen.

Q2: What is tissue autofluorescence and can it be mistaken for non-specific binding?

A: Autofluorescence is the natural fluorescence emitted by certain biological structures, such as mitochondria, lysosomes, and elastin.[14] This can be a significant source of background, especially in the red channel where Texas Red-X emits.[23] It is crucial to include an unstained control sample in your experiment to assess the level of autofluorescence.[14] If autofluorescence is high, you may consider using quenching agents or photobleaching techniques.[23][24]

Q3: How do I choose the right blocking buffer?

A: The ideal blocking buffer depends on your specific experimental system. A good starting point is a buffer containing normal serum from the species in which your secondary antibody was raised.[1][9] For example, for a goat anti-mouse Texas Red-X secondary, use normal goat serum. BSA is a good general-purpose blocking agent.[1] Avoid using milk-based blockers if you are detecting phosphoproteins.[1]

Q4: Can the "X" spacer in Texas Red-X conjugates completely eliminate non-specific binding?

A: The seven-atom "X" spacer is designed to reduce steric hindrance and minimize interactions between the dye and the conjugated molecule, which can help lower non-specific binding.[2][3][4][25] However, it does not eliminate all potential sources of non-specific interactions. Proper experimental technique, including optimized blocking, antibody titration, and thorough washing, remains essential for achieving a high signal-to-noise ratio.[10][12]

Q5: What is the role of detergents in minimizing non-specific binding?

A: Non-ionic detergents like Triton X-100 and Tween 20 are often included in blocking, antibody dilution, and wash buffers.[1] They help to permeabilize cell membranes for intracellular targets and also reduce non-specific hydrophobic interactions, which can be a major cause of background staining.[1]

Protocol: Titration of Texas Red-X Conjugated Secondary Antibody

This protocol outlines the steps to determine the optimal dilution of your Texas Red-X conjugated secondary antibody to maximize the signal-to-noise ratio.

• Prepare Samples: Prepare multiple identical samples (e.g., coverslips with cultured cells or tissue sections) that have been processed and incubated with the optimal concentration of your primary antibody. Also, include a "secondary antibody only" control for each dilution.

• Prepare Serial Dilutions: Prepare a series of dilutions of your Texas Red-X secondary antibody in your optimized antibody dilution buffer (e.g., 1% BSA in PBS-T). Typical starting dilutions range from 1:200 to 1:2000.

• Incubation: Incubate one sample with each dilution of the secondary antibody for the recommended time (typically 1 hour at room temperature), protected from light.

• Washing: Wash all samples thoroughly using your standard washing protocol (e.g., 3 x 5 minutes in PBS-T).

• Mounting: Mount the coverslips using an antifade mounting medium.

• Imaging: Image all samples using identical microscope settings (e.g., laser power, gain, exposure time).

• Analysis: Compare the images. The optimal dilution is the one that provides the brightest specific signal on the primary antibody-treated samples with the lowest background on the "secondary antibody only" controls.

Logical Relationship of Factors Contributing to Non-Specific Binding

Caption: Key factors contributing to non-specific binding in immunofluorescence.

References

• Simple Elimination of Background Fluorescence in Formalin-Fixed Human Brain Tissue for Immunofluorescence Microscopy. (2017). National Institutes of Health (NIH). [Link]

• Minimizing Background Staining. Flow Cytometry Core Laboratory - UCLA. [Link]

• Reducing Non-Specific Binding. (2014). Surface Plasmon Resonance. [Link]

• ICC/IF Blocking | Blocking Buffers for Immunofluorescence. Bio-Techne. [Link]

• 4 Ways To Reduce Non-specific Binding in Surface Plasmon Resonance Experiments. Nicoya. [Link]

• What is the best blocking buffer for immunofluorescence ?. (2015). ResearchGate. [Link]

• Immunofluorescence Guide. Tulane School of Medicine. [Link]

• Understanding Blocking Buffers in Immunofluorescence Workflows. (2022). Visikol. [Link]

• Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding. (2013). PLOS One. [Link]

• IHC Troubleshooting. OriGene Technologies Inc.. [Link]

• Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding. (2013). PubMed Central. [Link]

• Interference with Fluorescence and Absorbance. (2015). NCBI Bookshelf. [Link]

• How to reduce background/non-specific binding and increase signal for Western Blot?. (2020). ResearchGate. [Link]

• Immunofluorescence. Ruffell Lab. [Link]

• 9 tips to optimize your immunofluorescence staining. (2019). ONI Bio. [Link]

• Immunofluorescence Troubleshooting. (2020). St John's Laboratory Ltd. [Link]

• Considerations for the Control of Background Fluorescence in Clinical Flow Cytometry. Wiley Online Library. [Link]

• Artefacts Caused by Non-Specific Binding of Fluorescent Dyes in Single Molecule Experiments. CLF. [Link]

• Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding. ResearchGate. [Link]

• Optimizing Signal Clarity in Flow Cytometry Optics. Avantier Inc.. [Link]

• How to reduce non-specific reactions. MBL Life Science. [Link]

• Optimizing Signal to Noise Ratio. (2023). YouTube. [Link]

• Surface Modification To Reduce Nonspecific Binding of Quantum Dots in Live Cell Assays. ResearchGate. [Link]

• Texas Red-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties. PubMed. [Link]

• Signal-to-Noise Considerations. Evident Scientific. [Link]

• Flow Cytometry Part 3: Enhancing Signal-to-Noise Ratio. Avantier Inc.. [Link]

• Achieving Improved Signal-to-Noise Ratio in Flow Cytometry. Photonics Spectra. [Link]

• Increased Diagnostic Specificity of Congo Red Stain for Amyloid: The Potential Role of Texas Red-Filtered Fluorescence Microscopy. (2023). PubMed. [Link]

• Surface patches induce nonspecific binding and phase separation of antibodies. (2023). PMC - NIH. [Link]

• The effects of tissue processing on markers for T and B cells from solid tissues. PubMed. [Link]

• Effects of Fixation and Tissue Processing on Immunocytochemistry. Leica Biosystems. [Link]

• The Impact of Tissue Fixatives on Morphology and Antibody-based Protein Profiling in Tissues and Cells. PubMed Central. [Link]

Sources

• 1. ICC/IF Blocking | Blocking Buffers for Immunofluorescence | Bio-Techne [bio-techne.com]
• 2. Texas Red-X, succinimidyl ester *Mixed isomers* *CAS 216972-99-5* | AAT Bioquest [aatbio.com]
• 3. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - RU [thermofisher.com]
• 4. Texas Red-X, acid *CAS 199745-67-0* | AAT Bioquest [aatbio.com]
• 5. Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding | PLOS One [journals.plos.org]
• 6. Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 7. clf.stfc.ac.uk [clf.stfc.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Blocking Buffers in Immunofluorescence Workflows [visikol.com]
• 10. oni.bio [oni.bio]
• 11. lab.moffitt.org [lab.moffitt.org]
• 12. 5 Tips for Reducing Non-specific Signal on Western Blots - Nordic Biosite [nordicbiosite.com]
• 13. researchgate.net [researchgate.net]
• 14. biotium.com [biotium.com]
• 15. stjohnslabs.com [stjohnslabs.com]
• 16. IHC Troubleshooting Guide | Thermo Fisher Scientific - AE [thermofisher.com]
• 17. origene.com [origene.com]
• 18. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 19. researchgate.net [researchgate.net]
• 20. What are the possible causes and solutions for background issues (high, uneven, or speckled)? | AAT Bioquest [aatbio.com]
• 21. Effects of Fixation and Tissue Processing on Immunocytochemistry [leicabiosystems.com]
• 22. The Impact of Tissue Fixatives on Morphology and Antibody-based Protein Profiling in Tissues and Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Simple Elimination of Background Fluorescence in Formalin-Fixed Human Brain Tissue for Immunofluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 24. medicine.tulane.edu [medicine.tulane.edu]
• 25. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Texas Red-X Conjugation

Welcome to the technical support center for optimizing your Texas Red-X conjugation experiments. This guide is designed for researchers, scientists, and drug development professionals who are looking to achieve reliable and efficient labeling of biomolecules. Here, we will delve into the critical role of reaction buffer pH and provide you with field-proven insights, troubleshooting guides, and detailed protocols to ensure the success of your conjugations.

Frequently Asked Questions (FAQs)

Q1: Why is the pH of the reaction buffer so critical for Texas Red-X conjugation?

The success of your Texas Red-X conjugation hinges on a chemical reaction between the N-hydroxysuccinimide (NHS) ester group of the dye and primary amine groups (-NH₂) on your target molecule (e.g., lysine residues on a protein).[1][2] The pH of your reaction buffer directly governs two competing reactions:

• Amine Reactivity: The primary amine group on your biomolecule must be in a deprotonated, nucleophilic state (-NH₂) to react with the NHS ester. At acidic or neutral pH, this group is predominantly in its protonated, non-reactive form (-NH₃⁺). As the pH increases, more of the amine groups become deprotonated and available for conjugation.[1][3]

• NHS Ester Stability: The NHS ester is susceptible to hydrolysis, a reaction with water that renders it inactive. The rate of this hydrolysis reaction increases significantly with a rise in pH.[2][4]

Therefore, the optimal pH is a delicate balance: high enough to ensure sufficient deprotonation of the amine for an efficient reaction, but not so high that the hydrolysis of the Texas Red-X NHS ester outcompetes the conjugation reaction.

Q2: What is the recommended pH range for Texas Red-X conjugation?

The optimal pH for the reaction between an NHS ester and a primary amine is between 8.3 and 8.5 .[3][5][6] Within this narrow window, you will find the best compromise between amine reactivity and NHS ester stability, leading to the highest conjugation efficiency. Some protocols may mention a broader range of 7.2 to 9, but for maximal yield, aiming for pH 8.3-8.5 is highly recommended.[4]

Q3: What happens if my buffer pH is too low?

If the pH is below the optimal range (e.g., pH 7.5 or lower), the majority of the primary amine groups on your protein or peptide will be protonated (-NH₃⁺).[1] This protonated form is not nucleophilic and will not react with the NHS ester. Consequently, you will experience very low or no labeling of your biomolecule.

Q4: What are the consequences of a buffer pH that is too high?

If the pH is significantly above 8.5, the rate of hydrolysis of the Texas Red-X NHS ester will increase dramatically.[3][6] The dye will be "quenched" by reacting with water before it has a chance to conjugate to your target molecule. This will result in a low yield of your desired conjugate and a significant amount of unreacted, hydrolyzed dye that will need to be removed during purification.[2][4]

Q5: Which buffers should I use for the conjugation reaction?

It is crucial to use an amine-free buffer. Suitable options include:

• 0.1 M Sodium Bicarbonate (pH ~8.3)[5][6]

• 0.1 M Phosphate Buffer (adjust to pH 8.3-8.5)[5][6]

• 0.1 M HEPES (adjust to pH 8.3-8.5)

• 0.1 M Borate Buffer (adjust to pH 8.3-8.5)

Crucially, avoid buffers containing primary amines , such as Tris (tris(hydroxymethyl)aminomethane), as they will compete with your target molecule for reaction with the Texas Red-X dye, leading to significantly lower labeling efficiency.[4][5]

Troubleshooting Guide

Problem 1: Low or No Labeling Efficiency

• Symptom: After purification, you observe a very low degree of labeling (DOL) or no detectable fluorescence associated with your biomolecule.

• Likely Cause (pH-related): The reaction buffer pH was too low, leading to protonation of the target amine groups and preventing the conjugation reaction.

• Troubleshooting Steps:

  • Verify Buffer pH: Calibrate your pH meter and freshly measure the pH of the buffer used for the conjugation.

  • Prepare Fresh Buffer: If the pH is incorrect, discard the old buffer and prepare a fresh batch of 0.1 M sodium bicarbonate or phosphate buffer, carefully adjusting the pH to 8.3-8.5.

  • Re-run the Conjugation: Perform the conjugation again using the freshly prepared, pH-verified buffer.

Problem 2: Inconsistent Labeling Results Between Experiments

• Symptom: You observe significant batch-to-batch variability in your DOL, even when using the same protocol.

• Likely Cause (pH-related): During large-scale labeling reactions, the hydrolysis of the NHS ester can release N-hydroxysuccinimide, which is acidic and can cause the pH of the reaction mixture to drop over time, especially in weakly buffered solutions.[3][5]

• Troubleshooting Steps:

  • Monitor pH During Reaction: For reactions lasting several hours, periodically check the pH of the reaction mixture and adjust as necessary with a small amount of a suitable base (e.g., 0.5 M Sodium Bicarbonate).

  • Increase Buffer Concentration: Consider using a more concentrated buffer (e.g., 0.2 M) to provide greater buffering capacity against pH changes.

  • Standardize Buffer Preparation: Ensure your buffer preparation protocol is consistent for every experiment.

Problem 3: Dye Precipitation During the Reaction

• Symptom: You observe a visible precipitate forming after adding the Texas Red-X dye to your reaction buffer.

• Likely Cause (pH-related): While less common, extreme pH values can affect the solubility of both the dye and the target biomolecule. Texas Red-X itself is susceptible to hydrolysis, and the hydrolyzed form may have different solubility characteristics.[7]

• Troubleshooting Steps:

  • Confirm Optimal pH: Ensure your buffer is within the recommended pH 8.3-8.5 range.

  • Solubilize the Dye First: Dissolve the Texas Red-X NHS ester in a small amount of anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) before adding it to the aqueous reaction buffer.[3][5][6] This ensures the dye is fully solubilized before encountering the aqueous environment.

  • Control Protein Concentration: Ensure your protein concentration is within the recommended range (typically 1-10 mg/mL) to avoid aggregation issues.[6]

The Interplay of pH, Reactivity, and Stability

The following diagram and table illustrate the critical balance governed by pH in your conjugation reaction.

Caption: The effect of pH on Texas Red-X conjugation efficiency.

Table 1: pH-Dependent Factors in Texas Red-X Conjugation

pH Range	Amine Group State (-NH₂)	NHS Ester Stability	Expected Conjugation Outcome
< 7.5	Mostly protonated (-NH₃⁺), low reactivity	High (low hydrolysis)	Poor to no labeling
8.3 - 8.5	Optimal balance of deprotonated, reactive amines	Moderate (hydrolysis is outcompeted by conjugation)	High efficiency and yield
> 9.0	Mostly deprotonated, highly reactive	Low (rapid hydrolysis)	Low yield due to dye inactivation

Experimental Protocol: Standard Texas Red-X Conjugation

This protocol provides a general workflow. Always optimize the dye-to-protein ratio for your specific application.

Materials:

• Your purified, amine-free biomolecule (e.g., antibody)

• Texas Red-X, Succinimidyl Ester

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3

• Anhydrous DMSO or DMF

• Purification column (e.g., gel filtration, dialysis)

Workflow Diagram:

Caption: Standard workflow for Texas Red-X conjugation.

Step-by-Step Procedure:

• Prepare the Biomolecule:

  • Dissolve or exchange your biomolecule into the 0.1 M Sodium Bicarbonate buffer (pH 8.3).

  • Ensure a final concentration of 1-10 mg/mL.[6]

  • Confirm that the buffer is free of any amine-containing substances (e.g., Tris, glycine).

• Prepare the Texas Red-X Solution:

  • Shortly before use, dissolve the Texas Red-X, Succinimidyl Ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[5]

  • Vortex briefly to ensure complete dissolution.

• Perform the Conjugation:

  • Slowly add the calculated amount of the dissolved Texas Red-X to the biomolecule solution while gently vortexing.

  • Allow the reaction to proceed for at least 4 hours at room temperature or overnight on ice.[3][5]

• Purify the Conjugate:

  • Remove unreacted dye and byproducts by passing the reaction mixture over a gel filtration column (e.g., Sephadex G-25) equilibrated with your desired storage buffer (e.g., PBS).

  • The first colored fraction to elute will be your labeled biomolecule.

• Characterize the Conjugate:

  • Determine the Degree of Labeling (DOL) by measuring the absorbance at 280 nm (for the protein) and ~595 nm (for Texas Red-X).

  • Perform a functional assay to confirm that the biological activity of your molecule has been retained.

References

• Protocol: NHS Ester Labeling of Amino-Biomolecules. Interchim. [Link]

• Assessing the Sensitivity of Commercially Available Fluorophores to the Intracellular Environment. PMC - NIH. [Link]

• pH-Sensitive Fluorescent Dyes: Are They Really pH-Sensitive in Cells?. PMC - NIH. [Link]

• pH effects on fluorescence intensity of pHrodo Red. ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. interchim.fr [interchim.fr]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: Purification of Texas Red-X Conjugates

As a Senior Application Scientist, I've frequently guided researchers through the nuances of bioconjugation. A critical, yet often underestimated, step is the removal of unconjugated dye after labeling your protein or antibody with Texas Red-X. Incomplete removal of free dye is a primary culprit for high background noise and non-specific signals in downstream applications like immunofluorescence and flow cytometry.[1][2][3][4]

This guide provides a comprehensive, question-and-answer-based resource for troubleshooting and optimizing the purification of your Texas Red-X labeled biomolecules.

Troubleshooting Guide: Common Issues & Solutions

Q1: My immunofluorescence staining shows very high background and non-specific signal. Could this be due to free dye?

A1: Absolutely. This is the most common artifact of inefficiently removed unconjugated Texas Red-X. The free succinimidyl ester (SE) dye, if not fully quenched and removed, can react with other proteins in your sample or bind non-specifically, leading to a diffuse, high-background signal that obscures your target.[1][2][3][4]

Troubleshooting Steps:

• Re-purify your conjugate: If you have remaining stock of your labeled antibody, it is highly recommended to repeat the purification step. Gel filtration using a spin column is often the quickest and most effective method for this.

• Control Experiment: To confirm the issue, stain a sample with only the final formulation buffer (the buffer your antibody is in) that has gone through the same purification process. If you still observe fluorescence, it indicates the presence of free dye.

• Optimize Blocking: While purification is key, ensure your blocking steps are adequate. Using a normal serum from the species your secondary antibody was raised in can help minimize non-specific binding.[3][4][5]

Q2: I've purified my Texas Red-X labeled antibody, but I'm still getting weak specific signal. What could be the problem?

A2: Weak signal post-purification can stem from a few sources, some related to the purification process itself and others to the labeling reaction.

• Loss of Protein During Purification: Aggressive or repeated purification steps can lead to a significant loss of your conjugated antibody. This is particularly a risk with methods like precipitation or overly extensive dialysis. It's crucial to quantify your protein concentration both before and after purification.

• Protein Precipitation: Texas Red-X, being a relatively hydrophobic molecule, can sometimes cause precipitation of the labeled protein, especially at high dye-to-protein ratios.[6] This precipitated protein is often lost during purification. If you observe any pellet after centrifugation steps, this could be a contributing factor.

• Over-labeling: While it may seem counterintuitive, attaching too many dye molecules can lead to quenching and reduced fluorescence, as well as potentially altering the antibody's binding affinity.

Solution Pathway:

• Assess Protein Recovery: Use a protein assay (e.g., BCA or A280) to determine the concentration of your antibody before and after purification. If the loss is significant, consider a gentler purification method or optimizing your current one.

• Check for Precipitates: Visually inspect your sample for any signs of precipitation. If present, you may need to optimize your labeling reaction by reducing the molar excess of the dye.

• Evaluate Degree of Labeling (DOL): If possible, calculate the DOL. An optimal DOL for most antibodies is typically between 2 and 7.

Q3: I used a spin column for purification, but the eluate is still visibly colored, suggesting free dye remains. Why did this happen?

A3: This is a common issue and usually points to one of the following:

• Column Overload: You may have loaded too much of your labeling reaction onto the column for its capacity. The resin bed has a finite ability to retard the small dye molecules.

• Incorrect Column Choice: Ensure the molecular weight cut-off (MWCO) of your gel filtration resin is appropriate. For a typical IgG antibody (~150 kDa), a resin with a 7K to 40K MWCO is generally effective at separating it from the small Texas Red-X dye (MW ~817 Da).[7][8]

• Insufficient Equilibration: The column must be fully equilibrated with your desired buffer before adding the sample. This ensures the separation occurs under the correct conditions.

Corrective Actions:

• Reduce Sample Volume: Apply a smaller volume of your labeling reaction to the column. If you have a large reaction volume, it's better to use multiple columns.[9]

• Verify Column Specifications: Double-check the manufacturer's guidelines for your specific spin column to ensure it's suitable for your protein's size and the volume of your reaction.

• Repeat Purification: Pass the eluate through a second, fresh spin column to remove the remaining free dye.

Frequently Asked Questions (FAQs)

What is Texas Red-X and why is the "X" important?

Texas Red-X is a derivative of the Texas Red fluorophore. It features a seven-atom aminohexanoyl spacer, designated as "X," between the fluorophore and its reactive group (succinimidyl ester).[10] This spacer is crucial as it helps to separate the dye from the biomolecule it's conjugated to, which can reduce the risk of the dye interfering with the protein's function and may increase the fluorescence yield of the conjugate.[10][11]

What are the primary methods for removing unconjugated Texas Red-X?

The most common and effective methods rely on the size difference between your labeled protein and the small, free dye molecule. These include:

• Gel Filtration Chromatography (Size-Exclusion): This is often the preferred method. It separates molecules based on size. Larger molecules (your conjugated protein) pass through the column more quickly, while smaller molecules (free dye) enter the pores of the chromatography beads and are retarded.[12][13][14] This is commonly performed using pre-packed spin columns for speed and convenience.[15][16][17]

• Dialysis: This technique involves placing your sample in a dialysis bag or cassette with a semi-permeable membrane that has a specific MWCO. The bag is placed in a large volume of buffer, and the small, free dye molecules diffuse out into the buffer, while your larger protein conjugate is retained.[18][19]

• Precipitation: Methods like acetone or ethanol precipitation can be used.[20] The organic solvent reduces the solubility of the protein, causing it to precipitate. The free dye, however, remains in the supernatant, which is then discarded. This method can sometimes lead to protein denaturation and loss.[20]

How do I choose the best purification method?

The ideal method depends on your sample volume, protein characteristics, and available equipment.

Method	Pros	Cons	Best For
Spin Columns (Gel Filtration)	Fast (often under 15 minutes), high protein recovery, effective dye removal.[15][17]	Can be costly for large numbers of samples, limited sample volume per column.	Rapid purification of small to medium volume samples (µL to a few mL).
Dialysis	Gentle on proteins, can handle larger volumes, cost-effective for bulk purification.	Time-consuming (can take hours to overnight with multiple buffer changes), can result in sample dilution.[19][21]	Large volume samples where time is not a critical factor and maintaining protein activity is paramount.
Precipitation (e.g., Acetone)	Concentrates the protein sample, can remove other contaminants besides dye.[20]	High risk of protein denaturation and irreversible precipitation, potential for sample loss.[20]	Applications where protein denaturation is acceptable (e.g., prior to SDS-PAGE).

Experimental Protocols

Protocol 1: Unconjugated Dye Removal Using a Spin Column

This protocol is adapted for a typical antibody labeling reaction and is a rapid method for purification.

Materials:

• Gel filtration spin column with an appropriate MWCO (e.g., 7K MWCO for antibodies).

• Microcentrifuge.

• Collection tubes.

• Equilibration/elution buffer (e.g., PBS, pH 7.4).

Procedure:

• Prepare the Column:

  • Invert the spin column several times to resuspend the resin.

  • Remove the bottom cap and place the column in a collection tube.

  • Centrifuge for 1-2 minutes at 1,000 x g to remove the storage buffer.

• Equilibrate the Column:

  • Place the column in a new collection tube.

  • Add 500 µL of your desired elution buffer to the top of the resin.

  • Centrifuge for 1-2 minutes at 1,000 x g. Discard the flow-through.

  • Repeat this equilibration step 2-3 times to ensure the storage buffer is completely replaced.

• Load the Sample:

  • Place the equilibrated column into a fresh, clean collection tube.

  • Carefully and slowly apply your entire protein labeling reaction mixture to the center of the resin bed.

• Elute the Conjugate:

  • Centrifuge the column for 2 minutes at 1,000 x g.

  • The collected eluate in the tube is your purified, Texas Red-X labeled protein. The unconjugated dye remains in the resin of the column.

• Storage:

  • Store the purified conjugate protected from light at 4°C. For long-term storage, consider adding a preservative like sodium azide or storing in aliquots at -20°C.[22]

Protocol 2: Verification of Free Dye Removal by SDS-PAGE

A simple way to qualitatively assess the removal of free dye is by SDS-PAGE.

Procedure:

• Run three lanes on an SDS-polyacrylamide gel:

  • Lane 1: Your purified Texas Red-X conjugate.

  • Lane 2: A small amount of the original, unpurified labeling reaction.

  • Lane 3: A small amount of the free Texas Red-X dye.

• After electrophoresis, visualize the gel under a UV transilluminator before Coomassie or other protein staining.

• Expected Results:

  • In Lane 1 , you should see a fluorescent band corresponding to the molecular weight of your protein. There should be little to no fluorescence at the dye front.

  • In Lane 2 , you will see the fluorescent protein band, but also a strong fluorescent band at the bottom of the gel (the dye front), representing the unconjugated dye.

  • In Lane 3 , you will only see the band at the dye front.

Visualizing the Workflow

Workflow for Dye Removal via Spin Column

Caption: A streamlined workflow for purifying protein conjugates using a spin column.

Principle of Size-Exclusion Chromatography

Caption: Separation principle of large proteins and small dye molecules in gel filtration.

References

• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1982). Texas Red, a new photo-stable fluorescent marker for microscopy. Journal of Immunological Methods, 50(2), 193-204.

• Bio-Rad. (n.d.). Gel Filtration Chromatography. Retrieved from [Link]

• College of the Canyons. (2012, May 7). Gel Filtration: AKA Column Chromatography. Retrieved from [Link]

• EDVOTEK Inc. (2015, June 11). Using Chromatography to Separate Dye Samples [Video]. YouTube. [Link]

• Cytiva. (n.d.). Performing a Purification of IgG Antibodies with Protein G HP SpinTrap™/Ab SpinTrap™. Retrieved from [Link]

• Chemistry For Everyone. (2025, January 19). Why Is Gel Filtration Chromatography Useful? [Video]. YouTube. [Link]

• ResearchGate. (2014, December 25). How do we remove free dye from a fluorescent labelled peptide?. Retrieved from [Link]

• Hycult Biotech. (n.d.). Troubleshooting Immunofluorescence. Retrieved from [Link]

• Elabscience. (2018, May 28). Immunofluorescence Troubleshooting Tips. Retrieved from [Link]

• St John's Laboratory Ltd. (2020, November 12). Immunofluorescence Troubleshooting. Retrieved from [Link]

• Expedeon. (n.d.). Antibody Purification Guide. Retrieved from [Link]

• Reddit. (2015, November 20). Best way to remove free dye from protein-dye conjugation? Opinion on gravity desalting column brands?. r/labrats. Retrieved from [Link]

• nanoComposix. (n.d.). Experiment #1 - Antibody Purification. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Affinity Purification of Antibodies Protocol. Retrieved from [Link]

• G-Biosciences. (2014, May 28). Dialysis in Protein Research: Understanding the Basics. Retrieved from [Link]

• PubMed. (n.d.). Recovery of protein by coomassie brilliant blue precipitation prior to electrophoresis. Retrieved from [Link]

• ResearchGate. (2016, January 13). Why is my protein precipitating after fluorescent labeling?. Retrieved from [Link]

• Agilent Technologies, Inc. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Retrieved from [Link]

Sources

• 1. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 2. Immunofluorescence Troubleshooting Tips [elabscience.com]
• 3. stjohnslabs.com [stjohnslabs.com]
• 4. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 5. hycultbiotech.com [hycultbiotech.com]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Texas red-X,SE | TargetMol [targetmol.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Texas Red-X, succinimidyl ester | CAS 199745-67-0 | AAT Bioquest | Biomol.com [biomol.com]
• 11. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. bio-rad.com [bio-rad.com]
• 13. canyons.edu [canyons.edu]
• 14. m.youtube.com [m.youtube.com]
• 15. Antibody Purification Column Formats | Thermo Fisher Scientific - SG [thermofisher.com]
• 16. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 17. Small Molecule and Biotin Removal | Thermo Fisher Scientific - US [thermofisher.com]
• 18. Dialysis or Desalting? Choosing a Protein Purification Method - Life in the Lab [thermofisher.com]
• 19. info.gbiosciences.com [info.gbiosciences.com]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. researchgate.net [researchgate.net]
• 22. assets.fishersci.com [assets.fishersci.com]

Technical Support Center: Texas Red-X Fluorescence Quenching

Welcome to the technical support center for Texas Red-X. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting strategies and frequently asked questions to address fluorescence quenching issues encountered during your experiments. As Senior Application Scientists, we aim to provide not just procedural steps, but also the scientific rationale behind them to empower you to optimize your results.

Troubleshooting Guide: Diagnosing and Resolving Signal Loss

Fluorescence quenching, the decrease in fluorescence intensity, can arise from various processes that interfere with the fluorophore's ability to emit light. This guide will walk you through common problems and their solutions when working with Texas Red-X.

Issue 1: My Texas Red-X signal is fading rapidly during imaging.

This phenomenon is likely photobleaching, the irreversible photochemical destruction of the fluorophore upon exposure to light.[1] The high-intensity light used for excitation can generate reactive oxygen species (ROS) that permanently damage the Texas Red-X molecule, rendering it non-fluorescent.[2]

Root Cause Analysis & Solutions:

• Excessive Excitation Light: The rate of photobleaching is directly proportional to the intensity and duration of light exposure.[1][3]

  • Protocol 1: Minimizing Light Exposure:

    • Reduce Laser Power/Light Source Intensity: Use the lowest possible illumination intensity that provides an adequate signal-to-noise ratio.[4] Neutral density filters can be employed to attenuate the light source.[2][5]

    • Minimize Exposure Time: Keep the camera exposure time as short as possible while still capturing a clear image.[2][4]

    • Avoid Unnecessary Illumination: Locate the region of interest using transmitted light or a lower magnification before switching to fluorescence imaging.[5][6] Keep the shutter closed when not actively acquiring images.[1][4]

• Presence of Molecular Oxygen: Oxygen is a common quencher that can enhance the rate of intersystem crossing to a non-fluorescent triplet state and contribute to the formation of ROS.[7][8]

  • Protocol 2: Using Antifade Mounting Media:

    • Select an Appropriate Antifade Reagent: Commercially available antifade mounting media are essential for fixed-cell imaging.[1] These reagents contain chemical compounds that scavenge ROS.[2][9] Popular choices include ProLong™ Gold, VECTASHIELD®, and solutions containing p-phenylenediamine (PPD) or 1,4-diazabicyclo[2.2.2]octane (DABCO).[2][10]

    • Proper Mounting: After the final washing step of your staining protocol, carefully aspirate excess buffer and add a drop of the antifade mounting medium to your sample before placing the coverslip. Avoid introducing air bubbles.

    • Curing: Allow the mounting medium to cure as per the manufacturer's instructions, typically overnight at 4°C in the dark, before imaging.[11]

Visualizing the Problem: The Jablonski Diagram and Photobleaching

The following diagram illustrates the electronic state transitions of a fluorophore and how quenching and photobleaching interfere with fluorescence.

Caption: Jablonski diagram illustrating fluorescence and competing quenching pathways.

Issue 2: My signal is weak or non-existent, even with fresh samples.

Low signal intensity can be due to a variety of factors, from suboptimal environmental conditions to issues with the labeling protocol itself.

Root Cause Analysis & Solutions:

• Environmental Effects: The fluorescence quantum yield of Texas Red-X can be influenced by its local environment.[12][13]

  • pH: Extreme pH values can alter the charge state of the fluorophore and lead to quenching.[13][14] Most immunofluorescence protocols use buffers with a physiological pH between 7.2 and 7.4. Ensure your wash and antibody dilution buffers are correctly prepared.

  • Solvent Polarity: While Texas Red-X is water-soluble, changes in the polarity of the microenvironment can affect its spectral properties.[12][15] This is a critical consideration in applications like protein binding studies.

  • Temperature: While Texas Red is relatively stable to temperature changes compared to other dyes, high temperatures can increase molecular collisions, enhancing dynamic quenching.[16][17]

• Aggregation-Caused Quenching (ACQ): At high concentrations, fluorophores like Texas Red-X can form non-fluorescent aggregates (dimers or higher-order complexes).[8][16][18] This is also known as self-quenching.

  • Protocol 3: Optimizing Antibody Concentration:

    • Titrate Your Antibodies: Over-labeling proteins with Texas Red-X or using too high a concentration of a Texas Red-X conjugated secondary antibody can lead to ACQ.[16][19] Perform a titration experiment to determine the optimal antibody concentration that yields the brightest signal with the lowest background.[20]

    • Start with Manufacturer's Recommendations: Begin with the dilution range suggested on the antibody datasheet and perform a series of 2-fold dilutions.[11]

    • Analyze Signal-to-Noise: Image each concentration under identical conditions and select the dilution that provides the best balance between specific signal and background.

• Incompatible Reagents: Certain chemicals can act as quenchers.

  • Halide Ions & Heavy Metals: Ions like iodide and chloride are known quenchers.[8][14] While typically not in high concentrations in biological buffers, be mindful of any unusual buffer components.

Visualizing the Problem: Aggregation-Caused Quenching

Caption: High concentrations of Texas Red-X (TR-X) can lead to aggregation and self-quenching.

Frequently Asked Questions (FAQs)

Q1: What are the optimal excitation and emission wavelengths for Texas Red-X?

Texas Red-X has an excitation maximum around 595 nm and an emission maximum around 613 nm.[15][21][22] It is efficiently excited by 594 nm laser lines and can also be excited, though less efficiently, by the 561 nm or 567 nm laser lines.[15][22]

Q2: How is Texas Red-X different from Texas Red?

Texas Red-X contains a seven-atom aminohexanoyl spacer ("X") between the fluorophore and its reactive group.[22][23][24] This spacer helps to separate the dye from the molecule it's conjugated to, which can reduce the likelihood of the fluorophore interacting with the biomolecule and potentially quenching its own fluorescence.[23][25]

Q3: Can I use Texas Red-X for multi-color imaging?

Yes, Texas Red-X is frequently used for multi-color experiments. Its emission spectrum has minimal overlap with green fluorophores like FITC or Alexa Fluor 488.[26] When planning multi-color panels, use a spectra viewer to check for potential spectral overlap with other dyes to avoid bleed-through.[21]

Q4: My unstained control sample is showing red fluorescence. What should I do?

This is likely due to autofluorescence from the cells or tissue itself.[11][27]

• Fixation: Over-fixation or using old fixatives can increase autofluorescence.[11][20] Ensure you are using fresh 4% formaldehyde for a defined period (e.g., 15 minutes for cultured cells).[20]

• Quenching Autofluorescence: You can pre-treat your samples with an autofluorescence quenching agent, such as Sudan Black B.[1]

• Wavelength Selection: If possible, choose fluorophores with longer emission wavelengths (far-red or near-infrared) as autofluorescence is often less pronounced in that region of the spectrum.[11]

Q5: How should I store my Texas Red-X conjugated antibodies?

Always follow the manufacturer's storage instructions. Typically, fluorescently labeled antibodies should be stored at 4°C in the dark.[27] Avoid freezing and thawing, as this can damage the antibody and the fluorophore.[27] Aliquoting the antibody upon receipt can help minimize freeze-thaw cycles.[27]

Quantitative Data Summary

Parameter	Value	Source(s)
Excitation Maximum	~595 nm	[15][21][22]
Emission Maximum	~613 nm	[15][21][22]
Common Laser Lines	561 nm, 594 nm	[22]
Molar Extinction Coeff. (at 596 nm)	~85,000 M⁻¹cm⁻¹	[15]

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing quenching issues.

Caption: A step-by-step workflow for troubleshooting Texas Red-X fluorescence quenching.

References

• How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide. (n.d.). KEYENCE. Retrieved January 8, 2026, from [Link]

• What is fluorescence quenching? (2024, September 26). AxisPharm. Retrieved January 8, 2026, from [Link]

• Quenching (fluorescence). (n.d.). Wikipedia. Retrieved January 8, 2026, from [Link]

• Quenching of Fluorescence. (n.d.). Slideshare. Retrieved January 8, 2026, from [Link]

• Quenching. (n.d.). NanoTemper Technologies. Retrieved January 8, 2026, from [Link]

• “Where the hell did my signal go?” AKA The Problems (and Uses) of 'Photobleaching' in Microscopy and Imaging. (2025, June 6). Bitesize Bio. Retrieved January 8, 2026, from [Link]

• Photobleaching in Live Cell Imaging. (2018, April 26). Biocompare. Retrieved January 8, 2026, from [Link]

• Texas Red spectral characteristics. (n.d.). Salk Institute for Biological Studies. Retrieved January 8, 2026, from [Link]

• Texas Red. (n.d.). Wikipedia. Retrieved January 8, 2026, from [Link]

• Galbán, J., Mateos, E., Cebolla, V., Domínguez, A., Delgado-Camón, A., de Marcos, S., Sanz-Vicente, I., & Sanz, V. (2009). The environmental effect on the fluorescence intensity in solution. An analytical model. Photochemical & Photobiological Sciences, 8(11), 1615–1622. [Link]

• Troubleshooting - Immunofluorescence Assays. (n.d.). ibidi. Retrieved January 8, 2026, from [Link]

• Lee, L. G., & Lee, T. M. (2004). Emission Characteristics of Fluorescent Labels with Respect to Temperature Changes and Subsequent Effects on DNA Microchip Studies. Applied and Environmental Microbiology, 70(8), 4642–4647. [Link]

• Immunofluorescence Troubleshooting. (2020, November 12). St John's Laboratory Ltd. Retrieved January 8, 2026, from [Link]

• Andersson, H., Baehrendtz, K., Aslund, N., & Carlsson, K. (1996). Spectra and fluorescence lifetimes of lissamine rhodamine, tetramethylrhodamine isothiocyanate, texas red, and cyanine 3.18 fluorophores: influences of some environmental factors recorded with a confocal laser scanning microscope. Journal of Microscopy, 184(Pt 2), 119–129.

• Troubleshooting Immunofluorescence: Excess (Bright) Signal. (2018, November 30). Cell Signaling Technology. Retrieved January 8, 2026, from [Link]

• Andersson, H., Baehrendtz, K., Aslund, N., & Carlsson, K. (1996). Spectra and fluorescence lifetimes of lissamine rhodamine, tetramethylrhodamine isothiocyanate, Texas Red, and cyanine 3.18 fluorophores: Influences of some environmental factors recorded with a confocal laser scanning microscope. ResearchGate. [Link]

• Texas Red Dye Profile. (n.d.). FluoroFinder. Retrieved January 8, 2026, from [Link]

• 5 considerations for buffer optimization during biologics formulation development. (n.d.). Refeyn. Retrieved January 8, 2026, from [Link]

• Targeting Optimal Buffers for Downstream Crystallisation Screening. (n.d.). Applied Photophysics. Retrieved January 8, 2026, from [Link]

• Liu, Y., Sun, Y., & Li, Y. (2023). Aggregation-Caused Quenching Dyes as Potent Tools to Track the Integrity of Antitumor Nanocarriers: A Mini-Review. Molecules, 28(13), 5085. [Link]

• Paul, A., Singh, A. K., & Guchhait, N. (2013). Probing the Aggregation and Signaling Behavior of Some Twisted 9,9′-Bianthryl Derivatives: Observation of Aggregation-Induced Blue-Shifted Emission. The Journal of Physical Chemistry B, 117(41), 12513–12523. [Link]

• Targeting Optimal Buffers for Downstream Crystallisation Screening. (n.d.). Applied Photophysics. Retrieved January 8, 2026, from [Link]

• Wang, Y., Zhang, J., & Geng, Y. (2020). From aggregation-caused quenching to aggregation-induced delayed fluorescence: the impact of the effect of substituents. Journal of Materials Chemistry C, 8(12), 4165–4173. [Link]

Sources

• 1. bitesizebio.com [bitesizebio.com]
• 2. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. biocompare.com [biocompare.com]
• 5. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. ossila.com [ossila.com]
• 8. Quenching (fluorescence) - Wikipedia [en.wikipedia.org]
• 9. Antifade Reagents | Reagents | Tocris Bioscience [tocris.com]
• 10. bidc.ucsf.edu [bidc.ucsf.edu]
• 11. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 12. The environmental effect on the fluorescence intensity in solution. An analytical model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Spectra and fluorescence lifetimes of lissamine rhodamine, tetramethylrhodamine isothiocyanate, texas red, and cyanine 3.18 fluorophores: influences of some environmental factors recorded with a confocal laser scanning microscope. | Semantic Scholar [semanticscholar.org]
• 14. Quenching of Fluorescence | PPTX [slideshare.net]
• 15. Texas Red - Wikipedia [en.wikipedia.org]
• 16. What is fluorescence quenching? | AxisPharm [axispharm.com]
• 17. Emission Characteristics of Fluorescent Labels with Respect to Temperature Changes and Subsequent Effects on DNA Microchip Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Long-Wavelength Rhodamines, Texas Red Dyes and QSY Quenchers—Section 1.6 | Thermo Fisher Scientific - JP [thermofisher.com]
• 19. stjohnslabs.com [stjohnslabs.com]
• 20. m.youtube.com [m.youtube.com]
• 21. Spectrum [Texas Red-X] | AAT Bioquest [aatbio.com]
• 22. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - HK [thermofisher.com]
• 23. Texas Red-X, acid *CAS 199745-67-0* | AAT Bioquest [aatbio.com]
• 24. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - HK [thermofisher.com]
• 25. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 26. Long-Wavelength Rhodamines, Texas Red Dyes and QSY Quenchers—Section 1.6 | Thermo Fisher Scientific - US [thermofisher.com]
• 27. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]

Technical Support Center: Improving Signal-to-Noise Ratio with Texas Red-X Conjugates

Welcome to the technical support guide for optimizing experiments using Texas Red-X. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the reasoning behind them, empowering you to troubleshoot effectively and achieve publication-quality data. This guide is structured as a series of frequently asked questions that address common challenges encountered when working to improve the signal-to-noise ratio (SNR) in fluorescence applications.

Section 1: Foundational Questions & Weak Signal Troubleshooting

FAQ 1: What are the spectral properties of Texas Red-X, and why are they critical for my experimental setup?

Understanding the spectral characteristics of your fluorophore is the first step to a successful experiment. Texas Red-X is a derivative of Sulforhodamine 101, designed for easier conjugation to antibodies and proteins.[1][2] Its spectral properties dictate the optimal hardware—lasers, filters, and detectors—required to maximize signal collection while minimizing background.

The key is to match your microscope's filter sets to the excitation and emission peaks of the dye.[3] Using a mismatched filter set can lead to inefficient excitation of the fluorophore (weak signal) or excessive bleed-through of excitation light into your emission channel (high background).

Table 1: Spectral Properties of Texas Red-X

Property	Wavelength/Value	Significance for SNR
Excitation Maximum	~595-596 nm[4][5]	The peak wavelength at which the fluorophore most efficiently absorbs light. Your excitation source (e.g., 594 nm laser) should be as close to this as possible.
Emission Maximum	~613-615 nm[4][5][6]	The peak wavelength of emitted fluorescence. Your emission filter should be centered around this peak to collect the maximum signal.
Extinction Coefficient	~85,000 cm⁻¹M⁻¹[4][5]	A measure of how strongly the dye absorbs light at its excitation maximum. A higher value generally contributes to a brighter signal.
Recommended Filter Set	Excitation: ~560-580 nm, Dichroic: ~585 nm, Emission: ~600-650 nm[7][8]	An optimized filter set ensures that only the desired wavelengths for excitation and emission are used, which is crucial for separating signal from noise.[9]

FAQ 2: I'm seeing a very weak or no signal from my Texas Red-X conjugate. What are the primary causes?

A weak or absent signal is a common frustration that can usually be traced to a few key areas: the reagents, the protocol, or the imaging hardware. The following workflow helps diagnose the root cause.

Caption: Troubleshooting workflow for weak or no signal.

Expertise & Experience:

• Reagent Check: The most common issue is antibody concentration.[10] If you are using a new antibody, it must be titrated to find the optimal concentration that maximizes signal without introducing high background. Also, confirm that your target protein is actually expressed in your cell/tissue type.

• Protocol Check: Improper fixation can mask the antigen epitope, preventing antibody binding. Overly harsh permeabilization (e.g., with high concentrations of Triton X-100) can strip membrane proteins.[11] Conversely, insufficient permeabilization will prevent antibodies from reaching intracellular targets.[12]

• Hardware Check: Always verify that your microscope's filter cubes match the spectral profile of Texas Red-X.[11] A filter set designed for a different red fluorophore, like TRITC, will not be optimal. Start by increasing the detector exposure time or gain before increasing laser power to minimize the risk of photobleaching.[13]

Section 2: Troubleshooting High Background (The "Noise" Problem)

FAQ 3: My images have high background, obscuring my specific signal. How can I diagnose the source?

High background is the primary enemy of a good SNR. It can originate from several sources, broadly categorized as autofluorescence and non-specific binding.[14][15] The first diagnostic step is to run proper controls.[16][17]

Essential Controls:

• Unstained Control: An unstained sample imaged with the same settings used for your stained sample. This reveals the baseline autofluorescence of your cells or tissue.[15][18]

• Secondary-Only Control: A sample incubated with only the Texas Red-X conjugated secondary antibody (no primary antibody). This identifies non-specific binding of the secondary antibody.[10][12]

Caption: Diagnostic flowchart for high background sources.

FAQ 4: What is the optimal blocking strategy to prevent non-specific binding of my Texas Red-X conjugate?

Blocking is a critical step to prevent antibodies from binding to non-target sites through hydrophobic or ionic interactions. An effective blocking solution saturates these sites with inert proteins before the antibody is introduced.[19]

Authoritative Grounding: The most effective blocking agent is often normal serum from the same species in which the secondary antibody was raised.[19][20][21] For example, if you are using a Goat anti-Mouse secondary antibody conjugated to Texas Red-X, you should block with normal goat serum. This is because the serum contains endogenous immunoglobulins that will bind to any Fc receptors in your sample and also competitively inhibit non-specific binding of your secondary antibody.[10][21]

Protocol: Optimized Blocking and Antibody Incubation

• Prepare Blocking Buffer: A common and effective blocking buffer consists of:

  • 5-10% Normal Goat Serum (assuming a goat-hosted secondary)

  • 1-3% Bovine Serum Albumin (BSA)[20]

  • 0.1-0.3% Triton X-100 (for permeabilization, if needed)

  • Dissolved in Phosphate-Buffered Saline (PBS).

• Blocking Step: After fixation and permeabilization, incubate your sample with the blocking buffer for at least 1 hour at room temperature.[20][22]

• Primary Antibody Incubation: Dilute your primary antibody in the blocking buffer. This maintains the blocking effect throughout the incubation.[19] Incubate for 1-2 hours at room temperature or overnight at 4°C.[20][22]

• Washing: Wash the sample thoroughly after primary antibody incubation (e.g., 3 x 5 minutes in PBS) to remove unbound antibodies.[14]

• Secondary Antibody Incubation: Dilute your Texas Red-X conjugated secondary antibody in the blocking buffer. Incubate for 1 hour at room temperature, protected from light.[22]

• Final Washes: Repeat the thorough washing steps (e.g., 3 x 5 minutes in PBS), protected from light, before mounting.

FAQ 5: How can I combat autofluorescence from my tissue or cells?

Autofluorescence is fluorescence emitted by endogenous molecules within the sample, such as collagen, elastin, NADH, and lipofuscin.[18][23] It is often most prominent in the blue and green channels but can extend into the red spectrum, especially after aldehyde fixation (e.g., with formaldehyde or glutaraldehyde), which can create fluorescent Schiff bases.[17][24][25]

Strategies to Reduce Autofluorescence:

• Change Fixative: If possible, try using an organic solvent like ice-cold methanol instead of aldehyde-based fixatives.[16][18]

• Chemical Quenching:

  • Sodium Borohydride: Treatment with this reagent can reduce aldehyde-induced autofluorescence, though results can be variable.[18][24]

  • Sudan Black B: This dye is effective at quenching lipofuscin autofluorescence, which is common in aged tissues.[17][24]

• Use Far-Red Fluorophores: The most reliable strategy is often to shift to fluorophores that emit further into the red or far-red spectrum (e.g., Alexa Fluor 647), where autofluorescence is significantly lower.[16][17][24]

• Spectral Unmixing: If your microscope is equipped with a spectral detector, you can capture the emission spectrum of an unstained sample and use software to computationally subtract this autofluorescence "signature" from your stained images.[23]

Section 3: Optimizing the "Signal"

FAQ 6: My background is low, but my specific signal is still dim. How can I increase signal strength?

Once background is controlled, focus on maximizing specific signal. This involves ensuring your antibody is working at its peak efficiency.

Protocol: Antibody Titration for Optimal SNR

The goal of titration is to find the antibody concentration that gives the brightest specific signal with the lowest background. Using too much antibody is a common mistake that increases cost and background noise.[10][26]

• Prepare Serial Dilutions: Prepare a series of dilutions of your primary antibody in blocking buffer. A good starting range for a new antibody is 1:50, 1:100, 1:250, 1:500, and 1:1000.

• Stain Samples: Prepare identical samples (e.g., multiple wells of cells on a plate or serial tissue sections). Stain each sample with a different antibody dilution, keeping all other parameters (incubation time, secondary antibody concentration, etc.) constant.

• Image Consistently: Image each sample using the exact same microscope settings (laser power, exposure time, gain). It is critical to avoid adjusting settings to make a weakly stained sample look brighter, as this invalidates the comparison.

• Analyze and Compare: Visually inspect the images to determine which dilution provides the best balance of bright, specific staining and low background. This is your optimal working concentration.

FAQ 7: My Texas Red-X signal fades rapidly during imaging. How can I minimize photobleaching?

Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to excitation light.[27] Texas Red is more susceptible to photobleaching than newer generation dyes.[28]

Strategies to Minimize Photobleaching:

• Use an Antifade Mounting Medium: This is the most effective method.[28] These reagents contain chemical scavengers that quench the reactive oxygen species responsible for photobleaching, extending the life of the fluorescent signal.[28][29]

• Minimize Light Exposure:

  • Reduce the intensity of the excitation light source (laser power or lamp intensity) to the lowest level that still provides a detectable signal.[28][30]

  • Decrease the exposure time (dwell time) at each pixel.

  • Only expose the sample to light when actively acquiring an image. Use the eyepiece or a low-power "find" mode to locate your region of interest before switching to full illumination for capture.[29]

• Image Averaging: Acquire multiple, rapid scans with low laser power and average them together. This can build up a stronger signal from the fluorophore while keeping the instantaneous light dose low, reducing the rate of photobleaching.[13]

Section 4: Advanced Considerations

FAQ 8: When should I consider using a different fluorophore instead of Texas Red-X?

While Texas Red-X is a classic and useful dye, modern fluorophores have been developed with superior photophysical properties. Consider switching to an alternative if you face persistent issues with brightness or photostability.

Trustworthiness: Newer dyes like the Alexa Fluor™ or DyLight™ series are generally brighter and significantly more photostable than Texas Red.[5][28] This means they can produce a stronger signal that lasts longer under illumination, directly leading to a better SNR.

Table 2: Comparison of Texas Red-X and Modern Alternatives

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Relative Brightness	Relative Photostability
Texas Red-X	~595	~613	Standard	Moderate
Alexa Fluor 594	~590	~618[31]	Higher[32]	Higher[32][33]
DyLight 594	~593	~618	Higher	Higher
CF®594	~593	~614	Higher	Higher

Expert Recommendation: If your experimental goal is to detect a low-abundance target or perform long-term time-lapse imaging, switching to a modern alternative like Alexa Fluor 594 is highly recommended.[3] The increased brightness and photostability will provide a significant advantage in achieving a high signal-to-noise ratio.

References

• A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy. PLOS One. [Link]

• Tips to Minimize Autofluorescence. FluoroFinder. [Link]

• A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy. PLoS One. [Link]

• Alexa Fluor Dyes: Simply the Best and Brightest Fluorescent Dyes and Conjugates. UCI Department of Chemistry. [Link]

• 9 tips to optimize your immunofluorescence staining. ONI Bio. [Link]

• How to Reduce Autofluorescence. SouthernBiotech. [Link]

• Improving signal-to-noise ratio of structured light microscopy based on photon reassignment. Optics Express. [Link]

• Texas Red Filter Set for Fluorescence Spectroscopy. Elliot Scientific. [Link]

• IN FOCUS: Cutting Through the Fog: Reducing Background Autofluorescence in Microscopy. Cardiff University Bioimaging Hub News. [Link]

• Resolving your Noise Complaints – the Basics of Signal/Noise Ratio in Microscopy. Bitesize Bio. [Link]

• How to Reduce Autofluorescence. Labcompare.com. [Link]

• A Framework to enhance the Signal-to-Noise Ratio for Quantitative Fluorescence Microscopy. bioRxiv. [Link]

• Troubleshooting Immunofluorescence. Hycult Biotech. [Link]

• Texas Red Dye Profile. FluoroFinder. [Link]

• Dual Band Excitation: FITC-Texas Red. Nikon's MicroscopyU. [Link]

• Ten Approaches That Improve Immunostaining: A Review of the Latest Advances for the Optimization of Immunofluorescence. PubMed Central. [Link]

• Understanding Blocking Buffers in Immunofluorescence Workflows. Visikol. [Link]

• Immunofluorescence Troubleshooting. St John's Laboratory Ltd. [Link]

• Immunofluorescence (IF/ICC) Troubleshooting: Why the immune fluorescence result has high background? Sino Biological. [Link]

• XF414 Texas Red/Alexa Fluor 568 Premium Fluorescence Filter Set. Omega. [Link]

• Texas Red. Wikipedia. [Link]

• Texas Red Filter Set. Iridian Spectral Technologies. [Link]

• Photobleaching in Live Cell Imaging. Biocompare. [Link]

• What do you use to reduce phototoxicity/photobleaching during live cell imaging? Reddit. [Link]

• Selection of Fluorophores for Immunofluorescent Staining. Dianova. [Link]

• Fluorochromes Description. Flow Cytometry Facility - University of Chicago. [Link]

Sources

• 1. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. Long-Wavelength Rhodamines, Texas Red Dyes and QSY Quenchers—Section 1.6 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. Selection of Fluorophores for Immunofluorescent Staining - dianova [dianova.com]
• 4. FluoroFinder [app.fluorofinder.com]
• 5. Texas Red - Wikipedia [en.wikipedia.org]
• 6. Spectrum [Texas Red-X] | AAT Bioquest [aatbio.com]
• 7. Texas Red Filter Set for Fluorescence Spectroscopy [elliotscientific.com]
• 8. Dual Band Excitation: FITC-Texas Red | Nikon’s MicroscopyU [microscopyu.com]
• 9. A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy | PLOS One [journals.plos.org]
• 10. stjohnslabs.com [stjohnslabs.com]
• 11. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 12. hycultbiotech.com [hycultbiotech.com]
• 13. bitesizebio.com [bitesizebio.com]
• 14. sinobiological.com [sinobiological.com]
• 15. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 16. southernbiotech.com [southernbiotech.com]
• 17. labcompare.com [labcompare.com]
• 18. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 19. oni.bio [oni.bio]
• 20. 9 Tips to optimize your IF experiments | Proteintech Group [ptglab.com]
• 21. Blocking Buffers in Immunofluorescence Workflows [visikol.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. IN FOCUS: Cutting Through the Fog: Reducing Background Autofluorescence in Microscopy. | Bioimaging Hub News [blogs.cardiff.ac.uk]
• 24. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 25. vectorlabs.com [vectorlabs.com]
• 26. IHC Troubleshooting Guide | Thermo Fisher Scientific - BR [thermofisher.com]
• 27. Ten Approaches That Improve Immunostaining: A Review of the Latest Advances for the Optimization of Immunofluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 28. vectorlabs.com [vectorlabs.com]
• 29. biocompare.com [biocompare.com]
• 30. What strategies can I use to reduce photobleaching in live-cell imaging? | AAT Bioquest [aatbio.com]
• 31. Fluorophore Selection Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 32. chem.uci.edu [chem.uci.edu]
• 33. cancer.iu.edu [cancer.iu.edu]

photobleaching issues with Texas Red-X and how to prevent them

A Guide to Understanding and Preventing Photobleaching in Fluorescence Microscopy

Welcome to the technical support center for Texas Red-X and related fluorophores. As Senior Application Scientists, we understand that achieving brilliant, stable fluorescence is critical to your research. This guide is designed to provide you with in-depth, practical solutions to one of the most common challenges in fluorescence imaging: photobleaching. Here, we'll move beyond simple protocols to explain the underlying mechanisms of photobleaching and provide you with the expert strategies needed to ensure the integrity and reproducibility of your data.

Section 1: Understanding Photobleaching — The "Why"

This section addresses the fundamental questions surrounding the photobleaching of Texas Red-X.

Q1: What is photobleaching and why does it happen to my Texas Red-X labeled samples?

A: Photobleaching is the irreversible photochemical destruction of a fluorophore, causing it to permanently lose its ability to emit light.[1][2] The process begins when a Texas Red-X molecule absorbs light from your microscope's light source (e.g., a laser or lamp). This elevates the molecule to an excited singlet state. While it can return to its ground state by emitting a photon (the fluorescence you want to capture), there's a chance it will instead transition to a highly reactive, long-lived "triplet state".[3]

In this triplet state, the fluorophore can react with molecular oxygen in its environment, generating reactive oxygen species (ROS) like singlet oxygen.[4][5] These ROS are highly destructive and can chemically attack the Texas Red-X molecule, cleaving covalent bonds and permanently destroying its fluorescent properties.[2] While Texas Red is known for its relative stability, it is not immune to this process, especially under intense or prolonged illumination.[5][6]

Q2: What are the consequences of photobleaching in my experiments?

A: The most immediate consequence is a progressive fading of your fluorescent signal during imaging. This can lead to several critical problems:

• Poor Signal-to-Noise Ratio: As the signal diminishes, it becomes harder to distinguish from background noise, compromising image quality.

• Loss of Data: For time-lapse experiments or when imaging multiple regions of a slide, the signal in areas imaged later may be significantly weaker than in those imaged first, leading to inconsistent and unquantifiable data.

• False Negative Results: In weakly expressing samples, the signal might bleach so quickly that it falls below the detection threshold, leading you to incorrectly conclude that your target is not present.[7]

• Phototoxicity in Live Cells: The same ROS that destroy fluorophores can also damage cellular components, leading to artifacts and compromising cell health in live-cell imaging experiments.[8]

Q3: What are the main factors that accelerate photobleaching?

A: Several experimental factors can dramatically increase the rate of photobleaching:

• High Illumination Intensity: This is the primary driver. Using excessive laser power or lamp intensity increases the rate at which fluorophores enter the destructive triplet state.[9][10]

• Long Exposure Times: The longer the sample is illuminated, the more cycles of excitation and potential degradation each fluorophore undergoes.[11]

• Presence of Oxygen: Molecular oxygen is a key ingredient in the most common photobleaching pathway.[4] While difficult to eliminate completely, its effects can be mitigated.

• Fluorophore Choice: While you're here for Texas Red-X, it's important to know that different dyes have varying levels of photostability. Older dyes like FITC are notoriously less stable than newer generations like the Alexa Fluor or DyLight series.[7][10]

Section 2: Proactive Prevention & Troubleshooting Guide

Here, we provide actionable strategies and solutions to specific problems you may encounter during your experiments.

Part A: The First Line of Defense — Antifade Reagents

Q4: What are antifade reagents and how do they work?

A: Antifade reagents are chemical compounds added to mounting media specifically to combat photobleaching. Most function as reactive oxygen species scavengers.[3][12] They neutralize the harmful ROS generated during fluorescence excitation before they can damage the Texas Red-X fluorophore.[4] Some antifade agents can also directly interact with the fluorophore's triplet state, returning it to the ground state and preventing ROS formation altogether.[13]

Q5: Which antifade reagent should I choose? Commercial vs. DIY?

A: The choice depends on your application, budget, and convenience. Both commercial and "home-brew" solutions can be highly effective.

Antifade Agent	Active Ingredient(s)	Mechanism of Action	Pros	Cons
Commercial (e.g., ProLong™ Gold, VECTASHIELD®)	Often proprietary, may contain PPD, DABCO, or other scavengers.[9]	Primarily ROS scavenging.	Validated performance, high-quality, convenient.	Higher cost.
p-Phenylenediamine (PPD)	p-Phenylenediamine	Highly effective ROS scavenger.[4][12]	Very effective at preventing fading.[14]	Can reduce initial signal intensity, can be toxic, may turn brown upon oxidation, and can negatively interact with cyanine dyes (Cy-dyes).[3][15]
n-Propyl gallate (NPG)	n-Propyl gallate	ROS scavenger.[4][12]	Non-toxic, suitable for some live-cell applications.[12][15]	Less effective than PPD, can be difficult to dissolve, may have anti-apoptotic effects that can interfere with biological studies.[3][15]
DABCO	1,4-diazabicyclo[2.2.2]octane	ROS scavenger.[4][12]	Less toxic than PPD.	Less effective than PPD.[3]

Experimental Protocol: Preparation of a PPD-Glycerol Antifade Mounting Medium

This protocol provides a classic, effective recipe for an antifade mounting medium. Safety Note: p-Phenylenediamine (PPD) is toxic. Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses, and work in a well-ventilated area.

Materials:

• p-Phenylenediamine (PPD), free base (e.g., Sigma-Aldrich P6001)

• Glycerol (non-fluorescent grade)

• 1M Tris buffer, pH 9.0

• Deionized water

• 15 mL conical tube

Procedure:

• Weigh out 20 mg (0.020 g) of PPD and place it into a 15 mL conical tube.

• Add 1 mL of 1M Tris buffer (pH 9.0).

• Add 2 mL of deionized water.

• Vortex vigorously until the PPD is completely dissolved.

• Add 7 mL of glycerol.

• Vortex again until the solution is homogeneous.

• Wrap the tube in aluminum foil to protect it from light and store it in aliquots at -20°C. The solution is stable for several months. Discard if it becomes dark brown.[16]

Part B: Optimizing Your Microscope and Imaging Protocol

Q6: My signal is fading incredibly fast, even with an antifade reagent. What settings should I check on my microscope?

A: This is a common issue that often stems from excessive illumination. Here is a workflow to systematically optimize your acquisition parameters:

Step-by-Step Guide to Optimizing Acquisition:

• Reduce Illumination Intensity: This is the most critical step. Lower your laser power or lamp intensity to the minimum level required for a decent signal-to-noise ratio.[9] For arc lamps, use neutral density (ND) filters to attenuate the light.[10]

• Minimize Exposure Time: Use the shortest camera exposure time that still provides a clear image. A high-quality, sensitive camera is invaluable here as it can detect weaker signals, allowing for lower light exposure.[9][11]

• Use Transmitted Light to Focus: Locate your region of interest using transmitted light (like DIC or phase contrast) before switching to fluorescence. This avoids unnecessarily bleaching your sample while you are focusing.[7]

• Close the Shutter: Always close the fluorescence shutter when you are not actively acquiring an image.[13] Unnecessary illumination between acquisitions is a major source of photobleaching.[17]

• Choose the Right Filters: Ensure you are using a filter set that is specifically designed for Texas Red (Excitation ~595 nm, Emission ~615 nm).[18][19] Mismatched filters can lead to inefficient excitation and the need for higher light intensity.

• Consider Your Objective: Use an objective with a high numerical aperture (NA). High NA objectives are more efficient at collecting emitted light, which means you can use a lower excitation intensity to get the same image brightness.

Section 3: Troubleshooting Common Scenarios

Q: My Texas Red-X signal is bright initially but disappears when I try to take a Z-stack. What's happening?

A: A Z-stack involves taking multiple images at different focal planes, which significantly increases the total light exposure on your sample. The rapid fading you're seeing is cumulative photobleaching.

• Solution: First, reduce the number of Z-steps to the absolute minimum required to capture your structure of interest. Second, dramatically reduce your laser power or illumination intensity. It is better to have a slightly noisier image stack that is complete than a bright but partially bleached one. Finally, ensure you are using a high-quality antifade reagent.

Q: I'm performing live-cell imaging and my cells are dying during the experiment. Could this be related to my Texas Red-X signal fading?

A: Yes, this is a strong indication of phototoxicity. The same reactive oxygen species that cause photobleaching also cause significant damage to cellular structures, leading to stress and cell death.[8]

• Solution: For live-cell imaging, minimizing light dose is even more critical. Use the lowest possible light intensity and the fastest possible exposure time.[17] Consider using time-lapse imaging to capture only essential time points instead of continuous imaging.[9] You may also need to switch to an antifade reagent specifically designed for live-cell work, such as Trolox or commercial formulations like ProLong™ Live Antifade Reagent.[20]

Q: Should I consider using a different fluorophore?

A: If you have optimized your imaging parameters and are still facing significant photobleaching with Texas Red-X, it may be beneficial to switch to a more photostable alternative.

• Recommendation: Modern dyes like Alexa Fluor 594 have been specifically engineered for superior photostability and brightness compared to traditional dyes like Texas Red.[10][21] For demanding applications like super-resolution or long-term time-lapse microscopy, this switch can make a substantial difference.

Section 4: Visualizing the Process

Diagram 1: The Photobleaching Pathway

The following diagram illustrates the simplified photophysical pathways of a fluorophore, highlighting the route that leads to photobleaching.

Caption: Experimental workflow for minimizing photobleaching during imaging.

References

• Mountants and Antifades - ResearchGate. Available at: [Link]

• How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide. Available at: [Link]

• Stennett, E., & Ciurtin, C. (2021). Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity. Journal of Cell Science, 134(18), jcs258589. Available at: [Link]

• Heslop-Harrison, P. Antifade Slide Mounting Solutions. University of Leicester. Available at: [Link]

• PPD Recipe (Antifade reagent). Available at: [Link]

• Biocompare. (2018, April 26). Photobleaching in Live Cell Imaging. Available at: [Link]

• News-Medical.Net. (2018, October 24). Minimizing Photobleaching in Fluorescence Microscopy. Available at: [Link]

• Biocompare. (2019, May 23). Excellent Anti-Fade Mounting Media for Immunofluorescence. Available at: [Link]

• SciSpace. Mounting Media and Antifade Reagents. Available at: [Link]

• Longin, A., et al. (1993). Comparison of anti-fading agents used in fluorescence microscopy: image analysis and laser confocal microscopy study. Journal of Histochemistry & Cytochemistry, 41(12), 1833-1840. Available at: [Link]

• Vogelsang, J., et al. (2009). Mechanisms and advancement of antifading agents for fluorescence microscopy and single-molecule spectroscopy. ChemPhysChem, 10(2), 321-336. Available at: [Link]

• FluoroFinder. Texas Red Dye Profile. Available at: [Link]

• Wikipedia. Texas Red. Available at: [Link]

• Labinsights. (2024, August 29). Characteristics and Applications of Texas Red Fluorescent Dyes. Available at: [Link]

• Wikipedia. Photobleaching. Available at: [Link]

• Heisterkamp, A., et al. (2011). Mechanisms of high-order photobleaching and its relationship to intracellular ablation. Journal of Biomedical Optics, 16(3), 038002. Available at: [Link]

Sources

• 1. Photobleaching Principles | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. Photobleaching - Wikipedia [en.wikipedia.org]
• 3. bidc.ucsf.edu [bidc.ucsf.edu]
• 4. vectorlabs.com [vectorlabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. labinsights.nl [labinsights.nl]
• 7. news-medical.net [news-medical.net]
• 8. journals.biologists.com [journals.biologists.com]
• 9. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 10. vectorlabs.com [vectorlabs.com]
• 11. What strategies can I use to reduce photobleaching in live-cell imaging? | AAT Bioquest [aatbio.com]
• 12. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Antifade Slide Mounting Solutions - Pat Heslop-Harrison [le.ac.uk]
• 17. biocompare.com [biocompare.com]
• 18. Spectrum [Texas Red-X] | AAT Bioquest [aatbio.com]
• 19. FluoroFinder [app.fluorofinder.com]
• 20. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - HK [thermofisher.com]
• 21. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - SG [thermofisher.com]

Technical Support Center: A Troubleshooting Guide for Texas Red-X Protein Conjugation

Welcome to the technical support center for Texas Red-X protein conjugation. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during the labeling of proteins and antibodies with Texas Red-X succinimidyl ester. Our approach is rooted in explaining the fundamental chemistry to empower you to make informed decisions and optimize your experimental outcomes.

Understanding the Chemistry: Why Texas Red-X?

Texas Red-X, a succinimidyl ester (SE) derivative of sulforhodamine 101, is a significant improvement over its sulfonyl chloride predecessor.[1][2] The core reaction involves the N-hydroxysuccinimide (NHS) ester group, which reacts with primary amines (—NH₂) found on the N-terminus of polypeptide chains and the side chains of lysine residues to form a stable, covalent amide bond.[3]

The "-X" in its name refers to a seven-atom aminohexanoyl spacer arm that separates the fluorophore from the reactive group.[2][4][5] This spacer is crucial as it reduces steric hindrance and minimizes the potential for the dye to interact with and quench its own fluorescence or affect the protein's biological activity after conjugation.[4][5] Furthermore, Texas Red-X SE is less susceptible to hydrolysis than the sulfonyl chloride version, offering a wider and more forgiving window for reaction conditions.[1]

Frequently Asked Questions & Troubleshooting

This section addresses the most common challenges in a question-and-answer format, providing both the "what to do" and the "why you're doing it."

Issue 1: Low or No Labeling Efficiency

Question: My final conjugate has minimal to no red fluorescence. What are the primary factors I should investigate?

This is the most frequent issue and can be traced back to four key areas: Reagent Integrity, Buffer Composition, Reaction Conditions, or the Protein itself.

Q: How do I know if my Texas Red-X, succinimidyl ester is still active?

NHS esters are moisture-sensitive.[6] While more stable than sulfonyl chlorides, Texas Red-X can still hydrolyze if improperly stored.[1]

• Cause & Mechanism: Hydrolysis is the primary enemy of NHS esters. In the presence of water, the ester bond is cleaved, rendering the dye incapable of reacting with amines.[3][7] This process is accelerated at higher pH.[7][8]

• Troubleshooting Steps:

  • Proper Storage: Always store the reagent desiccated at -20°C and protected from light.[6] Before opening, allow the vial to warm to room temperature to prevent condensation from forming inside.[6]

  • Solvent Quality: Use high-quality, anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to prepare the dye stock solution.[9] Old or wet solvent can hydrolyze the dye before the reaction even begins.[10]

  • Fresh Stock Solution: Prepare the dye stock solution immediately before use. Reactive dyes are not stable in solution for extended periods.[9]

Q: Can I use my standard Tris-based storage buffer for the conjugation reaction?

No. This is a critical and common error.

• Cause & Mechanism: The conjugation reaction targets primary amines. Buffers like Tris (tris(hydroxymethyl)aminomethane) and glycine contain primary amines and will therefore compete with the protein's lysine residues for the Texas Red-X dye, drastically reducing labeling efficiency.[8][11] Other additives can also interfere.

• Troubleshooting Steps:

  • Use Amine-Free Buffers: Exchange your protein into an amine-free buffer such as Phosphate-Buffered Saline (PBS), HEPES, or sodium bicarbonate/carbonate buffer before starting the conjugation.[11][12]

  • Check for Other Contaminants: Ensure the protein solution is free from other amine-containing additives like sodium azide, which can interfere with the reaction.[10] High concentrations of crude protein stabilizers like BSA or gelatin should also be removed.[13]

Q: What is the optimal pH for NHS ester conjugation and why is it so critical?

The pH of the reaction is a delicate balance between activating the target amines and deactivating the dye. The optimal range is typically pH 7.5-8.5.[1]

• Cause & Mechanism:

  • Below pH 7.5: The primary amines on the protein are predominantly in their protonated form (-NH₃⁺). This protonated amine is not nucleophilic and will not react with the NHS ester.[12]

  • Above pH 8.5: The rate of hydrolysis of the Texas Red-X NHS ester increases significantly.[7][8] The dye will react with water and hydrolyze faster than it can react with the protein, leading to low yield.[12]

• Troubleshooting Steps:

  • Verify pH: Carefully check and adjust the pH of your protein solution to be within the 7.5-8.5 range just before adding the dye. A 0.1 M sodium bicarbonate buffer at pH 8.3 is a common and effective choice.[11][14]

  • Optimize Molar Ratio: A common starting point is a 10-20 fold molar excess of dye to protein.[15] If labeling is low, you can increase this ratio. However, be aware that this increases the risk of over-labeling and precipitation (see Issue 2). For dilute protein solutions (<2 mg/mL), a higher molar excess may be needed to achieve sufficient labeling due to lower reaction efficiency.[14]

Q: I've checked my reagents, buffer, and reaction conditions, but the labeling efficiency is still poor. Could the problem be my protein?

Yes. The properties of the protein itself play a significant role.

• Cause & Mechanism:

  • Low Protein Concentration: The conjugation reaction is concentration-dependent.[9] Very dilute protein solutions (<1-2 mg/mL) will result in a significantly lower reaction efficiency.[14]

  • Inaccessible Amines: The primary amines of lysine residues may be buried within the three-dimensional structure of the protein, making them inaccessible to the Texas Red-X dye.[12]

• Troubleshooting Steps:

  • Concentrate the Protein: If possible, concentrate your protein to at least 2.5 mg/mL, with 5-10 mg/mL being ideal for efficient labeling.[9][14]

  • Assess Amine Accessibility: If you suspect buried lysine residues are the issue and your protein's activity can withstand it, mild denaturation might be an option, though this is a complex step that requires careful optimization for your specific protein.

Issue 2: Protein Precipitation During or After Conjugation

Question: My protein solution became cloudy and precipitated during the labeling reaction or subsequent storage. Why did this happen?

Precipitation is typically caused by over-labeling or solvent incompatibility.

• Cause & Mechanism:

  • Over-labeling: Texas Red is a relatively hydrophobic molecule. Covalently attaching too many dye molecules to a protein can increase its overall hydrophobicity, leading to aggregation and precipitation.[16]

  • Solvent Incompatibility: Adding a large volume of the dye stock (dissolved in DMSO or DMF) too quickly to the aqueous protein solution can cause the protein to precipitate due to "solvent shock."

• Troubleshooting Steps:

  • Reduce Molar Ratio: Decrease the molar excess of Texas Red-X in the reaction. This is the most effective way to prevent over-labeling.

  • Control Dye Addition: Add the dye stock solution dropwise to the protein solution while gently stirring or vortexing.[14] This ensures it is rapidly dispersed and avoids localized high concentrations of organic solvent.

  • Post-Reaction Centrifugation: After the purification step, centrifuge your final conjugate (e.g., at 14,000 x g for 10 minutes) to pellet any small aggregates before use in sensitive applications.

Issue 3: High Background or Non-Specific Staining in Assays

Question: I used my Texas Red-X conjugated antibody for immunofluorescence, and the background staining is unacceptably high. What is the cause?

This issue almost always points to inadequate purification.

• Cause & Mechanism:

  • Free (Unconjugated) Dye: The most common culprit is the presence of residual, unconjugated Texas Red-X in the final solution. This free dye will bind non-specifically to cells and surfaces, creating high background fluorescence.[17][18]

  • Protein Aggregates: As discussed in Issue 2, aggregated conjugates can stick non-specifically to tissues or cells.[15]

• Troubleshooting Steps:

  • Thorough Purification: It is absolutely critical to remove all unbound dye after the reaction. Size-exclusion chromatography (e.g., a desalting column like Sephadex G-25) is a highly effective method.[15] The larger, labeled protein will elute first, followed by the smaller, free dye molecules.[19] Extensive dialysis is another option.[17]

  • Optimize Blocking: In application, ensure you are using an appropriate blocking buffer (e.g., 1-5% BSA or 10% normal goat serum) to minimize non-specific binding of the conjugate itself.[15]

Visual Workflows and Diagrams

To assist in your experimental planning and troubleshooting, the following diagrams outline key processes.

Caption: A logical workflow for troubleshooting low conjugation yield.

Caption: The experimental workflow for Texas Red-X protein conjugation.

Essential Protocols & Calculations

Protocol 1: Standard IgG Labeling with Texas Red-X, SE

• Prepare Antibody: Dissolve or buffer exchange the antibody into 0.1 M sodium bicarbonate buffer, pH 8.3.[14] Adjust the final concentration to 2.5-10 mg/mL.

• Prepare Dye Stock: Allow the vial of Texas Red-X, SE to warm to room temperature. Prepare a 10 mg/mL stock solution in anhydrous DMSO.[9]

• Conjugation: While gently stirring the antibody solution, slowly add a 10- to 20-fold molar excess of the dissolved dye.

• Incubation: Incubate the reaction for 1-2 hours at room temperature, protected from light.[15]

• Purification: Proceed immediately to purification to separate the labeled antibody from the unreacted dye.

Protocol 2: Purification via Desalting Column

• Equilibrate: Equilibrate a desalting column (e.g., Sephadex G-25) with PBS, pH 7.4.

• Load: Apply the reaction mixture from Protocol 1 to the top of the column.

• Elute: Elute the column with PBS. The first, brightly colored purple-red band to emerge from the column is your conjugated protein.[19] The later, slower-moving pink band is the unbound, hydrolyzed dye.

• Collect: Collect the fractions corresponding to the first colored band. Pool them for characterization.

Calculation: Determining the Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to each protein molecule.[20] An ideal DOL for an antibody is typically between 2 and 10.[21]

• Measure Absorbance: After purification, measure the absorbance of the conjugate solution at 280 nm (A₂₈₀) and at the absorbance maximum for Texas Red-X, which is ~595 nm (A₅₉₅).[17][22]

• Calculate Protein Concentration: The dye absorbs slightly at 280 nm, so its contribution must be subtracted.

  • A_prot = A₂₈₀ - (A₅₉₅ × CF₂₈₀)

  • Protein Conc. (M) = A_prot / ε_prot

• Calculate Dye Concentration:

  • Dye Conc. (M) = A₅₉₅ / ε_dye

• Calculate DOL:

  • DOL = Dye Conc. (M) / Protein Conc. (M)

Key Quantitative Data for DOL Calculation

Parameter	Value	Source
ε_prot (IgG)	210,000 M⁻¹cm⁻¹	[17][21]
ε_dye (Texas Red)	80,000 M⁻¹cm⁻¹	[17][18]
CF₂₈₀ (Correction Factor)	0.18	[17][18]
λ_max (Texas Red)	~595 nm	[2][17]

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yield in NHS Ester Conjugation Reactions.
• Thermo Fisher Scientific. (n.d.). Texas Red Sulfonyl Chloride.
• Creative Proteomics. (n.d.). Amine-Reactive Crosslinker Overview.
• Spectra. (n.d.). Degree of Labeling Explanation.
• Abcam. (n.d.). Texas Red® Conjugation Kit (Fast) - Lightning-Link® (AB195225).
• AAT Bioquest. (n.d.). Texas Red-X, ortho succinimidyl ester Single isomer.
• AAT Bioquest. (n.d.). How to Determine the Degree of Labeling.
• Thermo Fisher Scientific. (n.d.). Amine-Reactive Probe Labeling Protocol.
• Abberior Instruments. (n.d.). Degree of labeling (DOL) step by step.
• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1982). Texas Red, a hydrophilic, red-emitting fluorophore for use with fluorescein in dual parameter flow microfluorometric and fluorescence microscopic studies. Journal of Immunological Methods, 50(2), 193-204.
• AAT Bioquest. (n.d.). Texas Red-X, succinimidyl ester.
• Thermo Fisher Scientific. (n.d.). Texas Red (and Texas Red-X) Dye.
• Thermo Fisher Scientific. (n.d.). Calculate dye:protein (F/P) molar ratios.
• Benchchem. (n.d.). A Comparative Guide to Acid Red 289 and Texas Red for Immunofluorescence Applications.
• AAT Bioquest. (n.d.). Texas Red-X, succinimidyl ester Single isomer 178623-11-5.
• Lumiprobe. (n.d.). NHS Ester Labeling of Biomolecules Containing Primary Amino Groups.
• G-Biosciences. (2015). How To Determine Degree of Protein Labeling.
• Biotium. (2023). Protocol: Succinimidyl Ester Labeling of Protein Amines.
• Thermo Fisher Scientific. (n.d.). Labeling Chemistry Support—Troubleshooting.
• Thermo Fisher Scientific. (n.d.). Amine-Reactive Crosslinker Chemistry.
• G-Biosciences. (2015). How to determine reactivity of NHS esters on biotinylation and cross-linking reagents.
• Lumiprobe. (n.d.). What is hydrolysis rates for NHS ester functionalized dyes?.
• Vector Laboratories. (n.d.). Bioconjugation Troubleshooting Guide.

Sources

• 1. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - ID [thermofisher.com]
• 3. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 4. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. help.lumiprobe.com [help.lumiprobe.com]
• 8. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 10. vectorlabs.com [vectorlabs.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Texas Red® Conjugation kit | Easy Texas Red® Labelling (ab195225) | Lightning-Link® | Abcam [abcam.com]
• 14. biotium.com [biotium.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. info.gbiosciences.com [info.gbiosciences.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. Degree of labeling (DOL) step by step [abberior.rocks]
• 21. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 22. spectra.arizona.edu [spectra.arizona.edu]

Technical Support Center: Optimizing Dye-to-Protein Ratios for Texas Red-X Labeling

Welcome to the technical support center for optimizing your Texas Red-X protein labeling experiments. This guide is designed for researchers, scientists, and drug development professionals seeking to achieve consistent, reproducible, and high-quality fluorescent bioconjugates. Here, we move beyond simple protocols to explain the underlying principles, enabling you to troubleshoot effectively and gain full control over your labeling reactions.

Frequently Asked Questions (FAQs)

Q1: What is the Dye-to-Protein (D/P) ratio, and why is it a critical parameter?

The Dye-to-Protein (D/P) ratio, also known as the Degree of Labeling (DOL), represents the average number of fluorophore molecules covalently bound to a single protein molecule.[1][2][3] This ratio is arguably the most critical factor influencing the performance of your fluorescently labeled protein. An optimal D/P ratio ensures a bright, specific signal without compromising the protein's biological function.

• Under-labeling (Low D/P): Results in a weak fluorescent signal, which can lead to poor detection and low signal-to-noise in your assays.[1]

• Over-labeling (High D/P): Can lead to several detrimental effects, including:

  • Fluorescence Quenching: When fluorophores are too close to each other, their emissions can be absorbed by neighboring dye molecules, paradoxically reducing the overall signal brightness.[1][2][4]

  • Loss of Protein Activity: Excessive modification of amino acid residues, particularly within or near the antigen-binding site of an antibody, can impair its function.[4]

  • Reduced Solubility and Aggregation: The addition of multiple hydrophobic dye molecules can alter the protein's overall charge and hydrophobicity, leading to precipitation and aggregation.[1]

Q2: What is Texas Red-X, and how does it differ from the original Texas Red?

Texas Red-X is a derivative of the bright, red-emitting fluorophore, Texas Red. The "X" signifies the inclusion of a seven-atom aminohexanoyl spacer arm that separates the succinimidyl ester (SE) reactive group from the fluorophore core.[5][6][7] This spacer is a key improvement over the original Texas Red sulfonyl chloride, offering several advantages:

• Improved Conjugation Efficiency: The spacer reduces steric hindrance, allowing the reactive group easier access to primary amines on the target protein.[6]

• Reduced Protein Precipitation: The spacer helps to minimize interactions between the hydrophobic dye and the protein, improving the solubility of the final conjugate.[8]

• Enhanced Fluorescence: By distancing the fluorophore from the protein surface, the spacer can reduce potential quenching effects caused by interactions with certain amino acid residues.[5][8]

The reactive group in Texas Red-X succinimidyl ester is an N-hydroxysuccinimide (NHS) ester, which specifically and efficiently reacts with primary amines (e.g., the ε-amino group of lysine residues and the N-terminal α-amino group) on the protein to form stable amide bonds.[9][10]

Q3: What is the ideal D/P ratio for my protein labeled with Texas Red-X?

The optimal D/P ratio is application-dependent. For antibodies, a D/P ratio between 2 and 10 is often considered a good starting point for achieving a balance between signal intensity and functionality.[1][11][12][13] However, the ideal ratio must be determined empirically for each specific protein and its intended use.

Application	Typical Target D/P Ratio	Rationale
Immunofluorescence (IF) / Flow Cytometry	3 - 7	Aims for a bright signal to overcome background fluorescence.
In Vivo Imaging	1 - 3	Lower D/P ratios are often preferred to minimize alterations in pharmacokinetics and reduce the risk of accelerated clearance.[14][15]
Enzyme Activity Assays	1 - 2	Minimizes the risk of labeling lysine residues in or near the active site that could inhibit function.
Western Blotting	2 - 5	A moderate D/P is usually sufficient for sensitive detection.

Troubleshooting Guide

This section addresses common problems encountered during Texas Red-X labeling and provides actionable solutions based on mechanistic reasoning.

Problem 1: Low Labeling Efficiency (Low D/P Ratio)

Symptoms:

• The calculated D/P ratio is consistently below the target range.

• The fluorescent signal in your application is weak or undetectable.

Potential Causes & Solutions:

Cause	Scientific Rationale	Troubleshooting Steps
Competing Amines in Buffer	NHS esters react with any primary amine. Buffers like Tris or glycine contain primary amines that will compete with the protein for the dye, drastically reducing labeling efficiency.[1][16][17]	Solution: Perform a buffer exchange into an amine-free buffer (e.g., PBS, pH 7.2-8.0) using dialysis or a desalting column before starting the conjugation.[10][17]
Incorrect Reaction pH	The primary target for labeling, the ε-amino group of lysine, must be in a deprotonated, nucleophilic state to react with the NHS ester. This is favored at a slightly alkaline pH.[10]	Solution: Ensure the reaction buffer pH is between 7.5 and 8.5.[8] Adding a bicarbonate buffer to raise the pH is a common practice.[16]
Hydrolyzed/Inactive Dye	Texas Red-X SE is sensitive to moisture. If the dye has been improperly stored or handled, it can hydrolyze, rendering it non-reactive.[8]	Solution: Always allow the dye vial to warm to room temperature before opening to prevent condensation.[10] Reconstitute the dye in anhydrous DMSO or DMF immediately before use.[10]
Low Molar Coupling Ratio (MCR)	The MCR is the ratio of moles of dye added to the reaction to the moles of protein. If this ratio is too low, there won't be enough dye to achieve the target D/P.	Solution: Increase the MCR in a stepwise manner. Perform a titration experiment using MCRs of 5:1, 10:1, 15:1, and 20:1 to find the optimal ratio for your protein.[11]
Low Protein Concentration	Labeling is a bimolecular reaction. Dilute protein solutions (<1 mg/mL) can lead to inefficient labeling kinetics.[16]	Solution: Concentrate your protein to at least 2 mg/mL for optimal results.[16][17]

Problem 2: Protein Aggregation or Precipitation

Symptoms:

• Visible precipitate forms during or after the labeling reaction or during storage.

• Loss of protein when centrifuging the conjugate before use.

Potential Causes & Solutions:

Cause	Scientific Rationale	Troubleshooting Steps
Over-labeling	The addition of too many hydrophobic Texas Red-X molecules can significantly alter the protein's isoelectric point and surface charge, leading to insolubility and aggregation.[1]	Solution: Reduce the Molar Coupling Ratio (MCR) and/or decrease the reaction time. Purify the conjugate immediately after the reaction to remove any aggregates that may have formed.
High Protein Concentration During Labeling	While a high concentration is good for labeling efficiency, extremely high concentrations can sometimes promote aggregation, especially with proteins prone to self-association.	Solution: Try reducing the protein concentration slightly (e.g., from 5 mg/mL to 2 mg/mL) during the labeling step.
Inadequate Removal of Free Dye	Unconjugated dye can precipitate out of solution over time, especially during storage at low temperatures.	Solution: Ensure thorough purification of the conjugate using size exclusion chromatography or extensive dialysis to remove all free dye.[2]

Experimental Protocols & Workflows

Workflow for Optimizing Texas Red-X Labeling

The following diagram illustrates a systematic approach to optimizing the D/P ratio for your specific protein and application.

Caption: Workflow for systematic optimization of the dye-to-protein ratio.

Protocol 1: General Protein Labeling with Texas Red-X Succinimidyl Ester

This protocol is a starting point and should be optimized for your specific protein.

• Protein Preparation:

  • Ensure your protein is in an amine-free buffer (e.g., PBS or 0.1 M sodium bicarbonate) at a pH of 7.5-8.3.[17]

  • If necessary, perform a buffer exchange using a desalting column or dialysis.

  • Adjust the protein concentration to 2-5 mg/mL.

• Dye Preparation:

  • Allow the vial of Texas Red-X, SE to warm to room temperature before opening.

  • Prepare a 10 mM stock solution of the dye in fresh, anhydrous DMSO. Vortex to ensure it is fully dissolved. This solution should be used immediately.

• Labeling Reaction:

  • Calculate the volume of dye stock solution needed to achieve the desired Molar Coupling Ratio (MCR).

  • While gently stirring or vortexing the protein solution, add the calculated volume of dye stock solution.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.[18]

• Purification:

  • Separate the labeled protein from the unreacted dye immediately after incubation. This is crucial for accurate D/P determination and to prevent non-covalent binding of the free dye.[2]

  • Use a desalting column (e.g., Sephadex G-25) or extensive dialysis against PBS.[18]

Protocol 2: Calculating the Degree of Labeling (D/P Ratio)

The D/P ratio is determined spectrophotometrically by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of Texas Red-X (~595 nm).[2]

• Measure Absorbance:

  • Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀) and ~595 nm (Aₘₐₓ).

  • Note: If the absorbance is >2.0, dilute the sample with buffer, re-measure, and record the dilution factor.[2][19]

• Calculate Protein Concentration:

  • A correction factor (CF) is needed because Texas Red-X also absorbs light at 280 nm. The CF is the ratio of the dye's absorbance at 280 nm to its absorbance at its λₘₐₓ. For Texas Red, this value is approximately 0.18.[2][19]

  • Protein Concentration (M) = [ (A₂₈₀ - (Aₘₐₓ × CF)) / ε_protein ] × Dilution Factor

    • ε_protein: Molar extinction coefficient of your protein at 280 nm (e.g., for IgG, ~210,000 M⁻¹cm⁻¹).[2][12]

    • CF: Correction factor for Texas Red (~0.18).

• Calculate Dye Concentration:

  • Dye Concentration (M) = [ Aₘₐₓ / ε_dye ] × Dilution Factor

    • ε_dye: Molar extinction coefficient of Texas Red-X at ~595 nm (~80,000 M⁻¹cm⁻¹).[2][19]

• Calculate D/P Ratio:

  • D/P Ratio = Dye Concentration (M) / Protein Concentration (M)

Chemical Reaction Diagram

The following diagram illustrates the covalent bond formation between the protein's primary amine and the Texas Red-X succinimidyl ester.

Caption: Amine-reactive labeling chemistry of Texas Red-X SE.

References

• Effect of dye-to-protein challenge ratio on antibody internalization. (n.d.). ResearchGate. Retrieved January 8, 2026, from [Link]

• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1982). Texas Red, a hydrophilic, red-emitting fluorophore for use with fluorescein in dual parameter flow microfluorometric and fluorescence microscopic studies. Journal of Immunological Methods, 50(2), 193–204.
• Technical Support Center: Controlling the Degree of Labeling in Protein Modific
• Houghton, J. L., et al. (2017). Tracking Antibody Distribution with Near-Infrared Fluorescent Dyes: Impact of Dye Structure and Degree of Labeling on Plasma Clearance. Molecular Pharmaceutics, 14(7), 2249–2259.
• An In-depth Technical Guide to Protein Labeling with NBD Dodecanoic Acid N-Succinimidyl Ester. (2025). BenchChem.
• Patton, W. F. (2002). Saturation Fluorescence Labeling of Proteins for Proteomic Analyses.
• Protein Labeling Kits (For Alexa Fluor, Pacific Blue, Fluorescein-EX, and Oregon Green 488). (2021). Thermo Fisher Scientific.
• De-La-Torre, A., et al. (2012). Fluorescent labeled antibodies - balancing functionality and degree of labeling.

• How To Determine Degree of Protein Labeling. (2015). G-Biosciences. Retrieved January 8, 2026, from [Link]

• No-Stain Protein Labeling Reagent User Guide. (2019). Thermo Fisher Scientific.

• Protein labeling with red fluorescent dye?. (2017). ResearchGate. Retrieved January 8, 2026, from [Link]

• Degree of Labeling Explanation. (n.d.). Spectra. Retrieved January 8, 2026, from [Link]

• Fluorescent Labelling with Texas Red. (2024). LifeTein Peptide Blog. Retrieved January 8, 2026, from [Link]

• Degree of labeling (DOL) step by step. (n.d.). Abberior Instruments. Retrieved January 8, 2026, from [Link]

• Purification and fluorescence labeling methodology of the... (2020). ResearchGate. Retrieved January 8, 2026, from [Link]

• 7 Tips for Optimising Immunofluorescence Staining. (2024). Atlantis Bioscience. Retrieved January 8, 2026, from [Link]

• Antibody Labeling Principles, Advantages, and Considerations. (2023). Biocompare. Retrieved January 8, 2026, from [Link]

• GUIDE TO ANTIBODY LABELING AND DETECTION METHODS. (n.d.). Cedarlane Labs. Retrieved January 8, 2026, from [Link]

• Improved Protein Crystal Detection in Detergent and Lipidic Meso-Phases. (n.d.). ResearchGate. Retrieved January 8, 2026, from [Link]

• What are the 2 methods for labelling antibodies?. (n.d.). tracer cro. Retrieved January 8, 2026, from [Link]

• Texas Red, a hydrophilic, red-emitting fluorophore for use with fluorescein in dual parameter flow microfluorometric and fluorescence microscopic studies. (1982). PubMed. Retrieved January 8, 2026, from [Link]

• Texas Red-X Phalloidin. (2018). ISB Server Wahoo. Retrieved January 8, 2026, from [Link]

• DNA Labeling Kits Texas Red®-dCTP and -dUTP Instruction Manual. (n.d.). Bio-Rad. Retrieved January 8, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Degree of labeling (DOL) step by step [abberior.rocks]
• 4. Fluorescent labeled antibodies - balancing functionality and degree of labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 7. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Texas Red-X succinimidyl ester | 178623-11-5 [chemicalbook.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 12. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 13. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. broadpharm.com [broadpharm.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. assets.fishersci.com [assets.fishersci.com]
• 18. researchgate.net [researchgate.net]
• 19. info.gbiosciences.com [info.gbiosciences.com]

Technical Support Center: Impact of Buffer Components on Texas Red-X Labeling

Welcome to the technical support center for bioconjugation. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of fluorescent labeling with Texas Red-X, succinimidyl ester. Here, we will delve into the critical impact of buffer components on your labeling efficiency and provide robust troubleshooting strategies to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the core chemical reaction behind Texas Red-X labeling?

Texas Red-X is typically supplied as a succinimidyl ester (SE) or N-hydroxysuccinimide (NHS) ester. This reactive group efficiently targets and covalently bonds with primary amines (-NH₂), such as the N-terminus of a protein or the side chain of a lysine residue. The reaction is a nucleophilic acyl substitution that forms a highly stable amide bond, permanently attaching the fluorophore to your target molecule.[1]

Q2: Why is the pH of the reaction buffer so critical for successful labeling?

The pH of your reaction buffer is arguably the most important factor for a successful conjugation.[2][3] The reaction's efficiency is strongly pH-dependent for two main reasons:

• Amine Reactivity: At a low pH (below ~7.2), primary amines on the target protein are predominantly protonated (-NH₃⁺). This protonated form is not nucleophilic and will not react with the NHS ester.[4]

• NHS Ester Stability: At a high pH (above ~8.5-9.0), the NHS ester becomes increasingly susceptible to hydrolysis.[4][5] In this competing reaction, water attacks and inactivates the ester, reducing the amount of dye available to label your protein.[6][7]

For these reasons, the optimal pH range for most NHS ester labeling reactions is between 7.2 and 8.5, with many protocols recommending a pH of 8.3-8.5 for the highest efficiency.[2][3][4][5][8]

Q3: Can I use Tris buffer (TBS) for my labeling reaction?

It is strongly recommended to avoid Tris-based buffers. Tris (tris(hydroxymethyl)aminomethane) contains a primary amine in its structure.[4] This amine will compete with the primary amines on your target protein for the Texas Red-X, SE, effectively quenching the reaction and significantly reducing your labeling efficiency.[4][6][7] While some sources note that the amine on Tris is hindered and reacts poorly, it is considered best practice to avoid it entirely during the conjugation step.[2][3][5] However, a high concentration of Tris or glycine can be strategically used to stop the reaction once the desired incubation time is complete.[6][7][8]

Q4: What are the recommended amine-free buffers for Texas Red-X labeling?

Several amine-free buffers are compatible with NHS ester chemistry. The ideal choice often depends on the stability of your specific protein. Commonly recommended buffers include:

• Phosphate-Buffered Saline (PBS) at pH 7.2-7.4

• Carbonate-bicarbonate buffers at pH 8.3-9.0[7][9]

• Borate buffers at pH 8.0-9.0[7]

• HEPES buffers at pH 7.2-8.0[7]

A 0.1 M sodium bicarbonate solution (pH 8.3) is a frequently used and effective choice.[2][3][10]

Q5: Will common additives like sodium azide or glycerol interfere with the reaction?

• Sodium Azide (NaN₃): Low concentrations of sodium azide (≤ 3 mM or 0.02%) generally do not significantly interfere with the labeling reaction.[6][7] However, higher concentrations can interfere and should be removed.

• Glycerol: High concentrations of glycerol (20-50%) can decrease reaction efficiency.[6][7] It's also important to ensure the glycerol is pure. If your protein is stored in a buffer with a high glycerol content, it is best to perform a buffer exchange before labeling.

• Other Amines: Any buffer or additive containing primary amines, such as glycine or ammonium salts, should be completely removed before labeling.

Troubleshooting Guide: Buffer-Related Issues in Texas Red-X Labeling

This section provides a structured approach to diagnosing and solving common problems encountered during Texas Red-X labeling, with a focus on buffer components as the root cause.

Problem: Low or No Labeling Efficiency

You've performed the labeling reaction, but analysis (e.g., spectrophotometry or gel electrophoresis) shows a very low degree of labeling (DOL) or no labeling at all.

Potential Causes & Solutions

• Presence of Competing Primary Amines:

  • Cause: The most common culprit is the use of a buffer containing primary amines, such as Tris or glycine. These molecules act as scavengers for the NHS ester, preventing it from reacting with your protein.[4][6][7]

  • Solution: Perform a buffer exchange on your protein sample to move it into a recommended amine-free buffer (e.g., PBS, bicarbonate, or borate) before starting the conjugation. See Protocol 1 for buffer exchange methods.

• Incorrect Reaction pH:

  • Cause: If the buffer pH is too low (<7.2), the amines on your protein will be protonated and unreactive.[4] If the pH is too high (>9.0), the Texas Red-X, SE will rapidly hydrolyze and become inactive before it can label the protein.[7]

  • Solution: Carefully prepare and verify the pH of your labeling buffer using a calibrated pH meter. The optimal range is typically 8.3-8.5.[2][5] For large-scale reactions, be aware that the hydrolysis of the NHS ester can cause the pH of the mixture to drop over time; using a more concentrated buffer can help maintain the pH.[3][5]

Data Presentation: Buffer Component Compatibility

Buffer Component	Compatibility	Max Concentration (if applicable)	Rationale for Incompatibility
Phosphate (PBS)	Compatible	N/A	Amine-free and provides good buffering capacity in the physiological range.[7][9]
Bicarbonate/Carbonate	Compatible	N/A	Amine-free and provides optimal buffering in the recommended pH 8-9 range.[7][9]
Borate	Compatible	N/A	Amine-free and effective in the pH 8-9 range.[7]
HEPES	Compatible	N/A	Amine-free and a good buffer for the pH 7.2-8.0 range.[7]
Tris	Incompatible	0 mM	Contains a primary amine that competes with the target protein for the dye.[4][6][7]
Glycine	Incompatible	0 mM	Contains a primary amine and will quench the reaction. Often used to stop the reaction.[6][7]
Ammonium Salts	Incompatible	0 mM	Contain primary amines that will react with the NHS ester.
Sodium Azide	Use with Caution	< 3 mM (0.02%)	Higher concentrations can interfere with the reaction.[6][7]
Glycerol	Use with Caution	< 10%	High concentrations (>20%) can reduce reaction efficiency.[6][7]

Experimental Protocols

Protocol 1: Buffer Exchange for Protein Samples

This protocol is essential to remove interfering substances from your protein solution before labeling.

Method A: Desalting Column (Size Exclusion Chromatography)

• Select Column: Choose a desalting column (e.g., Sephadex G-25) with a molecular weight cutoff (MWCO) that is appropriate for your protein, allowing the protein to pass through the void volume while smaller molecules like buffer salts and additives are retained.

• Equilibration: Equilibrate the column with 3-5 column volumes of your chosen amine-free labeling buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.3).

• Sample Loading: Allow the equilibration buffer to drain completely from the column bed. Carefully load your protein sample onto the center of the column bed.

• Elution: Immediately after the sample has entered the column bed, add the amine-free labeling buffer to the top of the column.

• Collection: Collect the fractions containing your purified protein. The protein will elute first, followed by the smaller, interfering molecules. You can monitor the elution using a UV spectrophotometer at 280 nm.

• Verification: Pool the protein-containing fractions and verify the protein concentration. Your sample is now ready for labeling.

Method B: Dialysis

• Select Membrane: Choose a dialysis cassette or tubing with an MWCO significantly smaller than your protein's molecular weight (e.g., 10 kDa MWCO for a 50 kDa protein).

• Sample Loading: Load your protein sample into the dialysis device.

• Dialysis: Immerse the device in a large volume (at least 1000x the sample volume) of the desired amine-free labeling buffer at 4°C. Stir the buffer gently.

• Buffer Changes: Allow dialysis to proceed for at least 4 hours or overnight. For optimal results, perform at least two changes of the external buffer.

• Recovery: Recover the protein sample from the dialysis device. It is now in the correct buffer for labeling.

Protocol 2: General Texas Red-X Labeling of Proteins

This protocol provides a general guideline. Optimal dye-to-protein molar ratios and incubation times may need to be determined empirically.

• Prepare Protein: Ensure your protein is in an appropriate amine-free buffer at an optimal concentration (typically 1-10 mg/mL).[2]

• Prepare Dye Stock: Texas Red-X, SE is moisture-sensitive. Warm the vial to room temperature before opening. Dissolve the dye in a small amount of anhydrous, amine-free dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to create a concentrated stock solution (e.g., 10 mg/mL).[2][3][5]

• Calculate Molar Ratio: Determine the desired molar excess of dye to protein. An 8-fold molar excess is a common starting point for mono-labeling.[2][5]

  • Formula:mg of Dye = (Molar Excess of Dye) x (mg of Protein) x (MW of Dye) / (MW of Protein)[2]

• Reaction: While gently vortexing the protein solution, add the calculated amount of dye stock solution.

• Incubation: Incubate the reaction for at least 1-4 hours at room temperature or overnight at 4°C, protected from light.[3][5]

• Quenching (Optional): To stop the reaction, you can add a small amount of a concentrated amine-containing solution, such as 1 M Tris-HCl, pH 8.0, to a final concentration of 50-100 mM.

• Purification: It is crucial to remove any unreacted, free dye. Use a desalting column (see Protocol 1, Method A) to separate the labeled protein (which will elute first) from the smaller, free dye molecules.[9][11]

Visualizations

Diagram 1: The Chemistry of Labeling vs. Interference

This diagram illustrates the desired reaction of Texas Red-X, SE with a protein's primary amine versus the competing, undesirable reaction with an amine-containing buffer component like Tris.

Caption: Desired protein labeling vs. interfering buffer reaction.

Diagram 2: Troubleshooting Workflow for Low Labeling

This workflow provides a logical path to diagnose issues with Texas Red-X labeling experiments, starting from the observation of a poor result.

Caption: A logical workflow for troubleshooting low labeling efficiency.

References

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. [Link]

• Giepmans, B. N. G., Adams, S. R., Ellisman, M. H., & Tsien, R. Y. (2006). Fluorescent labeling and modification of proteins. Science, 312(5771), 217-224. [Link]

• Glen Research. (2021). Application Note – Protein Labeling with NHS Esters. Glen Report 33.13. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. interchim.fr [interchim.fr]
• 6. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. glenresearch.com [glenresearch.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. Fluorescent labeling and modification of proteins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Long-Term Stability of Texas Red-X Labeled Proteins

Welcome to the technical support center for Texas Red-X labeled proteins. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into ensuring the long-term stability and optimal performance of your fluorescently labeled proteins in storage. Here, we will address common challenges and provide robust troubleshooting strategies to safeguard your valuable reagents and ensure the integrity of your experimental data.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the storage and handling of Texas Red-X labeled proteins.

Q1: What are the optimal storage conditions for Texas Red-X labeled proteins to ensure long-term stability?

A1: For long-term stability, storing Texas Red-X labeled proteins at -20°C or -80°C is highly recommended.[1][2] To prevent damage from repeated freeze-thaw cycles, which can denature the protein and compromise the fluorophore, it is best practice to aliquot the protein conjugate into single-use volumes.[3][4] For storage at -20°C, the addition of a cryoprotectant like 50% glycerol can further stabilize the protein.[5] All stored solutions should be protected from light to prevent photobleaching.[3][4]

Q2: How does the "X" in Texas Red-X contribute to the stability of the labeled protein?

A2: The "X" in Texas Red-X refers to a seven-atom aminohexanoyl spacer that separates the Texas Red fluorophore from its reactive group (succinimidyl ester).[6][7] This spacer is crucial for several reasons:

• Reduces Steric Hindrance: It minimizes the direct interaction between the dye and the protein, which can help maintain the protein's native conformation and biological activity.

• Improves Solubility: The spacer can decrease the tendency of proteins to precipitate during conjugation and storage.[8]

• Enhances Fluorescence: By distancing the fluorophore from the protein surface, it can reduce quenching effects and often leads to a higher fluorescence yield in the conjugate.[8]

Q3: What is the expected shelf-life of a properly stored Texas Red-X labeled protein?

A3: When stored correctly at -20°C or -80°C with protection from light and cryoprotectants, a Texas Red-X labeled protein can be stable for several months to over a year .[3][5] However, the intrinsic stability of the protein itself is a major determinant. Some proteins are inherently less stable and may have a shorter viable shelf-life even under ideal storage conditions.

Q4: Can I store my Texas Red-X labeled protein at 4°C?

A4: Storage at 4°C is only recommended for short-term use (a few days to a week) .[2][5] To prevent microbial growth during short-term storage, it is advisable to use a sterile buffer containing a bacteriostatic agent like 0.02% sodium azide.[3] For any duration longer than a week, freezing is the preferred method to maintain the integrity of the conjugate.

Q5: How do pH changes in the storage buffer affect the stability and fluorescence of my Texas Red-X labeled protein?

A5: The fluorescence of many fluorophores can be pH-sensitive.[9][10] While Texas Red is generally stable over a pH range of 3 to 10, significant deviations from the optimal pH of the storage buffer (typically pH 7.0-8.5) can impact both the protein's structure and the fluorophore's quantum yield.[11] Extreme pH values can lead to protein denaturation and a loss of fluorescence. It is crucial to maintain the recommended pH of the storage buffer.

Section 2: Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered with stored Texas Red-X labeled proteins.

Issue 1: Decreased or No Fluorescent Signal

Possible Causes & Solutions

• Photobleaching:

  • Cause: Excessive exposure to light during handling or storage. Fluorophores are susceptible to photodegradation.

  • Solution: Always store labeled proteins in light-protected tubes (e.g., amber tubes or tubes wrapped in aluminum foil). Minimize exposure to ambient and excitation light during experiments.

• Protein Degradation:

  • Cause: The protein component of the conjugate has degraded due to improper storage temperature, repeated freeze-thaw cycles, or proteolytic contamination.[5]

  • Solution:

    • Verify Storage: Confirm that the protein has been consistently stored at -20°C or -80°C.

    • Aliquot: In the future, always aliquot new batches of labeled protein to avoid multiple freeze-thaw cycles.

    • Protease Inhibitors: Consider adding a protease inhibitor cocktail to the storage buffer if proteolytic degradation is suspected.

• Chemical Quenching:

  • Cause: Certain components in your experimental buffer may be quenching the fluorescence of Texas Red. For example, some reducing agents like TCEP have been shown to quench red fluorophores.[12]

  • Solution: Review the composition of all buffers used. If a potential quenching agent is identified, test a buffer formulation without that component.

• pH Shift:

  • Cause: The pH of your storage or experimental buffer has shifted outside the optimal range for Texas Red fluorescence.[11]

  • Solution: Measure the pH of your buffers and adjust as necessary. Ensure buffers are properly prepared and have sufficient buffering capacity.

Issue 2: High Background or Non-Specific Staining

Possible Causes & Solutions

• Protein Aggregation:

  • Cause: The labeled protein has formed aggregates during storage, which can bind non-specifically to surfaces or other proteins. This can be exacerbated by repeated freeze-thaw cycles.

  • Solution:

    • Centrifugation: Before use, centrifuge the protein solution at high speed (e.g., >10,000 x g) for 10-15 minutes to pellet any aggregates. Use only the supernatant for your experiment.[3]

    • Filtration: For larger volumes, filtering the solution through a 0.22 µm spin filter can remove aggregates.

• Excess Free Dye:

  • Cause: The initial purification after the labeling reaction was incomplete, leaving unconjugated Texas Red-X in the solution.

  • Solution: If you suspect the presence of free dye, the labeled protein can be re-purified using size-exclusion chromatography or dialysis.

• Hydrophobic Interactions:

  • Cause: The Texas Red dye itself can sometimes contribute to non-specific binding through hydrophobic interactions.

  • Solution: Increase the salt concentration (e.g., up to 500 mM NaCl) in your washing buffers to disrupt non-specific ionic and hydrophobic interactions. Adding a non-ionic detergent like Tween-20 (0.05%) to the wash buffer can also be effective.

Section 3: Experimental Protocols & Data

Protocol 1: Assessment of Labeled Protein Stability After Storage

This protocol allows for a quick assessment of the functionality of a stored Texas Red-X labeled protein.

Materials:

• Stored Texas Red-X labeled protein

• Phosphate-buffered saline (PBS), pH 7.4

• Spectrofluorometer or fluorescence microscope

• SDS-PAGE equipment

Procedure:

• Visual Inspection: Thaw an aliquot of the labeled protein. Visually inspect for any signs of precipitation.

• Clarification: Centrifuge the thawed aliquot at 14,000 x g for 10 minutes at 4°C to pellet any aggregates.

• Spectroscopic Analysis:

  • Dilute a small amount of the supernatant in PBS.

  • Measure the absorbance at 280 nm (for protein concentration) and ~595 nm (for Texas Red-X concentration).

  • Measure the fluorescence emission at ~615 nm (with excitation at ~595 nm).

  • Compare these values to the initial measurements taken before storage. A significant decrease in the 595 nm absorbance or fluorescence emission relative to the 280 nm absorbance indicates potential degradation or quenching.

• SDS-PAGE Analysis:

  • Run a sample of the stored protein on an SDS-PAGE gel.

  • Visualize the gel under a UV or fluorescence imager to detect the fluorescently labeled protein band.

  • Stain the gel with a total protein stain (e.g., Coomassie Blue) to visualize all protein bands.

  • Compare the fluorescent band with the total protein stain. The presence of lower molecular weight fluorescent bands may indicate proteolysis. A decrease in the fluorescence of the main protein band suggests dye degradation.

Data Summary: Factors Affecting Texas Red-X Stability

Factor	Recommendation	Rationale
Temperature	-20°C or -80°C for long-term storage.[1][2]	Slows down chemical and enzymatic degradation processes.
Light Exposure	Store in the dark.	Prevents photobleaching of the fluorophore.[4]
Freeze-Thaw Cycles	Aliquot into single-use volumes.	Avoids protein denaturation and aggregation.[3]
pH	Maintain a stable pH between 7.0 and 8.5.	Extreme pH can denature the protein and affect fluorescence.[11]
Additives	Use 50% glycerol for -20°C storage.[5] Add 0.02% sodium azide for short-term 4°C storage.[3]	Cryoprotectants prevent ice crystal damage. Bacteriostatic agents prevent microbial growth.

Section 4: Visualizations

Workflow for Troubleshooting Decreased Fluorescence

Caption: Troubleshooting workflow for decreased fluorescence signal.

Factors Influencing Labeled Protein Stability

Sources

• 1. dyeagnostics.com [dyeagnostics.com]
• 2. susupport.com [susupport.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. What factors affect the fluorescence intensity of prestained color protein marker in biological reagents?-Oriscience [orisciencebiotech.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fluorescent labeling and modification of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. quora.com [quora.com]
• 11. Assessing the Sensitivity of Commercially Available Fluorophores to the Intracellular Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. support.nanotempertech.com [support.nanotempertech.com]

Technical Support Center: Texas Red-X, Succinimidyl Ester

Welcome to the dedicated technical support guide for Texas Red-X, Succinimidyl Ester. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-tested guidance on achieving optimal labeling efficiency by mitigating the primary failure mode: hydrolysis.

Introduction: The Race Against Water

Texas Red-X, Succinimidyl Ester (also known as Sulforhodamine 101 acid chloride, and often abbreviated as Texas Red®-X, SE) is a superior, water-soluble amine-reactive fluorescent dye. Its succinimidyl ester (SE or NHS ester) functional group is designed to efficiently label primary amines on proteins, antibodies, and other biomolecules. However, the very reactivity that makes it an excellent labeling reagent also renders it highly susceptible to hydrolysis—a competing reaction with water that deactivates the dye.

Successful conjugation is fundamentally a race: the amine-labeling reaction must proceed significantly faster than the hydrolysis reaction. This guide provides the strategic knowledge and tactical protocols to ensure your labeling reaction wins.

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the handling and behavior of Texas Red-X, Succinimidyl Ester.

Q1: What is hydrolysis and why is it a problem?

A: Hydrolysis is a chemical reaction where the succinimidyl ester group on the Texas Red-X molecule reacts with water. This reaction cleaves the ester, yielding a carboxylic acid derivative of the dye that is no longer capable of reacting with primary amines on your target molecule. The consequence is a significant reduction in labeling efficiency, leading to low signal-to-noise ratios, wasted reagents, and unreliable experimental results.

Q2: How quickly does hydrolysis occur?

A: The rate of hydrolysis is highly dependent on the pH of the reaction buffer. NHS esters are relatively stable at acidic pH (4.0-6.0) but their susceptibility to hydrolysis increases dramatically with rising pH. For instance, the half-life of an NHS ester can decrease from hours at pH 7.0 to mere minutes at pH 8.5. Temperature and the presence of certain buffer nucleophiles also accelerate this process.

Q3: Can I use a stock solution of Texas Red-X, SE that I prepared last week?

A: This is strongly discouraged. For maximal reactivity, the dye should be dissolved in a high-quality, anhydrous solvent like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) immediately before use. Even in anhydrous solvents, trace amounts of water can lead to gradual hydrolysis over time. Using a freshly prepared solution is a critical step for reproducible, high-efficiency conjugations.

Q4: My buffer contains Tris and glycine. Is this acceptable?

A: No, this is a common and critical error. Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, will compete with your target molecule for reaction with the Texas Red-X, SE. This buffer-amine reaction quenches the dye and significantly reduces the amount available to label your protein of interest. Always use amine-free buffers like phosphate-buffered saline (PBS), borate buffer, or carbonate/bicarbonate buffer for the conjugation step.

Part 2: Troubleshooting Guide - When Labeling Fails

This section provides direct answers to common experimental failures, focusing on hydrolysis as a root cause.

Issue 1: Low Degree of Labeling (DOL) or Poor Staining Intensity

• Question: My final conjugate shows very low fluorescence. I followed the protocol, but the labeling efficiency seems poor. What went wrong?

• Answer & Solution: This is the classic symptom of premature dye hydrolysis. The most likely culprits are the age of your dye stock solution or the pH and composition of your reaction buffer.

  • Root Cause Analysis:

    • Dye Stock Integrity: Was the dye dissolved immediately before use? Storing the dye in solution, even for a day, can lead to significant deactivation.

    • Buffer pH: Did you confirm the pH of your conjugation buffer was between 7.2 and 8.0? A pH above 8.5 drastically shortens the dye's half-life in aqueous solution.

    • Buffer Composition: Does your buffer contain primary amines like Tris? These will react with and consume the dye.

  • Corrective Action:

    • Discard any pre-made dye solutions. For your next experiment, weigh out and dissolve the Texas Red-X, SE powder in fresh, anhydrous DMSO or DMF right before you are ready to add it to your protein solution.

    • Prepare a fresh batch of an amine-free buffer, such as 100 mM sodium bicarbonate, and carefully adjust the pH to 7.5–8.0.

    • Ensure your protein sample is also buffer-exchanged into this amine-free buffer before starting the reaction.

Issue 2: Inconsistent Results Between Experiments

• Question: I've run the same labeling protocol three times, but my results are all different. Why is there so much variability?

• Answer & Solution: Inconsistency often points to subtle variations in reagent handling and reaction setup that affect the rate of hydrolysis.

  • Root Cause Analysis:

    • Solvent Quality: Are you using a freshly opened bottle or a properly stored (desiccated) bottle of anhydrous DMSO/DMF? Older solvents can absorb atmospheric moisture, which will hydrolyze the dye before it's even added to the reaction.

    • Reaction Time & Temperature: Are you carefully controlling the reaction time and temperature? While room temperature is common, fluctuations can alter reaction kinetics. Longer reaction times provide more opportunity for hydrolysis to occur.

  • Corrective Action:

    • Aliquot anhydrous DMSO/DMF into smaller, single-use vials upon opening a new bottle. Store these aliquots with desiccant to prevent moisture contamination.

    • Standardize your protocol: perform the reaction for a consistent duration (e.g., 1 hour) at a controlled room temperature. For sensitive proteins, the reaction can be performed at 4°C, but the reaction time will need to be extended.

Part 3: Key Experimental Protocols & Data

Protocol 1: Preparation of Reagents to Minimize Hydrolysis

This protocol emphasizes the preparation steps that are critical for preserving the reactivity of Texas Red-X, SE.

A. Protein Preparation:

• Dissolve the protein to be labeled (e.g., an antibody) in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.0).

• The protein concentration should ideally be between 2-10 mg/mL.

• If your protein is in a buffer containing amines (like Tris), it MUST be purified. Use a desalting column or dialysis to exchange the buffer to the recommended amine-free conjugation buffer.

B. Dye Stock Solution Preparation (Perform Immediately Before Use):

• Allow the vial of Texas Red-X, SE powder to equilibrate to room temperature before opening to prevent condensation of moisture.

• Add the appropriate volume of fresh, high-quality anhydrous DMSO to the vial to create a 10 mg/mL stock solution.

• Vortex briefly but vigorously until the dye is fully dissolved. Do not store this solution; use it within 1-2 hours.

Protocol 2: Step-by-Step Conjugation Reaction

• While gently stirring the protein solution, slowly add the calculated volume of the freshly prepared Texas Red-X, SE stock solution. The molar excess of dye to protein will depend on the target and desired DOL but typically ranges from 10- to 20-fold.

• Allow the reaction to proceed for 1 hour at room temperature with continuous, gentle stirring. Protect the reaction vial from light.

• To stop the reaction, you can add an amine-containing buffer like Tris-HCl to a final concentration of 50-100 mM. This will quench any unreacted dye.

• Incubate for an additional 15-30 minutes to ensure complete quenching.

• Proceed immediately to the purification step to remove the unconjugated, hydrolyzed dye from the labeled protein. This is typically done using a size-exclusion chromatography column (e.g., Sephadex G-25).

Data Summary: Factors Affecting NHS Ester Stability

Factor	Condition to Minimize Hydrolysis	Rationale & Impact on Reaction
pH	Maintain pH between 7.2 - 8.0	Below pH 7.0, the amine-labeling reaction is slow. Above pH 8.5, the rate of hydrolysis becomes extremely rapid, dominating the reaction.
Buffer Choice	Use amine-free buffers (PBS, Bicarbonate, Borate)	Buffers with primary amines (Tris, Glycine) act as competitive inhibitors, quenching the reactive dye.
Solvent for Dye	High-quality, anhydrous DMSO or DMF	Trace water in the solvent will hydrolyze the dye before it is even added to the aqueous protein solution.
Temperature	Room Temperature (20-25°C)	Higher temperatures increase the rate of both the desired reaction and the competing hydrolysis reaction. Room temperature provides a good balance.
Dye Solution Age	Prepare fresh, use immediately	The half-life of the reactive ester in solution is short. Pre-made solutions will have significantly lower reactivity.

Part 4: Visualization of Key Processes

Mechanism: Amine Reaction vs. Hydrolysis

The diagram below illustrates the two competing reaction pathways for the Texas Red-X, Succinimidyl Ester. The desired pathway is the formation of a stable amide bond with the protein's primary amine. The undesired pathway is the reaction with water, leading to an inactive carboxylic acid.

Caption: Competing reaction pathways for Texas Red-X, SE.

Experimental Workflow for Minimizing Hydrolysis

This workflow diagram outlines the critical steps and decision points for a successful conjugation experiment, emphasizing the practices that prevent premature hydrolysis.

Caption: Workflow for successful amine-reactive dye conjugation.

References

Technical Support Center: Navigating Protein Labeling in Amine-Containing Buffers

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for protein labeling. As Senior Application Scientists, we understand that achieving efficient and reproducible protein conjugation is paramount to your research. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding a common but critical challenge: labeling proteins in the presence of Tris and glycine buffers. We will delve into the chemical causality behind these issues and provide field-proven protocols to ensure the integrity and success of your experiments.

Troubleshooting Guide: Low Labeling Efficiency

This section addresses the most common issue—low or no labeling yield—when working with amine-reactive chemistries.

Question: My protein labeling efficiency is significantly lower than expected. I'm using an NHS-ester-based dye in a Tris-HCl buffer. What's going wrong?

Answer:

This is a classic case of competitive inhibition during the labeling reaction. The issue stems from the chemical nature of your buffer system.

The Culprit: Primary Amines in Your Buffer

Tris (tris(hydroxymethyl)aminomethane) and glycine both contain primary amines (-NH₂).[1] These primary amines are nucleophilic and will compete with the primary amines on your target protein (specifically, the ε-amino group of lysine residues and the N-terminal α-amino group) for the amine-reactive reagent, such as an N-hydroxysuccinimide (NHS) ester.[1][2][3]

This "quenching" reaction consumes your valuable labeling reagent, drastically reducing the amount available to react with your protein of interest.[1] The result is a low degree of labeling (DOL) or, in severe cases, a complete failure of the conjugation reaction.[4]

dot graph TD{ rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: Competitive reactions in amine-containing buffers.

Immediate Solution: Buffer Exchange

To rescue your experiment, you must remove the interfering Tris or glycine buffer before initiating the labeling reaction.[4] The most effective methods for this are dialysis or desalting chromatography.[5][6][7]

In-Depth Protocols for Buffer Exchange

Buffer exchange is a critical step to ensure your protein is in an optimal environment for labeling.[5][8] Below are detailed protocols for the two most common and effective methods.

Protocol 1: Desalting via Spin Column (Rapid Method)

Desalting is a form of size-exclusion chromatography that separates large molecules like proteins from small molecules like buffer salts.[5][6][9][10] This method is fast and ideal for small sample volumes.[9][11]

Materials:

• Your protein sample in Tris or glycine buffer.

• An appropriate desalting spin column (e.g., Zeba™ Desalting Columns).[11]

• Amine-free labeling buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3, or Phosphate-Buffered Saline (PBS), pH 7.2-8.0).[1][4]

• Microcentrifuge and collection tubes.[11]

Step-by-Step Methodology:

• Column Preparation:

  • Remove the desalting column's bottom closure and loosen the cap.[11]

  • Place the column into a 1.5 mL collection tube.[11]

  • Centrifuge at 1,500 x g for 1 minute to remove the storage solution.[11]

• Equilibration:

  • Add 300 µL of your desired amine-free labeling buffer to the top of the resin.[11]

  • Centrifuge at 1,500 x g for 1 minute and discard the flow-through.[11]

  • Repeat this equilibration step two more times to ensure complete buffer exchange.[11]

• Sample Loading and Elution:

  • Place the equilibrated column into a new, clean 1.5 mL collection tube.[11]

  • Slowly apply your protein sample to the center of the resin bed.[11]

  • Centrifuge at 1,500 x g for 2 minutes to collect your desalted protein sample.[11] The eluted sample is now in the desired labeling buffer and ready for conjugation.[11]

dot graph G { bgcolor="transparent"; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: Workflow for desalting via spin column.

Protocol 2: Dialysis (Gentle, for Larger Volumes)

Dialysis is a gentle method that relies on diffusion across a semi-permeable membrane to exchange the buffer.[5][7] It is suitable for larger sample volumes but is more time-consuming.[5]

Materials:

• Your protein sample in Tris or glycine buffer.

• Dialysis tubing or cassette with an appropriate molecular weight cut-off (MWCO) that will retain your protein.[5]

• A large volume of amine-free labeling buffer (at least 1000 times the volume of your sample).

• A large beaker and a magnetic stir plate.

Step-by-Step Methodology:

• Preparation: Select a dialysis membrane with a suitable MWCO.[5]

• Loading: Place your protein solution inside the dialysis bag or cassette.[5]

• Dialysis: Submerge the sealed bag/cassette in a large beaker containing the desired amine-free labeling buffer.[5] Place the beaker on a magnetic stir plate and stir gently.

• Equilibration: Allow the dialysis to proceed for several hours to overnight at 4°C. For optimal exchange, perform at least two changes of the external buffer.[5]

Frequently Asked Questions (FAQs)

Q1: What is the ideal pH for amine-reactive labeling?

The optimal pH for labeling primary amines with reagents like NHS esters is typically between 7.2 and 8.5.[1][3][12] Many protocols recommend a pH of 8.3-8.5 for maximum efficiency.[13][14]

• Below pH 7.2: The target primary amines are mostly protonated (-NH₃⁺), rendering them non-nucleophilic and unreactive.[1]

• Above pH 8.5: The rate of hydrolysis of the labeling reagent (e.g., NHS ester) increases significantly, which inactivates it before it can react with the protein.[1][3]

Q2: Are there any situations where Tris or glycine can be used?

Yes, but not during the labeling reaction itself. Tris or glycine are excellent quenching agents .[3][12][15] They can be added at the end of the incubation period to stop the reaction by consuming any remaining unreacted labeling reagent.[3][12][16]

Q3: What are some recommended amine-free buffers for protein labeling?

Several buffers are compatible with amine-reactive labeling chemistries. The choice depends on the specific requirements of your protein and downstream application.

Buffer System	Recommended pH Range	Notes
Phosphate-Buffered Saline (PBS)	7.2 - 8.0	A very common and versatile buffer for protein stability.[4]
Sodium Bicarbonate	8.0 - 9.0	Often recommended for achieving optimal pH for NHS ester reactions.[1][14][17]
HEPES	7.2 - 8.0	A good buffering agent that does not contain primary amines.[3][12]
Borate	8.0 - 9.0	Another effective buffer for maintaining a slightly alkaline pH.[3][12]

Q4: My labeling chemistry targets sulfhydryl groups (cysteines), not amines. Can I use Tris buffer in this case?

Even with sulfhydryl-reactive chemistries like maleimides, it is advisable to avoid Tris buffer, especially at higher pH values. While the primary reaction is with thiols, some side reactions with the primary amine of Tris can occur at pH levels above 7.5, potentially reducing the efficiency of your primary reaction.[18] Inert buffers like phosphate are a safer choice.[19]

Q5: Besides buffer interference, what are other common causes of low labeling efficiency?

If you have already switched to an amine-free buffer and are still experiencing issues, consider these factors:

• Inaccessible Reactive Sites: The target amino acids (e.g., lysines) may be buried within the protein's folded structure.[4]

• Hydrolyzed Labeling Reagent: NHS esters are sensitive to moisture. Ensure you are using high-quality anhydrous DMSO or DMF to prepare your stock solution immediately before use.[4]

• Low Protein Concentration: The reaction rate depends on the concentration of the reactants. If possible, concentrate your protein solution before labeling.[4]

• Incorrect Molar Ratio: The ratio of labeling reagent to protein may be too low. You may need to perform a titration to find the optimal molar coupling ratio.[4]

By understanding the chemical principles and implementing the appropriate troubleshooting steps, you can overcome the challenges of protein labeling in the presence of interfering substances and achieve reliable, reproducible results.

References

• Optimizing protein crosslinking control: Synergistic quenching effects of glycine, histidine, and lysine on glutaraldehyde reactions. PubMed. [Link]

• Tris(hydroxymethyl)aminomethane Compatibility with N-Hydroxysuccinimide Ester Chemistry: Biotinylation of Peptides and Proteins in TRIS Buffer. ACS Publications. [Link]

• Desalting and buffer exchange. Wikipedia. [Link]

• How to Troubleshoot Low Protein Yield After Elution. Patsnap Synapse. [Link]

• What Is Buffer Exchange And When Is It Necessary In Protein Purification? Chemistry For Everyone - YouTube. [Link]

• Diafiltration for Rapid Buffer Exchange. Sartorius. [Link]

• In protein cysteine labeling for EPR, are there specific buffers, salts or pH values that are most optimal? ResearchGate. [Link]

• The Effect of Buffers on Protein Conformational Stability. ResearchGate. [Link]

• Labeling a Protein with Fluorophores Using NHS Ester Derivitization. ResearchGate. [Link]

• Understanding the Versatility and Importance of Tris Buffer in Biological and Chemical Systems. Amerigo Scientific. [Link]

• Protein-protein crosslinking - an overview with emphasis on structural biology uses. YouTube. [Link]

• Selective chemical labeling of proteins. Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00126B. [Link]

• Labeling with SNAP-tag® Technology Troubleshooting Guide. NEB. [Link]

• Eliminating the interferences from TRIS buffer and SDS in protein analysis by fused-droplet electrospray ionization mass spectrometry. PubMed. [Link]

• Single-site glycine-specific labeling of proteins. PMC - NIH. [Link]

• Tris is a non-innocent buffer during intein-mediated protein cleavage. PubMed. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - DE [thermofisher.com]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Overview of Buffer Exchange Techniques - Creative Proteomics [creative-proteomics.com]
• 6. Desalting and buffer exchange - Wikipedia [en.wikipedia.org]
• 7. Buffer Exchange [sartorius.com]
• 8. youtube.com [youtube.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Desalting in Protein Purification - Creative Proteomics [creative-proteomics.com]
• 11. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 12. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 14. lumiprobe.com [lumiprobe.com]
• 15. youtube.com [youtube.com]
• 16. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 17. assets.fishersci.com [assets.fishersci.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating Protein Labeling with Texas Red-X Succinimidyl Ester

Welcome to an in-depth comparison guide for researchers, scientists, and drug development professionals. This document provides a comprehensive analysis of protein labeling using Texas Red-X succinimidyl ester, objectively comparing its performance against key alternatives and providing the experimental frameworks necessary for validation in your own laboratory.

The Foundation: Understanding Amine-Reactive Labeling

At the heart of bioconjugation is the ability to form stable, covalent bonds between a probe, such as a fluorophore, and a biomolecule of interest. For proteins, the most accessible targets are primary amines (-NH₂). These are found at the N-terminus of every polypeptide chain and on the side chain of lysine residues.[1]

N-hydroxysuccinimide (NHS) esters are one of the most common and effective amine-reactive chemical groups used for this purpose.[2] The reaction mechanism is a nucleophilic acyl substitution: the unprotonated primary amine on a protein attacks the carbonyl carbon of the NHS ester. This forms a stable amide bond and releases the N-hydroxysuccinimide leaving group.[3][4]

The efficiency of this reaction is critically dependent on pH. An optimal pH range of 8.3 to 8.5 is recommended.[2] Below pH 7, most primary amines are protonated (-NH₃⁺) and non-nucleophilic, slowing the reaction.[3] Above pH 9, the competing reaction—hydrolysis of the NHS ester by water—accelerates dramatically, reducing the efficiency of protein labeling.[1][3][5] It is also imperative to use buffers free of primary amines, such as Tris, which would otherwise compete for the dye.[3] Suitable buffers include phosphate-buffered saline (PBS), bicarbonate, or borate buffers.[3][5]

A Deep Dive into Texas Red-X Succinimidyl Ester

Texas Red is a bright, red-fluorescent dye widely used for preparing protein conjugates for applications like immunofluorescence.[6][7][8] The "X" in Texas Red-X signifies the inclusion of a seven-atom aminohexanoyl spacer. This spacer separates the fluorophore from its point of attachment on the protein, which can reduce steric hindrance and minimize the fluorophore's interaction with the biomolecule.[6][9][10][11]

Key Properties:

• Excitation/Emission Maxima: ~595 nm / ~615 nm[10][11][12]

• Reactive Group: Succinimidyl Ester (SE)

• Target: Primary amines

General Workflow for Protein Labeling

The process of labeling, purifying, and validating a protein conjugate is a multi-step procedure that requires careful execution and quality control.

Caption: Parallel workflow for comparative validation of two fluorescent dyes.

Detailed Experimental Protocol

1. Protein Preparation

• Dissolve or dialyze your protein into an amine-free buffer at a pH of ~8.3 (e.g., 0.1 M sodium bicarbonate). [2][13]* Adjust the protein concentration to 2-5 mg/mL for optimal labeling. [13][14] 2. Dye Preparation

• Immediately before use, allow the vials of Texas Red-X SE and Alexa Fluor 594 SE to warm to room temperature.

• Dissolve the reactive dyes in a small amount of anhydrous dimethyl sulfoxide (DMSO) to create a 10 mM stock solution. [1][2]Do not store reactive dyes in solution for long periods as they are moisture-sensitive. [1] 3. Labeling Reaction

• For each dye, set up parallel reactions. A common starting point is a 10- to 20-fold molar excess of dye to protein. [1]* While gently stirring the protein solution, add the reactive dye stock dropwise.

• Incubate the reactions for 1 hour at room temperature, protected from light. [13] 4. Purification: The Critical Step

• It is essential to remove all non-conjugated dye to get an accurate measure of labeling efficiency. [15][16][17]* The most common method is size-exclusion chromatography (SEC), also known as gel filtration. [18][19][20]The larger protein-dye conjugates will elute from the column before the smaller, free dye molecules. [18][21]* Equilibrate a suitable SEC column (e.g., Sephadex G-25) with PBS. [13][21]* Load the reaction mixture onto the column and collect the first colored band that elutes; this is your purified conjugate. [13] 5. Characterization and Validation

This is the self-validating part of the protocol, where you quantify the success of the labeling.

• Determine the Degree of Labeling (DOL): The DOL is the average number of dye molecules conjugated to each protein molecule. [17][22][23] * Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the dye's absorbance maximum (Aₘₐₓ). [16][22] * The protein concentration is calculated using the Beer-Lambert law, but it must be corrected for the dye's absorbance at 280 nm. [16][17] * The formula is: Protein Concentration (M) = [A₂₈₀ - (Aₘₐₓ × CF)] / ε_protein where CF is the Correction Factor (A₂₈₀ / Aₘₐₓ of the free dye) and ε_protein is the molar extinction coefficient of the protein. [16][17] * The dye concentration is calculated as: Dye Concentration (M) = Aₘₐₓ / ε_dye

  • Finally, the DOL = Dye Concentration / Protein Concentration . [22] * For antibodies, an optimal DOL is typically between 2 and 10. [17]Over-labeling can lead to fluorescence quenching and loss of protein function. [15]

• Compare Functional Brightness:

  • Dilute the Texas Red-X and Alexa Fluor 594 conjugates to the exact same protein concentration.

  • Measure the fluorescence emission of each sample in a fluorometer using the optimal excitation wavelength. The sample with the higher emission intensity is functionally brighter at that degree of labeling.

• Confirm Covalent Labeling with SDS-PAGE:

  • Run samples of the unlabeled protein and the purified conjugates on an SDS-PAGE gel.

  • After electrophoresis, image the gel using a fluorescence imager with the appropriate filters for the red dyes.

  • A fluorescent band at the correct molecular weight for your protein confirms that the dye is covalently attached. The absence of fluorescence in the unlabeled lane serves as a negative control. This step also helps visualize any potential aggregation caused by the labeling process.

Conclusion and Recommendations

Choosing the right fluorophore is a balance of performance, cost, and the specific demands of an experiment. While Texas Red-X succinimidyl ester is a reliable and widely-used reagent, this guide demonstrates that modern alternatives like Alexa Fluor 594 often provide superior brightness and photostability. [24][25] The decision should not be based on catalog data alone. The provided experimental framework empowers researchers to perform a direct, in-house validation. By systematically labeling, purifying, and characterizing conjugates in parallel, you can generate unequivocal data to determine which dye will provide the highest sensitivity and most robust performance for your critical research and development needs.

References

• Benchchem. (n.d.). An In-depth Technical Guide to NHS Ester Reaction Chemistry with Primary Amines.
• Benchchem. (n.d.). An In-Depth Technical Guide to the Mechanism of NHS Ester Reactions with Primary Amines.

• Glen Research. (n.d.). Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Retrieved from [Link]

• NanoTemper Technologies. (n.d.). Degree-of-labeling (DOL). Retrieved from [Link]

• G-Biosciences. (2015). How To Determine Degree of Protein Labeling. Retrieved from [Link]

• Ries, J., et al. (2020). ProDOL: a general method to determine the degree of labeling for staining optimization and molecular counting. Nature Communications. Retrieved from [Link]

• UCI Department of Chemistry. (n.d.). Alexa Fluor Dyes: Simply the Best and Brightest Fluorescent Dyes and Conjugates. Retrieved from [Link]

• Dianova. (n.d.). Fluorescent Dyes for Secondary Antibodies. Retrieved from [Link]

• LifeTein. (2024). Fluorescent Labelling with Texas Red. Retrieved from [Link]

• FluoroFinder. (n.d.). Texas Red Dye Profile. Retrieved from [Link]

• Wikipedia. (n.d.). Quantum yield. Retrieved from [Link]

• Wikipedia. (n.d.). Texas Red. Retrieved from [Link]

• FluoroFinder. (n.d.). DyLight 594 Dye Profile. Retrieved from [Link]

• FluoroFinder. (n.d.). Alexa Fluor 594 Dye Profile. Retrieved from [Link]

• Dianova. (n.d.). Selection of Fluorophores for Immunofluorescent Staining. Retrieved from [Link]

• Butler, R., et al. (2014). Fluorescent labeling and modification of proteins. Journal of Visualized Experiments. Retrieved from [Link]

• arXiv. (2013). Quantum yield optimized fluorophores for site-specific labeling and super-resolution imaging. Retrieved from [Link]

• Lambert, T. J. (2019). Quantitative Assessment of Fluorescent Proteins. Cold Spring Harbor Protocols. Retrieved from [Link]

• ResearchGate. (2019). Fluorescence Quantum Yield Measurements of Fluorescent Proteins. Retrieved from [Link]

• Cytiva. (2024). Fundamentals of size exclusion chromatography. Retrieved from [Link]

• EMBL PEPCF. (n.d.). Size Exclusion Chromatography. Retrieved from [Link]

• G-Biosciences. (2019). A Quick Guide to Choosing Fluorescent Dyes for Protein Labeling. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. glenresearch.com [glenresearch.com]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. lifetein.com [lifetein.com]
• 8. Texas Red - Wikipedia [en.wikipedia.org]
• 9. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 10. Texas red-X,SE | TargetMol [targetmol.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Spectrum [Texas Red-X] | AAT Bioquest [aatbio.com]
• 13. biotium.com [biotium.com]
• 14. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. info.gbiosciences.com [info.gbiosciences.com]
• 17. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 18. info.gbiosciences.com [info.gbiosciences.com]
• 19. Size exclusion chromatography for protein purification - ProteoGenix [proteogenix.science]
• 20. goldbio.com [goldbio.com]
• 21. Size Exclusion Chromatography – Protein Expression and Purification Core Facility [embl.org]
• 22. support.nanotempertech.com [support.nanotempertech.com]
• 23. ProDOL: a general method to determine the degree of labeling for staining optimization and molecular counting - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Fluorescent Dyes for Secondary Antibodies - dianova [dianova.com]
• 25. chem.uci.edu [chem.uci.edu]

Mastering Bioconjugation: A definitive Guide to Calculating the Degree of Labeling for Texas Red-X

For researchers, scientists, and drug development professionals, the precise characterization of fluorescently labeled biomolecules is paramount for reproducible and reliable experimental outcomes. The degree of labeling (DOL), or the molar ratio of a fluorescent dye to a protein, is a critical quality attribute of any bioconjugate. An optimal DOL is essential for maximizing signal intensity without inducing quenching effects or compromising the biological activity of the labeled molecule.[1][2] This guide provides a comprehensive, in-depth protocol for accurately calculating the DOL of proteins labeled with Texas Red-X, a widely used red fluorescent dye. Furthermore, it offers a comparative analysis of Texas Red-X with other popular fluorescent dyes to aid in the selection of the most appropriate reagent for your specific application.

The "Why" Behind Degree of Labeling Calculation

The covalent attachment of fluorescent dyes to proteins is a stochastic process. The final DOL is influenced by several factors, including the reactivity of the dye and the protein, the pH of the reaction buffer, the dye-to-protein ratio used in the conjugation reaction, and the incubation time. An insufficient DOL will result in a weakly fluorescent conjugate, leading to a poor signal-to-noise ratio in downstream applications.[1] Conversely, an excessively high DOL can lead to fluorescence self-quenching, where the proximity of multiple dye molecules results in a decrease in the overall fluorescence intensity.[1] Moreover, excessive labeling can alter the protein's conformation and biological function. Therefore, the accurate determination of the DOL is a crucial step in the quality control of any fluorescently labeled protein.[3]

Experimental Protocol for Determining the Degree of Labeling

The following step-by-step methodology outlines the spectrophotometric determination of the DOL for a Texas Red-X-labeled protein. This method relies on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte and the path length of the light through the solution.[4]

Essential Prerequisites:

• Purified Conjugate: It is imperative to remove all non-conjugated, free dye from the labeled protein solution. This is typically achieved through size-exclusion chromatography (e.g., a desalting column) or extensive dialysis against an appropriate buffer.[1][5]

• Spectrophotometer: A UV-Vis spectrophotometer capable of measuring absorbance at 280 nm and the maximum absorbance of Texas Red-X (~595 nm) is required.

• Quartz Cuvettes: Use quartz cuvettes for accurate absorbance measurements in the UV range.

Step-by-Step Procedure:

• Blank Measurement: Use the dialysis buffer or the buffer in which the conjugate is dissolved to zero the spectrophotometer at both 280 nm and the Amax of Texas Red-X.

• Absorbance Measurement of the Conjugate:

  • Measure the absorbance of the purified protein-dye conjugate at 280 nm (A₂₈₀).

  • Measure the absorbance of the conjugate at the maximum absorbance wavelength of Texas Red-X, which is approximately 595 nm (Aₘₐₓ).

  • Note: If the absorbance reading is above 2.0, dilute the sample with the blanking buffer and re-measure. Remember to account for this dilution factor in the subsequent calculations.[1][5]

The Calculation: From Absorbance to Degree of Labeling

To calculate the DOL, you will need the following constants for Texas Red-X:

• Molar Extinction Coefficient (ε_dye) of Texas Red-X at Aₘₐₓ: 116,000 M⁻¹cm⁻¹[6][7]

• Correction Factor (CF₂₈₀) at 280 nm: This factor accounts for the absorbance of the dye at 280 nm. For Texas Red-X, the CF₂₈₀ is 0.36.[6][7] This is calculated by the ratio of the dye's absorbance at 280 nm to its absorbance at its Aₘₐₓ.[1][4][5]

• Molar Extinction Coefficient of the Protein (ε_protein) at 280 nm: This value is specific to the protein being labeled. For example, the molar extinction coefficient of IgG is approximately 210,000 M⁻¹cm⁻¹.[1]

The following formulas will guide you through the calculation of the DOL:

1. Corrected Protein Absorbance (A_protein):

This step is crucial to subtract the contribution of the dye's absorbance at 280 nm from the total absorbance at 280 nm.

A_protein = A₂₈₀ - (Aₘₐₓ * CF₂₈₀)[4]

2. Molar Concentration of the Protein ([Protein]):

Using the corrected protein absorbance, you can now calculate the molar concentration of the protein.

[Protein] (M) = A_protein / ε_protein

3. Molar Concentration of the Dye ([Dye]):

The molar concentration of the Texas Red-X dye is calculated from its absorbance at its Aₘₐₓ.

[Dye] (M) = Aₘₐₓ / ε_dye

4. Degree of Labeling (DOL):

The DOL is the molar ratio of the dye to the protein.

DOL = [Dye] / [Protein][4]

For antibodies, a DOL between 2 and 10 is often considered ideal, though the optimal ratio is application-dependent and should be determined empirically.[1]

Workflow for calculating the Degree of Labeling (DOL).

A Comparative Look: Texas Red-X and Its Alternatives

While Texas Red-X is a robust and widely used dye, several alternatives are available, each with its own set of advantages and disadvantages. The choice of a fluorescent dye should be based on the specific requirements of the experiment, including the available excitation sources, the desired emission wavelength, and the photostability needed.

Feature	Texas Red-X	Alexa Fluor™ 594	DyLight™ 594	California Red™
Excitation Max (nm)	~595[6][8]	~590	~593	~595
Emission Max (nm)	~615[6][8]	~617	~618	~615
Molar Extinction Coefficient (M⁻¹cm⁻¹)	~116,000[6][7]	~90,000	~80,000	Not specified
Quantum Yield	~0.97[6]	High	High	More fluorescent than Texas Red® conjugates
Key Advantages	Good brightness, well-established	High photostability, good brightness	High photostability, good brightness	Higher labeling efficiency and stability than Texas Red®[9]
Considerations	Susceptible to photobleaching compared to newer dyes	Higher cost	Higher cost	Newer dye, less literature available

Texas Red-X is a derivative of sulforhodamine 101 and offers bright red fluorescence.[10] The "-X" designation refers to a seven-atom aminohexanoyl spacer that separates the fluorophore from its reactive group, which can reduce interactions with the biomolecule to which it is conjugated.[6][11]

Alexa Fluor™ 594 and DyLight™ 594 are popular alternatives known for their superior photostability and brightness, making them well-suited for demanding imaging applications such as confocal microscopy.[12][13]

California Red™ is presented as a superior replacement for Texas Red®, with claims of higher labeling efficiency and greater stability.[9] For applications requiring highly stable and fluorescent conjugates, this could be a compelling alternative.

Conclusion

The accurate determination of the degree of labeling is a cornerstone of reliable and reproducible fluorescence-based assays. By following the detailed protocol and calculation steps outlined in this guide, researchers can confidently characterize their Texas Red-X labeled bioconjugates. The comparative data on alternative dyes further empowers scientists to make informed decisions when selecting the optimal fluorescent probe for their research needs, ultimately leading to higher quality data and more impactful scientific discoveries.

References

• Spectra. Degree of Labeling Explanation. [Link]

• G-Biosciences. How To Determine Degree of Protein Labeling. [Link]

• Abberior Instruments. Degree of labeling (DOL) step by step. [Link]

• Unruh, J. R., et al. (2005). Determining the extent of labeling for tetramethylrhodamine protein conjugates. Photochemistry and photobiology, 81(3), 682–690. [Link]

• Generi Biotech. Alternative dyes for oligonucleotides/probes labeling. [Link]

• University of Massachusetts Amherst. Texas Red spectral characteristics. [Link]

• Wikipedia. Texas Red. [Link]

• FluoroFinder. Texas Red Dye Profile. [Link]

• Addgene. Illuminating Choices: A Guide to Selecting Fluorescent Dyes and Ligands. [Link]

• NanoTemper. Protein Concentration and DOL - Definition and Relevance. [Link]

• Conduct Science. Protein Quantification Protocols. [Link]

• BIOCEV. Assays for Determination of Protein Concentration. [Link]

• Tas, R. P., et al. (2021). ProDOL: a general method to determine the degree of labeling for staining optimization and molecular counting. Nature Communications, 12(1), 2346. [Link]

Sources

• 1. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 2. ProDOL: a general method to determine the degree of labeling for staining optimization and molecular counting - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nanotempertech.com [nanotempertech.com]
• 4. spectra.arizona.edu [spectra.arizona.edu]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 7. Texas Red-X, succinimidyl ester *Mixed isomers* *CAS 216972-99-5* | AAT Bioquest [aatbio.com]
• 8. Spectrum [Texas Red-X] | AAT Bioquest [aatbio.com]
• 9. California Red™ & Sunred™: Superior Replacements for Texas Red® and Texas Red®-X | AAT Bioquest [aatbio.com]
• 10. Texas Red - Wikipedia [en.wikipedia.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - CH [thermofisher.com]
• 13. FluoroFinder [app.fluorofinder.com]

A Head-to-Head Comparison for Immunofluorescence: Texas Red-X vs. Alexa Fluor 594

In the realm of immunofluorescence, the selection of a fluorophore is a critical decision that directly impacts the quality, reliability, and reproducibility of experimental results. For researchers working in the red part of the spectrum, Texas Red and Alexa Fluor 594 have historically been two popular choices. This guide provides an in-depth, objective comparison of Texas Red-X succinimidyl ester and Alexa Fluor 594 NHS ester to inform your selection for antibody conjugation and subsequent immunofluorescence applications.

Core Photophysical Properties: A Quantitative Look

The performance of a fluorophore is dictated by its photophysical properties. Brightness, a key determinant of signal-to-noise ratio, is a function of both the molar extinction coefficient (how efficiently the dye absorbs light) and the quantum yield (how efficiently it converts that absorbed light into emitted fluorescence).[1]

Here's how the two dyes stack up:

Property	Texas Red-X	Alexa Fluor 594	Advantage
Excitation Maximum	~595 nm[2][3][4]	~590 nm[5][6][7]	Minor Difference
Emission Maximum	~615 nm[2][3][8]	~617 nm[5][6][7]	Minor Difference
Molar Extinction Coefficient (ε)	~110,000 cm⁻¹M⁻¹[9]	~92,000 cm⁻¹M⁻¹[6]	Texas Red-X
Quantum Yield (Φ)	~0.93 (in PBS)[8][10]	~0.66[5][11]	Texas Red-X
Calculated Brightness (ε * Φ)	~102,300	~60,720	Texas Red-X
Photostability	Moderate[12]	High[13][14][15][16]	Alexa Fluor 594
pH Sensitivity	Susceptible	Insensitive (pH 4-10)[13][14][16]	Alexa Fluor 594

From a purely quantitative standpoint, Texas Red-X appears to be the brighter dye due to its higher extinction coefficient and quantum yield. However, this is only part of the story.

Beyond Brightness: Photostability and Reliability

While initial brightness is important, the ability of a fluorophore to resist photobleaching under prolonged illumination is paramount for quantitative and high-resolution microscopy.[17] This is where Alexa Fluor 594 demonstrates a significant advantage. The Alexa Fluor dye family is renowned for its exceptional photostability, allowing for longer exposure times and more robust image acquisition without significant signal loss.[13][14][16] While Texas Red provides a bright initial signal, it is more susceptible to fading.[12]

Furthermore, the chemical stability of a fluorophore can impact experimental consistency. Alexa Fluor 594 is notably insensitive to pH variations within the typical biological range (pH 4-10), ensuring a stable fluorescent signal even with slight changes in buffer conditions.[13][14][16]

Practical Implications for Experimental Design

For High-Resolution or Long-Duration Imaging: Alexa Fluor 594 is the superior choice. Its high photostability is essential for techniques like confocal microscopy, super-resolution microscopy, and time-lapse imaging, where the sample is subjected to intense and prolonged laser exposure.[15]

For Routine Immunofluorescence with Standard Microscopes: For applications where photobleaching is less of a concern and maximizing initial signal is the priority, Texas Red-X can be a suitable option.

For Multiplexing: Both dyes occupy a similar spectral window, making them compatible with common green fluorophores like Alexa Fluor 488 or FITC.[17] However, when designing multicolor experiments, it's crucial to consider the potential for spectral overlap, where the emission of one fluorophore "bleeds" into the detection channel of another.[18][19][20] Using fluorophores with narrower emission spectra can help minimize this issue.[18]

Antibody Conjugation: The Succinimidyl Ester Chemistry

Both Texas Red-X succinimidyl ester and Alexa Fluor 594 NHS (N-hydroxysuccinimidyl) ester utilize the same well-established chemistry for antibody labeling. The succinimidyl ester group reacts with primary amines, such as the ε-amino group of lysine residues on the antibody, to form a stable amide bond.[21][22]

The "-X" in Texas Red-X refers to a seven-atom aminohexanoyl spacer that separates the fluorophore from the reactive group.[2][3][23] This spacer can help to reduce the potential for the fluorophore to interact with and alter the function of the antibody.

Experimental Workflow: Antibody Conjugation

The following is a generalized protocol for conjugating an antibody with either Texas Red-X or Alexa Fluor 594 succinimidyl ester.

Caption: Antibody conjugation workflow using NHS esters.

Step-by-Step Methodology:

• Antibody Preparation: Dissolve the antibody in an amine-free buffer, such as 0.1 M sodium bicarbonate, to a concentration of approximately 2.5 mg/mL.[21] It is crucial that the buffer does not contain primary amines (e.g., Tris or glycine) as these will compete with the antibody for reaction with the dye.[24][25] The reaction should be performed at a slightly basic pH (8.0-8.5) to ensure the lysine residues are deprotonated and reactive.[]

• Dye Preparation: Immediately before use, dissolve the succinimidyl ester dye in anhydrous DMSO to create a 10 mM stock solution.[24][]

• Labeling Reaction: While gently stirring, add the appropriate volume of the dye stock solution to the antibody solution. The optimal molar ratio of dye to antibody should be determined empirically, but a starting point of 10:1 is often recommended.[] Incubate the reaction for 1 hour at room temperature, protected from light.[21][25]

• Purification: Separate the labeled antibody from the unreacted dye using a desalting or gel filtration column (e.g., Sephadex G-25).[21][24]

• Characterization: Determine the degree of labeling (DOL), which is the average number of dye molecules per antibody molecule, by measuring the absorbance of the conjugate at 280 nm (for the protein) and the absorbance maximum of the dye.[21]

General Immunofluorescence Protocol

Once you have your fluorescently labeled antibody, you can proceed with your immunofluorescence staining.

Caption: General indirect immunofluorescence workflow.

Key Considerations During Staining:

• Controls: Always include appropriate controls, such as an isotype control or a secondary-antibody-only control, to check for non-specific binding.[27][28]

• Photoprotection: From the secondary antibody incubation step onwards, protect your samples from light to prevent photobleaching.[28][29]

• Antifade Reagent: Use a mounting medium containing an antifade reagent to preserve the fluorescent signal during imaging.[29]

Conclusion and Recommendations

Both Texas Red-X and Alexa Fluor 594 are effective red fluorophores for immunofluorescence. The choice between them should be guided by the specific demands of your experiment.

• Choose Alexa Fluor 594 for:

  • Quantitative imaging

  • Confocal and super-resolution microscopy

  • Long-duration or time-lapse experiments

  • When high photostability and pH insensitivity are critical for reproducibility

• Choose Texas Red-X for:

  • Routine qualitative immunofluorescence where initial brightness is the primary concern

  • When using standard widefield fluorescence microscopy with short exposure times

For most modern microscopy applications, the superior photostability and reliability of Alexa Fluor 594 make it the more robust and versatile choice, providing greater flexibility in image acquisition and ensuring more consistent and reproducible data.[14]

References

• KEYENCE. How to Choose the Best Fluorophore for Your Fluorescence Microscopy Experiments. [Link]

• ibidi. Troubleshooting - Immunofluorescence Assays. [Link]

• Elabscience. (2018, May 28). Immunofluorescence Troubleshooting Tips. [Link]

• Antibodies.com. (2025, September 26). ICC/IF Troubleshooting. [Link]

• Creative Biolabs Antibody. Troubleshooting of Immunofluorescence. [Link]

• Bio-Rad Antibodies. 10 Tips for Selecting & Using Fluorophores in IF Experiments. [Link]

• CYM - Cytometry. Spectral Overlap. [Link]

• Biocompare. (2023, December 19). Fluorophore Selection Guide. [Link]

• Bitesize Bio. (2025, May 21). Choosing Fluorophores for Microscopy and Flow Cytometry. [Link]

• Unknown Source. Fluorochromes Description. (Link not available)

• FluoroFinder. Alexa Fluor 594 Dye Profile. [Link]

• Novershtern, N., et al. (2021, March 23). Spectracular: minimizing spectral overlap in multicolor flow cytometry experiments. [Link]

• Panchuk-Voloshina, N., et al. (1999, September 1). Alexa dyes, a series of new fluorescent dyes that yield exceptionally bright, photostable conjugates. Journal of Histochemistry & Cytochemistry. [Link]

• Abberior Instruments. NHS ester protocol for labeling proteins. [Link]

• UCI Department of Chemistry. Alexa Fluor Dyes: Simply the Best and Brightest Fluorescent Dyes and Conjugates. [Link]

• Syracuse University Flow Core. Spectral Overlap. [Link]

• Invitrogen. Invitrogen Texas Red -X, Succinimidyl Ester, mixed isomers 5 mg. [Link]

• FluoroFinder. Alexa Fluor 594 Dye Profile. [Link]

• Bitesize Bio. (2025, February 10). An Introduction to Alexa Dyes. [Link]

• FluoroFinder. Texas Red Dye Profile. [Link]

• FluoroFinder. Panel Builder. [Link]

Sources

• 1. bitesizebio.com [bitesizebio.com]
• 2. Texas Red-X, succinimidyl ester *Single isomer* *178623-11-5* | AAT Bioquest [aatbio.com]
• 3. Texas Red-X, succinimidyl ester *Mixed isomers* *CAS 216972-99-5* | AAT Bioquest [aatbio.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Panel Builder [app.fluorofinder.com]
• 6. The Alexa Fluor Dye Series—Note 1.1 | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Spectrum [Alexa Fluor 594] | AAT Bioquest [aatbio.com]
• 8. FluoroFinder [app.fluorofinder.com]
• 9. Extinction Coefficient [Texas Red-X] | AAT Bioquest [aatbio.com]
• 10. Quantum Yield [Texas Red] | AAT Bioquest [aatbio.com]
• 11. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. cancer.iu.edu [cancer.iu.edu]
• 14. discovery.researcher.life [discovery.researcher.life]
• 15. FluoroFinder [app.fluorofinder.com]
• 16. bitesizebio.com [bitesizebio.com]
• 17. How to Choose the Best Fluorophore for Your Fluorescence Microscopy Experiments | KEYENCE America [keyence.com]
• 18. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 19. Spectral Overlap | CYM [cytometry.mlsascp.com]
• 20. microscopyfocus.com [microscopyfocus.com]
• 21. biotium.com [biotium.com]
• 22. NHS ester protocol for labeling proteins [abberior.rocks]
• 23. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - RU [thermofisher.com]
• 24. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 25. abpbio.com [abpbio.com]
• 27. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 28. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 29. ibidi.com [ibidi.com]

A Researcher's Guide to High-Performance Alternatives to Texas Red-X for Live-Cell Imaging

This guide provides a comprehensive comparison of modern fluorescent probes that surpass the capabilities of Texas Red-X for demanding live-cell imaging applications. We will delve into the practical limitations of older-generation dyes and explore superior alternatives, supported by experimental data and detailed protocols to empower your research.

The Challenge with Traditional Dyes: Why Texas Red-X Falls Short in Live-Cell Imaging

For decades, Texas Red-X has been a workhorse in fluorescence microscopy, primarily for its utility in fixed-cell immunofluorescence. However, its application in live-cell imaging is fraught with challenges that can compromise experimental outcomes. The primary limitations include:

• Suboptimal Cell Permeability: Texas Red-X and its derivatives often exhibit poor permeability across the membranes of live, healthy cells, leading to inconsistent and weak labeling.

• Phototoxicity: Like many traditional fluorophores, Texas Red-X can generate reactive oxygen species (ROS) upon excitation, which can induce cellular stress, alter normal physiology, and ultimately lead to cell death, confounding experimental observations.

• Limited Photostability: Under the continuous illumination required for time-lapse imaging, Texas Red-X is prone to photobleaching, resulting in a rapid loss of signal and limiting the duration of imaging experiments.

• Environmental Sensitivity: The fluorescence intensity of Texas Red-X can be sensitive to its local environment, including pH and solvent polarity, which can lead to artifacts in quantitative imaging.

These limitations necessitate the adoption of more advanced fluorescent probes specifically engineered for the rigors of live-cell imaging.

A New Generation of Fluorophores: Superior Alternatives to Texas Red-X

The field of fluorescent probe development has yielded a new generation of dyes that offer significant improvements in brightness, photostability, and cell permeability, while minimizing phototoxicity. Below is a comparative overview of the leading alternatives.

Comparative Analysis of Key Performance Metrics

Feature	Texas Red-X	Janelia Fluor® 549 (JF549)	TMR-HaloTag® Ligand	SiR-HaloTag® Ligand
Excitation (nm)	~595	~549	~555	~652
Emission (nm)	~615	~571	~585	~674
Quantum Yield	~0.53	~0.88	~0.4	~0.41
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~85,000	~101,000	~95,000	~100,000
Cell Permeability	Low to Moderate	High	High	High
Photostability	Moderate	High	High	Very High
Phototoxicity	Moderate to High	Low	Low	Very Low
Labeling Strategy	Conjugation to antibodies or other molecules	Covalent labeling of HaloTag® or SNAP-tag® fusion proteins	Covalent labeling of HaloTag® fusion proteins	Covalent labeling of HaloTag® fusion proteins

In-Depth Look at Leading Alternatives

Janelia Fluor® Dyes: Unparalleled Brightness and Photostability

The Janelia Fluor® (JF) dyes, developed at the Janelia Research Campus, represent a significant leap forward in fluorophore design. These dyes are exceptionally bright and photostable, making them ideal for long-term, time-lapse imaging and single-molecule tracking experiments.

Mechanism of Action: JF dyes are typically used in conjunction with self-labeling protein tags, such as the HaloTag® or SNAP-tag®. The gene encoding the protein of interest is fused to the gene for the tag. When the JF dye is added to the cell culture medium, it readily crosses the cell membrane and covalently binds to the tag, resulting in specific and robust labeling of the protein of interest.

Experimental Workflow: Labeling a Protein of Interest with a Janelia Fluor® Dye

Caption: Workflow for labeling a target protein with a Janelia Fluor® dye.

Silicon Rhodamine (SiR) Dyes: Pushing into the Far-Red Spectrum

Silicon rhodamine (SiR) dyes are another class of exceptional fluorophores for live-cell imaging. Their key advantage is their excitation and emission in the far-red region of the spectrum (~650 nm excitation, ~670 nm emission). This has two major benefits:

• Reduced Phototoxicity: Longer wavelength light is less energetic and therefore less damaging to cells.

• Lower Autofluorescence: Cellular autofluorescence is significantly lower in the far-red spectrum, leading to a much-improved signal-to-noise ratio.

Mechanism of Action: Similar to JF dyes, SiR dyes are most commonly used with self-labeling tags like HaloTag®. They are cell-permeable and form a covalent bond with the tag for highly specific labeling.

Conceptual Diagram: The Advantage of Far-Red Dyes

Caption: Comparison of visible versus far-red excitation for live-cell imaging.

Experimental Protocol: Live-Cell Imaging of a HaloTag® Fusion Protein with Janelia Fluor® 549

This protocol provides a detailed methodology for labeling and imaging a protein of interest fused to the HaloTag® in live cells using Janelia Fluor® 549.

Materials:

• Mammalian cells cultured on glass-bottom imaging dishes, transfected with a plasmid encoding the protein of interest fused to HaloTag®.

• Janelia Fluor® 549 HaloTag® Ligand (1 mM stock in DMSO).

• Complete cell culture medium.

• Phosphate-buffered saline (PBS).

• Fluorescence microscope equipped for live-cell imaging with appropriate filter sets for JF549 (e.g., TRITC or Cy3 filter set).

Protocol:

• Cell Preparation:

  • Plate cells on imaging dishes at an appropriate density to be ~70-80% confluent at the time of imaging.

  • Transfect cells with the HaloTag® fusion plasmid according to the manufacturer's protocol and allow for protein expression for 24-48 hours.

• Labeling:

  • Prepare a 1 µM working solution of Janelia Fluor® 549 HaloTag® Ligand by diluting the 1 mM stock solution 1:1000 in complete cell culture medium.

  • Aspirate the old medium from the cells and replace it with the labeling medium containing the JF549 dye.

  • Incubate the cells at 37°C in a CO₂ incubator for 30 minutes. The optimal labeling time may vary depending on the protein of interest and cell type.

• Washing:

  • Aspirate the labeling medium.

  • Wash the cells three times with pre-warmed complete cell culture medium to remove any unbound dye. Incubate for 5 minutes during each wash step.

• Imaging:

  • Replace the final wash medium with fresh, pre-warmed complete cell culture medium.

  • Place the imaging dish on the microscope stage.

  • Allow the cells to equilibrate on the microscope stage for at least 10 minutes before starting image acquisition.

  • Acquire images using the appropriate filter set for JF549. Use the lowest possible excitation power and exposure time to minimize phototoxicity and photobleaching.

Conclusion: Choosing the Right Tool for the Job

While Texas Red-X has a long history in fluorescence microscopy, its limitations in live-cell imaging are significant. For researchers demanding high-quality, long-term imaging of dynamic cellular processes, modern fluorophores like the Janelia Fluor® and SiR dyes offer a transformative improvement in performance. By leveraging these advanced tools, researchers can capture stunning images and generate more reliable and reproducible data, pushing the boundaries of our understanding of cell biology.

References

• Grimm, J. B., et al. (2015). A general method to improve fluorophores for live-cell and single-molecule imaging. Nature Methods, 12(3), 244–250. [Link]

• Janelia Research Campus. (n.d.). Janelia Fluor® Dyes. Janelia. [Link]

• Lukinavičius, G., et al. (2013). A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins. Nature Chemistry, 5(2), 132–139. [Link]

• Spirochrome. (n.d.). SiR-Halo. Spirochrome. [Link]

• Icha, J., et al. (2017). A guide to light-sheet fluorescence microscopy for multiscale imaging. Nature Reviews Methods Primers, 1, 17057. [Link]

Fading Glory: A Head-to-Head Photostability Comparison of Texas Red-X and Modern Red Fluorescent Dyes

A Guide for Researchers in Advanced Fluorescence Microscopy

For decades, Texas Red-X has been a workhorse in the palette of fluorescent probes, enabling countless discoveries through immunofluorescence and other labeling techniques. However, as imaging technologies have advanced—pushing the boundaries with higher laser powers, longer acquisition times, and super-resolution modalities—the limitations of classic dyes have become more apparent. Chief among these is photostability. This guide provides a critical, data-driven comparison of Texas Red-X against its modern counterparts, offering the technical insights and experimental frameworks necessary for researchers, scientists, and drug development professionals to select the optimal red fluorescent dye for their demanding applications.

The Tyranny of the Photon: Why Photostability is Paramount

Photostability, the inherent resistance of a fluorophore to photochemical destruction upon exposure to excitation light, is not merely a desirable feature; it is a fundamental prerequisite for high-quality, quantitative fluorescence imaging.[1][2] The process of photobleaching, an irreversible fading of the fluorescent signal, is the bane of many microscopy experiments.[3] It occurs when a fluorophore in its excited state undergoes chemical reactions, often with molecular oxygen, that permanently destroy its ability to fluoresce.[1][3][4] The consequences of poor photostability are severe:

• Limited Observation Time: Rapid signal loss curtails the ability to perform time-lapse imaging of dynamic cellular processes.

• Compromised Signal-to-Noise: As the signal fades into the background, the quality and clarity of the image degrade.

• Quantitative Inaccuracy: Photobleaching introduces a significant artifact in studies that require measuring fluorescence intensity over time or comparing intensity between samples.

For advanced techniques like confocal, STED, or STORM microscopy, which rely on intense laser illumination, a highly photostable probe is non-negotiable.

The Contenders: Texas Red-X vs. The New Guard

Our comparison focuses on Texas Red-X, a sulfonyl chloride derivative of sulforhodamine 101, and several classes of modern synthetic dyes engineered for superior performance.

• Texas Red-X: A derivative of the classic Texas Red dye, modified with a seven-atom spacer ("X") to improve conjugation efficiency.[5][6][7] It has been widely used for its brightness but exhibits moderate photostability.[8]

• Alexa Fluor Dyes: A family of sulfonated rhodamine and cyanine derivatives known for their exceptional brightness and photostability.[9] Alexa Fluor 594 is the direct spectral competitor to Texas Red-X.[5][9][10][11]

• DyLight Dyes: A series of high-performance fluorescent dyes with photophysical properties comparable to the Alexa Fluor series. DyLight 594 is a common alternative to Texas Red-X.[10]

• iFluor Dyes: A newer generation of fluorescent dyes developed to offer enhanced brightness and photostability.[12]

• Cyanine Dyes (Cy): While widely used, dyes like Cy5 can have variable and often lower photostability compared to the Alexa Fluor series.[1]

Quantitative Performance Metrics: A Data-Driven Comparison

The selection of a fluorophore should begin with an objective review of its photophysical properties. The table below summarizes key performance indicators for Texas Red-X and its primary competitors. While quantum yield (the efficiency of converting absorbed photons into emitted light) and extinction coefficient (the efficiency of absorbing light) together determine the theoretical brightness, photostability dictates how long that brightness can be sustained under illumination.

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Relative Photostability
Texas Red-X	595 - 596	615	~85,000[8][10][13]	~0.93[8][10][14][15]	Moderate[8]
Alexa Fluor 594	590	617	~92,000[14]	0.66[14]	High[1][9][11]
DyLight 594	593	618	~80,000	N/A	High[10]
iFluor 594	592	614	N/A	N/A	High[12]

Note: Quantum yield can vary based on the solvent and conjugation state. While Texas Red-X has a remarkably high quantum yield, its overall utility is often limited by its moderate photostability, with numerous sources confirming that Alexa Fluor 594 is significantly more photostable.[5][9][11]

Experimental Design: A Validated Protocol for Photostability Assessment

To move beyond catalog values and assess performance in a biologically relevant context, a rigorously controlled experiment is essential. The following workflow is designed as a self-validating system to ensure that any observed differences in photobleaching are due to the intrinsic properties of the dyes, not experimental variables.

Step-by-Step Methodology:

• Antibody Conjugation: Use the same monoclonal antibody and the same lot to conjugate with Texas Red-X, Alexa Fluor 594, and other dyes of interest. This eliminates variability from the biological probe itself.

• Degree of Labeling (DOL) Measurement: This is a critical control step. Use spectroscopy to calculate the ratio of dye molecules to antibody molecules. Aim for a consistent DOL across all conjugates. Over-labeling can cause quenching, while under-labeling will result in a weaker signal, both of which confound photostability measurements.

• Sample Preparation: Plate, fix, and permeabilize cells using a standardized protocol for all conditions to ensure the cellular environment is identical.

• Immunostaining: Incubate the cells with each antibody-dye conjugate at the same concentration and for the same duration.

• Mounting: Use the same antifade mounting medium for all samples. Antifade reagents scavenge free radicals and can dramatically, but differentially, affect dye stability. Using the same medium makes the comparison valid.

• Imaging Parameter Standardization: This is the most critical part of the protocol. On the microscope (preferably confocal), all settings must be locked: laser power, pixel dwell time, objective, pinhole size, and detector gain. This ensures each sample receives an identical photon dose over time.[16][17]

• Time-Lapse Acquisition: Focus on a field of stained cells and begin a time-lapse acquisition with continuous illumination. Acquire images at a set interval until the signals from all dyes have significantly bleached.

• Data Extraction: For each time-lapse series, define several regions of interest (ROIs) over stained structures. Measure the mean fluorescence intensity within these ROIs for every time point.

• Normalization: For each ROI, divide all intensity values by the intensity of the first time point (t=0). This converts the absolute intensities to a percentage of the initial signal, allowing for direct comparison of the decay rates, regardless of initial brightness.[1]

• Plotting and Analysis: Plot the normalized intensity versus time for each dye. The resulting curves will directly visualize the relative photostability; a slower decay indicates higher photostability.

The Mechanism of Fading: A Look Under the Hood

The superior performance of modern dyes is not accidental; it is the result of deliberate chemical engineering. Photobleaching often proceeds from the excited triplet state of the fluorophore.

A fluorophore in the long-lived triplet state has a higher probability of reacting with molecular oxygen to form reactive oxygen species, which then attack and destroy the fluorophore's structure.[1][4] Dyes like the Alexa Fluor series are sulfonated. This chemical modification not only increases their water solubility, preventing aggregation (a contributor to photobleaching), but also alters their electronic properties to reduce the probability of intersystem crossing into the destructive triplet state. This is a key reason for their enhanced photostability.[7]

Conclusion and Recommendations for the Modern Microscopist

While Texas Red-X remains a viable and cost-effective option for certain applications, its moderate photostability is a significant liability for advanced or quantitative imaging.

• For routine, qualitative endpoint imaging where brief exposure times are sufficient, Texas Red-X can still perform adequately.

• For confocal microscopy, 3D z-stacks, and long-term live-cell imaging, the superior photostability of Alexa Fluor 594 or DyLight 594 is strongly recommended. The additional investment in these reagents is justified by the significant improvement in data quality and the ability to perform longer, more demanding experiments.[5][9][11]

• For super-resolution techniques (STORM, STED), only the most robust dyes should be considered. While this guide focuses on conventional imaging, dyes from the ATTO and Janelia Fluor series, as well as specific Alexa Fluor dyes, are typically required for these methods.

The evolution of fluorescent probes has provided researchers with tools that are far more robust than those of a decade ago. By understanding the underlying principles of photostability and employing rigorous, controlled methods for comparison, scientists can confidently select the best dye for their experiment, ensuring that their discoveries are built upon a foundation of bright, stable, and reliable data.

References

• Texas Red Dye Profile. FluoroFinder. [Link]

• Photobleaching of Rhodamine 6G in Poly(vinyl alcohol) at the Ensemble and Single-Molecule Levels. The Journal of Physical Chemistry A - ACS Publications. [Link]

• Photobleaching of Fluorescent Dyes under Conditions Used for Single-Molecule Detection: Evidence of Two-Step Photolysis. PubMed. [Link]

• Investigating the photophysical properties of rhodamines using a spectroscopic single-molecule fluorescence method. RSC Publishing. [Link]

• Molecular Photobleaching Kinetics of Rhodamine 6G by One- and Two-Photon Induced Confocal Fluorescence Microscopy. ResearchGate. [Link]

• Choosing the B(right)est Fluorescent Protein: Photostability. Addgene Blog. [Link]

• Selection of Fluorophores for Immunofluorescent Staining. Dianova. [Link]

• Measuring Fluorescent Protein Photobleaching. FPbase. [Link]

• Alternative dyes for oligonucleotides/probes labeling. Generi Biotech. [Link]

• Alexa Fluor Dyes: Simply the Best and Brightest Fluorescent Dyes and Conjugates. UCI Department of Chemistry. [Link]

• Analysis of rhodamine and fluorescein-labeled F-actin diffusion in vitro by fluorescence photobleaching recovery. PubMed. [Link]

• Fluorochromes Description. Cytometry Core Facility, University of Ottawa. [Link]

• Photobleaching of Fluorescent Dyes under Conditions Used for Single-Molecule Detection: Evidence of Two-Step Photolysis. ACS Publications. [Link]

• Texas Red. Wikipedia. [Link]

• Characterization of Fluorescent Proteins with Intramolecular Photostabilization. PMC - NIH. [Link]

• An Introduction to Alexa Dyes. Bitesize Bio. [Link]

• Photobleaching. Wikipedia. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Photobleaching - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Long-Wavelength Rhodamines, Texas Red Dyes and QSY Quenchers—Section 1.6 | Thermo Fisher Scientific - CH [thermofisher.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.uci.edu [chem.uci.edu]
• 10. FluoroFinder [app.fluorofinder.com]
• 11. cancer.iu.edu [cancer.iu.edu]
• 12. iFluor® 594, a New Bright Fluorescent Labeling Dye an Excellent Replacement to Texas Red®, Dylight™ 594 and Alexa Fluor® 594 Dyes | AAT Bioquest [aatbio.com]
• 13. Texas Red - Wikipedia [en.wikipedia.org]
• 14. Buy Texas red | 82354-19-6 | >85% [smolecule.com]
• 15. Quantum Yield [Texas Red] | AAT Bioquest [aatbio.com]
• 16. blog.addgene.org [blog.addgene.org]
• 17. FPbase: The Fluorescent Protein Database Beta explanation [fpbase.org]

Assessing the Biological Activity of Texas Red-X Labeled Antibodies: A Comparative Guide

<

For researchers, scientists, and drug development professionals, the conjugation of fluorescent dyes to antibodies is a cornerstone of modern biological research, enabling a wide array of applications from cellular imaging to flow cytometry.[1][2][3] However, the critical assumption that the labeling process does not impede the antibody's biological function is a significant variable that demands rigorous assessment.[4][5] This guide provides an in-depth comparison of Texas Red-X labeled antibodies, examining their performance against other common fluorophores and detailing the experimental methodologies required to validate their biological activity.

The Double-Edged Sword of Fluorescent Labeling

The covalent attachment of any molecule to an antibody carries the potential to alter its structure and, consequently, its function.[6][7] Fluorophores, while essential for detection, are not inert bystanders. Their size, charge, and hydrophobicity can influence the antibody's conformation, potentially masking the antigen-binding site or interfering with effector functions.[6][8] This interference can lead to reduced binding affinity, altered pharmacokinetics, or complete inactivation of the antibody.[4][6][8][9] Therefore, a critical aspect of utilizing fluorescently labeled antibodies is the validation that their biological activity remains intact.

Texas Red-X: Properties and Considerations

Texas Red, a bright red-emitting sulfonated rhodamine dye, has long been a popular choice for antibody conjugation.[2][10][11] It offers strong fluorescence and good photostability.[12][13] The "X" designation in Texas Red-X refers to an additional seven-atom aminohexanoyl spacer that separates the fluorophore from its reactive group.[10][11][14] This spacer is designed to minimize steric hindrance and reduce the potential for the dye to interact directly with the antibody's functional domains.[14]

Despite these advantages, the inherent properties of the rhodamine core can still present challenges. Like many traditional dyes, Texas Red can be susceptible to photobleaching under intense illumination and may exhibit lower fluorescence quantum yields compared to more modern alternatives.[12] Furthermore, non-specific binding can sometimes be a concern, necessitating careful optimization of experimental conditions.[15]

A Comparative Look: Texas Red-X vs. Modern Alternatives

The field of fluorescent probes is continually evolving, with newer generations of dyes often outperforming their predecessors in key metrics. When selecting a fluorophore, it is crucial to consider not just its spectral properties but also its potential impact on the conjugated antibody.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Relative Brightness	Photostability	Key Considerations
Texas Red-X	~595[10][11][12]	~615[10][11][12]	~0.93[12][16]	Good	Moderate[12]	Prone to photobleaching; potential for non-specific binding.[12][15]
Alexa Fluor 594	~590[17]	~617[17]	High	Excellent[17][18]	High[18]	Often brighter and more photostable than Texas Red; good water solubility.[10][11][19]
DyLight 594	~593[20]	~618[20]	High	Excellent	High	Part of a family of dyes with good brightness and photostability across a wide pH range.[19]
Cy3	~550	~570	Moderate	Good	Moderate	A commonly used cyanine dye, but can be less photostable than Alexa Fluor or DyLight equivalents.

Note: Quantum yield and brightness can be influenced by the degree of labeling and the local environment of the fluorophore.

Validating Biological Activity: A Step-by-Step Approach

A self-validating system is essential to ensure the reliability of experimental results obtained with labeled antibodies. This involves a series of assays to confirm that the conjugation process has not compromised the antibody's fundamental properties.

Diagram: Experimental Workflow for Assessing Labeled Antibody Activity

Caption: Workflow for validating the biological activity of fluorescently labeled antibodies.

Experimental Protocol 1: Determination of Degree of Labeling (DOL)

Rationale: The DOL, or the average number of fluorophore molecules per antibody, is a critical parameter.[6] Over-labeling can lead to fluorescence quenching and is more likely to negatively impact antibody function.[8][21] Conversely, under-labeling results in a weak signal.

Methodology:

• Measure Absorbance: Using a spectrophotometer, measure the absorbance of the labeled antibody solution at two wavelengths:

  • 280 nm (for protein concentration).

  • The absorbance maximum of the fluorophore (e.g., ~595 nm for Texas Red-X).

• Calculate Protein Concentration:

  • Correct the A280 reading for the fluorophore's absorbance at this wavelength using a correction factor provided by the dye manufacturer.

  • Use the corrected A280 and the antibody's extinction coefficient to determine the molar concentration of the antibody.

• Calculate Fluorophore Concentration:

  • Use the absorbance at the fluorophore's maximum and its molar extinction coefficient to determine the molar concentration of the dye.

• Calculate DOL:

  • DOL = (Molar concentration of fluorophore) / (Molar concentration of antibody).

An optimal DOL is typically between 2 and 8, depending on the antibody and the fluorophore.[4]

Experimental Protocol 2: Enzyme-Linked Immunosorbent Assay (ELISA) for Binding Affinity

Rationale: ELISA is a straightforward and widely used method to assess whether the labeled antibody retains its ability to bind to its target antigen.[5] A significant shift in the binding curve of the labeled antibody compared to the unlabeled parent antibody indicates a change in binding affinity.[4]

Methodology:

• Antigen Coating: Coat a 96-well plate with the target antigen and incubate overnight.

• Blocking: Block non-specific binding sites with a suitable blocking buffer (e.g., BSA or non-fat milk in PBS).

• Antibody Incubation: Add serial dilutions of both the Texas Red-X labeled antibody and the unlabeled parent antibody to the wells. Incubate for 1-2 hours.

• Washing: Wash the plate to remove unbound antibodies.

• Detection:

  • For Labeled Antibody: Directly measure the fluorescence in each well using a plate reader set to the appropriate excitation and emission wavelengths for Texas Red-X.

  • For Unlabeled Antibody: Add a secondary antibody conjugated to an enzyme (e.g., HRP) that recognizes the primary antibody's species. After incubation and washing, add a substrate and measure the resulting colorimetric or chemiluminescent signal.

• Data Analysis: Plot the signal intensity against the antibody concentration for both the labeled and unlabeled antibodies. A significant rightward shift in the curve for the labeled antibody suggests reduced binding affinity.[4]

Experimental Protocol 3: Flow Cytometry for Cell-Surface Binding

Rationale: For antibodies that target cell-surface antigens, flow cytometry provides a quantitative assessment of binding to the native antigen in a cellular context.[22]

Methodology:

• Cell Preparation: Prepare a single-cell suspension of the target cells.

• Blocking (Optional but Recommended): Block Fc receptors to prevent non-specific antibody binding.[22]

• Antibody Staining: Incubate the cells with saturating concentrations of both the Texas Red-X labeled antibody and the unlabeled antibody (for comparison).

• Washing: Wash the cells to remove unbound antibodies.

• Secondary Staining (for unlabeled control): For the unlabeled antibody sample, add a secondary antibody conjugated to a different fluorophore (e.g., FITC or Alexa Fluor 488).

• Data Acquisition: Analyze the cells on a flow cytometer, ensuring the correct laser and filter sets are used for Texas Red-X and the control fluorophore.[22]

• Data Analysis: Compare the mean fluorescence intensity (MFI) of the cells stained with the Texas Red-X labeled antibody to those stained with the unlabeled primary and a fluorescent secondary. A significant decrease in MFI for the directly labeled antibody may indicate compromised binding.

Experimental Protocol 4: Functional Assays

Rationale: While binding is a prerequisite for function, it does not guarantee it. Functional assays are crucial for therapeutic antibodies or those used to modulate cellular processes. The specific assay will depend on the antibody's mechanism of action.

• Neutralization Assay: If the antibody is intended to block the activity of a cytokine or growth factor, a cell-based assay measuring the inhibition of a biological response (e.g., proliferation, signaling) should be performed.

• Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC) or Complement-Dependent Cytotoxicity (CDC) Assays: For therapeutic antibodies that rely on these effector functions, in vitro cytotoxicity assays are necessary to confirm that the Fc region of the antibody has not been compromised by the labeling process.

• Signaling Assays: If the antibody is an agonist or antagonist of a cell surface receptor, its effect on downstream signaling pathways (e.g., phosphorylation events) should be assessed by methods such as Western blotting or phospho-flow cytometry.

Troubleshooting and Interpretation

Problem	Possible Cause	Recommended Solution
Weak or No Signal	Low DOL; Antibody inactivation; Photobleaching.[15][23]	Optimize labeling reaction for a higher DOL; Test antibody binding via an orthogonal method (e.g., ELISA); Use an anti-fade mounting medium and minimize light exposure.[15]
High Background/Non-Specific Staining	Aggregates of labeled antibody; Hydrophobic interactions of the dye; Fc receptor binding.[15][22]	Centrifuge the antibody solution before use; Increase the stringency of wash steps; Include an Fc blocking step in the protocol.[15][22]
Reduced Binding Affinity in Assays	Steric hindrance from the fluorophore; Conformational changes in the antibody.[21]	Reduce the DOL; Consider site-specific labeling technologies to conjugate the dye away from the antigen-binding site.[21]
Discrepancy Between Binding and Functional Assays	Labeling interferes with effector functions (e.g., Fc binding) but not antigen binding.	Test different labeling chemistries (e.g., targeting thiols instead of amines); Use a smaller or more hydrophilic fluorophore.

Conclusion

The selection of a fluorescent dye for antibody conjugation extends beyond its photophysical properties. While Texas Red-X remains a viable option for many applications, a thorough assessment of its impact on the biological activity of the antibody is paramount.[2][13] By employing a systematic approach to characterization and validation, including determination of the DOL and comparative binding and functional assays, researchers can ensure the integrity of their results. For applications demanding the highest sensitivity and photostability, modern alternatives such as the Alexa Fluor and DyLight series of dyes often provide superior performance and may be less likely to interfere with antibody function.[17][18][19] Ultimately, the choice of fluorophore should be guided by empirical data generated through the rigorous validation protocols outlined in this guide.

References

• Cilliers, C., et al. (2018). Not So Innocent: Impact of Fluorophore Chemistry on the In Vivo Properties of Bioconjugates. Bioconjugate Chemistry. Available at: [Link]

• Bio-Rad Antibodies. (n.d.). Troubleshooting - Flow Cytometry Guide. Available at: [Link]

• Smith, A. M., et al. (2007). Fluorescent labeled antibodies: balancing functionality and degree of labeling. Journal of Immunological Methods. Available at: [Link]

• Szabó, A., et al. (2018). The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes. Biophysical Journal. Available at: [Link]

• UCI Department of Chemistry. (n.d.). Alexa Fluor Dyes: Simply the Best and Brightest Fluorescent Dyes and Conjugates. Available at: [Link]

• ResearchGate. (n.d.). Fluorescent-labeled antibodies: Balancing functionality and degree of labeling. Available at: [Link]

• Creative Biolabs Antibody. (n.d.). Troubleshooting of Immunofluorescence. Available at: [Link]

• ACS Publications. (2022). Simple, Rapid Chemical Labeling and Screening of Antibodies with Luminescent Peptides. Available at: [Link]

• Elabscience. (2018). Immunofluorescence Troubleshooting Tips. Available at: [Link]

• MDPI. (2023). Reactivity of Antibodies Immobilized on Gold Nanoparticles: Fluorescence Quenching Study. Available at: [Link]

• ResearchGate. (2018). The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes. Available at: [Link]

• Journal of Visualized Experiments. (n.d.). Antibody Labeling with Fluorescent Dyes Using Magnetic Protein A and Protein G Beads. Available at: [Link]

• ScienceDirect. (2013). Comparative study of the three different fluorophore antibody conjugation strategies. Available at: [Link]

• Forever in Fitness. (2024). Unveiling the Power of Antibody Conjugation in Biotech Research. Available at: [Link]

• Bio-Techne. (n.d.). Antibody Conjugation Assay: Methods, Protocols & Techniques. Available at: [Link]

• Labinsights. (2024). Characteristics and Applications of Texas Red Fluorescent Dyes. Available at: [Link]

• LifeTein Peptide Blog. (2024). Fluorescent Labelling with Texas Red. Available at: [Link]

• Takara Bio. (n.d.). Antibody labeling protocol. Available at: [Link]

• Dianova. (n.d.). Fluorescent Dyes for Secondary Antibodies. Available at: [Link]

• ISB Server Wahoo. (2018). Texas Red-X Phalloidin. Available at: [Link]

• Tracerco. (n.d.). What are the 2 methods for labelling antibodies?. Available at: [Link]

• FluoroFinder. (n.d.). Texas Red Dye Profile. Available at: [Link]

• Bitesize Bio. (2016). Top Five Methods for Primary Antibody Labeling. Available at: [Link]

• PubMed. (2018). The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes. Available at: [Link]

• Spandidos Publications. (2017). Impact of assay temperature on antibody binding characteristics in living cells: A case study. Available at: [Link]

• National Center for Biotechnology Information. (2015). Impact of linker and conjugation chemistry on antigen binding, Fc receptor binding and thermal stability of model antibody-drug conjugates. Available at: [Link]

Sources

• 1. Unveiling the Power of Antibody Conjugation in Biotech Research - Forever in Fitness [foreverinfitness.com]
• 2. labinsights.nl [labinsights.nl]
• 3. What are the 2 methods for labelling antibodies? | TRACER [tracercro.com]
• 4. Fluorescent labeled antibodies - balancing functionality and degree of labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Not So Innocent: Impact of Fluorophore Chemistry on the In Vivo Properties of Bioconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of linker and conjugation chemistry on antigen binding, Fc receptor binding and thermal stability of model antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. Buy Texas red | 82354-19-6 | >85% [smolecule.com]
• 13. lifetein.com [lifetein.com]
• 14. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 15. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 16. FluoroFinder [app.fluorofinder.com]
• 17. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - TW [thermofisher.com]
• 18. chem.uci.edu [chem.uci.edu]
• 19. Fluorescent Dyes for Secondary Antibodies - dianova [dianova.com]
• 20. How to Choose a Secondary Antibody [hellobio.com]
• 21. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 22. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 23. Immunofluorescence Troubleshooting Tips [elabscience.com]

Navigating the Red Spectrum: A Comparative Guide to Texas Red-X and its Spectral Neighbors

For researchers, scientists, and drug development professionals leveraging the power of fluorescence, the selection of appropriate fluorophores is a critical decision that profoundly impacts data quality and experimental success. Texas Red-X, a derivative of sulforhodamine 101, has long been a workhorse in the red portion of the spectrum, prized for its brightness and utility in a range of applications from immunofluorescence to flow cytometry.[1][2] However, its broad spectral characteristics necessitate a careful consideration of its compatibility with other fluorophores in multicolor experiments to avoid the pervasive issue of spectral overlap.

This guide provides an in-depth comparison of Texas Red-X with other commonly used fluorophores, offering a technical analysis of their spectral properties and practical, field-proven protocols to manage and mitigate spectral crosstalk. By understanding the nuances of fluorophore selection and applying rigorous experimental design, researchers can unlock the full potential of their multicolor fluorescence assays.

The Spectral Landscape: Texas Red-X and its Counterparts

The performance of a fluorophore is defined by its unique excitation and emission spectra. Texas Red-X exhibits a maximum excitation at approximately 595 nm and a maximum emission around 613 nm.[3] While these characteristics make it an excellent choice for excitation with 594 nm or 561 nm laser lines, its broad emission tail can extend into the detection channels of other fluorophores, a phenomenon known as spectral bleed-through or crosstalk.[4][5]

To aid in the selection of compatible fluorophores, the following table summarizes the key photophysical properties of Texas Red-X and a selection of commonly used alternatives and spectrally adjacent dyes.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Relative Brightness (ε × Φ / 1000)
Texas Red-X	~595	~615	~85,000[6]	~0.93[6]	79.05
FITC	~495[7]	~519[7]	~73,000[8]	~0.50[8]	36.5
Alexa Fluor 488	~496[9]	~519[9]	~71,000[9]	~0.92[9]	65.32
Cy3	~554[10]	~568[10]	~150,000[10]	~0.15[10]	22.5
Alexa Fluor 594	~590	~617	~92,000	~0.66	60.72
Cy5	~649	~670	~250,000	~0.20	50.0

Note: Molar extinction coefficient and quantum yield can vary depending on the conjugation partner and the local environment. The values presented here are representative.

The "Relative Brightness" is a calculated metric (Molar Extinction Coefficient × Quantum Yield / 1000) that provides a practical measure of a fluorophore's signal intensity. While Texas Red-X is a bright fluorophore, alternatives like Alexa Fluor 594 offer comparable spectral properties with potentially enhanced photostability.[4][11]

Visualizing Spectral Overlap: A Conceptual Framework

Understanding the potential for spectral overlap is paramount in the design of multicolor experiments. The following diagrams illustrate the concept of spectral crosstalk between Texas Red-X and two commonly used fluorophores, FITC and Cy3.

Figure 1: Spectral overlap of FITC emission into the Texas Red-X detection channel.

Figure 2: Spectral overlap of Cy3 emission and potential cross-excitation of Texas Red-X.

Mitigating Spectral Overlap: Experimental Strategies and Protocols

Accurate multicolor fluorescence data relies on the effective management of spectral overlap. Two primary techniques, spectral unmixing in fluorescence microscopy and compensation in flow cytometry, are employed to correct for this phenomenon.

Spectral Unmixing in Fluorescence Microscopy

Spectral unmixing is a powerful computational technique that separates the emission signals of multiple fluorophores based on their unique spectral signatures.[12][13] This is particularly crucial when using fluorophores with significant spectral overlap.

Figure 3: Workflow for spectral unmixing in fluorescence microscopy.

• Prepare Single-Stained Control Samples: For each fluorophore in your experiment (e.g., Texas Red-X, Alexa Fluor 488), prepare a separate biological sample stained with only that single fluorophore. It is critical that these controls are prepared under the same conditions as your experimental sample (e.g., fixation, permeabilization, antibody concentrations).[14]

• Acquire Reference Spectra (Lambda Stacks):

  • Using a confocal microscope equipped with a spectral detector (e.g., Zeiss LSM series with Quasar detector or similar), image each single-stained control.[15][16]

  • Acquire a "lambda stack," which is a series of images taken at contiguous narrow wavelength bands across the emission spectrum of the fluorophore.

  • Ensure that the imaging settings (laser power, gain, pinhole size) are optimized to provide a good signal-to-noise ratio without saturating the detector. These settings should be kept consistent across all control and experimental samples.[14]

• Acquire Image of the Multi-Stained Experimental Sample:

  • Image your experimental sample containing all the fluorophores using the same lambda stack settings as for the controls.

• Perform Linear Unmixing:

  • In the microscope's acquisition software (e.g., ZEN software for Zeiss systems), define the reference spectra from the lambda stacks of your single-stained controls.

  • Apply the linear unmixing algorithm to the lambda stack of your experimental sample. The software will use the reference spectra to calculate the contribution of each fluorophore to the total signal in every pixel.[15][17]

• Generate and Analyze Unmixed Images:

  • The output will be a set of images, each representing the signal from a single fluorophore, corrected for spectral bleed-through.

  • These unmixed images can then be used for accurate colocalization analysis and quantitative measurements.

Compensation in Flow Cytometry

In flow cytometry, compensation is a mathematical correction applied to the data to remove the signal from one fluorophore that has "spilled over" into the detector for another.[18]

Figure 4: Workflow for compensation in flow cytometry.

• Prepare Single-Stained Compensation Controls:

  • For each fluorophore in your multicolor panel, prepare a separate tube of cells or compensation beads stained with only that single fluorophore-conjugated antibody.[9][19]

  • It is crucial to have a clearly positive and negative population for each control.[20]

  • The fluorophore used for the compensation control must be identical to the one used in the experimental sample.[21]

• Set Up the Flow Cytometer:

  • Run an unstained sample to set the forward scatter (FSC) and side scatter (SSC) voltages to appropriately visualize your cell population of interest.

  • For each fluorescence channel, adjust the photomultiplier tube (PMT) voltage so that the negative population is on scale and the positive population is as bright as possible without going off scale.[12]

• Acquire Data from Single-Stained Controls:

  • Run each single-stained control and record the data. The software will measure the signal of the single fluorophore in its primary detector and in all other detectors in the panel.[13][22]

• Calculate the Compensation Matrix:

  • Most modern flow cytometry software (e.g., BD FACSDiva™, FlowJo™) has an automated compensation setup.[23]

  • The software uses the data from the single-stained controls to calculate a compensation matrix, which quantifies the percentage of signal from each fluorophore that spills into every other detector.[22]

• Apply Compensation and Analyze Experimental Samples:

  • Apply the calculated compensation matrix to your multicolor experimental samples. The software will mathematically subtract the spillover, providing a corrected dataset.[20]

  • Always visually inspect the compensated data to ensure that the correction is accurate. The median fluorescence intensity of the negative population should be the same in all channels.[2]

Conclusion: Best Practices for Robust Multicolor Fluorescence

While Texas Red-X remains a valuable tool for fluorescence-based research, its successful implementation in multicolor experiments hinges on a thorough understanding of its spectral properties and the proactive management of spectral overlap. By carefully selecting compatible fluorophores, utilizing appropriate instrumentation, and rigorously applying correction methodologies such as spectral unmixing and compensation, researchers can ensure the generation of accurate, reproducible, and high-quality data. The protocols and comparative data presented in this guide serve as a foundation for designing and executing robust multicolor fluorescence experiments, ultimately enabling deeper insights into complex biological systems.

References

• Syracuse University Flow Core. (n.d.). Spectral Overlap. Retrieved from [Link]

• Zimmermann, T., Marrison, J., Hogg, K., & O'Toole, P. (2014). Clearing Up the Signal: Spectral Imaging and Linear Unmixing in Fluorescence Microscopy. In Confocal Microscopy: Methods and Protocols (pp. 129-147). Humana Press.

• Bitesize Bio. (2025, June 5). Spectral Unmixing in Fluorescence Microscopy. Retrieved from [Link]

• ZEISS Microscopy Online Campus. (n.d.). Spectral Imaging. Retrieved from [Link]

• FluoroFinder. (2022, May 23). Introduction to Spectral Overlap and Compensation in Flow Cytometry. Retrieved from [Link]

• Bishop, J. E., et al. (n.d.). A Setup System for Compensation: BD CompBeads plus BD FACSDiva Software. BD Biosciences.

• Wikipedia. (n.d.). Fluorescein isothiocyanate. Retrieved from [Link]

• Labinsights. (2024, August 29). Characteristics and Applications of Texas Red Fluorescent Dyes. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Fluorescence - Flow Cytometry Guide. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Fluorescent Compensation - Flow Cytometry Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Absorbance and emission spectra of FITC fluorophore. Retrieved from [Link]

• FlowJo. (n.d.). Chapter 2 - Creating a New Compensation Matrix in FlowJo. Retrieved from [Link]

• Evident Scientific. (n.d.). Fluorochrome Data Table. Retrieved from [Link]

• Evident Scientific. (n.d.). Spectral Bleed-Through (Crossover) in Confocal Microscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Calculating light-source, filter and fluorphore spectral overlap. Retrieved from [Link]

• Labinsights. (2024, August 29). Characteristics and Applications of Texas Red Fluorescent Dyes. Retrieved from [Link]

• FluorTools.com. (n.d.). The fluorescence laboratory. - Calculate spectral overlap integral in FRET. Retrieved from [Link]

• FluoroFinder. (n.d.). Alexa Fluor 488 Dye Profile. Retrieved from [Link]

• FluoroFinder. (n.d.). FITC Dye Profile. Retrieved from [Link]

• FluoroFinder. (n.d.). Texas Red Dye Profile. Retrieved from [Link]

• FluoroFinder. (n.d.). Cy3 Dye Profile. Retrieved from [Link]

• R Discovery. (1999, September 1). Alexa dyes, a series of new fluorescent dyes that yield exceptionally bright, photostable conjugates. Retrieved from [Link]

• FluoroFinder. (n.d.). Alexa Fluor 488. Retrieved from [Link]

• vigo-avocats. (n.d.). Flow Cytometry Compensation Beads Protocol. Retrieved from [Link]

• ZEISS Microscopy Online Campus. (n.d.). Practical Considerations for Spectral Imaging. Retrieved from [Link]

• ResearchGate. (n.d.). Emission spectra of Cy3 and Cy5 DNA. Retrieved from [Link]

• Microscopist. (n.d.). Clearing Up the Signal: Spectral Imaging and Linear Unmixing in Fluorescence Microscopy. Retrieved from [Link]

• Fvs. (n.d.). Cy3 Wavelength. Retrieved from [Link]

• ResearchGate. (n.d.). Data of photophysical properties of fluorophores. Retrieved from [Link]

• Wikipedia. (n.d.). Texas Red. Retrieved from [Link]

• PubMed Central. (n.d.). Enhanced Multiplexing of Immunofluorescence Microscopy Using a Long Stokes Shift Fluorophore. Retrieved from [Link]

• GeoMcNamara. (n.d.). Fluorophore Table. Retrieved from [Link]

• Eurofins Genomics. (n.d.). Spectra of available Fluorescent Dyes. Retrieved from [Link]

• YouTube. (2024, September 6). Live Spectral Unmixing on your LSM 980. Retrieved from [Link]

• bioRxiv. (2023, July 11). Mosaic-PICASSO: accurate crosstalk removal for multiplex fluorescence imaging. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Fluorescence Quenching Properties and Bioimaging Applications of Readily Accessible Blue to Far-Red Fluorogenic Triazinium Salts. Retrieved from [Link]

• ITQB NOVA. (n.d.). Bacterial Imaging Cluster - Zeiss LSM 880 with Airyscan - Users' Guide. Retrieved from [Link]

• Lab on a Chip. (2023, May 18). Fluorescence crosstalk reduction by modulated excitation-synchronous acquisition for multispectral analysis in high-throughput droplet microfluidics. Retrieved from [Link]

• Lab on a Chip. (n.d.). Fluorescence crosstalk reduction by modulated excitation-synchronous acquisition for multispectral analysis in high-throughput droplet microfluidics. Retrieved from [Link]

• ResearchGate. (2008, January 1). Algorithms for cross-talk suppression in fluorescence microscopy. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. labinsights.nl [labinsights.nl]
• 3. ZEISS Microscopy Online Campus | Spectral Imaging [zeiss-campus.magnet.fsu.edu]
• 4. Spectrum [Alexa Fluor 488] | AAT Bioquest [aatbio.com]
• 5. bdbiosciences.com [bdbiosciences.com]
• 6. FluoroFinder [app.fluorofinder.com]
• 7. Fluorescein isothiocyanate - Wikipedia [en.wikipedia.org]
• 8. FluoroFinder [app.fluorofinder.com]
• 9. FluoroFinder [app.fluorofinder.com]
• 10. FluoroFinder [app.fluorofinder.com]
• 11. Spectrum [Cy3 (Cyanine-3)] | AAT Bioquest [aatbio.com]
• 12. youtube.com [youtube.com]
• 13. pedsresearch.org [pedsresearch.org]
• 14. ZEISS Microscopy Online Campus | Practical Considerations for Spectral Imaging [zeiss-campus.magnet.fsu.edu]
• 15. microscopist.co.uk [microscopist.co.uk]
• 16. youtube.com [youtube.com]
• 17. Flow Cytometry Protocols [bdbiosciences.com]
• 18. Guide For Using the Fluorescence SpectraViewer | Thermo Fisher Scientific - JP [thermofisher.com]
• 19. vigo-avocats.com [vigo-avocats.com]
• 20. Setting Compensation Multicolor Flow [bdbiosciences.com]
• 21. Introduction to Spectral Overlap and Compensation in Flow Cytometry - FluoroFinder [fluorofinder.com]
• 22. cores.emory.edu [cores.emory.edu]
• 23. docs.flowjo.com [docs.flowjo.com]

Choosing the Right Tool for the Light: A Guide to Texas Red-X vs. ATTO Dyes for Single-Molecule Spectroscopy

A Senior Application Scientist's In-depth Comparison for Researchers in Biophysics and Drug Development

In the world of single-molecule spectroscopy, the fluorophore is not merely a reporter; it is an active participant in the experiment. Its photophysical properties dictate the quality of the data, the duration of observation, and ultimately, the biological questions we can answer. The choice between well-established workhorses and modern, high-performance dyes is a critical decision point in experimental design. This guide provides an in-depth comparison of Texas Red-X succinimidyl ester, a long-standing staple, and the ATTO family of dyes, which are renowned for their performance in demanding single-molecule applications.

The Foundation: Chemical Structure and Its Implications

The performance of a fluorophore is fundamentally rooted in its chemical structure. Texas Red is a derivative of sulforhodamine 101, a class of dyes known for its brightness and red emission.[1] The "X" in Texas Red-X signifies a seven-atom aminohexanoyl spacer arm that separates the reactive succinimidyl ester group from the fluorescent core.[2][3] This spacer is a crucial design feature intended to minimize the fluorophore's interaction with the biomolecule it's labeling, thereby reducing potential functional perturbations and quenching.[4]

ATTO dyes, on the other hand, represent a broader class of patented fluorophores. Many, including the Texas Red alternative ATTO 594, are based on a rhodamine scaffold but have been engineered with a key structural difference: a highly rigid chromophore.[5] This rigidity prevents the formation of different isomers in solution, which is a common issue with more flexible dyes like cyanines. The practical benefit of this structural stability is more consistent and predictable optical properties that are less susceptible to environmental changes like solvent polarity or temperature.[5]

Head-to-Head: A Photophysical Performance Showdown

For single-molecule studies, four parameters are paramount: brightness, photostability, blinking behavior, and environmental sensitivity. Here, we compare Texas Red-X to a spectrally similar competitor, ATTO 594.

Quantitative Photophysical Properties

Property	Texas Red-X	ATTO 594	Rationale for Single-Molecule Studies
Excitation Max (nm)	~595 nm[6][7]	~601 nm	Must match available laser lines (e.g., 561 nm, 594 nm).
Emission Max (nm)	~615 nm[6][7]	~627 nm	Determines the detection channel and potential for spectral bleed-through.
Extinction Coefficient (M⁻¹cm⁻¹)	~85,000[1]	120,000	A measure of photon absorption efficiency; higher is better.
Quantum Yield (Φ)	~0.93 (in PBS)[7][8]	0.85	The efficiency of converting absorbed photons into emitted fluorescence.
Fluorescence Lifetime (ns)	~4.1 ns	~3.6 ns	Important for fluorescence lifetime imaging (FLIM) and time-gated detection to reduce background.

Brightness: More Than Just Quantum Yield

The effective brightness of a dye is the product of its extinction coefficient and its quantum yield.

• Texas Red-X: (85,000) * (0.93) = 79,050

• ATTO 594: (120,000) * (0.85) = 102,000

Based on these numbers, ATTO 594 is significantly brighter , absorbing more photons and efficiently converting them to signal. This is a distinct advantage in single-molecule experiments where maximizing the photon count from a single emitter before it photobleaches is critical.

Photostability: Winning the Marathon

Photostability, or the resistance to irreversible photodestruction, is arguably the most important property for single-molecule tracking and long-term observation. While direct, standardized comparisons are rare, the consensus in the field and manufacturer data points to a clear trend. ATTO dyes are specifically engineered for high photostability.[5][9] Their rigid structure helps dissipate energy that might otherwise lead to reactive chemical pathways, giving them an edge over more traditional dyes.[5] This enhanced stability allows for longer observation times under continuous laser illumination, which is essential for tracking slow biological processes or for super-resolution techniques that require many localization events.

Blinking and Dark States: The Unseen Dynamics

Fluorophores can reversibly enter non-fluorescent "dark states" in a process called blinking. While this phenomenon is exploited in techniques like STORM, it can be a significant artifact in single-molecule FRET (smFRET), where a blink can be mistaken for a high-FRET event. Both Texas Red and ATTO dyes, being rhodamine derivatives, can exhibit blinking, often through transitions to a triplet state.[10] However, studies suggest that the specific blinking kinetics can be highly dependent on the local environment and the dye's chemical structure.[10] For applications requiring continuous emission, such as single-molecule tracking, researchers often prefer dyes with a low propensity for long-lived dark states. While both dye families can be used, newer generation dyes like the ATTO series are often favored in smFRET studies for their more stable emission profiles.

Environmental Sensitivity: The Reporter's Influence

A crucial, and often overlooked, aspect of single-molecule FRET is the potential for the dye itself to influence the system under study. The fluorophore should be a passive observer, but its chemical properties can lead to interactions with the labeled biomolecule.

Compelling evidence shows that Texas Red can interact with proteins, potentially altering their conformational landscape. A study on calmodulin using smFRET found that the choice of acceptor dye significantly impacted the results.[11] When Texas Red was used, it appeared to interact more strongly with the protein, altering the measured FRET distributions compared to experiments using ATTO or Alexa Fluor dyes.[11] This suggests that Texas Red may not be a benign reporter in all systems and could bias the observation towards specific conformations.

In contrast, the rigid structure of ATTO dyes is designed to minimize such interactions and provide more consistent performance across different environments.[5] While no dye is perfectly non-interactive, the chemical design of the ATTO series provides a greater degree of confidence that the observed dynamics originate from the biomolecule, not the reporter dye. Furthermore, some studies have shown Texas Red's fluorescence emission to be less dependent on temperature changes compared to other dyes, which could be an advantage in specific experimental contexts.[12]

In the Lab: Protocols and Practical Considerations

The labeling chemistry for both Texas Red-X and ATTO dyes is identical when using the succinimidyl ester (or NHS-ester) reactive group. This group efficiently reacts with primary amines (such as the N-terminus of a protein or the side chain of a lysine residue) at alkaline pH to form a stable amide bond.[13]

Experimental Workflow: Protein Labeling with NHS-Ester Dyes

The following diagram outlines the self-validating workflow for conjugating a dye to a protein.

Caption: General workflow for labeling proteins with NHS-ester dyes.

Detailed Protocol: Amine-Reactive Labeling of Proteins

• Prepare Protein Solution : Dissolve the protein to be labeled in 0.1 M sodium bicarbonate buffer (pH ~8.3) to a final concentration of 2.5-5 mg/mL. Amine-free buffers are critical; do not use Tris or glycine.[14]

• Prepare Dye Stock Solution : Allow the vial of Texas Red-X or ATTO-dye succinimidyl ester to warm to room temperature. Add the appropriate volume of anhydrous DMSO to create a 10 mM stock solution. Vortex to fully dissolve. This solution should be prepared fresh.[14]

• Perform Labeling Reaction : While gently stirring the protein solution, add the dye stock in a dropwise fashion. A typical starting point is a 10- to 15-fold molar excess of dye to protein.[14]

• Incubate : Allow the reaction to proceed for 1 hour at room temperature, protected from light.

• Purify the Conjugate : Separate the labeled protein from unreacted free dye using a size-exclusion chromatography column (e.g., Sephadex G-25). The first colored fraction to elute will be the dye-protein conjugate.[13]

• Determine Degree of Labeling (DOL) : Measure the absorbance of the conjugate at 280 nm (for the protein) and at the dye's absorption maximum (e.g., ~595 nm for Texas Red-X). Use the known extinction coefficients of the protein and the dye to calculate the ratio of dye molecules per protein.

Note on Solubility: Texas Red sulfonyl chloride (the precursor to the succinimidyl ester) is known for having low water solubility, which can complicate conjugation. The Texas Red-X succinimidyl ester formulation improves this, but ATTO dyes, particularly the more hydrophilic variants, generally exhibit excellent water solubility, making them highly suitable for labeling in aqueous solutions.[5][15]

Application Focus: Implications for Single-Molecule FRET

In a smFRET experiment, a donor and an acceptor fluorophore are placed on a biomolecule to act as a "spectroscopic ruler." The choice of dye pair directly impacts the reliability of the measured distances and dynamics.

Caption: Conceptual diagram of a single-molecule FRET experiment.

The superior brightness and photostability of ATTO dyes mean more photons can be collected per molecule, leading to better-defined FRET states and the ability to resolve faster dynamics. Most importantly, their lower propensity to interact with the host biomolecule, as suggested by the calmodulin study, provides greater assurance that the experiment is measuring true biological conformational changes, not dye-induced artifacts.[11]

Conclusion and Recommendations

The choice between Texas Red-X and ATTO dyes is a choice between a reliable classic and a high-performance specialist.

Choose Texas Red-X Succinimidyl Ester when:

• You are performing routine fluorescence microscopy or immunofluorescence where single-molecule longevity is not the primary concern.[6]

• Cost is a significant limiting factor for your project.

• You are working with a system where potential dye-protein interactions have been previously characterized and are not a concern.

• Your instrument is specifically optimized for Texas Red's spectral properties.

Choose an ATTO Dye (e.g., ATTO 594) when:

• Your application is demanding single-molecule spectroscopy, including smFRET, STORM, or single-molecule tracking.[16][17]

• Maximum photostability and brightness are required to extend observation times and improve signal-to-noise.

• Minimizing potential dye-induced artifacts is critical to ensure the biological relevance of your findings.

• Your experiment requires consistent and reliable dye performance across a range of environmental conditions.

For researchers and drug development professionals pushing the boundaries of what can be observed at the single-molecule level, the investment in a high-performance fluorophore is an investment in data quality and confidence. While Texas Red-X remains a useful tool, the superior brightness, photostability, and lower environmental sensitivity of ATTO dyes make them the clear choice for cutting-edge single-molecule spectroscopy .

References

• (No Source Found)
• Vertex AI Search. (n.d.). Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides.
• Biotium. (2023, June 30). Protocol: Succinimidyl Ester Labeling of Protein Amines.
• AAT Bioquest. (2025, October 29). Labeling of Amino-Modified Oligonucleotides with Dye NHS Esters.
• Glen Research. (n.d.). GENERAL PROCEDURE FOR LABELLING OF AMINOVMODIFIED OLIGONUCLEOTIDES.
• Spectra. (2011, July 22).
• MDPI. (n.d.).
• PMC - NIH. (n.d.). Fluorescent Rhodamines and Fluorogenic Carbopyronines for Super‐Resolution STED Microscopy in Living Cells.
• Preprints.org. (2024, July 12).
• bioRxiv. (2018, July 21). Self-healing dyes for super-resolution microscopy.
• PubMed. (n.d.). Spectra and fluorescence lifetimes of lissamine rhodamine, tetramethylrhodamine isothiocyanate, texas red, and cyanine 3.18 fluorophores: influences of some environmental factors recorded with a confocal laser scanning microscope.
• ResearchGate. (2024, July 12).
• Labinsights. (2024, August 29).
• LGC Biosearch Technologies. (2024, March 1).
• Thermo Fisher Scientific - US. (n.d.). Amine-Reactive Probe Labeling Protocol.
• Bio-Synthesis, Inc. (n.d.).
• PMC - NIH. (n.d.). Four-color single-molecule imaging with engineered tags resolves the molecular architecture of signaling complexes in the plasma membrane.
• Thermo Fisher Scientific. (2021, January 21). Protein Labeling Kits (For Alexa Fluor, Pacific Blue, Fluorescein-EX, and Oregon Green 488).
• Thermo Fisher Scientific - NG. (n.d.). Texas Red (and Texas Red-X) Dye.
• FluoroFinder. (n.d.). Texas Red Dye Profile.
• Wikipedia. (n.d.). Texas Red.
• Sigma-Aldrich. (n.d.). Atto Dyes for Superior Fluorescent Imaging.
• AAT Bioquest. (n.d.). Texas Red-X, succinimidyl ester Single isomer.
• Invitrogen™. (n.d.). Texas Red™-X, Succinimidyl Ester, mixed isomers 5 mg.
• ResearchGate. (2025, August 10). Spectra and fluorescence lifetimes of lissamine rhodamine, tetramethylrhodamine isothiocyanate, Texas Red, and cyanine 3.18 fluorophores: Influences of some environmental factors recorded with a confocal laser scanning microscope.
• ResearchGate. (n.d.). Photophysics of rhodamines and methods to improve rhodamine properties....
• ResearchGate. (2025, August 6). A Versatile Route to Red-Emitting Carbopyronine Dyes for Optical Microscopy and Nanoscopy.
• AAT Bioquest. (n.d.). Texas Red-X, ortho succinimidyl ester Single isomer.
• PMC - NIH. (2024, January 27). Blinking characteristics of organic fluorophores for blink-based multiplexing.
• AAT Bioquest. (n.d.). Quantum Yield [Texas Red].
• Benchchem. (n.d.). A Comparative Guide to the Photostability of Red Fluorescent Dyes.
• Thermo Fisher Scientific - US. (n.d.). Texas Red (and Texas Red-X) Dye.
• Nikon Imaging Center. (n.d.). Selecting Fluorescent Dyes.
• PMC - PubMed Central. (n.d.). Single-molecule FRET states, conformational interchange, and conformational selection by dye labels in calmodulin.
• PubMed. (n.d.). Emission characteristics of fluorescent labels with respect to temperature changes and subsequent effects on DNA microchip studies.
• PMC - NIH. (n.d.). A Practical Guide to Single Molecule FRET.
• (No Source Found)
• (No Source Found)
• (No Source Found)
• (No Source Found)
• (No Source Found)

Sources

• 1. Texas Red - Wikipedia [en.wikipedia.org]
• 2. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - DE [thermofisher.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. Texas Red-X, ortho succinimidyl ester *Single isomer* | AAT Bioquest [aatbio.com]
• 5. blog.biosearchtech.com [blog.biosearchtech.com]
• 6. labinsights.nl [labinsights.nl]
• 7. FluoroFinder [app.fluorofinder.com]
• 8. Quantum Yield [Texas Red] | AAT Bioquest [aatbio.com]
• 9. ATTO Dye Oligo Labeling - Bio-Synthesis, Inc. [biosyn.com]
• 10. Blinking characteristics of organic fluorophores for blink-based multiplexing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Single-molecule FRET states, conformational interchange, and conformational selection by dye labels in calmodulin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Emission characteristics of fluorescent labels with respect to temperature changes and subsequent effects on DNA microchip studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. spectra.arizona.edu [spectra.arizona.edu]
• 14. biotium.com [biotium.com]
• 15. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - JP [thermofisher.com]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]

A Performance Guide to Texas Red-X in Super-Resolution Microscopy: A Comparative Analysis for Researchers

In the pursuit of visualizing cellular architecture and molecular interactions at the nanoscale, the choice of fluorophore is paramount. This guide provides a comprehensive comparison of Texas Red-X and its contemporary alternatives for super-resolution microscopy applications. We will delve into the photophysical properties, performance metrics in key super-resolution techniques, and provide actionable experimental protocols to empower researchers in making informed decisions for their imaging experiments.

The Crucial Role of Fluorophores in Super-Resolution Microscopy

Super-resolution microscopy techniques bypass the diffraction limit of light, offering unprecedented views of subcellular structures. These techniques can be broadly categorized into two main families: Stimulated Emission Depletion (STED) and Single-Molecule Localization Microscopy (SMLM), which includes methods like (d)STORM and PALM. Additionally, Structured Illumination Microscopy (SIM) provides a twofold resolution enhancement with minimal phototoxicity.[1][2] The success of each of these methods is intrinsically linked to the properties of the fluorescent probes used.

An ideal fluorophore for super-resolution microscopy should exhibit:

• High Photostability: Resistance to photobleaching under intense laser illumination is critical for acquiring high-quality images, especially in STED and for achieving a high number of localizations in SMLM.[3][4]

• High Brightness: A high extinction coefficient and quantum yield result in a brighter signal, which is essential for detection and achieving high localization precision.[5]

• Efficient Photoswitching (for SMLM): For techniques like dSTORM, the ability to reversibly switch between a fluorescent "on" state and a dark "off" state is fundamental.[5] Key parameters include a high number of switching cycles and a low on-off duty cycle to ensure sparse activation of molecules.[5][6]

• Efficient Stimulated Emission (for STED): For STED, the fluorophore must be efficiently de-excited back to the ground state by the depletion laser.[7]

Profiling Texas Red-X: A Veteran Fluorophore

Texas Red-X, a sulfonated rhodamine derivative, has been a workhorse in fluorescence microscopy for many years.[8] Its succinimidyl ester form allows for covalent labeling of primary amines on proteins and other biomolecules.[8] The "X" in its name refers to a seven-atom aminohexanoyl spacer that separates the fluorophore from its reactive group, which can reduce interactions with the labeled molecule.[8]

Photophysical Properties of Texas Red-X

Property	Value	Source
Excitation Maximum	~596 nm	[9]
Emission Maximum	~615 nm	[9]
Extinction Coefficient	~85,000 cm⁻¹M⁻¹	[9]
Quantum Yield	~0.93	[9]

While Texas Red-X exhibits good brightness, its photostability is considered moderate compared to more modern dyes.[8] This can be a limiting factor in demanding super-resolution applications that require prolonged imaging or high laser powers.

Key Alternatives to Texas Red-X for Super-Resolution Microscopy

Several red-emitting fluorophores have emerged as superior alternatives to Texas Red-X for super-resolution imaging, offering enhanced photostability and/or photoswitching characteristics.

Alexa Fluor 594

Alexa Fluor 594 is a popular alternative to Texas Red-X, known for its exceptional photostability and brightness.[8][10] It is well-suited for STED and SIM, where photobleaching is a primary concern.

CF® Dyes (e.g., CF®583R, CF®594)

The CF® dye series from Biotium offers a range of high-performance fluorophores. CF®583R and CF®597R, in particular, have been shown to exhibit superior photoswitching behavior for dSTORM imaging.[11]

ATTO Dyes (e.g., ATTO 594, ATTO 647N)

ATTO dyes are known for their high photostability and strong fluorescence emission. ATTO 647N is a widely used fluorophore for STED and dSTORM. While spectrally different from Texas Red-X, its performance in the red channel provides a benchmark for comparison.

Performance Comparison in Super-Resolution Modalities

(d)STORM Performance

For (d)STORM, the key performance metrics are the number of photons detected per switching event (which dictates localization precision) and the on-off duty cycle.

Fluorophore	Average Photons per Switching Event	Localization Precision (in-plane)	On/Off Duty Cycle	Source
Texas Red-X	Data not readily available	Data not readily available	Data not readily available
Alexa Fluor 647	~5,000	~10 nm (std. dev.)	~0.001	[6]
CF®583R	~4,200	~10 nm (std. dev.)	Not specified	[11]
CF®597R	~3,300	~9 nm (std. dev.)	Not specified	[11]
ATTO 655	~660	Not specified	Low	[6]

Analysis: While direct data for Texas Red-X in dSTORM is scarce, the high photon counts and low duty cycles of dyes like Alexa Fluor 647 and the CF® series make them superior choices for this technique. The significantly lower photon output of ATTO 655, in the study cited, resulted in poorer image quality.[6] Given Texas Red-X's moderate photostability, it is unlikely to perform as well as these optimized photoswitchable dyes.

STED Microscopy Performance

In STED microscopy, photostability under high depletion laser power is the most critical factor. The goal is to achieve the highest resolution with minimal photobleaching.

Structured Illumination Microscopy (SIM) Performance

SIM is generally more forgiving with fluorophore choice than STED or STORM. The primary requirements are brightness and photostability.

Analysis: Both Texas Red-X and its alternatives like Alexa Fluor 594 can be used for SIM. However, the superior photostability of Alexa Fluor 594 would allow for the acquisition of more raw images, which can lead to a higher quality final reconstructed image, especially for 3D-SIM.

Experimental Protocols

To ensure reproducible and high-quality super-resolution imaging, meticulous sample preparation and adherence to optimized protocols are essential.

General Antibody Labeling with NHS-Ester Dyes

This protocol is a general guideline for labeling antibodies with amine-reactive dyes like Texas Red-X NHS Ester.

Caption: Workflow for labeling antibodies with NHS-ester dyes.

Protocol Steps:

• Prepare the Dye: Dissolve the Texas Red-X NHS ester (or alternative) in anhydrous DMSO to a concentration of 10 mg/mL immediately before use.

• Prepare the Antibody: Dissolve the antibody in an amine-free buffer, such as 0.1 M sodium bicarbonate, pH 8.3, at a concentration of 1-10 mg/mL.

• Conjugation Reaction: Add the dissolved dye to the antibody solution at a molar ratio of 5-10:1 (dye:antibody). Incubate for 1 hour at room temperature, protected from light.

• Purification: Remove unconjugated dye using a desalting column or dialysis.

• Storage: Store the labeled antibody at 4°C, protected from light.

Sample Preparation for dSTORM Imaging

Caption: Workflow for dSTORM sample preparation and imaging.

Protocol Steps:

• Cell Culture and Fixation: Grow cells on high-precision coverslips (#1.5H). Fix with 4% paraformaldehyde (PFA) in PBS for 15-20 minutes.

• Permeabilization and Blocking: Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes, followed by blocking with 3% BSA in PBS for 1 hour.

• Immunolabeling: Incubate with the primary antibody, followed by the dSTORM-compatible fluorophore-conjugated secondary antibody.

• Mounting: Mount the sample in a dSTORM imaging buffer containing a reducing agent like β-mercaptoethanol (BME) or mercaptoethylamine (MEA) and an oxygen scavenging system.

• Imaging: Acquire a large number of frames (typically 10,000-40,000) to capture the stochastic blinking of individual fluorophores.[5]

Sample Preparation for STED Microscopy

Caption: Workflow for STED sample preparation and imaging.

Protocol Steps:

• Cell Culture and Fixation: As with dSTORM, use high-precision coverslips. Fixation can be done with PFA or cold methanol, depending on the antigen.

• Immunolabeling: Use primary and secondary antibodies labeled with STED-compatible fluorophores. It is crucial to use bright and photostable dyes.

• Mounting: Mount the coverslip in a mounting medium with a refractive index that matches the objective immersion oil (typically ~1.52) to minimize spherical aberrations.[15] Hard-setting mounting media like ProLong Diamond are often recommended.[16]

• Imaging: Acquire both a conventional confocal image and a STED image to visualize the resolution enhancement.

Conclusion and Recommendations

While Texas Red-X has a long history in fluorescence microscopy, for the demanding applications of super-resolution, more modern fluorophores offer significant advantages.

• For (d)STORM: Dyes like Alexa Fluor 647 and the CF® dye series are highly recommended due to their superior photoswitching properties, leading to higher localization precision and better image quality.

• For STED: Alexa Fluor 594 and specialized STED dyes like Abberior STAR 635P or ATTO 647N are the preferred choice due to their exceptional photostability under high depletion laser powers.

• For SIM: While Texas Red-X can be used, the enhanced photostability of Alexa Fluor 594 will likely yield better results, particularly for 3D and time-lapse imaging.

The selection of the optimal fluorophore is a critical step in the experimental design of super-resolution microscopy. By carefully considering the photophysical properties and performance metrics of the available dyes, researchers can significantly enhance the quality and reliability of their nanoscale imaging data.

References

• Dempsey, G. T., Vaughan, J. C., Chen, K. H., Bates, M., & Zhuang, X. (2011). Evaluation of fluorophores for optimal performance in localization-based super-resolution imaging.
• Wurm, C. A., Neumann, D., Schmidt, R., Egner, A., & Jakobs, S. (2012). Novel red fluorophores with superior performance in STED microscopy. Optical Nanoscopy, 1(1), 7.
• Grimm, J. B., et al. (2016). Transforming Rhodamine Dyes for (d)STORM Super‐Resolution Microscopy via 1,3‐Disubstituted Imidazolium Substitution.
• Xie, H., et al. (2018). Stochastic optical reconstruction microscopy (STORM). Current Protocols in Cytometry, 86(1), e45.

• FluoroFinder. (2024). Fluorophores for Super-Resolution Microscopy. Retrieved from [Link]

• University of Arizona. (n.d.). Sample Preparation Guidelines for Superresolution Structured Illumination (SR-SIM). Retrieved from [Link]

• Götz, R., et al. (2022). Stimulated emission depletion microscopy with a single depletion laser using five fluorochromes and fluorescence lifetime phasor separation.
• Glogger, M., et al. (2020). High photon count rates improve the quality of super-resolution fluorescence fluctuation spectroscopy.
• Lee, M. K., et al. (2021). Fluorescent Probes for STED Optical Nanoscopy. International Journal of Molecular Sciences, 22(25), 13861.
• Held, P. (2015). Sample Preparation for Fluorescence Microscopy: An Introduction. Agilent.
• Laine, R. F., & Kaminski, C. F. (2020). Seeing beyond the limit: A guide to choosing the right super-resolution microscopy technique. Essays in Biochemistry, 64(4), 627-640.

• Abberior Instruments. (2022). Sample Preparation & Labelling for STED Microscopy. Retrieved from [Link]

• ONI. (2021). The Ins and Outs of Mastering dSTORM Imaging. YouTube.
• Fazekas, D., et al. (2022). Quantitative dSTORM superresolution microscopy. Biophysical Journal, 121(3), 133a.

• FluoroFinder. (n.d.). Texas Red Dye Profile. Retrieved from [Link]

• Butkevich, A. N., et al. (2022). Two-color live-cell STED nanoscopy by click labeling with cell-permeable fluorophores.
• You, S., et al. (2018). Simultaneous imaging of fluorescein and Texas Red using 1450 nm excitation. Optics letters, 43(15), 3658-3661.

• Yale University. (n.d.). THE GUIDE TO STED SAMPLE PREPARATION. Retrieved from [Link]

• Kele, P. (2018). Fluorogenic probes for super-resolution microscopy. Organic & Biomolecular Chemistry, 16(47), 9111-9125.

• Helmholtz Centre Potsdam. (n.d.). Sample Preparatation Basics. Retrieved from [Link]

• iLab Solutions. (2020). Sample Preparation & Labelling for STED Microscopy. Retrieved from [Link]

• University of California, Irvine. (n.d.). Alexa Fluor Dyes: Simply the Best and Brightest Fluorescent Dyes and Conjugates. Retrieved from [Link]

• Shcherbakova, D. M., et al. (2014). Comparison of photostability for selected fluorescent proteins. Journal of Photochemistry and Photobiology B: Biology, 140, 31-38.
• Schueder, F., et al. (2022). Molecular Level Super-Resolution Fluorescence Imaging. Annual Review of Physical Chemistry, 73, 237-260.
• Schwartz, S., et al. (2017). Quantum correlation enhanced super-resolution localization microscopy enabled by a fiber bundle camera. arXiv preprint arXiv:1702.00412.

• IGC Advanced Imaging Resource. (2016). Guide to technical specifications for STORM + PALM. Retrieved from [Link]

• Craggs, T. D. (2019). Choosing the Probe for Single-Molecule Fluorescence Microscopy. Molecules, 24(23), 4275.
• Eggeling, C., & Willig, K. I. (2022). Super-resolution microscopy: a brief history and new avenues. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 380(2217), 20210111.
• Tebo, A. G., et al. (2021). Fast, Bright, and Reversible Fluorescent Labeling of Rhodamine-Binding Proteins. Journal of the American Chemical Society, 143(35), 14167-14177.

• MyScope. (n.d.). Fluorophores in STED: strategies for fixed samples. Retrieved from [Link]

• Cell Sciences Imaging Facility. (n.d.). Sample preparation. Retrieved from [Link]

• Huang, F., et al. (2011). Localization-based super-resolution microscopy with an sCMOS camera. Optics express, 19(21), 19156-19168.
• Bates, M., et al. (2012). Multicolor Super-Resolution Fluorescence Imaging via Multi-Parameter Fluorophore Detection. ChemPhysChem, 13(4), 963-971.

• Bio-Rad. (n.d.). Fluorochromes Description. Retrieved from [Link]

• Almada, P., et al. (2015). Multi-colour direct STORM with red emitting carbocyanines. PloS one, 10(7), e0131651.
• The Audiopedia. (2019). Super resolution microscopy | Stimulated emission depletion (STED) microscopy. YouTube.

Sources

• 1. Fluorophores for Super-Resolution Microscopy - FluoroFinder [fluorofinder.com]
• 2. Seeing beyond the limit: A guide to choosing the right super-resolution microscopy technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorescent Probes for STED Optical Nanoscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Stochastic optical reconstruction microscopy (STORM) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of fluorophores for optimal performance in localization-based super-resolution imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MyScope [myscope.training]
• 8. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - US [thermofisher.com]
• 9. FluoroFinder [app.fluorofinder.com]
• 10. cancer.iu.edu [cancer.iu.edu]
• 11. researchgate.net [researchgate.net]
• 12. content.ilabsolutions.com [content.ilabsolutions.com]
• 13. Stimulated emission depletion microscopy with a single depletion laser using five fluorochromes and fluorescence lifetime phasor separation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. downloads.leica-microsystems.com [downloads.leica-microsystems.com]
• 16. Sample preparation for SIM imaging | Center for Advanced Light Microscopy [calm.ucsf.edu]

A Senior Application Scientist's Guide to Quantitative Analysis of Texas Red-X Fluorescence Intensity

For researchers, scientists, and drug development professionals, the accurate quantification of fluorescent signals is paramount to generating robust and reproducible data. This guide provides an in-depth comparison and practical workflows for the quantitative analysis of Texas Red-X, a widely used red fluorescent dye. We will explore its photophysical properties in relation to common alternatives and detail the experimental and analytical steps required to achieve reliable fluorescence intensity measurements.

Understanding Texas Red-X: Properties and Position in the Fluorophore Landscape

Texas Red is a bright, red-emitting fluorophore belonging to the sulforhodamine class of xanthene dyes.[1][2][3] It is characterized by a high fluorescence quantum yield, which contributes to its strong signal in various applications.[1][4] The "X" in Texas Red-X signifies the inclusion of a seven-atom aminohexanoyl spacer.[5][6] This spacer is designed to separate the fluorophore from its conjugated biomolecule, mitigating potential quenching interactions and improving labeling efficiency.[6][7]

The spectral characteristics of Texas Red-X, with an excitation maximum around 595 nm and an emission maximum at approximately 615 nm, make it well-suited for excitation by common laser lines, such as the 561 nm or 594 nm lasers.[5][8][9]

Comparative Analysis: Texas Red-X vs. Key Alternatives

While Texas Red-X is a powerful tool, its performance, particularly in terms of photostability, has been a driving factor in the development of newer generation dyes.[4][8] An objective comparison is crucial for experimental design. The primary competitors in this spectral range are Alexa Fluor 594, DyLight 594, and the far-red dye Cy5.

Property	Texas Red-X	Alexa Fluor 594	DyLight 594	Cyanine 5 (Cy5)
Excitation Max (nm)	~595[5][8][10]	~590[8]	~593[8]	~649[4]
Emission Max (nm)	~615[8][9]	~617[8]	~618[8]	~666[4]
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	~85,000 - 116,000[8][9]	~73,000 - 92,000[8]	~80,000[8]	~250,000[4]
Quantum Yield (Φ)	~0.93 - 0.97[7][8][11]	~0.66[8]	~50% higher than AF594[8]	~0.20[4]
Relative Brightness (ε x Φ)	~79,050 - 112,520	~48,180 - 60,720[8]	Higher than AF594 & TR[8]	~50,000[4]
Photostability	Moderate[4]	High[4][8]	High[8]	Moderate[4]

In-Depth Comparison:

• Texas Red-X: Offers exceptional intrinsic brightness due to a very high quantum yield, approaching the theoretical maximum.[8] However, its moderate photostability can be a limitation in experiments requiring prolonged imaging or high-intensity laser exposure.[4][8]

• Alexa Fluor 594: Is a leading alternative, demonstrating superior photostability and brightness when conjugated to proteins, despite having a lower quantum yield.[8][12][13] This makes it a more reliable choice for quantitative studies where signal preservation over time is critical.[14]

• DyLight 594: Also provides enhanced photostability compared to Texas Red-X and is reported to be brighter than both Texas Red and Alexa Fluor 594 in conjugated forms.[8]

• Cy5: Operates in the far-red spectrum, which is a significant advantage for reducing autofluorescence from cells and tissues, thereby improving the signal-to-noise ratio.[4] While its quantum yield is lower, its extremely high molar extinction coefficient results in good overall brightness.[4]

Experimental Workflow for Quantitative Immunofluorescence

Achieving reliable quantitative data begins with a meticulously executed staining protocol. The following is a comprehensive, self-validating protocol for indirect immunofluorescence, a common application for Texas Red-X conjugated secondary antibodies.

Diagram: Indirect Immunofluorescence Workflow

Caption: Workflow for indirect immunofluorescence staining.

Step-by-Step Protocol: Indirect Immunofluorescence

This protocol is a general guideline; optimization for specific cell types, tissues, and antibodies is recommended.

• Sample Preparation:

  • Adherent Cells: Grow cells on sterile glass coverslips in a culture dish to the desired confluency.

  • Tissue Sections: Use appropriately prepared fixed frozen (cryostat) or paraffin-embedded (FFPE) tissue sections mounted on slides.[15]

• Fixation:

  • Rationale: Fixation cross-links proteins, preserving cellular structure and locking antigens in place.

  • Procedure: Aspirate culture medium and wash cells once with Phosphate-Buffered Saline (PBS). Fix by incubating with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.[1]

• Permeabilization (for intracellular antigens):

  • Rationale: Detergents like Triton X-100 create pores in the cell membrane, allowing antibodies to access intracellular targets.

  • Procedure: After fixation, wash cells three times with PBS. Incubate with 0.1% Triton X-100 in PBS for 10-15 minutes at room temperature.[16]

• Blocking:

  • Rationale: This is a critical step to prevent non-specific binding of antibodies to hydrophobic surfaces, which would lead to high background signal. Bovine Serum Albumin (BSA) or normal serum from the host species of the secondary antibody is commonly used.[1]

  • Procedure: Wash cells three times with PBS. Incubate with a blocking buffer (e.g., 5% BSA in PBS) for 1 hour at room temperature.[1]

• Primary Antibody Incubation:

  • Procedure: Dilute the primary antibody to its predetermined optimal concentration in the blocking buffer. Aspirate the blocking solution and incubate the cells with the diluted primary antibody for 1-2 hours at room temperature or overnight at 4°C.[1]

  • Trustworthiness Check: Prepare a "secondary only" negative control by incubating a coverslip with blocking buffer alone, omitting the primary antibody. This is essential to validate that the secondary antibody is not binding non-specifically.

• Secondary Antibody Incubation:

  • Procedure: Wash the cells three times with PBS for 5 minutes each. Dilute the Texas Red-X conjugated secondary antibody in the blocking buffer. Protect the antibody from light. Incubate the cells for 1 hour at room temperature in the dark.[1]

• Mounting and Imaging:

  • Rationale: An anti-fade mounting medium is crucial for preserving the fluorescent signal during imaging, especially for moderately photostable dyes like Texas Red-X.

  • Procedure: Wash the cells three times with PBS for 5 minutes each in the dark. Mount the coverslip onto a glass slide using an anti-fade mounting medium, optionally containing a nuclear counterstain like DAPI.[1] Seal the edges and proceed to imaging.

Quantitative Image Analysis: From Pictures to Numbers

Visual data becomes quantitative through systematic image analysis. The goal is to convert the intensity of pixels in a digital image into meaningful biological measurements.[17]

Diagram: Quantitative Image Analysis Workflow

Caption: Workflow for quantitative fluorescence image analysis.

Step-by-Step Protocol: Image Analysis using ImageJ/Fiji

• Image Acquisition - The Foundation of Quantification:

  • Expertise & Causality: This is the most critical step. All images for a comparative experiment must be acquired with identical settings (laser power, exposure time, gain).[18] Altering these parameters changes the pixel intensity values, making direct comparison impossible.

  • Trustworthiness Check: Ensure that the brightest pixels in your image are not saturated (i.e., have reached the maximum possible intensity value). Saturated pixels represent lost information and will skew quantitative results. Use a histogram or look-up table (LUT) tool in your acquisition software to check for saturation.

• Background Subtraction:

  • Rationale: Every image contains background fluorescence from the slide, medium, or non-specific staining. This must be removed to measure the true signal.[18]

  • Procedure (in ImageJ/Fiji): a. Use the selection tool to draw a Region of Interest (ROI) in an area of the image that has no cells or specific staining.[18] b. Go to Analyze > Measure (or press Ctrl+M) to get the mean intensity of this background region. c. Go to Process > Math > Subtract... and subtract this mean value from the entire image.

• Defining Regions of Interest (ROIs):

  • Rationale: An ROI is a user-defined area where measurements will be taken (e.g., a single cell, the nucleus, or the entire field of view).[18][19]

  • Procedure: a. Manual: Use the freehand, oval, or polygon selection tools to outline the cells or structures of interest. b. Automated: For high-throughput analysis, use thresholding (Image > Adjust > Threshold) to automatically identify objects based on their intensity, followed by the Analyze > Analyze Particles tool to create ROIs for each object.[17][20]

• Fluorescence Intensity Measurement:

  • Rationale: The Mean Fluorescence Intensity (MFI) calculates the average pixel intensity within the defined ROI, providing a robust measure of protein expression or probe concentration.[21]

  • Procedure: a. With your ROI(s) defined, go to Analyze > Set Measurements... and ensure "Mean gray value" is checked. b. Go to Analyze > Measure to generate a results table containing the MFI for each ROI.

• Data Analysis and Interpretation:

  • Normalization: For comparing between different conditions (e.g., treated vs. untreated), it is often best to normalize the MFI values. This can be done by dividing the MFI of your experimental samples by the average MFI of your control samples.

  • Statistical Analysis: Use the quantitative data gathered from multiple cells and replicate experiments to perform statistical tests (e.g., t-test, ANOVA) to determine the significance of your findings.

By combining a deep understanding of the fluorophore's properties with rigorous and validated experimental and analytical protocols, researchers can confidently leverage the power of Texas Red-X for accurate and reproducible quantitative fluorescence analysis.

References

• Vertex AI Search, based on a comparative analysis of Texas Red, Alexa Fluor 594, and DyLight 594.

• FluoroFinder. Texas Red Dye Profile. [Link]

• Optical Filter. How to Quantify Fluorescence Microscopy for Accurate Analysis. [Link]

• Patsnap Synapse. How to quantify fluorescence intensity in cell images?. [Link]

• PLOS Computational Biology. Introduction to the Quantitative Analysis of Two-Dimensional Fluorescence Microscopy Images for Cell-Based Screening. [Link]

• ImageJ Documentation. Analyzing fluorescence microscopy images with ImageJ. [Link]

• ISB Server Wahoo. Texas Red-X Phalloidin. [Link]

• Labinsights. Characteristics and Applications of Texas Red Fluorescent Dyes. [Link]

• Dianova. Selection of Fluorophores for Immunofluorescent Staining. [Link]

• UCI Department of Chemistry. Alexa Fluor Dyes: Simply the Best and Brightest Fluorescent Dyes and Conjugates. [Link]

• Generi Biotech. Alternative dyes for oligonucleotides/probes labeling. [Link]

• Wikipedia. Texas Red. [Link]

• Elabscience. Immunofluorescence Staining Kit Guide. [Link]

• Tulane School of Medicine. Immunofluorescence Guide. [Link]

• Fluorochromes Description. [Link]

• PMC - PubMed Central. A simple method for quantitating confocal fluorescent images. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. labinsights.nl [labinsights.nl]
• 3. Texas Red - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Long-Wavelength Rhodamines, Texas Red Dyes and QSY Quenchers—Section 1.6 | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Texas Red-X, acid *CAS 199745-67-0* | AAT Bioquest [aatbio.com]
• 8. Buy Texas red | 82354-19-6 | >85% [smolecule.com]
• 9. FluoroFinder [app.fluorofinder.com]
• 10. Spectrum [Texas Red-X] | AAT Bioquest [aatbio.com]
• 11. Quantum Yield [Texas Red] | AAT Bioquest [aatbio.com]
• 12. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. chem.uci.edu [chem.uci.edu]
• 14. cancer.iu.edu [cancer.iu.edu]
• 15. usbio.net [usbio.net]
• 16. ptglab.com [ptglab.com]
• 17. Introduction to the Quantitative Analysis of Two-Dimensional Fluorescence Microscopy Images for Cell-Based Screening | PLOS Computational Biology [journals.plos.org]
• 18. 蛍光画像の解析および定量 | Thermo Fisher Scientific - JP [thermofisher.com]
• 19. How to quantify fluorescence intensity in cell images? [synapse.patsnap.com]
• 20. A simple method for quantitating confocal fluorescent images - PMC [pmc.ncbi.nlm.nih.gov]
• 21. optolongfilter.com [optolongfilter.com]

A Comparative Guide to Rhodamine Dyes: Evaluating Texas Red-X for Optimal Fluorescence Imaging

For researchers, scientists, and drug development professionals navigating the vibrant landscape of fluorescence microscopy, the selection of the appropriate fluorophore is a critical decision that profoundly impacts experimental outcomes. Among the plethora of available dyes, the rhodamine family stands out for its impressive brightness and photostability in the red spectral region.[] This guide provides an in-depth comparison of Texas Red-X with other commonly used rhodamine derivatives, offering both theoretical understanding and practical, data-driven insights to inform your selection process.

The Essence of Brightness: More Than Just a Pretty Picture

In fluorescence imaging, the brightness of a fluorophore is paramount for achieving high-quality, quantifiable data. It directly influences the signal-to-noise ratio, enabling the detection of low-abundance targets and minimizing the required excitation light, which in turn reduces phototoxicity and photobleaching. The intrinsic brightness of a fluorophore is determined by two key photophysical parameters:

• Molar Extinction Coefficient (ε): This value represents the efficiency with which a dye absorbs light at a specific wavelength. A higher extinction coefficient means the fluorophore captures more photons, leading to a stronger initial signal.

• Fluorescence Quantum Yield (Φ): This parameter quantifies the efficiency of the fluorescence process itself, representing the ratio of photons emitted to photons absorbed.[2] A quantum yield closer to 1.0 (or 100%) indicates that a larger proportion of the absorbed light is converted into fluorescent signal.[2]

The overall brightness of a fluorophore is directly proportional to the product of its molar extinction coefficient and its fluorescence quantum yield.

A Head-to-Head Comparison: Texas Red-X and Its Rhodamine Counterparts

To facilitate a clear comparison, the key spectral and photophysical properties of Texas Red-X and other popular rhodamine dyes—Rhodamine B, Rhodamine 6G, and Tetramethylrhodamine (TRITC)—are summarized below.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φ)
Texas Red-X	~595[3]	~613[3]	~85,000	High
Rhodamine B	~543	~571	~106,000	~0.70
Rhodamine 6G	~525	~555	~116,000	~0.95
TRITC	~557[4]	~576[4]	~85,000[5]	High[6]

Key Insights from the Data:

• Spectral Positioning: Texas Red-X occupies a longer wavelength region of the spectrum compared to other rhodamines.[7] This is advantageous for multicolor imaging experiments as it minimizes spectral overlap with green-emitting fluorophores like FITC.[7]

• Brightness Potential: While Rhodamine 6G exhibits the highest molar extinction coefficient and quantum yield on paper, its spectral properties are less ideal for red-channel imaging. Texas Red-X, with its high extinction coefficient and reportedly high quantum yield, is a strong contender for brightness in the far-red spectrum.[8] The "X" in Texas Red-X refers to a seven-atom aminohexanoyl spacer that separates the fluorophore from its conjugation site, which can reduce quenching and potentially enhance fluorescence yield upon conjugation to biomolecules.[9]

• TRITC as a Workhorse: TRITC has long been a popular choice for immunofluorescence due to its good performance and historical availability.[10][11] However, newer derivatives like Texas Red-X often offer improved characteristics.[7]

Experimental Verification: A Protocol for Brightness Comparison in Immunofluorescence

To translate theoretical properties into practical performance, a standardized experimental comparison is essential. The following protocol outlines a robust method for evaluating the relative brightness of antibody conjugates of Texas Red-X and other rhodamine dyes in a typical immunofluorescence workflow.

Experimental Workflow: Brightness Comparison

Caption: Workflow for comparing the brightness of fluorescently labeled secondary antibodies.

Detailed Protocol:

• Cell Culture and Preparation:

  • Seed an appropriate cell line (e.g., HeLa or A549) onto glass coverslips and culture to ~70% confluency. The choice of cell line should be guided by the expression level of the target antigen.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature, followed by permeabilization with 0.1% Triton X-100 for 10 minutes. This ensures antibody access to intracellular targets.

  • Block non-specific antibody binding by incubating with a suitable blocking buffer (e.g., 5% BSA in PBS) for 1 hour at room temperature.

• Immunostaining:

  • Incubate the cells with a primary antibody targeting a well-characterized, abundant intracellular antigen (e.g., anti-alpha-tubulin) for 1 hour at room temperature.

  • Wash the cells three times with PBS.

  • Incubate the cells with secondary antibodies conjugated to Texas Red-X, TRITC, and other rhodamine dyes of interest. It is crucial to use the same host species secondary antibody and to titrate each conjugate to its optimal working concentration to ensure a fair comparison. Incubate for 1 hour at room temperature, protected from light.

• Imaging and Quantification:

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

  • Acquire images using a fluorescence microscope equipped with appropriate filter sets for each dye. Crucially, all imaging parameters (e.g., excitation intensity, exposure time, camera gain) must be kept constant across all samples.

  • Using image analysis software (e.g., ImageJ/Fiji), quantify the mean fluorescence intensity of the stained structures for a statistically significant number of cells (n > 50) for each dye.

  • Measure the background fluorescence in areas devoid of cells and calculate the signal-to-noise ratio for each dye.

Beyond Brightness: The Critical Role of Photostability

While initial brightness is important, the ability of a fluorophore to resist photobleaching under prolonged excitation is equally critical for many applications, especially for time-lapse imaging and z-stack acquisition.

Experimental Workflow: Photostability Assessment

Caption: Workflow for assessing the photostability of different fluorophores.

Detailed Protocol:

• Sample Preparation: Prepare immunolabeled slides as described in the brightness comparison protocol.

• Time-Lapse Imaging:

  • Identify a field of view with well-stained cells for each dye.

  • Using the time-lapse function of the microscope software, acquire a series of images (e.g., one image every 10 seconds for 5 minutes) under continuous illumination with the excitation light. The excitation intensity should be consistent across all samples.

• Data Analysis:

  • Measure the mean fluorescence intensity of the stained structures in each image of the time series.

  • Normalize the initial fluorescence intensity to 100% and plot the decay in fluorescence intensity over time for each dye.

  • From these photobleaching curves, the half-life of the fluorescence signal (the time it takes for the intensity to decrease by 50%) can be determined and compared.

Concluding Recommendations

The selection of a rhodamine dye is a nuanced decision that depends on the specific requirements of the experiment.

• For maximum brightness in the red channel and excellent spectral separation in multicolor experiments, Texas Red-X is an outstanding choice. Its long-wavelength emission and the presence of the "X" spacer for improved conjugation make it a modern and high-performance fluorophore.[7][9]

• Rhodamine 6G remains a benchmark for high quantum yield and extinction coefficient, but its spectral properties are more suited for applications where a yellow-orange emission is desired.

• TRITC is a reliable and cost-effective option, though it may be outperformed in terms of brightness and photostability by newer derivatives like Texas Red-X.[4][11]

Ultimately, the empirical data from a well-controlled comparative experiment, as outlined in this guide, will provide the most definitive answer for your specific application. By understanding the fundamental principles of fluorophore performance and employing rigorous experimental validation, researchers can confidently select the optimal rhodamine dye to illuminate their scientific discoveries.

References

• Current time information in Runnels County, US. (n.d.). Google.

• TRITC (Tetramethylrhodamine isothiocyanate). (n.d.). TdB Labs. Retrieved January 8, 2026, from [Link]

• Gentle Rhodamines for Live-Cell Fluorescence Microscopy. (n.d.). PubMed Central (PMC), National Institutes of Health (NIH). Retrieved January 8, 2026, from [Link]

• Determination of Optimal Rhodamine Flurophore for In Vivo Optical Imaging. (n.d.). PubMed Central (PMC), National Institutes of Health (NIH). Retrieved January 8, 2026, from [Link]

• Ziehl Neelsen and Auramine Rhodamine staining: A comparative evaluation from North India. (2020). SciSpace. Retrieved January 8, 2026, from [Link]

• OHSU # 2956 — Cell-permeant and water-soluble rhodamine dyes for quantitative imaging applications. (n.d.). OHSU Technology Transfer. Retrieved January 8, 2026, from [Link]

• Everlasting rhodamine dyes and true deciding factors in their STED microscopy performance. (n.d.). Photochemical & Photobiological Sciences (RSC Publishing). Retrieved January 8, 2026, from [Link]

• Red-Emitting Rhodamine Dyes for Fluorescence Microscopy and Nanoscopy. (n.d.). Request PDF. Retrieved January 8, 2026, from [Link]

• Spectra and fluorescence lifetimes of lissamine rhodamine, tetramethylrhodamine isothiocyanate, texas red, and cyanine 3.18 fluorophores: influences of some environmental factors recorded with a confocal laser scanning microscope. (1995). PubMed. Retrieved January 8, 2026, from [Link]

• Triple Band Excitation. (n.d.). Nikon's MicroscopyU. Retrieved January 8, 2026, from [Link]

• Fluorescein and Texas red fluorescence intensity and concentrations. (n.d.). ResearchGate. Retrieved January 8, 2026, from [Link]

• TRITC Dye Profile. (n.d.). FluoroFinder. Retrieved January 8, 2026, from [Link]

• Quantum yield. (n.d.). Wikipedia. Retrieved January 8, 2026, from [Link]

• My microscope has a TritC filter cube, would a Texas red conjugate be compatible? (2018). Reddit. Retrieved January 8, 2026, from [Link]

• The Feature and Performance of Tritc Wavelength in Fluorescence Microscopy. (2023). Retrieved January 8, 2026, from [Link]

Sources

• 2. Quantum yield - Wikipedia [en.wikipedia.org]
• 3. Spectrum [Texas Red-X] | AAT Bioquest [aatbio.com]
• 4. FluoroFinder [app.fluorofinder.com]
• 5. Spectral properties of tetramethylrhodamine (TRITC). | AAT Bioquest [aatbio.com]
• 6. TRITC (Tetramethylrhodamine isothiocyanate) | TdB Labs [tdblabs.se]
• 7. Long-Wavelength Rhodamines, Texas Red Dyes and QSY Quenchers—Section 1.6 | Thermo Fisher Scientific - AR [thermofisher.com]
• 8. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - DE [thermofisher.com]
• 9. Texas Red-X, acid *CAS 199745-67-0* | AAT Bioquest [aatbio.com]
• 10. Tetramethylrhodamine (TRITC) | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. optolongfilter.com [optolongfilter.com]

The Researcher's Dilemma: A Cost-Effectiveness Analysis of Texas Red-X and its Fluorescent Dye Competitors

For the discerning researcher, scientist, or drug development professional, the selection of a fluorescent dye is a critical decision that balances budgetary constraints with the demand for high-quality, reproducible data. This guide offers an in-depth, technical comparison of the cost-effectiveness of Texas Red-X against its main competitors—Alexa Fluor 594, DyLight 594, and Cy3.5—grounded in performance metrics and experimental validation.

Beyond the Price Tag: Defining True Cost-Effectiveness in Fluorescence Microscopy

A myopic focus on the initial purchase price of a fluorescent dye can be a costly mistake. True cost-effectiveness is a holistic measure that encompasses a dye's performance characteristics, which directly impact the success and efficiency of an experiment. A superior dye can lead to significant savings by reducing the consumption of expensive antibodies, minimizing time spent on troubleshooting, and preventing the need for costly experimental repeats. The key performance indicators that determine a dye's value are:

• Brightness: A function of the molar extinction coefficient (how efficiently the dye absorbs light) and the quantum yield (how efficiently it emits light). Brighter dyes provide a stronger signal, enabling the detection of low-abundance targets and potentially allowing for the use of more dilute antibody solutions.

• Photostability: The dye's resistance to fading or "photobleaching" upon exposure to excitation light. High photostability is crucial for experiments requiring long exposure times, such as confocal microscopy and time-lapse imaging.

• Cost per Reaction: The tangible cost to label a specific amount of protein or antibody, which is influenced by the dye's price and the efficiency of the conjugation reaction.

A Head-to-Head Comparison: Key Performance Metrics

The following table provides a quantitative overview of Texas Red-X and its alternatives.

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield (Φ)	Relative Brightness (ε x Φ)	Relative Photostability
Texas Red-X	~595	~615	~85,000	~0.93	~79,050	Moderate
Alexa Fluor 594	~590	~617	~92,000	~0.66	~60,720	High[1][2]
DyLight 594	~593	~618	~80,000	Higher than Alexa Fluor 594	High	High
Cy3.5	~581	~596	~116,000	~0.35	~40,600	Moderate to Low

Note: Values are approximate and can vary depending on the conjugation and solvent conditions. Relative brightness and photostability are compiled from various sources for comparative purposes.

The Bottom Line: A Cost-per-Labeling Analysis

To provide a practical cost comparison, the following table estimates the cost per milligram of the amine-reactive form (NHS or succinimidyl ester) of each dye, based on currently available list prices from various vendors.

Dye (Amine-Reactive Form)	Typical Price per mg (USD)
Texas Red-X, succinimidyl ester	~$69.60 - $102.30
Alexa Fluor 594 NHS Ester	~$276.00 - $492.00
DyLight 594 NHS Ester	~$442.77 (for 1mg)
Cy3.5 NHS ester	~$115.00 - $246.00

Disclaimer: Prices are subject to change and may vary between suppliers and package sizes. This table is for illustrative purposes to demonstrate relative cost.

While Texas Red-X and Cy3.5 present a lower upfront cost per milligram, the superior brightness and photostability of Alexa Fluor 594 and DyLight 594 can translate to long-term savings. A brighter dye may allow a researcher to use less of a precious antibody, and a more photostable dye ensures that a meticulously prepared sample yields high-quality data over extended imaging sessions, preventing the need for repeated experiments.

Experimental Validation: A Protocol for In-House Comparison

To empower researchers to make data-driven decisions based on their specific experimental context, we provide a detailed protocol for a head-to-head comparison of fluorescent dye performance in immunofluorescence microscopy.

Experimental Workflow Diagram

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. Fluorescent Dyes for Secondary Antibodies - dianova [dianova.com]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of Texas Red-X Succinimidyl Ester

For the diligent researcher, every step of an experiment is executed with precision and foresight. This principle extends beyond the bench to the responsible management of laboratory reagents. This guide provides an in-depth, procedural framework for the proper disposal of Texas Red-X succinimidyl ester, a widely used fluorescent dye in bioconjugation. By understanding the chemical principles behind its reactivity, you can ensure a safe and compliant disposal process, safeguarding both laboratory personnel and the environment.

While some Safety Data Sheets (SDS) may classify Texas Red-X succinimidyl ester as non-hazardous, it is prudent to adopt a cautious approach due to its reactive nature.[1] The succinimidyl ester group is susceptible to hydrolysis, a characteristic we will leverage for its safe deactivation prior to disposal.[2][3][4][5][6]

Understanding the Chemistry of Disposal: The "Why" Behind the "How"

The core of our disposal strategy lies in the chemical inactivation of the Texas Red-X succinimidyl ester. The N-hydroxysuccinimide (NHS) ester is a reactive group designed to readily couple with primary amines on biomolecules.[2] This same reactivity makes it susceptible to hydrolysis, a reaction with water that cleaves the ester bond. This process converts the reactive NHS ester into its corresponding, and more stable, carboxylic acid and N-hydroxysuccinimide.[7] The rate of this hydrolysis is significantly influenced by pH, with higher pH levels accelerating the reaction.[2][4]

By intentionally hydrolyzing the compound, we effectively neutralize its primary reactivity, rendering it less hazardous for final disposal. This proactive step is a cornerstone of a robust laboratory safety protocol.

Quantitative Data Summary

For clarity, the key properties of Texas Red-X succinimidyl ester are summarized in the table below.

Property	Value	Source
Molecular Weight	~816.94 g/mol	[8]
Appearance	Purple solid	[8]
Solubility	Soluble in DMSO	[8]
Excitation Wavelength	~586 nm	[8]
Emission Wavelength	~603 nm	[8]
Hydrolysis Rate	Retains most reactivity for over an hour in water	[2]

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the safe disposal of Texas Red-X succinimidyl ester.

Caption: Decision-making workflow for the safe disposal of Texas Red-X succinimidyl ester.

Detailed Step-by-Step Disposal Protocol

This protocol provides a comprehensive, step-by-step guide for the chemical inactivation and disposal of Texas Red-X succinimidyl ester.

Part 1: Preparation and Personal Protective Equipment (PPE)

• Consult Institutional Guidelines: Before beginning, always consult your institution's Environmental Health and Safety (EHS) office for specific protocols regarding chemical waste disposal. Local regulations are the ultimate authority.

• Assemble PPE: Wear appropriate personal protective equipment, including safety goggles, chemical-resistant gloves (nitrile is a suitable choice), and a lab coat.

• Work Area: Conduct all steps in a certified chemical fume hood or a well-ventilated area to minimize the risk of inhalation.

Part 2: Chemical Inactivation via Hydrolysis

The goal of this step is to intentionally hydrolyze the reactive NHS ester to its less reactive carboxylic acid form.

• For Solid Waste:

  • Carefully weigh the amount of solid Texas Red-X succinimidyl ester waste.

  • Dissolve the solid in a minimal amount of an appropriate organic solvent in which it is soluble, such as dimethyl sulfoxide (DMSO).[8]

• For Solutions:

  • If the waste is already in a solution (e.g., leftover stock solution in DMSO), you can proceed directly to the next step.

• Prepare a Basic Aqueous Solution:

  • Prepare a solution of 0.1 M sodium bicarbonate or a similar mild base in water. This will create a solution with a pH of approximately 8.5, which will accelerate the hydrolysis of the NHS ester.[2]

• Initiate Hydrolysis:

  • Slowly and with stirring, add the dissolved Texas Red-X succinimidyl ester waste to the basic aqueous solution. A volume ratio of at least 10:1 (aqueous solution to organic solvent) is recommended to ensure efficient hydrolysis.

  • Allow the mixture to stir at room temperature for a minimum of 4-6 hours. This duration is based on the known reactivity of NHS esters and allows for complete hydrolysis.[2][4]

Part 3: Neutralization and Collection

• Neutralize the Solution:

  • After the hydrolysis period, check the pH of the solution using pH paper or a calibrated pH meter.

  • If necessary, neutralize the solution to a pH between 6 and 8 by adding a dilute acid, such as 0.1 M hydrochloric acid (HCl), dropwise.

• Collect as Hazardous Waste:

  • Transfer the neutralized, deactivated solution into a designated and properly labeled hazardous waste container.

  • The label should clearly indicate the contents (e.g., "Hydrolyzed Texas Red-X Succinimidyl Ester Waste") and the date of accumulation.

Part 4: Disposal of Contaminated Materials and Decontamination

• Solid Waste:

  • Any materials contaminated with Texas Red-X succinimidyl ester, such as pipette tips, weigh boats, and gloves, should be collected in a sealed bag or container and disposed of as solid chemical waste.

• Empty Containers:

  • The original container of Texas Red-X succinimidyl ester should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The first rinse should be collected and treated as hazardous waste. Subsequent rinses may be disposed of according to your institution's EHS guidelines.

  • After rinsing, deface or remove the label and dispose of the empty container in the appropriate recycling or trash stream as advised by your EHS.

• Decontaminate Work Area:

  • Thoroughly wipe down the work surface in the fume hood and any equipment used with soap and water.

  • Dispose of the cleaning materials (e.g., paper towels) as solid chemical waste.

By following this detailed protocol, you can ensure the safe and responsible disposal of Texas Red-X succinimidyl ester, upholding the highest standards of laboratory safety and environmental stewardship.

References

• AAT Bioquest. (2020). Texas Red-X, succinimidyl ester [Product Information Sheet].
• Titus, J. A., Haugland, R., Sharrow, S. O., & Segal, D. M. (1982). Texas Red, a new green-emitting fluorescent label for microscopy. Journal of Immunological Methods, 50(2), 193–204.

• N-Hydroxysuccinimide active ester. (n.d.). Wako Chemicals. Retrieved from [Link]

• Haugland, R. P., & Spence, M. T. Z. (1996). Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties.
• Gunda, P., & Salacinski, H. J. (2014).

• G-Biosciences. (2015, October 22). How to determine reactivity of NHS esters on biotinylation and cross-linking reagents. Retrieved from [Link]

• Gunda, P., & Salacinski, H. J. (2014).

• Fisher Scientific. (n.d.). Invitrogen Texas Red -X, Succinimidyl Ester, mixed isomers 5 mg. Retrieved from [Link]

• West Liberty University. (2016, May 3). Safety Data Sheet: Texas Red®-X, succinimidyl ester. Retrieved from [Link]

• Wikipedia. (n.d.). Texas Red. Retrieved from [Link]

• CIDSA. (n.d.). Texas Red-X, succinimidyl ester Single isomer. Retrieved from [Link]

Sources

• 1. westliberty.edu [westliberty.edu]
• 2. Texas Res-X and rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Succinimidyl ester surface chemistry: implications of the competition between aminolysis and hydrolysis on covalent protein immobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-Hydroxysuccinimide active ester [schem.jp]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling Texas Red-X succinimidyl ester

A Researcher's Guide to Safely Handling Texas Red-X, Succinimidyl Ester

As a Senior Application Scientist, my primary goal is to empower your research by ensuring you can work not only effectively but also safely. This guide provides essential, field-tested information for handling Texas Red-X, succinimidyl ester, a powerful tool for fluorescently labeling proteins and other biomolecules. We will move beyond a simple checklist to understand the "why" behind each safety protocol, ensuring a self-validating system of laboratory practice.

Core Hazard Assessment: Understanding the Reactivity

Texas Red-X, succinimidyl ester (often abbreviated as Texas Red-X, SE) is an amine-reactive fluorescent dye. Its utility is derived from the N-hydroxysuccinimidyl (NHS) ester group, which forms a stable, covalent amide bond with primary amines, such as the lysine residues on a protein.[1][2] However, this reactivity is also the primary source of its handling hazards.

• Amine Reactivity: The NHS ester is highly reactive towards nucleophiles. While this is desired for labeling your target molecule, it will also react with amines on your skin or in your respiratory tract. This necessitates preventing direct physical contact.

• Moisture Sensitivity (Hydrolysis): The NHS ester is highly susceptible to hydrolysis.[3] Exposure to moisture in the air or in solvents will deactivate the dye, rendering it unable to conjugate to your protein.[3] This chemical property dictates the stringent need for anhydrous (dry) handling conditions.

• Toxicological Profile: While some safety data sheets (SDS) classify the pure substance as "not a hazardous substance or mixture," this can be misleading in a research context.[4] The primary risk is irritation upon contact with skin or eyes.[4] Furthermore, any fine powder poses an inhalation risk. Therefore, it is prudent to handle it as a hazardous chemical in accordance with OSHA's Laboratory Standard (29 CFR 1910.1450).[5][6]

Essential Personal Protective Equipment (PPE)

A proactive approach to safety begins with establishing a robust barrier between you and the chemical. The following PPE is mandatory when handling Texas Red-X, SE in both its lyophilized powder and dissolved forms.

PPE Item	Specification	Rationale for Use
Eye Protection	Chemical Splash Goggles (ANSI Z87.1 certified)	Protects against accidental splashes of the dye solution and prevents the fine powder from entering the eyes. Standard safety glasses do not provide an adequate seal.
Hand Protection	Nitrile Gloves (disposable)	Nitrile provides good resistance to the dye and common solvents like DMSO and DMF for incidental splash contact.[7][8] Crucially, gloves must be changed immediately upon any known contamination.
Body Protection	Laboratory Coat (fully buttoned)	Protects skin and personal clothing from contamination with the dye powder or solution.
Respiratory Protection	Generally Not Required (with proper controls)	When handling small quantities of the lyophilized powder in a well-ventilated area or chemical fume hood, a respirator is typically not necessary. If there is a risk of generating aerosols or handling bulk powder, a NIOSH-approved respirator may be required as per your institution's Chemical Hygiene Plan.[9]

Safe Handling and Procedural Workflow

Adherence to a strict, logical workflow minimizes the risk of exposure and preserves the integrity of this moisture-sensitive reagent.

Workflow for Handling Amine-Reactive Dyes

Sources

• 1. resources.tocris.com [resources.tocris.com]
• 2. biotium.com [biotium.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. mastercontrol.com [mastercontrol.com]
• 6. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 7. fishersci.com [fishersci.com]
• 8. ehs.yale.edu [ehs.yale.edu]
• 9. Laboratory Safety Chemical Hygiene Plan: Everything You Need to Know [cloudsds.com]